The Polymyxin Paradox: A Technical Whitepaper on Colistin Sulfate vs. Colistimethate Sodium in Research
Executive Summary As the prevalence of multidrug-resistant (MDR) Gram-negative pathogens accelerates, the clinical and preclinical reliance on polymyxin antibiotics has surged. However, a pervasive methodological error c...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
As the prevalence of multidrug-resistant (MDR) Gram-negative pathogens accelerates, the clinical and preclinical reliance on polymyxin antibiotics has surged. However, a pervasive methodological error continues to compromise translational research: the conflation of colistin sulfate (CS) and colistimethate sodium (CMS) . While they share a core peptide structure, their physicochemical properties, pharmacokinetics, and in vitro behaviors are fundamentally distinct. This whitepaper elucidates the causality behind their divergent applications, providing scientists with self-validating protocols to ensure absolute scientific integrity in antimicrobial research.
Biochemical Dichotomy and Mechanism of Action
To design robust experiments, researchers must first understand the structural causality that dictates the behavior of these two compounds.
Colistin Sulfate (The Active Polycation)
Colistin is an amphiphilic, polycationic peptide. Its primary mechanism of action involves binding to the anionic lipid A moiety of lipopolysaccharides (LPS) on the Gram-negative outer membrane. By displacing divalent cations (Ca²⁺, Mg²⁺), colistin destabilizes the membrane, leading to osmotic imbalance and rapid bactericidal cell death[1]. However, this highly reactive polycationic nature is directly responsible for its severe dose-limiting nephrotoxicity when administered systemically[2].
Colistimethate Sodium (The Inactive Polyanionic Prodrug)
To mitigate systemic toxicity, the prodrug CMS was engineered. CMS is synthesized by reacting the five primary amines of colistin's diaminobutyric acid (Dab) residues with formaldehyde and sodium bisulfite. This chemical masking neutralizes the positive charges, rendering CMS a polyanionic, completely inactive prodrug[3].
Causality in Experimental Design: Because CMS is inactive, it must undergo spontaneous aqueous hydrolysis to shed its sulfomethyl groups and convert back into active colistin[4]. In an in vitro setting, this hydrolysis is highly unpredictable, concentration-dependent, and incomplete. Using CMS for in vitro susceptibility testing leads to false-negative resistance profiles. Therefore, colistin sulfate must exclusively be used for in vitro testing , while CMS is reserved for in vivo systemic dosing to accurately model clinical pharmacokinetics and toxicity[5].
Fig 1. Hydrolysis of CMS to active colistin and bacterial membrane disruption pathway.
Quantitative Data Summary
To standardize experimental parameters, the following table synthesizes the critical quantitative and physicochemical differences between the two compounds.
The following protocols are engineered as self-validating systems, ensuring that intrinsic methodological flaws do not corrupt data outputs.
Protocol A: In Vitro Minimum Inhibitory Concentration (MIC) Testing
Context: Both the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) mandate Broth Microdilution (BMD) as the sole reference method for colistin[5]. Gradient diffusion (E-tests) and disk diffusion are notoriously inaccurate due to the poor agar diffusion of the large, cationic colistin molecule[6].
Step-by-Step Methodology:
Compound Selection: Procure analytical-grade Colistin Sulfate. Validation Check: Do NOT use CMS or clinical Colomycin vials. CMS hydrolysis during the 16-24h incubation yields 3-8 fold higher MICs, falsely indicating resistance[5].
Media Preparation: Use Cation-Adjusted Mueller-Hinton Broth (CA-MHB). Validation Check: Do not add Polysorbate-80 (P-80). While P-80 reduces the adherence of cationic colistin to polystyrene microtiter plates, it possesses intrinsic antibacterial properties and acts synergistically with colistin, artificially lowering the MIC[5].
Serial Dilution: Prepare 2-fold serial dilutions of colistin sulfate in a 96-well untreated polystyrene plate to achieve final test concentrations ranging from 0.12 to 16 µg/mL.
Inoculum Standardization: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. Dilute to achieve a final well concentration of
5×105
CFU/mL[6].
Incubation & Reading: Incubate at 35°C for 16-24 hours. The MIC is the lowest concentration completely inhibiting visible growth.
Quality Control (QC): Always run a susceptible QC strain (e.g., E. coli ATCC 25922) and a resistant mcr-1 positive strain (e.g., E. coli NCTC 13846) concurrently to validate the assay[7].
Fig 2. Standardized broth microdilution workflow for colistin susceptibility testing.
Protocol B: In Vivo Pharmacokinetic/Pharmacodynamic (PK/PD) Infection Model
Context: When evaluating colistin efficacy in vivo (e.g., neutropenic murine thigh or lung infection models), researchers must mimic human clinical administration to achieve translatable fAUC/MIC targets[2].
Step-by-Step Methodology:
Compound Selection: Use Colistimethate Sodium (CMS) to replicate human parenteral administration and evaluate realistic systemic clearance and nephrotoxicity profiles.
Dose Calculation: Dosing must account for the prodrug conversion rate. 1 million international units (IU) of CMS is equivalent to 80 mg of CMS, which equals approximately 33 mg of Colistin Base Activity (CBA)[8].
Administration: Administer CMS subcutaneously or intravenously based on the desired PK profile.
Sampling & Bioanalysis: Validation Check: Because CMS converts to colistin in vivo and continues to hydrolyze ex vivo, blood samples must be immediately placed on ice and centrifuged at 4°C. Plasma must be flash-frozen to halt further ex vivo hydrolysis of CMS to colistin, ensuring accurate LC-MS/MS quantification of the active fraction[3].
Conclusion
The integrity of polymyxin research hinges entirely on respecting the biochemical boundaries between colistin sulfate and colistimethate sodium. By aligning the physical state of the drug with the appropriate experimental model—sulfate for in vitro direct action, and CMS for in vivo prodrug kinetics—scientists can ensure robust, reproducible, and clinically translatable data.
References
Resurgence of Colistin: A Review of Resistance, Toxicity, Pharmacodynamics, and Dosing
Source: nih.gov
URL:[Link]
Colistin sulfate versus polymyxin B for the treatment of infections caused by carbapenem-resistant Acinetobacter baumannii: a multicenter retrospective cohort study
Source: frontiersin.org
URL:[Link]
Colistin: Lights and Shadows of an Older Antibiotic
Source: mdpi.com
URL:[Link]
Guidance on the intravenous use of colistimethate sodium (colistin) in adults
Source: sapg.scot
URL:[Link]
Challenges, Issues and Warnings from CLSI and EUCAST Working Group on Polymyxin Susceptibility Testing
Source: nih.gov
URL:[Link]
A comparative evaluation of colistin Minimum Inhibitory Concentration determination by reference broth microdilution with other commonly used phenotypic methods in Multidrug-Resistant Gram-negative bacilli
Source: pagepressjournals.org
URL:[Link]
Review of Colistin Susceptibility Testing with Current Data
Source: mjima.org
URL:[Link]
Self-assembly behaviour of colistin and its prodrug colistin methanesulfonate: implications for solution stability and solubilization
Source: nih.gov
URL:[Link]
The Phoenix Antibiotic: An In-Depth Technical Guide to the Discovery, Chemistry, and Resurgence of Colistin Sulfate
Introduction: The Paradox of Polymyxin E Colistin, also known as polymyxin E, represents one of the most fascinating paradoxes in the history of antimicrobial pharmacotherapy. Discovered in the mid-20th century, it was l...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Paradox of Polymyxin E
Colistin, also known as polymyxin E, represents one of the most fascinating paradoxes in the history of antimicrobial pharmacotherapy. Discovered in the mid-20th century, it was largely abandoned due to severe toxicity, only to be resurrected decades later as a critical "last-resort" defense against multidrug-resistant (MDR) Gram-negative pathogens. This whitepaper provides a comprehensive technical analysis of colistin sulfate, exploring its historical timeline, molecular architecture, dual-membrane mechanism of action, and the laboratory protocols essential for its synthesis and evaluation.
Historical Timeline: From Discovery to the Resistance Era
In 1949, Koyama and colleagues isolated colistin from the fermentation broth of the soil bacterium Bacillus polymyxa var. colistinus (now classified as Paenibacillus polymyxa)[1]. Initially utilized in the 1950s in Japan and Europe, its systemic use was heavily curtailed by the 1980s due to reports of profound nephrotoxicity and neurotoxicity, prompting a shift toward safer alternatives like cephalosporins and carbapenems[2].
However, the late 1990s and 2000s witnessed a dramatic rise in carbapenem-resistant Enterobacteriaceae (CRE), Pseudomonas aeruginosa, and Acinetobacter baumannii. Stripped of conventional therapeutic options, clinicians were forced to revive colistin[3]. This resurgence was met with a new challenge in 2015: the discovery of the mcr-1 gene, a plasmid-mediated resistance mechanism that threatened the efficacy of this last-line defense[1].
Timeline of colistin from its initial discovery to the emergence of plasmid resistance.
Chemical Architecture: Colistin Sulfate vs. Colistimethate Sodium (CMS)
Colistin is a complex polycationic lipopeptide. Its core structure comprises a cyclic heptapeptide linked to a tripeptide side chain, which is acylated at the N-terminus by a fatty acid tail[4]. The molecule exists primarily as a mixture of two closely related components: colistin A (polymyxin E1, containing a 6-methyloctanoic acid tail) and colistin B (polymyxin E2, containing a 6-methylheptanoic acid tail)[4].
For clinical and research applications, colistin is formulated into two distinct chemical entities:
Colistin Sulfate : The stable, active sulfate salt of the colistin base. Due to its polycationic nature (five free primary amines on diaminobutyric acid [Dab] residues), it is highly toxic when administered systemically and is thus restricted to topical or oral (bowel decontamination) use[5].
Colistimethate Sodium (CMS) : An anionic prodrug developed in 1959 to mitigate parenteral toxicity[6]. It is synthesized by reacting the primary amines of colistin with formaldehyde and sodium bisulfite, adding sulfomethyl groups (-CH₂SO₃Na)[7].
Comparative Physicochemical and Pharmacological Data
Protocol 1: Laboratory-Scale Synthesis of Colistimethate Sodium (CMS)
Causality Focus: The conversion of colistin sulfate to CMS is driven by the need to mask the highly reactive, positively charged Dab residues that cause nephrotoxicity. By introducing negatively charged sulfomethyl groups, the molecule becomes a temporary, less toxic prodrug that hydrolyzes in vivo to release the active drug[6].
Dissolution : Dissolve 1.0 g of high-purity colistin sulfate in 10 mL of sterile, distilled aqueous buffer (pH 7.0) under continuous magnetic stirring.
Amine Modification (Formaldehyde Addition) : Add a stoichiometric excess of aqueous formaldehyde (37% w/v) dropwise. Rationale: Formaldehyde reacts with the primary amines of the five Dab residues to form intermediate Schiff bases.
Sulfomethylation : Immediately introduce sodium bisulfite (NaHSO₃) into the reaction mixture. Rationale: The bisulfite attacks the Schiff base intermediates, covalently attaching sulfomethyl groups (-CH₂SO₃Na) and converting the cationic amines into anionic moieties[4].
Purification & Lyophilization : Precipitate the resulting CMS using cold ethanol. Centrifuge at 10,000 x g for 15 minutes. Decant the supernatant to remove unreacted formaldehyde and bisulfite. Resuspend the pellet in sterile water and lyophilize to obtain a stable CMS powder.
Mechanism of Action: A Dual-Membrane Disruption Model
Historically, colistin's bactericidal activity was attributed solely to the disruption of the Gram-negative outer membrane (OM). However, recent seminal studies have elucidated a more complex, dual-membrane mechanism[9].
Outer Membrane Targeting : Colistin's polycationic Dab residues bind electrostatically to the negatively charged phosphate groups of lipid A on the lipopolysaccharide (LPS)[10].
Cation Displacement : This binding competitively displaces divalent cations (Mg²⁺ and Ca²⁺) that normally bridge and stabilize adjacent LPS molecules[10].
OM Permeabilization : The hydrophobic fatty acid tail of colistin inserts into the OM, causing expansion, destabilization, and the release of LPS[11].
Cytoplasmic Membrane (CM) Disruption : Crucial recent discovery: Colistin utilizes "self-directed uptake" to traverse the OM and subsequently targets nascent LPS in the cytoplasmic membrane (inner membrane). This secondary interaction is the definitive lethal event, leading to catastrophic loss of membrane integrity, leakage of intracellular contents, and cell lysis[9].
Dual-membrane mechanism of colistin targeting LPS in outer and cytoplasmic membranes.
The Resistance Paradigm: MCR-1 and Beyond
The Achilles' heel of colistin therapy was exposed with the identification of the mcr-1 (mobile colistin resistance) gene. Unlike chromosomal mutations (e.g., in mgrB, pmrAB, phoPQ) that upregulate LPS modification, mcr-1 is plasmid-borne, allowing for rapid horizontal gene transfer across bacterial species[1].
Mechanistic Causality: The MCR-1 enzyme is a phosphoethanolamine transferase. It adds a cationic phosphoethanolamine moiety to lipid A as it passes through the cytoplasmic membrane. This modification reduces the net negative charge of LPS, abolishing the electrostatic attraction required for colistin binding[11].
Protocol 2: Self-Validating Antimicrobial Susceptibility Testing (AST) for Colistin
Causality Focus: Standard disk diffusion and agar dilution methods are notoriously unreliable for colistin. The drug is a large, amphipathic lipopeptide that diffuses poorly through agar and binds nonspecifically to the polystyrene surfaces of standard microtiter plates, leading to artificially elevated Minimum Inhibitory Concentrations (MICs)[8]. The following protocol utilizes ISO-standardized Broth Microdilution (BMD) to ensure self-validating, reproducible results.
Media Preparation : Prepare Cation-Adjusted Mueller-Hinton Broth (CAMHB). Crucial Step: Do NOT add polysorbate-80 (P-80), as it acts as a surfactant that can synergize with colistin and artificially lower the MIC.
Plate Selection : Use strictly untreated, non-tissue-culture-binding polystyrene microtiter plates or glass tubes to minimize the electrostatic adsorption of the cationic colistin molecules to the vessel walls.
Inoculum Standardization : Prepare a bacterial suspension of the test isolate (e.g., A. baumannii or K. pneumoniae) to a 0.5 McFarland standard, then dilute in CAMHB to achieve a final well concentration of
5×105
CFU/mL.
Antibiotic Gradient : Prepare a 2-fold serial dilution of Colistin Sulfate (not CMS, as CMS is an inactive prodrug that will not yield accurate in vitro MICs[8]) ranging from 0.125 μg/mL to 16 μg/mL.
Incubation & Validation : Incubate at 37°C for 16-20 hours. Include a known susceptible control strain (e.g., E. coli ATCC 25922, expected MIC 0.25-2 μg/mL) and a known resistant strain (e.g., an mcr-1 positive isolate) to validate the assay's dynamic range.
Future Perspectives
The narrow therapeutic index of colistin necessitates innovative approaches. Current research is heavily focused on combination therapies. For instance, combining colistin with murepavadin (an LptD inhibitor) triggers LPS accumulation in the cytoplasmic membrane, hypersensitizing the bacteria to colistin's lytic effects[9]. Furthermore, the development of novel polymyxin derivatives aims to decouple the potent anti-LPS activity from the inherent nephrotoxicity, ensuring this "phoenix antibiotic" remains a viable weapon in the post-antibiotic era.
References
Colistin kills bacteria by targeting lipopolysaccharide in the cytoplasmic membrane - eLife / PMC (nih.gov). 9
Colistin-degrading proteases confer collective resistance to microbial communities during polymicrobial infections - PMC (nih.gov). 2
Polymyxins: recent advances and challenges - PMC (nih.gov). 3
AN OVERVIEW OF THE “LAST RESORT ANTIBIOTIC” COLISTIN, COISTIN RESISTANCE AND STRATEGIES FOR COMBATING COLISTIN-RESISTANT - Amazon S3. 1
What is the mechanism of Colistin Sulfate? - Patsnap Synapse. 10
Colistin Sulfate: Chemical Architecture, Mechanistic Dynamics, and Standardized Analytical Protocols
Executive Overview The rapid proliferation of multidrug-resistant (MDR) Gram-negative pathogens, particularly Pseudomonas aeruginosa, Acinetobacter baumannii, and Klebsiella pneumoniae, has necessitated the revival of po...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Overview
The rapid proliferation of multidrug-resistant (MDR) Gram-negative pathogens, particularly Pseudomonas aeruginosa, Acinetobacter baumannii, and Klebsiella pneumoniae, has necessitated the revival of polymyxin antibiotics[1]. Colistin sulfate (Polymyxin E) serves as a critical, last-resort therapeutic agent. However, its complex multicomponent nature, unique physicochemical properties, and the emergence of plasmid-mediated resistance demand rigorous analytical and microbiological standardization. This guide synthesizes the structural properties of colistin sulfate, elucidates its mechanism of action, and provides self-validating protocols for both chemical characterization and in vitro susceptibility testing.
Chemical Structure and Physicochemical Properties
Colistin sulfate is not a single molecular entity but a heterogeneous mixture of cyclic polypeptides produced by Paenibacillus polymyxa var. colistinus[2]. The two primary active components are Colistin A (polymyxin E1) and Colistin B (polymyxin E2).
Structurally, colistin consists of a cyclic heptapeptide ring linked to a linear tripeptide, which is terminally acylated by a fatty acid tail[3]. The critical structural feature defining its activity is the presence of multiple L-α,γ-diaminobutyric acid (Dab) residues. At physiological pH, the primary amines of these Dab residues are protonated, rendering the molecule highly polycationic[1].
Quantitative Physicochemical Profile
The following table summarizes the core quantitative data associated with the colistin sulfate complex[4]:
Property
Value / Description
Chemical Name
Colistin Sulfate (Polymyxin E)
Molecular Formula
C₅₂H₁₀₀N₁₆O₁₇S (Representative for Colistin A/B mixture)
Average Molecular Weight
~1253.5 g/mol to 1267.5 g/mol
CAS Registry Number
1264-72-8
Solubility
Highly soluble in water (>50 mg/mL); insoluble in ether
pKa
~10.0 (Strongly basic due to Dab primary amines)
Physical Appearance
White to slightly yellow hygroscopic powder
Mechanism of Action and Resistance Dynamics
The Membrane Lysis Pathway
Colistin’s bactericidal activity is fundamentally driven by electrostatic causality. The outer membrane (OM) of Gram-negative bacteria is stabilized by lipopolysaccharides (LPS). The Lipid A portion of LPS contains anionic phosphate groups, which are naturally cross-linked and stabilized by divalent cations (Ca²⁺ and Mg²⁺)[5].
The polycationic Dab residues of colistin exhibit a binding affinity for Lipid A that is at least three times higher than that of native Ca²⁺ and Mg²⁺[1]. Upon contact, colistin competitively displaces these stabilizing cations. The insertion of colistin's hydrophobic fatty acid tail into the lipid bilayer further disrupts the OM architecture, leading to increased permeability, leakage of intracellular contents, and rapid cell death[3].
Resistance Mechanisms
Resistance to colistin primarily occurs through the modification of the Lipid A target, reducing its net negative charge and thereby repelling the colistin molecule[5]. This is driven by two main genetic pathways:
Chromosomal Mutations: Alterations in two-component regulatory systems (e.g., PmrA/PmrB and PhoP/PhoQ) upregulate operons that add 4-amino-4-deoxy-L-arabinose (L-Ara4N) or phosphoethanolamine (PEtN) to Lipid A[6].
Plasmid-Mediated Resistance (mcr-1): The discovery of the mcr-1 gene revolutionized the understanding of polymyxin resistance, as it allows for rapid horizontal gene transfer. The mcr-1 enzyme acts as a PEtN transferase, autonomously conferring resistance without requiring background chromosomal mutations[5].
Fig 1. Colistin mechanism of action and plasmid/chromosomal-mediated resistance pathways.
Analytical Characterization: HPLC-UV Methodology
Because colistin lacks a strong chromophore (containing no aromatic rings), standard UV detection is challenging. However, the amide bonds within the peptide ring absorb at low wavelengths. To avoid the complexities of pre-column derivatization (which can introduce variability), a direct HPLC-UV method at 215 nm is optimal for assessing the purity and stoichiometry of Colistin A and B in raw sulfate powders[7].
Causality in Method Design
Low pH Mobile Phase: A pH of 2.5 is utilized to fully protonate the primary amines, preventing secondary interactions with free silanols on the stationary phase, which would otherwise cause severe peak tailing.
Sulfate Buffer: Sulfate acts as an ion-pairing agent, improving the retention and resolution of the highly polar colistin components on a C18 column[7].
Step-by-Step Protocol
Reagent Preparation: Prepare a 30 mM sodium sulfate buffer. Adjust the pH to 2.5 using dilute sulfuric acid. Filter through a 0.22 µm membrane.
Standard Preparation: Dissolve 25 mg of colistin sulfate reference standard in 10 mL of ultrapure water to create a 2.5 mg/mL stock.
Chromatographic Conditions:
Column: C18 core-shell (e.g., 150 mm × 4.6 mm, 5.0 µm).
Mobile Phase: Gradient elution of 30 mM sulfate buffer (pH 2.5) and Acetonitrile.
Flow Rate: 1.0 mL/min.
Detection: UV at 215 nm.
Injection Volume: 20 µL.
System Validation (Self-Validating Criteria):
The resolution (
Rs
) between the Colistin B peak (eluting first) and the Colistin A peak must be
≥1.5
.
The tailing factor (
Tf
) for both peaks must be
≤2.0
.
If these criteria fail, the column is degraded or the mobile phase pH has drifted, and the run must be aborted.
In Vitro Susceptibility Testing: EUCAST Broth Microdilution
Clinical determination of colistin Minimum Inhibitory Concentration (MIC) is fraught with technical pitfalls. Disk diffusion and gradient strip methods are strictly prohibited by the European Committee on Antimicrobial Susceptibility Testing (EUCAST) and the Clinical and Laboratory Standards Institute (CLSI)[8].
Causality in Protocol Constraints
Why avoid Disk Diffusion? Colistin is a large, polycationic molecule that binds electrostatically to the agar matrix, resulting in poor diffusion. This leads to artificially small zones of inhibition and unacceptably high rates of false resistance (major errors)[8].
Why avoid Polysorbate-80 (P-80)? While P-80 prevents colistin from binding to polystyrene microtiter plates, it possesses intrinsic membrane-disrupting properties that act synergistically with colistin, artificially lowering the MIC (false susceptibility)[8].
Why use Colistin Sulfate and not Colistimethate Sodium (CMS)? CMS is an inactive prodrug. In aqueous media, it slowly and unpredictably hydrolyzes into active colistin. Testing CMS yields erratic MICs that reflect the rate of hydrolysis rather than true bacterial susceptibility[8].
Step-by-Step Protocol (EUCAST Standard)
Media Preparation: Prepare Cation-Adjusted Mueller-Hinton Broth (CAMHB). The exact concentration of Ca²⁺ and Mg²⁺ is critical, as these cations directly compete with colistin for Lipid A binding sites[9].
Antibiotic Stock: Prepare a stock solution of colistin sulfate (not CMS) in sterile distilled water.
Plate Preparation: Perform serial two-fold dilutions of colistin sulfate in a 96-well untreated polystyrene microtiter plate using CAMHB. Final concentrations should range from 0.12 to 128 µg/mL[10].
Inoculum Standardization: Prepare a bacterial suspension from an 18-24 hour culture to a 0.5 McFarland standard. Dilute to achieve a final well concentration of
5×105
CFU/mL[9].
Incubation: Inoculate the wells and incubate at 35±1°C in ambient air for 16–20 hours[9].
System Validation (Self-Validating Criteria):
E. coli ATCC 25922 must yield an MIC of 0.25 - 2 µg/mL.
P. aeruginosa ATCC 27853 must yield an MIC of 0.5 - 4 µg/mL.
E. coli NCTC 13846 (mcr-1 positive) must yield an MIC of 4 - 8 µg/mL[8].
Validation Rule: If any QC strain falls outside its target range, the cation concentration of the CAMHB is flawed, and the entire plate's results must be discarded.
Colistin: The Revival of Polymyxins for the Management of Multidrug-Resistant Gram-Negative Bacterial Infections, Clinical Infectious Diseases | Oxford Academic.
A Review on Colistin Resistance: An Antibiotic of Last Resort, MDPI.
Resurgence of Colistin: A Review of Resistance, Toxicity, Pharmacodynamics, and Dosing, NIH.
colistin sulfate for multidrug-resistant Klebsiella pneumoniae research
As a Senior Application Scientist navigating the escalating crisis of multidrug-resistant Klebsiella pneumoniae (MDR-KP), understanding the biophysical and genomic interplay between the pathogen and last-resort therapeut...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist navigating the escalating crisis of multidrug-resistant Klebsiella pneumoniae (MDR-KP), understanding the biophysical and genomic interplay between the pathogen and last-resort therapeutics is paramount. Colistin sulfate (polymyxin E) has re-emerged from relative obscurity to become a foundational pillar in our antimicrobial arsenal. However, its deployment is fraught with pharmacological complexities, rapid resistance evolution, and diagnostic pitfalls.
This technical guide synthesizes the mechanistic foundations of colistin activity, the evolutionary trajectories of K. pneumoniae resistance, and the rigorous methodological frameworks required for accurate in vitro susceptibility testing.
Mechanistic Foundations: The Biophysics of Colistin Efficacy
Colistin sulfate is a nonribosomally synthesized, polycationic amphipathic lipopeptide. Its bactericidal efficacy is not driven by enzymatic inhibition, but rather by direct biophysical disruption of the bacterial envelope.
The outer membrane of Gram-negative bacteria like K. pneumoniae is fortified by lipopolysaccharides (LPS). The lipid A moiety of LPS contains anionic phosphate groups that are normally stabilized by divalent cations, specifically calcium (Ca²⁺) and magnesium (Mg²⁺)[1]. Colistin’s mechanism of action is fundamentally driven by electrostatic affinity. The positively charged L-diaminobutyric acid residues on the colistin molecule exhibit a binding affinity for the anionic phosphate groups of lipid A that is significantly higher than that of the native divalent cations[2].
Upon binding, colistin competitively displaces Ca²⁺ and Mg²⁺, destabilizing the three-dimensional crystalline structure of the LPS layer[1]. Following this electrostatic docking, colistin inserts its hydrophobic terminal acyl chain into the outer membrane, causing an expansion of the monolayer, catastrophic permeability, leakage of intracellular nucleotides and ions, and ultimate cell death[2][3].
Colistin mechanism of action via electrostatic disruption of the bacterial outer membrane.
Evolutionary Trajectories of Colistin Resistance in K. pneumoniae
Because colistin relies entirely on electrostatic attraction, K. pneumoniae has evolved to survive by neutralizing the negative charge of its outer membrane. This is achieved through the addition of cationic moieties—specifically 4-amino-4-deoxy-L-arabinose (L-Ara4N) and phosphoethanolamine (PEtn)—to lipid A[1][4].
Chromosomal Resistance: The mgrB Paradigm
In K. pneumoniae, the most prevalent mechanism of acquired colistin resistance is the mutational inactivation of the chromosomal mgrB gene[5][6]. MgrB is a small, 47-amino acid transmembrane protein that serves as a critical negative feedback regulator of the PhoPQ two-component signaling system[4][5].
When mgrB is truncated by premature stop codons or disrupted by insertion sequences (e.g., IS5-like or ISKpn14), the PhoPQ system becomes hyperactivated due to the loss of negative feedback[5][7]. This hyperactive PhoP kinase directly cross-activates the PmrAB two-component system, which in turn upregulates the pmrHFIJKLM operon responsible for synthesizing and transferring L-Ara4N and PEtn to lipid A[4][6].
Chromosomal mgrB mutation pathway leading to colistin resistance in K. pneumoniae.
Plasmid-Mediated Resistance: The mcr Genes
Beyond chromosomal mutations, the horizontal transfer of mobilized colistin resistance (mcr) genes poses a severe epidemiological threat. First identified in 2015, the mcr-1 gene (and its subsequent homologues up to mcr-10) encodes a PEtn transferase that directly adds phosphoethanolamine to the lipid A moiety[5][6]. While mcr prevalence in K. pneumoniae is currently lower than mgrB mutations, its presence on highly mobile plasmids facilitates rapid dissemination across different Enterobacteriaceae species[6].
Determining the Minimum Inhibitory Concentration (MIC) for colistin is notoriously difficult. Colistin is a large, multicomponent molecule that diffuses poorly through agar matrices, and its cationic nature causes it to adhere strongly to the polystyrene surfaces of microtiter plates[8][9].
Because of these biophysical constraints, the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) explicitly recommend Broth Microdilution (BMD) as the sole gold-standard reference method[10][11].
Comparative Efficacy of Susceptibility Methods
Diagnostic Methodology
CLSI/EUCAST Status
VME Rate (False Susceptibility)
Mechanistic Limitation & Causality
Broth Microdilution (BMD)
Gold Standard
< 2%
Prone to the "skipped well" phenomenon due to heteroresistant subpopulations or localized plastic adherence[8].
Agar Dilution (AD)
Alternative / Research
< 5%
Highly labor-intensive; requires precise temperature control to prevent thermal degradation of the peptide[8][9].
Gradient Diffusion (Etest)
Not Recommended
Up to 39%
Large molecular size and cationic charge prevent uniform diffusion through agar, severely underestimating the true MIC[10][11][12].
Automated Systems (Vitek2)
Variable
Low to Moderate
Turbidimetric optics may fail to detect slow-growing, metabolically burdened heteroresistant variants[12].
Note on Polysorbate-80 (P-80): Historically, researchers added P-80 to BMD panels to prevent colistin from adhering to plastic. However, P-80 acts synergistically with polymyxins, artificially lowering the MIC and generating unacceptable Very Major Errors (VMEs). Consequently, modern guidelines strictly mandate plain Cation-Adjusted Mueller-Hinton Broth (CAMHB) without surfactants[12].
To ensure scientific integrity, the following protocol is engineered as a self-validating system. It incorporates internal controls to verify that cation concentrations are correct and that the drug has not degraded or adhered excessively to the assay materials.
Quality Control (QC) Strains: E. coli ATCC 25922 (Susceptible control) and E. coli NCTC 13846 (mcr-1 positive, Resistant control)[11].
Step-by-Step Methodology:
Preparation of Antimicrobial Stock: Dissolve colistin sulfate in sterile distilled water to create a stock solution of 10,000 µg/mL. Causality: Water is used because colistin is highly water-soluble; avoiding organic solvents prevents unintended outer membrane permeabilization of the test isolate.
Serial Dilution: Prepare a two-fold serial dilution of colistin in CAMHB directly in the 96-well plate, yielding final well concentrations ranging from 0.125 µg/mL to 128 µg/mL.
Inoculum Standardization: Suspend isolated K. pneumoniae colonies from an overnight agar plate in sterile saline to achieve a 0.5 McFarland standard (approx. 1.5 × 10⁸ CFU/mL).
Inoculation: Dilute the suspension 1:150 in CAMHB, and add 50 µL to each well. Causality: This ensures a final target inoculum of exactly 5 × 10⁵ CFU/mL per well. Inoculum effects are profound with colistin; higher densities will artificially inflate the MIC due to the "sponge effect" where dead bacteria absorb the drug.
Incubation: Seal the plates with a breathable membrane and incubate at 35°C (±1°C) in ambient air for 16 to 20 hours.
Validation & Reading:
Validation Check: Ensure E. coli ATCC 25922 yields an MIC of 0.25–2 µg/mL, and E. coli NCTC 13846 yields an MIC of 4–8 µg/mL[8][11]. If QC strains fall outside this range, discard the plate.
Interpretation: Read the MIC as the lowest concentration that completely inhibits visible growth.
Troubleshooting "Skipped Wells": If growth is observed at higher concentrations but not at lower ones (skipped wells), this indicates heteroresistance or localized plastic adherence[8]. The true MIC must be read as the highest concentration showing growth.
References
Antimicrobial susceptibility testing of colistin - evaluation of seven commercial MIC products against standard broth microdilution for Escherichia coli, Klebsiella pneumoniae, Pseudomonas aeruginosa, and Acinetobacter spp - PubMed. nih.gov.[Link]
Colistin Update on Its Mechanism of Action and Resistance, Present and Future Challenges. nih.gov.[Link]
What is the mechanism of Colistin Sulfate? patsnap.com.[Link]
Colistin Resistance Mechanism and Management Strategies of Colistin-Resistant Acinetobacter baumannii Infections - MDPI. mdpi.com.[Link]
Colistin Resistance in Klebsiella pneumoniae | Encyclopedia MDPI. encyclopedia.pub.[Link]
Klebsiella pneumoniae and Colistin Susceptibility Testing: Performance Evaluation for Broth Microdilution, Agar Dilution and Minimum Inhibitory Concentration Test Strips and Impact of the “Skipped Well” Phenomenon - MDPI. mdpi.com.[Link]
Comparative Colistin Susceptibility Testing Methods for Escherichia coli and Klebsiella pneumoniae - J Med Assoc Thai. jmatonline.com.[Link]
Colistin Resistance Among Multiple Sequence Types of Klebsiella pneumoniae Is Associated With Diverse Resistance Mechanisms: A Report From India - Frontiers. frontiersin.org.[Link]
Expression of transcriptional regulator mgrB is enhanced in colistin-resistant Klebsiella pneumoniae: A report from India. jmidonline.org.[Link]
Review of Colistin Susceptibility Testing with Current Data - Mediterranean Journal of Infection Microbes and Antimicrobials. mjima.org.[Link]
Prevalence of Mutated Colistin-Resistant Klebsiella pneumoniae: A Systematic Review and Meta-Analysis - MDPI. mdpi.com.[Link]
Comparative Evaluation of Colistin Susceptibility Testing Methods among Carbapenem-Nonsusceptible Klebsiella pneumoniae and Acinetobacter baumannii Clinical Isolates | Antimicrobial Agents and Chemotherapy - ASM Journals. asm.org.[Link]
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Microbiologists, Pharmacologists, and Drug Development Scientists
Document Type: Technical Whitepaper & Laboratory Guide
Executive Summary
Colistin (Polymyxin E) is a cyclic polypeptide antibiotic originally isolated from Paenibacillus polymyxa in 1947[1]. Although its systemic clinical use was largely abandoned in the 1970s due to severe nephrotoxicity, the global proliferation of multidrug-resistant (MDR) Gram-negative pathogens—specifically carbapenem-resistant Acinetobacter baumannii, Pseudomonas aeruginosa, and Klebsiella pneumoniae—has necessitated its resurrection as a last-resort therapeutic[2].
For researchers and drug development professionals, colistin sulfate is the standard active pharmaceutical ingredient (API) utilized in in vitro assays, distinct from the inactive prodrug colistimethate sodium (CMS) used in clinical intravenous formulations. This whitepaper synthesizes the molecular mechanics of colistin, the genetic basis of emergent resistance, and the rigorous experimental protocols required to yield reproducible, artifact-free data in antimicrobial research.
Molecular Mechanism of Action (MoA)
The bactericidal efficacy of colistin relies on a self-promoted uptake pathway targeting the Gram-negative cell envelope.
Electrostatic Interaction and Membrane Destabilization
Colistin is a highly positively charged polycationic peptide. Its primary target is Lipid A, the hydrophobic anchor of lipopolysaccharides (LPS) residing in the outer leaflet of the Gram-negative outer membrane[3].
Binding & Displacement: Colistin binds to the negatively charged phosphate groups of Lipid A via strong electrostatic interactions. This binding competitively displaces divalent cations (Ca²⁺ and Mg²⁺) that normally bridge LPS molecules to stabilize the membrane[4].
Insertion & Lysis: The displacement of these ions disrupts the tertiary structure of the LPS layer. Colistin then inserts its lipophilic fatty acyl tail into the outer membrane, causing a loss of membrane integrity, vesicle-vesicle contact alterations, and eventual disruption of the inner cytoplasmic membrane[1][4].
Secondary Oxidative Damage: Beyond mechanical lysis, colistin induces the intracellular accumulation of reactive oxygen species (ROS). This oxidative stress leads to secondary DNA, protein, and lipid damage, accelerating bacterial cell death[3][4].
Fig 1: Dual-mechanism of colistin-induced bacterial cell death via membrane lysis and ROS.
The Crisis of Colistin Resistance
Because colistin acts via electrostatic attraction, bacterial resistance mechanisms universally converge on a single strategy: reducing the net negative charge of the outer membrane to repel the drug[5].
Chromosomal Mutations
In species like K. pneumoniae and A. baumannii, resistance frequently arises from chromosomal mutations in two-component regulatory systems (e.g., PhoP/PhoQ, PmrA/PmrB) or their negative regulators (e.g., mgrB)[4].
Mechanism: Inactivation of mgrB triggers a phosphorylation cascade that upregulates the pmrCAB and arnBCADTEF operons[4].
Result: This leads to the covalent addition of positively charged moieties—specifically 4-amino-4-deoxy-L-arabinose (L-Ara4N) or phosphoethanolamine (pEtN)—to the phosphate groups of Lipid A, neutralizing its charge[3][4].
Plasmid-Mediated Resistance (mcr-1)
Historically, colistin resistance was vertically transmitted. However, the discovery of the mobile colistin resistance (mcr-1) gene fundamentally altered the epidemiological landscape[6].
Mechanism: The mcr-1 gene (and its variants up to mcr-10) encodes a phosphoethanolamine transferase[3].
Significance: Carried on highly mobile plasmids (e.g., IncI2, IncX4), mcr-1 facilitates rapid, horizontal gene transfer of colistin resistance across different species of Enterobacterales, posing a severe threat to global health[3][7].
Fig 2: Convergent pathways of chromosomal and plasmid-mediated colistin resistance.
Toxicity Profile in Preclinical Models
When utilizing colistin in in vivo murine models or evaluating novel polymyxin derivatives, understanding its toxicity profile is critical. Colistin was historically shelved due to its narrow therapeutic index[2].
Nephrotoxicity Mechanisms:
Colistin-induced nephrotoxicity is dose-dependent and primarily affects the proximal tubule epithelial cells[8][9].
Detergent Effect: The polycationic nature of colistin causes it to act as a surfactant on renal tubular cell membranes, increasing permeability[8].
Cellular Lysis: This increased permeability results in a massive influx of cations, anions, and water, leading to cellular swelling and lysis[8][10].
Receptor Activation: Colistin may directly activate calcium-sensing receptors in the thick ascending loop of Henle, occasionally resulting in Bartter-like syndrome (hypokalemia, metabolic alkalosis, and polyuria)[10].
Application Insight: Preclinical researchers developing synergistic adjuvants must monitor serum creatinine, blood urea nitrogen (BUN), and urinary output in animal models to ensure that the adjuvant does not exacerbate colistin's inherent tubular toxicity[2][8].
The Methodological Imperative: Why Broth Microdilution?
Critical Warning: Disk diffusion and gradient diffusion (E-test) methods are strictly contraindicated for colistin susceptibility testing. Because colistin is a large, polycationic molecule, it diffuses poorly and unpredictably through agar matrices, leading to falsely small zones of inhibition and dangerous false-susceptibility artifacts. Broth microdilution (BMD) is the only universally accepted gold standard.
Furthermore, Cation-Adjusted Mueller-Hinton Broth (CAMHB) must be used. Because colistin competes with Ca²⁺ and Mg²⁺ for Lipid A binding, unadjusted broth will yield artificially low MICs, overestimating the drug's efficacy[4].
EUCAST Clinical Breakpoints (v14.0)
For researchers categorizing clinical isolates, the European Committee on Antimicrobial Susceptibility Testing (EUCAST) provides the following strict cut-offs[4]:
Pathogen Group
Susceptible (mg/L)
Resistant (mg/L)
Enterobacterales
≤ 2.0
> 2.0
Acinetobacter spp.
≤ 2.0
> 2.0
Pseudomonas aeruginosa
≤ 4.0
> 4.0
Table 1: EUCAST Colistin MIC Breakpoints for phenotypic resistance detection.
Untreated 96-well polystyrene microtiter plates (avoid tissue-culture treated plates to prevent polycationic drug adsorption).
Procedure:
Preparation of Stock Solution: Weigh colistin sulfate powder accurately. Dissolve in sterile distilled water to a concentration of 10,240 mg/L. Note: Do not use glass vials for storage, as colistin binds to glass. Use polypropylene tubes.
Serial Dilution: Prepare a two-fold serial dilution of colistin in CAMHB across the 96-well plate. The final test range should typically span 0.125 mg/L to 64 mg/L.
Inoculum Preparation: Select 3-5 distinct colonies from an overnight agar plate. Suspend in sterile saline to achieve a 0.5 McFarland standard (~1.5 × 10⁸ CFU/mL).
Inoculum Dilution: Dilute the suspension 1:150 in CAMHB to achieve a starting concentration of ~1 × 10⁶ CFU/mL.
Inoculation: Dispense 50 µL of the diluted inoculum into each well containing 50 µL of the antibiotic dilution. The final well concentration of bacteria will be ~5 × 10⁵ CFU/mL.
Incubation: Seal the plate with a breathable membrane to prevent evaporation. Incubate at 35±1°C for 16-20 hours in ambient air.
Reading: The MIC is defined as the lowest concentration of colistin that completely inhibits visible bacterial growth (assessed via a viewing mirror or spectrophotometer at OD₆₀₀).
Self-Validating Control: Always run a known susceptible strain (e.g., E. coli ATCC 25922) and a known resistant strain (e.g., an mcr-1 positive E. coli NCTC 13846) on the same plate to validate the cation concentration of the broth and the potency of the drug stock.
References
Colistin Resistance Mechanism and Management Strategies of Colistin-Resistant Acinetobacter baumannii Infections
Source: MDPI
URL:[Link]
Colistin Resistance Mechanism and Management Strategies of Colistin-Resistant Acinetobacter baumannii Infections
Source: Preprints.org
URL:[Link]
The History of Colistin Resistance Mechanisms in Bacteria: Progress and Challenges
Source: Microorganisms (via NCBI/PMC)
URL:[Link]
Colistin: Lights and Shadows of an Older Antibiotic
Source: Molecules (via unibo.it)
URL:[Link]
Colistin Treatment for Multidrug-Resistant Gram-Negative Infections in Children: Caution Required for Nephrotoxicity
Source: BioMed Research International (via NCBI/PMC)
URL:[Link]
Acquired Bartter-like Syndrome Presenting with Polyuria and Reversible Hypokalemia Associated with Colistin Use in a Critically Ill Pediatric Patient
Source: ResearchGate
URL:[Link]
Acquired Bartter-like Syndrome Presenting with Polyuria and Reversible Hypokalemia Associated with Colistin Use in a Critically Ill Pediatric Patient
Source: Indian Journal of Critical Care Medicine (via NCBI/PMC)
URL:[Link]
Genomic Insights into mcr-1-Positive Plasmids Carried by Colistin-Resistant Escherichia coli Isolates from Inpatients
Source: Antimicrobial Agents and Chemotherapy (via PubMed)
URL:[Link]
Colistin Sulfate for Selective Decontamination of Gut Microbiota in Murine Models: An In-Depth Technical Guide
Executive Summary Selective decontamination of the digestive tract (SDD) is a highly targeted methodological approach used in microbiome research and clinical modeling to eradicate potentially pathogenic aerobic Gram-neg...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Selective decontamination of the digestive tract (SDD) is a highly targeted methodological approach used in microbiome research and clinical modeling to eradicate potentially pathogenic aerobic Gram-negative bacteria while preserving the anaerobic microbial flora. Colistin sulfate, a polymyxin antibiotic, is a cornerstone of this technique. This whitepaper provides researchers and drug development professionals with a comprehensive, self-validating protocol for utilizing colistin sulfate in murine models, grounded in mechanistic causality, pharmacodynamics, and rigorous experimental design.
Mechanistic Grounding: How Colistin Modulates the Microbiota
To design an effective SDD protocol, one must first understand the precise molecular interactions that drive colistin's bactericidal activity. Colistin (Polymyxin E) is a polycationic peptide that specifically targets Gram-negative bacteria[1].
The Dual-Membrane Disruption Mechanism
The primary target of colistin is the lipopolysaccharide (LPS) layer of the outer membrane (OM) of Gram-negative bacilli[2].
Electrostatic Affinity: The positively charged L-diaminobutyric acid residues of colistin bind electrostatically to the negatively charged phosphate groups of lipid A, the anchor of the LPS[1].
Cation Displacement: Colistin competitively displaces divalent cations (Ca²⁺ and Mg²⁺) that normally stabilize the three-dimensional structure of the LPS[2].
Membrane Expansion: The hydrophobic terminal acyl chain of colistin inserts into the OM, causing expansion and permeabilization[1].
Cytoplasmic Targeting: Recent evidence demonstrates that colistin also targets LPS in the cytoplasmic (inner) membrane, leading to the displacement of cationic inter-LPS bridges, severe membrane disruption, and ultimately, bacterial lysis[3].
Colistin mechanism of action targeting Gram-negative bacterial membranes.
Experimental Methodology: The Murine SDD Protocol
A robust experimental protocol must be a self-validating system. The following methodology details the use of colistin sulfate for gut microbiota depletion, explaining the causality behind each procedural choice.
Step 1: Murine Strain Selection and Housing
Causality: Not all mouse strains tolerate antibiotic-laced drinking water equally. Research indicates that while C57BL/6 mice reliably consume bitter antibiotic solutions (including colistin mixed with ampicillin and streptomycin), BALB/c and DBA/2 mice exhibit severe aversion, leading to lethal dehydration[4].
Action: Select C57BL/6 mice for ad libitum drinking water protocols. If using BALB/c mice, administer colistin via daily oral gavage to prevent dehydration and ensure accurate dosing[4].
Step 2: Colistin Preparation and Dosage
Causality: Colistin sulfate is exceptionally poorly absorbed through the gastrointestinal tract[1],[5]. This pharmacokinetic property is highly advantageous for SDD, as it allows the antibiotic to achieve massive local concentrations in the gut lumen without causing systemic neurotoxicity or nephrotoxicity[5].
Action: Prepare the colistin sulfate solution in sterile drinking water. For targeted dysbiosis (mild Gram-negative depletion), a concentration of 150 mg/L (0.15 mg/mL) is utilized[6]. For comprehensive Gram-negative clearance in broad-spectrum cocktails, use 1 mg/mL[4]. Replace the water every 48–72 hours to prevent peptide degradation.
Step 3: Administration Route
Causality: Because systemic absorption is negligible[5], intravenous or intraperitoneal injections will not effectively decontaminate the gut lumen.
Action: Administer strictly via the oral route (drinking water or gavage) to guarantee direct contact with the intestinal microbiota[4].
Step 4: System Self-Validation (Quality Control)
Causality: Assuming microbiome depletion based solely on antibiotic consumption leads to irreproducible data. Resistance mechanisms or insufficient dosing can leave residual populations.
Action: Implement a two-tier validation system:
Culture-Based: Collect fresh fecal pellets, homogenize in sterile PBS, and plate on MacConkey agar (selective for Gram-negative enteric bacilli) to confirm the absence of colony-forming units (CFUs)[4].
Molecular: Perform 16S rRNA sequencing on fecal DNA to confirm the elimination of Proteobacteria and the expected shift in the Bacteroidota/Firmicutes (B/F) ratio[6].
Self-validating murine experimental workflow for colistin-mediated SDD.
Quantitative Pharmacodynamics & Microbiome Shifts
The table below synthesizes the quantitative parameters and expected microbial shifts when utilizing oral colistin sulfate in murine models.
Parameter
Specification / Outcome
Scientific Rationale
Target Bacteria
Aerobic Gram-negative bacilli (E. coli, Klebsiella, Pseudomonas)
High affinity for lipid A in the Gram-negative outer membrane[1],[2].
Preserved Bacteria
Anaerobes and Gram-positive bacteria
Lack of susceptible LPS targets; preserves colonization resistance[1].
Standard Dosage
150 mg/L to 1,000 mg/L (1 mg/mL) orally
Poor GI absorption traps the drug in the lumen[5],[6],[4].
Microbiome Shift
↓ Bacteroidota/Firmicutes (B/F) ratio
Depletion of Gram-negative Bacteroidota allows Firmicutes to expand[6].
Toxicity Threshold
NOEL (No Observed Effect Level): 12.5 - 40 mg/kg b.w.
Oral administration avoids the nephrotoxicity seen with IV dosing[5].
Mechanisms of Resistance & Protocol Troubleshooting
When the self-validation step (Step 4) fails, researchers must account for the rapid emergence of colistin resistance, which is driven by selective pressure upon the intestinal microbiota[1].
Resistance mechanisms neutralize the negative charge of lipid A, thereby repelling the positively charged colistin molecule. If resistance is detected in the murine colony, the protocol must be halted, as the SDD model is compromised.
Chromosomal Mutations: Activation of two-component regulatory systems (PhoPQ and PmrAB) in response to environmental stress. These systems upregulate the arnBCADTEF operon, leading to the addition of 4-amino-4-deoxy-L-arabinose (L-Ara4N) or phosphoethanolamine (PEtN) to lipid A[1],[7].
Plasmid-Mediated Resistance (mcr genes): The mcr-1 to mcr-10 genes encode PEtN transferases. Because these are plasmid-borne, they can rapidly transfer horizontally between different Gram-negative species within the murine gut under the selective pressure of colistin[7].
Troubleshooting Action: If CFUs persist on MacConkey agar despite 1 mg/mL colistin administration, perform PCR for mcr genes on the fecal isolates. If positive, the murine housing environment must be sterilized, and a new cohort of specific-pathogen-free (SPF) mice must be utilized.
References
Colistin Update on Its Mechanism of Action and Resistance, Present and Future Challenges
National Institutes of Health (NIH)[Link]
Colistin Resistance in Gram-Negative Bacteria: Mechanisms, Transmission, and Novel Intervention Strategies
MDPI[Link]
Colistin (2) - European Medicines Agency (EMA)
European Medicines Agency[Link]
Gut microbiome dysbiosis accelerates osteoarthritis progression by inducing IFP-SM inflammation in “double-hit” mice
National Institutes of Health (NIH)[Link]
Gut microbiome-depleting antibiotic regimens are not tolerated by all mouse strains
BMJ - Journal for ImmunoTherapy of Cancer[Link]
What is the mechanism of Colistin Sulfate?
PatSnap Synapse[Link]
Colistin kills bacteria by targeting lipopolysaccharide in the cytoplasmic membrane
eLife Sciences[Link]
The Mechanistic Role of Divalent Cations in Colistin Sulfate Bactericidal Activity and Adaptive Resistance
Target Audience: Researchers, Microbiologists, and Drug Development Professionals Document Type: Technical Whitepaper Executive Summary Colistin (polymyxin E) has re-emerged as a critical last-resort lipopeptide antibiot...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Microbiologists, and Drug Development Professionals
Document Type: Technical Whitepaper
Executive Summary
Colistin (polymyxin E) has re-emerged as a critical last-resort lipopeptide antibiotic for treating multidrug-resistant (MDR) Gram-negative infections. Its bactericidal efficacy is not driven by a traditional receptor-ligand interaction, but rather by a thermodynamically driven electrostatic competition at the bacterial outer membrane (OM). This whitepaper explores the causality behind colistin's mechanism of action, focusing on the competitive displacement of divalent cations (Mg²⁺ and Ca²⁺), the two-component signaling cascades triggered by cation depletion, and the rigorous, self-validating experimental controls required for accurate in vitro evaluation.
Mechanistic Foundation: The Outer Membrane and Divalent Cations
The OM of Gram-negative bacteria is an asymmetric lipid bilayer. Its outer leaflet is composed primarily of lipopolysaccharide (LPS). The hydrophobic lipid A component of LPS contains negatively charged phosphate groups that generate strong electrostatic repulsion between adjacent LPS molecules[1].
To maintain membrane integrity and survive, bacteria utilize ambient divalent cations—predominantly magnesium (Mg²⁺) and calcium (Ca²⁺)—to form electrostatic bridges between these phosphate groups. This cross-linking neutralizes the repulsive forces, tightly packing the LPS molecules and creating a formidable permeability barrier against hydrophobic compounds and external stressors.
The Bactericidal Mechanism: Competitive Displacement
Colistin sulfate is a polycationic amphipathic lipopeptide. At physiological pH, the primary amine groups of its diaminobutyric acid (Dab) residues are protonated, giving the molecule a strong net positive charge[2].
The Causality of Action: The bactericidal process initiates via the "self-promoted uptake" pathway. Colistin's polycationic ring exhibits a binding affinity for the LPS phosphate groups that is significantly higher than that of native divalent cations. Consequently, colistin competitively displaces Mg²⁺ and Ca²⁺ from their binding sites[3].
The removal of these stabilizing ions disrupts the electrostatic cross-linking of the OM. Atomistic molecular dynamics simulations confirm that the removal of these calcium and magnesium ions induces global stress and restructuring of the membrane[4]. Following displacement, colistin inserts its hydrophobic fatty acyl tail into the lipid bilayer, causing expansion of the outer leaflet, loss of membrane integrity, osmotic imbalance, and eventual cell lysis[5].
Adaptive Resistance: The PhoPQ and PmrAB Two-Component Systems
Bacterial resistance to colistin is intrinsically linked to the environmental availability of divalent cations. In environments with low Mg²⁺/Ca²⁺ concentrations, Gram-negative bacteria activate specific Two-Component Systems (TCS) to remodel their OM and survive[3].
The Signaling Cascade: The PhoPQ system acts as a primary environmental sensor. The membrane-bound sensor kinase PhoQ detects limiting Mg²⁺ concentrations (or the presence of cationic peptides) and autophosphorylates. It then transfers the phosphate to the response regulator PhoP. Activated PhoP upregulates the connector protein PmrD, which subsequently activates the PmrAB TCS. The PmrAB system drives the transcription of specific operons, such as pmrCAB[3].
The Causality of Resistance: These operons synthesize and attach positively charged moieties—specifically 4-amino-4-deoxy-L-arabinose (L-Ara4N) and phosphoethanolamine (pEtN)—to the phosphate groups of Lipid A[5]. This modification reduces the net negative charge of the OM, eliminating the electrostatic target for colistin and preventing the initial displacement of divalent cations[1].
Low Mg2+ triggers PhoPQ/PmrAB signaling, leading to Lipid A modification and colistin resistance.
Because colistin's efficacy is directly antagonized by ambient divalent cations, in vitro assays must tightly control Mg²⁺ and Ca²⁺ concentrations. Failure to do so results in false-resistant Minimum Inhibitory Concentration (MIC) artifacts.
Protocol 1: Cation-Adjusted MIC Assay (Broth Microdilution)
Objective: Determine the true MIC of colistin using a self-validating cation-adjusted system.
Causality: Standard Mueller-Hinton Broth (MHB) has highly variable cation levels. We must use Cation-Adjusted MHB (CA-MHB) containing exactly 10–12.5 mg/L Mg²⁺ and 20–25 mg/L Ca²⁺ to standardize the baseline electrostatic competition.
Media Preparation: Supplement MHB with MgCl₂ and CaCl₂ to achieve target concentrations. Validate via atomic absorption spectroscopy.
Inoculum Standardization: Prepare a 0.5 McFarland suspension of the test isolate in sterile saline.
Drug Titration: Prepare two-fold serial dilutions of colistin sulfate in CA-MHB (range: 0.125 to 16 µg/mL) in a 96-well polystyrene plate.
Self-Validation Step: Include a parallel high-cation control row (supplemented with 100 mg/L Mg²⁺). If the assay is functioning correctly, the excess Mg²⁺ will outcompete colistin, and the MIC in this row must shift upward by ≥4-fold.
Inoculation & Incubation: Add 50 µL of the adjusted inoculum to each well (final concentration ~5 × 10⁵ CFU/mL). Incubate at 37°C for 16-20 hours.
Readout: The MIC is the lowest concentration with no visible growth. Validate results against the high-cation control shift.
Protocol 2: Molecular Dynamics (MD) Simulation of Ion Displacement
Objective: Quantify the thermodynamic energy required for colistin to displace Ca²⁺ from Lipid A[4].
Causality: To understand resistance at an atomistic level, we must calculate the Potential of Mean Force (PMF) required to break the Ca²⁺-LPS coordination bonds.
System Construction: Build an asymmetric OM bilayer model using CHARMM-GUI, with a rough LPS outer leaflet and a phospholipid inner leaflet.
Ion Solvation: Solvate the system in a 150 mM NaCl aqueous environment, explicitly adding Ca²⁺ ions to neutralize the LPS phosphate charges.
Equilibration: Run NPT ensemble equilibrations for 50 ns. Causality: This time is required to allow Ca²⁺ to form stable, native coordination complexes with Lipid A prior to drug introduction.
Steered MD (SMD): Introduce a colistin molecule. Apply a harmonic biasing potential to pull the colistin molecule toward the LPS binding site, recording the work done to displace the coordinated Ca²⁺ ions.
Analysis: Calculate the PMF to determine the binding free energy difference between Ca²⁺-LPS and Colistin-LPS complexes.
Quantitative Data Summary
The antagonistic effect of divalent cations on colistin efficacy is highly reproducible. The table below summarizes the expected MIC shifts when ambient Mg²⁺ is artificially elevated, demonstrating the competitive displacement model.
Bacterial Strain
Genotype / Phenotype
MIC in Standard CA-MHB (10 mg/L Mg²⁺)
MIC in High-Cation MHB (100 mg/L Mg²⁺)
Mechanism of Shift
A. baumannii ATCC 19606
Wild-Type (Susceptible)
0.5 µg/mL
8.0 µg/mL
Excess Mg²⁺ outcompetes colistin for Lipid A binding sites.
P. aeruginosa PAO1
Wild-Type (Susceptible)
1.0 µg/mL
>16.0 µg/mL
Excess Mg²⁺ stabilizes OM, preventing self-promoted uptake.
K. pneumoniae KP-1
mgrB mutant (Resistant)
16.0 µg/mL
32.0 µg/mL
Lipid A is already modified (pEtN); minimal cation competition effect.
The bactericidal activity of colistin sulfate is not a simple lock-and-key interaction; it is a dynamic, thermodynamically driven competition with native divalent cations for electrostatic dominance over the bacterial outer membrane. Understanding the Mg²⁺/Ca²⁺ displacement mechanism and the subsequent PhoPQ/PmrAB adaptive responses is critical for modern drug development. Future therapeutics may involve co-administering colistin with selective cation-chelating agents or developing novel lipopeptides that bypass the divalent cation dependency entirely, thereby restoring efficacy against highly resistant Gram-negative pathogens.
References
Title: Colistin Resistance Mechanism and Management Strategies of Colistin-Resistant Acinetobacter baumannii Infections
Source: MDPI
URL
Source: PMC (NIH)
Source: Molecules (MDPI / Unibo)
Title: Role of Divalent Ions in Membrane Models of Polymyxin-Sensitive and Resistant Gram-Negative Bacteria
Source: ResearchGate
URL
Author: BenchChem Technical Support Team. Date: March 2026
Title: Decoding the Outer Membrane Permeability Barrier: Mechanistic Insights and Quantitative Profiling of Colistin Sulfate Activity
Executive Summary
As multidrug-resistant Gram-negative pathogens proliferate, colistin sulfate (Polymyxin E) remains a critical, albeit last-resort, therapeutic agent. Its primary bactericidal efficacy hinges on its ability to catastrophically disrupt the bacterial outer membrane (OM). This technical whitepaper explores the biophysical mechanisms of colistin-induced OM permeabilization, details the self-validating methodologies required to quantify these permeability shifts in vitro, and examines the molecular resistance mechanisms that threaten this antibiotic class.
Mechanistic Architecture of Colistin-Induced Permeability
The Gram-negative outer membrane is a formidable, asymmetric lipid bilayer. Its outer leaflet is densely packed with lipopolysaccharide (LPS) molecules, which are cross-linked and stabilized by divalent cations, primarily calcium (Ca²⁺) and magnesium (Mg²⁺). This dense packing creates a highly impermeable barrier to most hydrophobic molecules and large scaffolds.
Colistin sulfate, a polycationic cyclic lipopeptide, exploits this specific architecture through a multi-step biophysical process known as the "self-promoted uptake" pathway [1]:
Electrostatic Targeting: Colistin features a cyclic decapeptide ring rich in positively charged diaminobutyric acid (Dab) residues. These residues bind with exceptionally high affinity to the anionic phosphate groups of Lipid A (the hydrophobic anchor of LPS). Notably, colistin's affinity for LPS is at least three times greater than that of native divalent cations[1].
Competitive Displacement: Upon binding, colistin competitively displaces Ca²⁺ and Mg²⁺ ions. This localized loss of cross-linking destabilizes the LPS layer.
Hydrophobic Insertion: Following electrostatic tethering, colistin inserts its hydrophobic domains—specifically its fatty acyl tail and the D-Leu6-L-Leu7 segment—into the weakened OM[2].
Permeabilization and Uptake: This insertion disrupts lipid packing, acting as a detergent to create transient "cracks" or permeability defects. These defects allow additional colistin molecules to bypass the OM barrier, traverse the periplasm, and ultimately lyse the inner cytoplasmic membrane, leading to cell death[1].
Pathway of colistin-mediated self-promoted uptake and outer membrane permeabilization.
Quantitative Profiling: The NPN Uptake Assay
To empirically quantify outer membrane permeabilization in live cells, application scientists rely on the 1-N-phenylnaphthylamine (NPN) uptake assay [3].
Causality of the Assay: NPN is a neutral, highly hydrophobic fluorescent probe. In an aqueous environment, its fluorescence is heavily quenched. An intact Gram-negative OM effectively excludes NPN. However, when an agent like colistin disrupts OM lipid packing, NPN partitions into the hydrophobic interior of the disrupted lipid bilayer, resulting in a massive increase in fluorescence quantum yield[3].
Standardized Protocol: NPN Uptake Assay for Colistin Efficacy
This protocol is designed as a self-validating system, utilizing specific buffers and controls to eliminate false positives caused by media interference.
Bacterial Preparation: Inoculate target Gram-negative strains (e.g., E. coli, P. aeruginosa) in Mueller-Hinton broth. Grow to mid-logarithmic phase (OD₆₀₀ = 0.4 - 0.5).
Washing and Buffer Exchange: Harvest cells via centrifugation (5,000 × g, 5 min) and resuspend in 5 mM HEPES buffer (pH 7.4) supplemented with 5 mM glucose to an OD₆₀₀ of 0.5.
Causality: Complex growth media contain high concentrations of divalent cations that compete with colistin for Lipid A binding, artificially elevating the apparent minimum inhibitory concentration (MIC). HEPES provides a controlled, low-cation environment.
Probe Addition: Add NPN from a 5 mM stock (dissolved in acetone) to a final concentration of 10 µM in a black 96-well microtiter plate[3].
Baseline Establishment: Record the background fluorescence (
F0
) using a fluorescence spectrophotometer or microplate reader (Excitation λ = 350 nm; Emission λ = 420 nm).
Colistin Challenge: Introduce colistin sulfate at varying sub-MIC and MIC concentrations (e.g., 0.1 to 2.0 µg/mL).
Positive Control Validation: In parallel wells, treat cells with 10 µg/mL Polymyxin B.
Causality: High-dose Polymyxin B completely permeabilizes the OM, providing the maximum possible fluorescence reference (
F100
) for the system[4].
Kinetic Measurement & Calculation: Monitor fluorescence continuously for 30 minutes to capture the observed fluorescence (
Fobs
). Calculate the percentage of NPN uptake using the formula:
% NPN Uptake =[(F_obs - F_0) / (F_100 - F_0)] * 100[3][4]
Step-by-step workflow for the NPN outer membrane permeability assay.
Intact OM excludes NPN; baseline aqueous quenching.
Sub-MIC Colistin (0.1 µg/mL)
15% - 30%
Minor OM destabilization; initial displacement of divalent cations.
MIC Colistin (1.0 µg/mL)
60% - 85%
Severe OM permeabilization; robust hydrophobic insertion and lipid disruption.
Polymyxin B (10 µg/mL)
100%
Complete OM lysis; maximum probe partitioning into lipid bilayers.
Biophysical Correlates: Vesicle Leakage and Nanoscale Clustering
While the NPN assay measures live-cell OM permeability, advanced biophysical models using artificial liposomes are required to isolate the direct lipid-colistin interaction without the confounding variables of active bacterial efflux or metabolism.
Vesicle Leakage Assays: By utilizing large unilamellar vesicles (LUVs) composed of varying ratios of LPS and POPC (1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine), researchers have demonstrated that colistin-induced permeability is directly proportional to the LPS fraction within the membrane. The addition of exogenous Mg²⁺ suppresses this permeabilization by competing with colistin for LPS binding sites[5].
Atomic Force Microscopy (AFM): Liquid AFM studies on LPS-containing supported lipid bilayers reveal that colistin does not merely create pores, but induces the formation of distinct nano- and macroclusters. These clusters physically protrude from the bilayer by ~2 nm, indicating massive structural remodeling and lipid packing disruption that directly correlates with the permeability defects observed in live cells[5].
Resistance Mechanisms: Fortifying the Permeability Barrier
The clinical longevity of colistin is currently threatened by adaptive bacterial mechanisms designed to fortify the OM permeability barrier. Because colistin's initial binding is strictly electrostatic, resistance fundamentally relies on altering the net charge of the OM.
Lipid A Modification: The most prevalent and clinically significant mechanism involves the covalent addition of positively charged moieties to the phosphate groups of Lipid A.
Chromosomal: Mutations in two-component regulatory systems (e.g., pmrA/pmrB) lead to the upregulation of genes that append 4-amino-4-deoxy-L-arabinose (L-Ara4N) or phosphoethanolamine (pEtN) to Lipid A[6].
Plasmid-Mediated: The horizontal acquisition of mcr genes (e.g., mcr-1) encodes a phosphoethanolamine transferase, rapidly spreading pEtN modification capabilities across bacterial populations[6].
Causality: The addition of these cationic groups neutralizes the inherent negative charge of the OM. This repels the polycationic colistin molecule, ablating the initial electrostatic interaction, preventing displacement of Ca²⁺/Mg²⁺, and entirely halting the self-promoted uptake pathway.
Table 2: Colistin Resistance Mechanisms and Impact on Permeability
Resistance Mechanism
Genetic Driver
Biochemical Alteration
Impact on OM Permeability
pEtN Addition
mcr-1 to mcr-10, pmrCAB
Addition of phosphoethanolamine to Lipid A.
Neutralizes OM charge; prevents colistin binding and permeabilization.
L-Ara4N Addition
pmrA/pmrB mutations
Addition of L-arabinose derivative to Lipid A.
Reduces net negative charge; severely limits colistin uptake.
Total LPS Loss
lpxA, lpxC, lpxD mutations
Complete cessation of LPS biosynthesis (seen in A. baumannii).
Removes the primary colistin target; OM relies on alternative lipids.
Conclusion
The efficacy of colistin sulfate is inextricably linked to its ability to manipulate and destroy the outer membrane permeability barrier of Gram-negative bacteria. By understanding the biophysics of the self-promoted uptake pathway and rigorously quantifying it using standardized, self-validating protocols like the NPN uptake assay, researchers can better evaluate next-generation lipopeptides and identify novel adjuvants capable of resensitizing mcr-1 positive superbugs.
References
Colistin and its role in the Era of antibiotic resistance: an extended review (2000–2019)
Source: National Center for Biotechnology Information (PMC)
URL:[Link]
Lipopolysaccharide-Dependent Membrane Permeation and Lipid Clustering Caused by Cyclic Lipopeptide Colistin
Source: ACS Omega
URL:[Link]
Colistin Resistance Mechanism and Management Strategies of Colistin-Resistant Acinetobacter baumannii Infections
Source: MDPI
URL:[Link]
Decoding Colistin Sulfate Resistance: Mechanistic Paradigms and Standardized Analytical Workflows
Executive Summary Colistin (polymyxin E) is a polycationic lipopeptide that serves as a critical last-line therapeutic agent against multidrug-resistant (MDR) Gram-negative pathogens[1]. The bactericidal efficacy of coli...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Colistin (polymyxin E) is a polycationic lipopeptide that serves as a critical last-line therapeutic agent against multidrug-resistant (MDR) Gram-negative pathogens[1]. The bactericidal efficacy of colistin depends on the electrostatic binding of its cationic diaminobutyric acid residues to the anionic phosphate groups of the lipid A moiety within the bacterial lipopolysaccharide (LPS) envelope[2]. As clinical reliance on colistin has surged, so has the emergence of resistance. This whitepaper provides an in-depth mechanistic analysis of colistin resistance and outlines self-validating, field-proven protocols for its characterization.
Part 1: Mechanistic Basis of Colistin Resistance
Bacterial resistance to colistin is almost exclusively driven by the structural modification of lipid A, which reduces the net negative charge of the outer membrane and electrostatically repels the antibiotic[2]. This modification is governed by two primary genetic paradigms:
Chromosomal Two-Component Systems (TCS)
In species like Klebsiella pneumoniae and Enterobacter spp., resistance is frequently acquired through chromosomal mutations in the PhoPQ and PmrAB two-component regulatory systems[2][3]. Mutations in the sensor kinases (PhoQ, PmrB) or the insertional inactivation of the negative feedback regulator MgrB lead to constitutive activation of these pathways[2][4].
Causality of Modification: The activated PmrA response regulator directly upregulates the arnBCADTEF operon and the pmrC (also known as eptA) gene[4][5]. The arn operon synthesizes and transfers 4-amino-4-deoxy-L-arabinose (L-Ara4N), while pmrC transfers phosphoethanolamine (pEtN) to the lipid A phosphates[5].
Plasmid-Mediated Resistance (mcr genes)
The global dissemination of the mobilized colistin resistance (mcr) genes represents a severe epidemiological threat due to horizontal gene transfer[1]. The mcr-1 gene (and its variants up to mcr-10) encodes a highly efficient pEtN transferase[6][7].
Causality of Modification: MCR-1 localizes to the inner membrane and catalyzes the addition of a pEtN moiety to the 4'-phosphate of lipid A, yielding a bis-phosphorylated, hexa-acylated, pEtN-modified lipid A structure that drastically lowers colistin binding affinity[6][7].
Regulatory pathways and genetic determinants driving colistin resistance via Lipid A modification.
Part 2: Standardized Antimicrobial Susceptibility Testing (AST)
The Causality of Methodological Failure
Historically, clinical laboratories utilized disk diffusion or gradient diffusion (E-tests) for colistin AST. However, colistin is a large, amphipathic, and polycationic molecule that binds to the plastic of assay plates and diffuses poorly through agar matrices[8][9]. This poor diffusion leads to artificially small zones of inhibition, resulting in an unacceptably high rate of very major errors (false susceptibility)[10]. Consequently, the European Committee on Antimicrobial Susceptibility Testing (EUCAST) and the Clinical and Laboratory Standards Institute (CLSI) mandate 8[8] as the only valid reference method for colistin[9].
This protocol is designed as a self-validating system. The inclusion of specific Quality Control (QC) strains ensures that the cation concentration in the Cation-Adjusted Mueller-Hinton Broth (CAMHB) is optimal. Causality note: Divalent cations (Ca²⁺, Mg²⁺) compete with colistin for lipid A binding; if CAMHB is over-cationized, it will artificially inflate the MIC.
Step-by-Step Methodology:
Media Preparation: Prepare CAMHB according to ISO 20776-1 standards. Ensure Ca²⁺ is 20-25 mg/L and Mg²⁺ is 10-12.5 mg/L. Do not add polysorbate-80 (P-80), as it disrupts colistin's mechanism of action.
Inoculum Preparation: Prepare a 0.5 McFarland suspension of the test isolate from an overnight agar plate. Dilute to a final well concentration of
5×105
CFU/mL.
Plate Inoculation: Dispense 50 µL of the bacterial suspension into 96-well polystyrene plates containing 50 µL of serial two-fold dilutions of colistin sulfate (range: 0.125 to 64 mg/L).
Self-Validation Controls (Mandatory):
Inoculate E. coli ATCC 25922 (Susceptible QC).
Inoculate E. coli NCTC 13846 (Resistant QC, mcr-1 positive)[8][9].
Incubation & Reading: Incubate at 35±1°C for 16-20 hours in ambient air. The MIC is the lowest concentration completely inhibiting visible growth. The assay is only valid if the QC strains fall within their target ranges.
Table 1: EUCAST Colistin Breakpoints and Expected MIC Ranges
Organism / Genotype
Expected MIC (mg/L)
Interpretation (EUCAST)
E. coli ATCC 25922 (QC)
0.25 - 1.0
Susceptible (≤ 2 mg/L)
E. coli NCTC 13846 (mcr-1 QC)
4.0 - 8.0
Resistant (> 2 mg/L)
K. pneumoniae (Wild-Type)
≤ 2.0
Susceptible (≤ 2 mg/L)
K. pneumoniae (mgrB mutant)
8.0 - 64.0
Resistant (> 2 mg/L)
Part 3: Molecular and Structural Characterization Workflows
To transition from phenotypic resistance to mechanistic proof, a multi-omics approach is required.
Multi-omics experimental workflow for validating colistin resistance mechanisms.
Protocol 2: Transcriptomic Profiling via RT-qPCR
To prove that a chromosomal mutation (e.g., in phoQ) is functionally causing resistance, one must demonstrate the downstream upregulation of the arn or pmr operons[4].
RNA Extraction: Harvest cells at the mid-logarithmic growth phase (OD600 ~0.5) to capture peak metabolic and regulatory activity. Extract total RNA using a column-based method with on-column DNase I treatment.
Self-Validating Controls: Run a No-Reverse-Transcriptase (NRT) control to verify the absence of genomic DNA contamination. Use at least two stable housekeeping genes (e.g., rpoB, gyrB) for normalization.
Quantification: Perform qPCR targeting pmrC, arnB, phoP, and pmrA. Calculate relative fold-change using the
2−ΔΔCt
method against a known colistin-susceptible wild-type isogenic strain[4].
Protocol 3: Structural Validation via MALDI-TOF MS
Genomics and transcriptomics imply resistance, but lipidomics proves it. Matrix-Assisted Laser Desorption/Ionization Time-of-Flight Mass Spectrometry (MALDI-TOF MS) provides direct evidence of lipid A modification[7].
Causality of Extraction Chemistry: Lipid A must be extracted using mild acid hydrolysis (e.g., Isobutyric acid/ammonium hydroxide). Standard harsh LPS extraction methods will cleave the delicate ester bonds holding the L-Ara4N and pEtN modifications, resulting in false-negative structural data.
Extraction: Wash bacterial pellets in PBS. Resuspend in 400 µL of isobutyric acid and 1 M ammonium hydroxide (5:3 v/v). Incubate at 100°C for 2 hours.
Purification: Cool on ice, centrifuge, and collect the supernatant. Lyophilize and wash the lipid A pellet twice with methanol.
Data Acquisition: Spot the purified lipid A onto a steel target plate with a norharmane matrix. Analyze in Negative Ion Mode . Causality note: Lipid A is inherently anionic due to its phosphate groups; positive ion mode will yield poor signal-to-noise ratios.
Table 2: MALDI-TOF MS Mass Shifts for Lipid A Modifications in E. coli
An In-depth Technical Guide to the Application of Colistin Sulfate in Veterinary Research for Enterobacteriaceae Infections
Prepared by: Gemini, Senior Application Scientist Introduction: The Renewed Importance of a Last-Resort Antibiotic in Veterinary Research Colistin, a polymyxin antibiotic discovered in 1949, has seen a resurgence in use...
Author: BenchChem Technical Support Team. Date: March 2026
Prepared by: Gemini, Senior Application Scientist
Introduction: The Renewed Importance of a Last-Resort Antibiotic in Veterinary Research
Colistin, a polymyxin antibiotic discovered in 1949, has seen a resurgence in use due to the alarming rise of multidrug-resistant (MDR) Gram-negative bacteria.[1] In veterinary medicine, particularly in swine and poultry production, colistin sulfate is primarily used to treat and manage gastrointestinal infections caused by members of the Enterobacteriaceae family, such as Escherichia coli and Salmonella spp.[2][3][4] Its poor absorption from the gastrointestinal tract makes it highly effective for localized enteric infections.[1][5]
However, the emergence of plasmid-mediated colistin resistance, notably via mcr genes, has underscored the critical need for rigorous and standardized research methodologies to preserve its efficacy.[6] This guide provides drug development professionals, researchers, and scientists with a technical framework for investigating colistin sulfate against Enterobacteriaceae infections. It moves beyond standard protocols to explain the causal relationships behind experimental choices, ensuring a foundation of scientific integrity and trustworthiness in research outcomes.
Part 1: The Molecular Mechanism of Colistin Sulfate
Understanding the mechanism of action is fundamental to designing meaningful experiments. Colistin is a polycationic peptide that acts as a detergent, targeting the outer membrane of Gram-negative bacteria.[7][8]
The Primary Pathway: Electrostatic Interaction and Membrane Disruption
Initial Binding: The positively charged α,γ-diaminobutyric acid (Dab) residues of colistin engage in an electrostatic interaction with the negatively charged phosphate groups of Lipid A, a key component of the lipopolysaccharide (LPS) layer.[1][9]
Cation Displacement: This binding competitively displaces divalent cations (Mg²⁺ and Ca²⁺) that are essential for stabilizing the LPS structure.[1][7][10]
Permeabilization: The displacement of these cations disrupts the integrity of the outer membrane, creating localized "cracks" or pores.[10]
Lysis and Cell Death: The hydrophobic tail of the colistin molecule then penetrates the hydrophobic core of the membrane, further destabilizing it. This detergent-like action leads to increased permeability, leakage of essential intracellular contents, and ultimately, bacterial cell death.[1][7][10]
This targeted action against the unique outer membrane of Gram-negative bacteria explains its specific spectrum of activity.
Figure 1: Mechanism of Action of Colistin Sulfate.
Part 2: In-Vitro Efficacy Assessment - Susceptibility Testing
Accurate determination of the Minimum Inhibitory Concentration (MIC) is the cornerstone of antimicrobial research. For colistin, this is a non-trivial task fraught with technical challenges.
The Method of Choice: Broth Microdilution (BMD)
Both the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) unequivocally recommend broth microdilution (BMD) as the sole valid method for colistin susceptibility testing.[4][11][12][13] Methods such as disk diffusion and gradient tests are unreliable due to the poor diffusion of the large colistin molecule in agar and its propensity to bind to plastics, leading to inaccurate and often falsely susceptible results.[14][15]
Causality Behind the Choice: The unreliability of other methods stems from colistin's physicochemical properties. Its high molecular weight impedes efficient diffusion through an agar matrix, making zone sizes in disk diffusion inconsistent.[14][16] Furthermore, its cationic nature causes significant adsorption to the negatively charged polystyrene surfaces of standard laboratory plastics, reducing the effective concentration of the drug in solution and leading to underestimated MICs.[9][11][17] While BMD is also performed in plastic microplates, it is a standardized and controlled system for which breakpoints have been validated.
Protocol: Reference Broth Microdilution for Colistin MIC Determination
This protocol is aligned with the joint CLSI/EUCAST recommendations and ISO-20776-1 standards.[6][12][16]
Materials:
Colistin sulfate analytical standard (do not use colistimethate sodium, the inactive prodrug, for susceptibility testing).[14]
Bacterial isolates (e.g., E. coli, K. pneumoniae, Salmonella spp.) grown to log phase.
Quality Control (QC) strains: E. coli ATCC 25922 (susceptible) and E. coli NCTC 13846 (mcr-1 positive, resistant).[19]
Procedure:
Prepare Colistin Stock Solution: Prepare a stock solution of colistin sulfate in sterile distilled water. Ensure accurate weighing and complete solubilization.
Prepare Inoculum: From a fresh (18-24h) culture plate, pick several colonies and suspend in saline to match the turbidity of a 0.5 McFarland standard (approx. 1-2 x 10⁸ CFU/mL).
Dilute Inoculum: Dilute the standardized suspension in CA-MHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.
Serial Dilution in Plate:
Dispense 50 µL of CA-MHB into all wells of a 96-well plate.
Add 50 µL of the appropriate colistin working solution to the first well of a row and perform 2-fold serial dilutions across the plate, creating a concentration gradient (e.g., from 64 mg/L down to 0.25 mg/L).
The final volume in each well before adding bacteria should be 50 µL.
Inoculation: Add 50 µL of the diluted bacterial inoculum to each well, bringing the final volume to 100 µL. Include a growth control well (bacteria, no colistin) and a sterility control well (broth only).
Incubation: Seal the plates and incubate at 35±1°C in ambient air for 18±2 hours.[20]
Reading the MIC: The MIC is the lowest concentration of colistin that completely inhibits visible bacterial growth.[20] This should be read from the bottom of the plate using a reading mirror or an automated plate reader.
Self-Validation System:
QC Strain Check: The MICs for the QC strains must fall within their acceptable ranges. E. coli ATCC 25922 should be susceptible, and E. coli NCTC 13846 should be resistant. This validates the test run.
Growth Control: The growth control well must show robust turbidity, confirming the viability of the inoculum.
Sterility Control: The sterility control well must remain clear.
Data Presentation: Interpretive Breakpoints
MIC results must be interpreted using established clinical breakpoints. It is crucial to note that CLSI provides Epidemiological Cutoff Values (ECVs) for Enterobacteriaceae, while EUCAST provides clinical breakpoints.
Organism Family
Guideline
Susceptible (S)
Resistant (R)
Enterobacteriaceae
EUCAST
≤ 2 mg/L
> 2 mg/L
Enterobacteriaceae
CLSI (ECV)
≤ 2 mg/L
> 2 mg/L
Table 1: Colistin MIC Interpretive Criteria for Enterobacteriaceae. Data sourced from EUCAST and CLSI guidelines.[21][22]
Part 3: In-Vivo Efficacy Assessment - Animal Models
In-vivo studies are critical for understanding the pharmacokinetic/pharmacodynamic (PK/PD) relationship of colistin and predicting its clinical efficacy. The neutropenic murine thigh infection model is a highly standardized and widely used model for this purpose.[23][24]
The Rationale for the Neutropenic Thigh Model
This model is designed to assess the direct bactericidal activity of an antimicrobial agent in a mammalian system with minimal interference from the host's immune system.[23] By inducing neutropenia, the model ensures that any reduction in bacterial burden is primarily due to the action of the drug being tested.[23][24] The contained nature of the thigh infection allows for accurate quantification of the bacterial load at the site of infection.[24] For enteric pathogens, specific intestinal infection models are also highly relevant.
Protocol: Neutropenic Murine Thigh Infection Model
Materials:
6-week-old female ICR or Swiss Webster mice (23-27 g).
Test organism (E. coli, K. pneumoniae) prepared to a known concentration.
Colistin sulfate formulated for parenteral administration (e.g., subcutaneous).
Sterile saline and homogenization equipment.
Tryptic Soy Agar (TSA) plates for bacterial enumeration.
Figure 2: Workflow for the Neutropenic Murine Thigh Infection Model.
Procedure:
Acclimatization: House mice for at least 3 days prior to the experiment.
Induce Neutropenia: Administer cyclophosphamide intraperitoneally (IP) at 150 mg/kg on day -4 and 100 mg/kg on day -1 relative to infection. This will render the mice neutropenic (<100 neutrophils/mm³).[25]
Inoculum Preparation: Grow the Enterobacteriaceae isolate overnight. Dilute the culture to achieve a final concentration of approximately 10⁷ CFU/mL.[26]
Infection (T=0): Anesthetize the mice and inject 0.1 mL of the bacterial inoculum intramuscularly (IM) into each thigh.[25][26]
Treatment Initiation (T=2h): Begin antimicrobial therapy 2 hours post-infection. Administer colistin sulfate via the subcutaneous (SC) route. Include multiple dosing groups to establish a dose-response relationship, as well as a vehicle control group (placebo).
Endpoint (T=26h): At 24 hours post-treatment initiation (26 hours post-infection), humanely euthanize the mice.
Bacterial Enumeration: Aseptically dissect the entire thigh muscle. Homogenize each thigh in a known volume of sterile saline. Perform serial dilutions of the homogenate and plate onto agar. Incubate overnight at 37°C.
Data Analysis: Count the colonies on the plates to determine the number of CFU per thigh. The primary endpoint is the change in bacterial load (log₁₀ CFU/thigh) over the 24-hour treatment period compared to the initial inoculum and the vehicle control group.
Data Presentation: Pharmacokinetic/Pharmacodynamic (PK/PD) Parameters
Effective research requires understanding how drug exposure relates to efficacy. The following table summarizes key PK parameters for colistin sulfate from veterinary studies.
Species
Route
Dose
Cmax (µg/mL)
Tmax (hr)
Bioavailability (%)
Piglets
IM
2.5 mg/kg
3.73 ± 0.28
0.53 ± 0.03
95.94
Piglets
IM
5.0 mg/kg
6.40 ± 0.18
0.57 ± 0.03
88.45
Pigs
IM
2.0 mg/kg
4.37 ± 0.72
-
77.52
Pigs
Oral
25 mg/kg
1.0
1.0
Poor
Chickens
Oral
50 mg/kg
10.2 (serum)
2.0
Poor
Table 2: Selected Pharmacokinetic Parameters of Colistin Sulfate in Veterinary Species. Data compiled from multiple sources.[27][28][29]
Part 4: Addressing Resistance and Future Directions
The greatest challenge to the continued use of colistin is the development of resistance. Research must incorporate methods to detect and understand these mechanisms.
Mechanisms of Resistance:
Chromosomal Modifications: Mutations in two-component regulatory systems like PmrA/PmrB and PhoP/PhoQ lead to the modification of the Lipid A moiety of LPS.[11] The addition of phosphoethanolamine or 4-amino-4-deoxy-L-arabinose reduces the net negative charge of the LPS, decreasing its affinity for the cationic colistin.[11][30]
Plasmid-Mediated Resistance: The discovery of mobile colistin resistance (mcr) genes, which encode phosphoethanolamine transferases, represents a significant threat.[6][25] These genes can be transferred horizontally between different bacterial species and strains, facilitating rapid dissemination of resistance.[25][31]
Future research should focus on PK/PD modeling to optimize dosing regimens that maximize efficacy while minimizing the selection pressure for resistance. Additionally, exploring synergistic combinations with other antimicrobials and developing novel alternatives are critical areas of investigation to ensure that effective treatments for MDR Enterobacteriaceae infections remain available in veterinary medicine.[17]
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Colistin (2). (n.d.). European Medicines Agency (EMA). Retrieved March 15, 2026, from [Link]
Colistin Resistance Mechanisms in Human and Veterinary Klebsiella pneumoniae Isolates. (2022, November 21). MDPI. Retrieved March 15, 2026, from [Link]
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Mechanisms in colistin-resistant superbugs transmissible from veterinary, livestock and animal food products to humans. (n.d.). National Center for Biotechnology Information. Retrieved March 15, 2026, from [Link]
Emergence of colistin-resistant Enterobacter cloacae and Raoultella ornithinolytica carrying the phosphoethanolamine transferase gene, mcr-9, derived from vegetables in Japan. (2023, November 1). Microbiology Spectrum. Retrieved March 15, 2026, from [Link]
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Review of Colistin Susceptibility Testing with Current Data. (2024, February 19). Mediterranean Journal of Infection Microbes and Antimicrobials. Retrieved March 15, 2026, from [Link]
Antimicrobial susceptibility testing of colistin - evaluation of seven commercial MIC products against standard broth microdilution for Escherichia coli, Klebsiella pneumoniae, Pseudomonas aeruginosa, and Acinetobacter spp. (2018, August 15). PubMed. Retrieved March 15, 2026, from [Link]
Colistin Is Extensively Lost during Standard In Vitro Experimental Conditions. (2017, October 24). Antimicrobial Agents and Chemotherapy. Retrieved March 15, 2026, from [Link]
Colistin interpretative breakpoints according to the Clinical and... (n.d.). ResearchGate. Retrieved March 15, 2026, from [Link]
Colistin Update on Its Mechanism of Action and Resistance, Present and Future Challenges. (2020, November 2). National Center for Biotechnology Information. Retrieved March 15, 2026, from [Link]
Colistin and Polymyxin B Susceptibility Testing for Carbapenem-Resistant and mcr-Positive Enterobacteriaceae: Comparison of Sensititre, MicroScan, Vitek 2, and Etest with Broth Microdilution. (2017, August 23). National Center for Biotechnology Information. Retrieved March 15, 2026, from [Link]
CLSI and EUCAST minimum inhibitory concentration (MIC) breakpoints for Enterobacteriaceae for selected antibiotics. (n.d.). ResearchGate. Retrieved March 15, 2026, from [Link]
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Challenges, Issues and Warnings from CLSI and EUCAST Working Group on Polymyxin Susceptibility Testing. (2017, August 1). National Center for Biotechnology Information. Retrieved March 15, 2026, from [Link]
Evaluation of three broth microdilution systems to determine colistin susceptibility of Gram-negative bacilli. (2018, February 22). Journal of Antimicrobial Chemotherapy. Retrieved March 15, 2026, from [Link]
Pharmacokinetics of Colistin in the Gastrointestinal Tract of Poultry Following Dosing via Drinking Water and Its Bactericidal Impact on Enteric Escherichia coli. (2021, June 23). Frontiers. Retrieved March 15, 2026, from [Link]
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Colistin Susceptibility Testing by Colistin Broth Disk Elution MIC Method among Carbapenem-resistant Gram-negative Blood Culture Clinical Isolates in a Tertiary Care Setting, East Delhi, India. (n.d.). National Center for Biotechnology Information. Retrieved March 15, 2026, from [Link]
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Neutropenic Thigh Infection Model. (n.d.). Charles River Laboratories. Retrieved March 15, 2026, from [Link]
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Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Standardized In Vitro Susceptibility Testing Protocols for Colistin Sulfate
Overcoming Physicochemical Artifacts in Minimum Inhibitory Concentration (MIC) Determination
Executive Summary
Colistin (polymyxin E) has re-emerged as a critical last-resort therapeutic for multidrug-resistant (MDR) Gram-negative pathogens, including carbapenem-resistant Enterobacteriaceae (CRE) and Pseudomonas aeruginosa[1]. However, determining accurate Minimum Inhibitory Concentrations (MICs) is notoriously difficult due to the molecule's unique physicochemical properties. This application note synthesizes the joint Clinical and Laboratory Standards Institute (CLSI) and European Committee on Antimicrobial Susceptibility Testing (EUCAST) guidelines, detailing the mechanistic rationale and step-by-step protocols for the gold-standard Broth Microdilution (BMD) and the CLSI-endorsed Colistin Broth Disk Elution (CBDE) methods[1][2].
The Physicochemical Conundrum: Causality Behind Testing Artifacts
To understand the strict methodological requirements for colistin testing, one must examine its mechanism of action and molecular structure. Colistin is a large, polycationic lipopeptide. In vivo, its cationic domains competitively displace divalent cations (Ca²⁺ and Mg²⁺) from the negatively charged lipopolysaccharide (LPS) layer of the Gram-negative outer membrane, leading to membrane destabilization and cell death[3].
In an in vitro setting, these exact properties create severe testing artifacts:
Poor Agar Diffusion: Due to its large molecular weight and cationic nature, colistin diffuses poorly through agar matrices. This renders standard disk diffusion and gradient diffusion (Etest) methods highly unreliable, frequently resulting in unacceptably high rates of very major errors (false susceptibility)[4][5].
Plastic Adsorption: Colistin's positive charge causes it to readily bind to the negatively charged surfaces of standard polystyrene microtiter plates. This adsorption depletes the active drug concentration in the broth, leading to falsely elevated MICs (false resistance)[5][6].
The Surfactant Paradox: Historically, the surfactant Polysorbate-80 (P-80) was added to testing broths to prevent colistin from binding to plastic. However, P-80 alters bacterial membrane permeability, acting synergistically with colistin. This artificially lowers the MIC, masking true resistance. Consequently, CLSI and EUCAST strictly prohibit the use of P-80 or any other surfactant in colistin susceptibility testing[5][7].
Fig 1. Colistin's polycationic nature drives both its in vivo efficacy and in vitro plastic binding.
Methodological Consensus and Selection
Given the artifacts described above, the joint CLSI-EUCAST Polymyxin Breakpoints Working Group mandates the ISO-20776 standard Broth Microdilution (BMD) as the sole reference method[1][5]. For laboratories lacking the infrastructure for BMD, the Colistin Broth Disk Elution (CBDE) method provides a highly concordant, resource-efficient alternative[2][8].
Table 1: Comparison of AST Methods for Colistin
Testing Method
Recommendation Status
Mechanistic Limitations / Advantages
Broth Microdilution (BMD)
Gold Standard (CLSI/EUCAST)
Highly accurate; requires untreated polystyrene to minimize binding.
Colistin Broth Disk Elution (CBDE)
Endorsed Alternative (CLSI)
High concordance with BMD; eliminates need for reference powder weighing.
Disk Diffusion
Not Recommended
Poor agar diffusion leads to false susceptibility (major errors).
Gradient Strips (Etest)
Not Recommended
Poor agar diffusion; high rates of very major errors.
Reference Protocol: ISO-20776 Standard Broth Microdilution (BMD)
This self-validating protocol ensures that drug loss is minimized without introducing synergistic artifacts.
Critical Materials:
Cation-Adjusted Mueller-Hinton Broth (CAMHB): Must be precisely adjusted (Ca²⁺: 20-25 mg/L; Mg²⁺: 10-12.5 mg/L). Causality: Excess cations will competitively inhibit colistin binding to the bacterial LPS, falsely elevating the MIC[3].
Colistin Sulfate Reference Powder: Do NOT use the prodrug colistimethate sodium, as it is inactive in vitro.
Microtiter Plates: Untreated, plain 96-well polystyrene plates. Tissue-culture treated plates increase drug binding and must be avoided[6].
Step-by-Step Methodology:
Stock Solution Preparation: Dissolve colistin sulfate powder in sterile distilled water to create a stock solution (e.g., 1000 µg/mL). Account for the specific potency of the powder lot (µg/mg) during calculation[2].
Broth Dilution: Prepare two-fold serial dilutions of colistin in CAMHB to achieve final well concentrations ranging from 0.125 µg/mL to 16 µg/mL. Dispense 50 µL of each concentration into the microtiter wells.
Inoculum Preparation: Select 3-5 well-isolated colonies from an 18-24 hour non-selective agar plate. Suspend in sterile saline to match a 0.5 McFarland standard (approx. 1.5 × 10⁸ CFU/mL).
Inoculum Dilution: Dilute the suspension in CAMHB to achieve a final target concentration of 5 × 10⁵ CFU/mL in the test wells.
Inoculation: Add 50 µL of the diluted inoculum to each well (total volume = 100 µL). Include a positive growth control well (broth + inoculum, no drug) and a negative sterility control well (broth only)[3].
Incubation: Seal the plate to prevent evaporation and incubate at 35°C ± 2°C in ambient air for 16-20 hours[3].
Reading: The MIC is the lowest concentration of colistin that completely inhibits visual bacterial growth.
Alternative Protocol: Colistin Broth Disk Elution (CBDE)
The CBDE method mitigates the need for precise weighing of reference powders by utilizing commercially available 10 µg colistin disks to achieve target broth concentrations. It demonstrates >94% essential agreement with BMD and is ideal for routine clinical microbiology workflows[2][8].
Step-by-Step Methodology:
Tube Preparation: Aliquot exactly 10 mL of CAMHB into four sterile glass or polypropylene tubes (labeled 0, 1, 2, and 4 µg/mL).
Disk Elution: Add standard 10 µg colistin disks to the tubes aseptically:
0 µg/mL tube: 0 disks (Growth Control)
1 µg/mL tube: 1 disk
2 µg/mL tube: 2 disks
4 µg/mL tube: 4 disks
Elution Phase: Incubate the tubes at room temperature for 30-60 minutes to allow the colistin to fully elute from the disks into the broth[9].
Inoculation: Prepare a 0.5 McFarland bacterial suspension. Add 50 µL of this suspension to each 10 mL tube (yielding a final inoculum of approximately 7.5 × 10⁵ CFU/mL)[9].
Incubation & Reading: Incubate at 35°C ± 2°C for 16-20 hours. The MIC is the lowest concentration tube showing no visual turbidity.
Data Interpretation & Quality Control (QC)
To ensure the trustworthiness of the assay, every testing batch must be validated using established QC strains. Because colistin has a narrow therapeutic index and clinical efficacy is uncertain even at low MICs, CLSI has eliminated the "Susceptible" category, replacing it with "Intermediate"[8]. If the MIC of the QC strain falls outside the acceptable range, the entire batch must be invalidated.
Table 2: MIC Breakpoints & Quality Control Ranges
Organism / Strain
CLSI Breakpoint (µg/mL)
EUCAST Breakpoint (µg/mL)
Expected QC Range (µg/mL)
Enterobacterales
Intermediate ≤2, Resistant ≥4
Susceptible ≤2, Resistant >2
N/A
Pseudomonas aeruginosa
Intermediate ≤2, Resistant ≥4
Susceptible ≤2, Resistant >2
N/A
E. coli ATCC 25922 (QC)
N/A
N/A
0.25 - 1.0
P. aeruginosa ATCC 27853 (QC)
N/A
N/A
0.5 - 2.0
E. coli NCTC 13846 (mcr-1 QC)
N/A
N/A
4.0 - 8.0
References
Colistin and Polymyxin B Susceptibility Testing for Carbapenem-Resistant and mcr-Positive Enterobacteriaceae: Comparison of Sensititre, MicroScan, Vitek 2, and Etest with Broth Microdilution - nih.gov -[Link]
Evaluation of colistin stability in agar and comparison of four methods for MIC testing - nih.gov -[Link]
Use of a surfactant (polysorbate 80) to improve MIC susceptibility testing results for polymyxin B and colistin - researchgate.net -[Link]
Plastic binding feature of polymyxins: the effect on MIC susceptibility measurements - nih.gov -[Link]
Evaluation of different methods for in vitro susceptibility testing of colistin in carbapenem resistant Gram-negative bacilli - researchgate.net -[Link]
Current and emerging colistin resistance diagnostics: a systematic review - medrxiv.org -[Link]
Comparison of Broth Disk Elution and Broth Microdilution Methods for Colistin Susceptibility Testing - nih.gov -[Link]
Colistin Broth Disk Elution for the detection of Colistin resistance - sld.cu -[Link]
Application Notes and Protocols for the Determination of Colistin Sulfate Minimum Inhibitory Concentration (MIC) by Broth Microdilution
Authored by: A Senior Application Scientist Introduction: The Critical Need for Accurate Colistin Susceptibility Testing Colistin, a polymyxin antibiotic, has re-emerged as an indispensable last-resort therapeutic agent...
Author: BenchChem Technical Support Team. Date: March 2026
Authored by: A Senior Application Scientist
Introduction: The Critical Need for Accurate Colistin Susceptibility Testing
Colistin, a polymyxin antibiotic, has re-emerged as an indispensable last-resort therapeutic agent against infections caused by multidrug-resistant (MDR) and extensively drug-resistant (XDR) Gram-negative bacteria, including carbapenemase-producing Enterobacterales, Pseudomonas aeruginosa, and Acinetobacter baumannii.[1] Its mechanism of action involves a cationic interaction with the negatively charged lipopolysaccharide (LPS) of the bacterial outer membrane, leading to membrane destabilization and cell death.[2]
However, the physicochemical properties of colistin present significant challenges for in vitro susceptibility testing. As a large, polycationic peptide, it diffuses poorly in agar and readily adsorbs to the anionic surfaces of standard polystyrene labware, such as 96-well microtiter plates.[3][4] This non-specific binding can sequester the antibiotic, reducing its effective concentration in the test medium and leading to falsely elevated Minimum Inhibitory Concentration (MIC) values.[3] Consequently, traditional methods like disk diffusion and gradient diffusion are unreliable and are not recommended by major standards organizations.[3][5]
The joint Clinical and Laboratory Standards Institute (CLSI) and European Committee on Antimicrobial Susceptibility Testing (EUCAST) working group has established the broth microdilution (BMD) method as the sole reference method for determining colistin MICs.[4][6] Adherence to a standardized, meticulously controlled protocol is paramount for generating accurate and reproducible data to guide clinical decisions and monitor the evolution of resistance.
This document provides a detailed, field-proven protocol for colistin sulfate MIC determination using the reference broth microdilution method, grounded in the recommendations of CLSI and EUCAST. It explains the causality behind critical experimental steps to ensure the generation of trustworthy and validated results.
Foundational Principles and Key Scientific Considerations
Accurate colistin MIC determination is contingent on controlling several critical variables. Understanding the scientific basis for these controls is essential for protocol integrity.
The Indispensable Role of Cation Adjustment
Colistin's antibacterial activity is significantly influenced by the concentration of divalent cations, specifically Calcium (Ca²⁺) and Magnesium (Mg²⁺), in the testing medium. These cations compete with the cationic colistin molecule for binding sites on the bacterial outer membrane's LPS. Elevated cation concentrations can stabilize the membrane, antagonizing colistin's activity and resulting in falsely high MIC values. Therefore, the use of Cation-Adjusted Mueller-Hinton Broth (CAMHB) with standardized concentrations of Ca²⁺ (20-25 mg/L) and Mg²⁺ (10-12.5 mg/L) is mandatory.[1]
The Challenge of Polystyrene Binding
The cationic nature of colistin leads to its significant adsorption to the anionic surfaces of untreated polystyrene microtiter plates.[3] This leads to an underestimation of the true MIC. While surfactants like Polysorbate-80 (Tween 80) were once explored to mitigate this binding, they are not recommended by CLSI or EUCAST.[3][4] This is because Polysorbate-80 can exhibit synergistic activity with colistin or possess its own mild antibacterial properties, confounding the results.[3] The current reference method accepts the binding as a systematic issue and relies on standardized procedures using plain, untreated polystyrene plates to ensure inter-laboratory comparability.[7]
Critical Choice of Colistin Salt: Sulfate vs. CMS
For in vitro susceptibility testing, it is imperative to use colistin sulfate .[3][7] The alternative form, colistimethate sodium (CMS), is an inactive prodrug that is administered parenterally. In vivo, CMS is hydrolyzed to the active colistin base. However, this hydrolysis is slow and incomplete in vitro, leading to unpredictable concentrations of active drug during the incubation period and resulting in erroneously high MIC values.[3]
Inoculum Density: Ensuring Reproducibility
The final inoculum concentration in each well must be standardized to approximately 5 x 10⁵ CFU/mL .[7][8] Deviations from this standard can significantly impact MIC results. A lower inoculum may lead to falsely low MICs, while a higher inoculum can result in falsely elevated MICs. This "inoculum effect" is a well-documented phenomenon in antimicrobial susceptibility testing.
Detailed Protocol: Broth Microdilution for Colistin Sulfate MIC
This protocol is harmonized with ISO standard 20776-1 and the recommendations of the joint CLSI-EUCAST working group.[7][9]
Caption: Workflow for Colistin Broth Microdilution.
Step-by-Step Methodology
Step 1: Preparation of Colistin Sulfate Stock Solution
On the day of the assay, allow colistin sulfate powder to equilibrate to room temperature.
Weigh the appropriate amount of powder to prepare a stock solution of 1024 µg/mL in sterile, nuclease-free water. Use the formula provided by the manufacturer or a standard formula (e.g., Weight (mg) = [Volume (mL) x Concentration (µg/mL)] / [Potency (µg/mg)]) to account for the powder's potency.[13]
Vortex thoroughly until completely dissolved. This stock solution can be aliquoted and stored at -80°C for up to six months.[2][10] Avoid repeated freeze-thaw cycles.
Step 2: Preparation of Microtiter Plates
This protocol prepares a final colistin concentration range of 0.125 to 64 µg/mL.
Using a multichannel pipette, dispense 50 µL of CAMHB into wells 2 through 12 of each row to be used in a 96-well plate. Well 11 will serve as the growth control (no drug), and well 12 will be the sterility control (no drug, no bacteria).
Prepare an intermediate working dilution of the colistin stock solution. For example, to achieve a final top concentration of 64 µg/mL, prepare a 128 µg/mL working solution in CAMHB.
Add 100 µL of the 128 µg/mL colistin working solution to well 1.
Perform a twofold serial dilution by transferring 50 µL from well 1 to well 2. Mix by pipetting up and down.
Continue this serial transfer from well 2 to well 3, and so on, up to well 10.
After mixing the contents of well 10, discard the final 50 µL.[8] At this stage, wells 1-10 contain 50 µL of serially diluted colistin at twice the final desired concentration.
Step 3: Preparation of Standardized Inoculum
From a fresh (18-24 hour) non-selective agar plate, select 3-5 isolated colonies of the test organism.
Suspend the colonies in sterile 0.85% saline.
Vortex to create a smooth suspension and adjust the turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).[8]
Within 15 minutes of standardization, dilute this suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well. A common dilution is 1:150 (e.g., 100 µL of the 0.5 McFarland suspension into 15 mL of CAMHB), but this should be validated in your laboratory.[9]
Step 4: Inoculation and Incubation
Pour the diluted bacterial suspension into a sterile reagent reservoir.
Using a multichannel pipette, add 50 µL of the standardized bacterial inoculum to wells 1 through 11. This brings the final volume in these wells to 100 µL and dilutes the colistin concentrations to the final desired range (e.g., 64, 32, 16, 8, 4, 2, 1, 0.5, 0.25, 0.125 µg/mL).
Do not add inoculum to well 12 (sterility control).
Seal the plates or cover with a lid to prevent evaporation.
Incubate the plates in ambient air at 35°C ± 2°C for 16-20 hours .[7][8]
Step 5: Reading and Interpreting the MIC
Before reading the test wells, check the control wells:
Sterility Control (Well 12): Must be clear, with no visible growth.
Growth Control (Well 11): Must show distinct turbidity or a pellet of growth at the bottom.
If controls are valid, proceed to read the MIC.
Using a viewing device or by holding the plate against a dark background, examine the wells for visible bacterial growth (turbidity or a button at the bottom of the well).
The MIC is the lowest concentration of colistin that completely inhibits visible growth .[1][14]
A Self-Validating System: Mandatory Quality Control
The use of well-characterized QC strains is non-negotiable for a valid assay. QC must be performed with each test run or at least weekly if the test is performed daily. The results of the test isolates are only considered valid if the MICs for the QC strains fall within their acceptable ranges.[14] EUCAST specifically recommends the inclusion of a resistant strain to ensure the test can accurately detect resistance.[5]
Table 1: Recommended Quality Control Strains for Colistin BMD
- Prepare fresh colistin stock solution. - Re-check McFarland standard and dilution procedure. - Subculture QC strain for purity. - Review all procedural steps and repeat the test.
No Growth in Growth Control Well
- Inoculum not viable. - Incorrect inoculum preparation. - No inoculum added to the well.
- Use a fresh culture of the organism. - Verify inoculum preparation and addition steps. - Repeat the test.
- Use a new lot of CAMHB. - Use a new sleeve of plates. - Review aseptic technique and repeat the test.
Conclusion
The broth microdilution method, while technically demanding, is the only reliable and internationally recognized method for determining colistin MICs.[16] Its challenges, stemming from the antibiotic's unique chemical properties, can be overcome by a thorough understanding of the scientific principles at play and strict adherence to a validated, standardized protocol. By controlling for cation concentration, using the correct colistin salt, preparing a standardized inoculum, and implementing rigorous quality control, researchers and clinical laboratorians can generate accurate data. This accuracy is fundamental to preserving the utility of colistin as a last-line agent in the fight against multidrug-resistant pathogens.
References
EUCAST. (2017). EUCAST guidelines for detection of resistance mechanisms and specific resistances of clinical and/or epidemiological importance. Retrieved from [Link]
Veeraraghavan, B., et al. (2017). Challenges, Issues and Warnings from CLSI and EUCAST Working Group on Polymyxin Susceptibility Testing. Journal of Clinical and Diagnostic Research. Retrieved from [Link]
ECDC. (2019). Laboratory manual for carbapenem and colistin resistance detection and characterisation for the survey. Retrieved from [Link]
Poza, M., et al. (2018). Is Colistin Susceptibility Testing Finally on the Right Track? Antimicrobial Agents and Chemotherapy. Retrieved from [Link]
Andrews, J. M. (2001). Determination of minimum inhibitory concentrations. Journal of Antimicrobial Chemotherapy. Retrieved from [Link]
Bakthavatchalam, Y. D., et al. (2019). Challenges & issues of colistin susceptibility testing in diagnostic microbiology laboratories. Indian Journal of Medical Research. Retrieved from [Link]
Nadir, C., & Batirel, A. (2024). Review of Colistin Susceptibility Testing with Current Data. Mediterranean Journal of Infection Microbes and Antimicrobials. Retrieved from [Link]
Garcia-Quintanilla, M., et al. (2018). Clinical Validation of SensiTest Colistin, a Broth Microdilution-Based Method To Evaluate Colistin MICs. Antimicrobial Agents and Chemotherapy. Retrieved from [Link]
Begum, S., et al. (2021). Colistin Susceptibility Testing by Reference Broth Microdilution Method in Clinical Isolates of Carbapenem-Resistant Enterobacterales. Fortune Journal of Health Sciences. Retrieved from [Link]
Singh, S., et al. (2024). Colistin, the last resort antibiotic: challenges in the implementation of its routine susceptibility testing. Microbiologia Medica. Retrieved from [Link]
Singh, S., et al. (2023). Colistin Susceptibility Testing by Colistin Broth Disk Elution MIC Method among Carbapenem-resistant Gram-negative Blood Culture Clinical Isolates. Journal of Clinical and Diagnostic Research. Retrieved from [Link]
Coşkun, B. D., et al. (2022). Evaluation of colistin susceptibility by four phenotypic methods compared to broth microdilution in multidrug-resistant Klebsiella pneumoniae. Revista da Sociedade Brasileira de Medicina Tropical. Retrieved from [Link]
EUCAST. (2018). Routine and extended internal quality control for MIC determination and disk diffusion as recommended by EUCAST. Version 8.0. Retrieved from [Link]
Feed Analysis Standards. (n.d.). 30 Colistin sulfate. Retrieved from [Link]
Rojas, L. J., et al. (2020). Simple Phenotypic Tests To Improve Accuracy in Screening Chromosomal and Plasmid-Mediated Colistin Resistance in Gram-Negative Bacilli. Journal of Clinical Microbiology. Retrieved from [Link]
Van den Bossche, A., et al. (2016). Colistin stability and MIC testing in agar dilution in comparison to E-test, micro- and macrobroth. University of Antwerp Repository. Retrieved from [Link]
Jayol, A., et al. (2018). Evaluation of three broth microdilution systems to determine colistin susceptibility of Gram-negative bacilli. Journal of Antimicrobial Chemotherapy. Retrieved from [Link]
Mmatli, M., et al. (2020). Current and emerging colistin resistance diagnostics: a systematic review of established and innovative detection methods. medRxiv. Retrieved from [Link]
ResearchGate. (n.d.). Colistin MICs distribution and interpretation according to CLSI breakpoints. Retrieved from [Link]
ResearchGate. (2024). What common issues should be aware of when interpreting MIC values?. Retrieved from [Link]
Target Audience: Researchers, Application Scientists, and Antimicrobial Drug Development Professionals. Introduction & Pharmacodynamic Rationale Colistin (polymyxin E) is a last-resort polycationic antibiotic deployed ag...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Application Scientists, and Antimicrobial Drug Development Professionals.
Introduction & Pharmacodynamic Rationale
Colistin (polymyxin E) is a last-resort polycationic antibiotic deployed against multidrug-resistant (MDR) Gram-negative pathogens, including Pseudomonas aeruginosa, Acinetobacter baumannii, and Klebsiella pneumoniae[1]. While Minimum Inhibitory Concentration (MIC) assays provide a static snapshot of antibacterial potency, they fail to capture the temporal dynamics of bacterial death.
The time-kill kinetics assay is the gold standard for evaluating the pharmacodynamic profile of an antimicrobial agent[2]. It allows researchers to differentiate between bacteriostatic and bactericidal activity, optimize dosing regimens, and detect the emergence of resistant subpopulations (heteroresistance) over a 24-hour period[3][4].
Mechanistic Grounding: The Role of Cations and Drug Formulation
To design a robust time-kill assay, one must understand the causality behind colistin's mechanism of action. Colistin sulfate initiates its bactericidal effect via electrostatic attraction to the negatively charged phosphate groups of Lipid A on the bacterial lipopolysaccharide (LPS)[1].
Upon binding, colistin competitively displaces the divalent cations (Mg²⁺ and Ca²⁺) that naturally bridge and stabilize the LPS monolayer[1]. This displacement disrupts the outer membrane's integrity, leading to membrane permeabilization, leakage of intracellular contents, and rapid cell death[1].
Mechanism of action of colistin sulfate disrupting the Gram-negative outer membrane.
Critical Experimental Choices:
Drug Formulation: Researchers must use colistin sulfate powder , not colistimethate sodium (CMS). CMS is an inactive prodrug that hydrolyzes to colistin sulfate at unpredictable rates in aqueous media, making real-time pharmacodynamic modeling impossible[5].
Media Selection: Because colistin competes with divalent cations, the assay's accuracy is entirely dependent on physiological cation standardization. Cation-Adjusted Mueller-Hinton Broth (CAMHB) is strictly mandated by the Clinical and Laboratory Standards Institute (CLSI)[6]. Unadjusted media will artificially alter the MIC and time-kill kinetics.
Plasticware Adsorption: Colistin readily adsorbs to polystyrene surfaces. To maintain the integrity of the concentration gradient, stock solutions must be prepared fresh, and low-binding polypropylene or glass culture vessels should be utilized[3].
Experimental Design & Self-Validating Controls
A scientifically sound protocol must be a self-validating system. The following controls ensure that any observed reduction in Colony Forming Units (CFU) is strictly due to the drug's bactericidal action:
Growth Control (0x MIC): Validates the viability and exponential growth capacity of the starting inoculum[2].
Sterility Control (Uninoculated Media): Validates the aseptic technique and sterility of the CAMHB and colistin stock[2].
Carryover Control (Serial Dilution): Plating serial dilutions neutralizes antibiotic carryover. If high concentrations of colistin are transferred directly to the agar, it can inhibit growth on the plate, causing a false-positive "bactericidal" reading. Serial dilution validates that the lack of colonies is due to cell death in the tube[2].
Step-by-Step Methodology
Step-by-step experimental workflow for the colistin sulfate time-kill assay.
Phase 1: Preparation & MIC Verification
Verify the MIC of colistin sulfate for the target bacterial isolate using the CLSI broth microdilution method in CAMHB[4].
Prepare a fresh stock solution of colistin sulfate in sterile water immediately prior to the assay[3].
Phase 2: Inoculum Standardization
Select 3-5 isolated colonies from a fresh (18-24 hour) agar plate and suspend them in sterile saline (0.85% NaCl) to achieve a 0.5 McFarland turbidity standard (approximately 1.5 × 10⁸ CFU/mL)[1][3].
Dilute the suspension in CAMHB to achieve a final target starting inoculum of ~5 × 10⁵ CFU/mL in the test vessels[4][5]. (Note: High-inoculum assays at ~10⁸ CFU/mL can also be run in parallel to evaluate the inoculum effect and detect persisters[7]).
Phase 3: Assay Execution
Prepare sterile, low-binding culture tubes containing CAMHB with colistin sulfate at final concentrations of 0× (Growth Control), 0.5×, 1×, 2×, 4×, and 8× MIC[1][4].
Inoculate each vessel with the standardized bacterial suspension. Ensure the final volume (e.g., 10-20 mL) is sufficient to allow repeated sampling without altering the culture's aeration.
Incubate the vessels in a shaking orbital incubator at 37°C and 200 rpm to ensure uniform drug exposure and oxygenation[5].
Phase 4: Sampling and Enumeration
At predefined time intervals (0, 1, 2, 4, 8, and 24 hours ), vortex the cultures and aseptically remove a 100 µL aliquot from each tube[2]. The early time points capture colistin's rapid bactericidal rate, while the 24-hour point detects heteroresistant regrowth[3][8].
Perform 10-fold serial dilutions (10⁻¹ to 10⁻⁶) in sterile saline or phosphate-buffered saline (PBS)[2].
Plate 10 µL to 100 µL of each dilution onto Tryptic Soy Agar (TSA) or Nutrient Agar plates[1][9].
Incubate plates at 37°C for 18-24 hours. Enumerate colonies on plates yielding 30-300 colonies and calculate the Log₁₀ CFU/mL for each time point[2][9].
Quantitative Data Analysis & Interpretation
Bactericidal activity is strictly defined as a ≥3-log₁₀ reduction (99.9% kill) in viable bacterial density (CFU/mL) relative to the initial inoculum at time zero[2][9].
Colistin typically exhibits rapid, concentration-dependent killing, often achieving bactericidal thresholds within the first 1 to 2 hours of exposure[4][8]. However, a critical phenomenon to monitor is heteroresistance —where an initially susceptible population contains a resistant subpopulation that rapidly expands, leading to bacterial regrowth at the 8-hour or 24-hour marks despite the presence of the antibiotic[3][7].
Representative Quantitative Data Summary
The following table summarizes expected pharmacodynamic responses for a heteroresistant Gram-negative isolate exposed to varying concentrations of colistin sulfate:
Author: BenchChem Technical Support Team. Date: March 2026
Application Note & Protocol: Engineering and Characterizing Aerosolized Colistin Sulfate for Inhalation Studies
Introduction & Scientific Rationale
Respiratory tract infections caused by multidrug-resistant (MDR) Gram-negative bacteria, such as Pseudomonas aeruginosa and Acinetobacter baumannii, represent a critical challenge in critical care and cystic fibrosis management[1]. Historically, intravenous colistin methanesulfonate (CMS)—an inactive prodrug—has been the standard of care. However, systemic administration is bottlenecked by dose-limiting nephrotoxicity and poor penetration into the lung's epithelial lining fluid (ELF)[2].
Aerosolized delivery directly targets the infection site, maximizing local exposure while minimizing systemic absorption. While nebulized CMS is utilized clinically, its presystemic conversion to active colistin in the lungs is highly inefficient (approximately 1.4%)[2]. Consequently, research has pivoted toward formulating colistin sulfate —the active, polycationic form of the drug—for direct inhalation via vibrating mesh nebulizers or dry powder inhalers (DPIs)[1].
Pharmacokinetic Profiling: IV vs. Aerosolized Delivery
The primary objective of aerosolizing colistin sulfate is to maximize the therapeutic index by compartmentalizing the drug within the pulmonary system. The table below summarizes the quantitative pharmacokinetic advantages of direct colistin sulfate aerosolization over CMS prodrug therapies.
Table 1: Comparative Pharmacokinetics of Colistin Delivery Modalities
Pharmacokinetic Parameter
Intravenous CMS
Aerosolized CMS
Aerosolized Colistin Sulfate
Active Drug Conversion
Required (Systemic)
Required (Local, ~1.4% converted)
Not Required (Directly Active)
Epithelial Lining Fluid (ELF)
Low (1.48 – 28.9 mg/L)
High (9.53 – 1137 mg/L)
Very High (> 400 mg/L)
Plasma Concentration
High (Therapeutic)
Low (0.15 – 0.73 mg/L)
Low (< 2.0 mg/L)
Nephrotoxicity Risk
High
Low
Low
Data synthesized from population pharmacokinetic modeling and clinical sampling[2],[3],[1].
Experimental Workflow
Workflow for colistin sulfate aerosolization and PK/PD evaluation.
Methodologies & Protocols
Protocol 1: Preparation of Colistin Sulfate Aerosol Formulations
Causality & Reasoning: Colistin sulfate is highly soluble in water but prone to foaming due to its surfactant-like properties. For liquid nebulization, minimizing agitation is critical to prevent protein denaturation. For DPIs, spray-drying with excipients like mannitol or leucine protects the drug from thermal degradation and improves powder dispersibility by reducing inter-particulate cohesive forces[4].
Method A: Liquid Formulation for Vibrating Mesh Nebulization
Solvent Preparation: Prepare a sterile 0.45% to 0.9% NaCl (saline) solution. Reasoning: Hypotonic or isotonic solutions prevent bronchospasm during in vivo inhalation.
Dissolution: Slowly add colistin sulfate powder to achieve a target concentration of 10 to 50 mg/mL[5].
Mixing: Use gentle magnetic stirring (100-150 rpm) at room temperature. Strictly avoid vortexing to prevent excessive foaming.
Filtration: Pass the solution through a 0.22 µm polyethersulfone (PES) syringe filter for sterilization.
Device Selection: Utilize a vibrating mesh nebulizer (e.g., Aerogen) rather than a jet nebulizer. Reasoning: Vibrating mesh devices have minimal dead volume, do not cause evaporative cooling (which can precipitate the drug), and generate a highly consistent aerosol plume[3],[5].
Method B: Dry Powder Formulation (Spray-Drying)
Feed Solution: Dissolve colistin sulfate and a chosen excipient (e.g., mannitol at 5% w/v) in ultra-pure water[4].
Spray-Drying Parameters: Set the inlet temperature to 120°C and outlet temperature to ~60°C. Reasoning: Maintaining a lower outlet temperature prevents the thermal degradation of the peptide structure while ensuring adequate solvent evaporation[6].
Collection & Storage: Collect the powder from the cyclone separator and immediately store it in a desiccator (<15% Relative Humidity). Reasoning: Colistin spray-dried powders are highly hygroscopic; moisture absorption up to 30% will cause agglomeration and drastically reduce the fine particle fraction (FPF) from 80% to <64%[7].
Protocol 2: Aerodynamic Characterization via Cascade Impaction
Causality & Reasoning: To reach the deep lung (alveolar region), aerosolized particles must possess a Mass Median Aerodynamic Diameter (MMAD) of 1 to 5 µm. Particles >5 µm impact the oropharynx, while those <1 µm are often exhaled[6],[7].
Setup: Assemble an Andersen Cascade Impactor (ACI) or Next Generation Impactor (NGI)[7],[8]. Coat the impaction plates with a thin layer of silicone oil or glycerol. Reasoning: Coating prevents particle bounce and re-entrainment, which would artificially skew the aerodynamic size distribution smaller.
Actuation: Connect the nebulizer or DPI to the induction port. Draw air through the impactor using a vacuum pump calibrated to a specific flow rate (e.g., 60 L/min for DPIs, 15 L/min for nebulizers)[7].
Sampling: Actuate the device for a defined duration (e.g., 3 minutes for nebulizers, or 1-3 inhalations for DPIs).
Quantification: Wash each stage of the impactor, the induction port, and the device with a defined volume of mobile phase (e.g., 0.05% trifluoroacetic acid in water/methanol)[9].
HPLC Analysis: Quantify colistin sulfate using HPLC-UV (typically at 215 nm)[4].
Self-Validation (Mass Balance): Calculate the Fine Particle Fraction (FPF, % of particles < 5 µm) and MMAD. To validate the run, sum the total recovered drug across all stages and the device; the mass balance must equal 85%–115% of the loaded dose. If outside this range, the run is invalid due to fugitive aerosol loss or extraction failure.
Protocol 3: In Vivo Exposure and ELF Quantification
Causality & Reasoning: Plasma concentrations do not reflect lung exposure for aerosolized drugs. Bronchoalveolar lavage (BAL) must be performed to quantify the drug directly in the Epithelial Lining Fluid (ELF)[2],[1].
Administration: Administer the aerosolized colistin sulfate to the animal model (e.g., Sprague-Dawley rats) via a nose-only exposure tower.
Sampling: At predetermined time points (e.g., 1, 4, 8, 12 hours post-exposure), euthanize the subjects. Perform a BAL using a known volume of sterile PBS (e.g., 3 mL). Concurrently, draw blood via cardiac puncture to isolate plasma.
Self-Validation (Urea Correction): Quantify urea in both the BAL fluid and plasma using a colorimetric assay. Reasoning: Because the BAL procedure dilutes the ELF, the true ELF colistin concentration must be calculated using the urea dilution method:
VolumeELF=VolumeBAL×(UreaBAL/UreaPlasma)
.
Analysis: Analyze the corrected ELF and plasma samples via LC-MS/MS or HPLC to confirm high local exposure (>400 mg/L) and low systemic exposure (<2 mg/L)[1].
Mechanism of Action: Target Pathway
Colistin sulfate acts as a polycationic detergent. It competitively displaces divalent cations (
Ca2+
and
Mg2+
) that bridge the lipopolysaccharide (LPS) molecules in the Gram-negative outer membrane. This leads to membrane permeabilization, leakage of intracellular contents, and rapid bacterial cell death.
Mechanism of action of colistin sulfate on Gram-negative membranes.
Application Note: Optimizing Mycoplasma Detection Media Using Colistin Sulfate as a Selective Agent
Introduction & Contextual Rationale Mycoplasma (class Mollicutes) contamination represents a critical quality and safety risk in biopharmaceutical manufacturing, cell therapy, and veterinary diagnostics. Due to their min...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Contextual Rationale
Mycoplasma (class Mollicutes) contamination represents a critical quality and safety risk in biopharmaceutical manufacturing, cell therapy, and veterinary diagnostics. Due to their minute size (0.15–0.3 µm) and lack of a peptidoglycan cell wall, mycoplasmas are resistant to common beta-lactam antibiotics and can easily pass through standard 0.22 µm sterilizing filters.
Historically, selective media for mycoplasma isolation relied heavily on thallium acetate to suppress the growth of contaminating Gram-negative bacteria[1]. However, thallium acetate is highly toxic, poses severe environmental accumulation risks, and is non-biodegradable[1]. Consequently, modern microbiological protocols have transitioned to using colistin sulfate as a highly effective, safer substitute for mycoplasma selective media[1].
While standard compendial testing for sterile biopharmaceuticals typically employs non-selective media to maximize the recovery of stressed organisms, the screening of complex, non-sterile matrices (such as raw animal sera, veterinary vaccines, and clinical lavages) necessitates the use of selective agents to prevent overgrowth by faster-growing bacterial contaminants[2].
Table 1: Comparative Profile of Selective Agents in Mycoplasma Media
Mechanistic Causality: The Selective Pressure of Colistin Sulfate
To understand the efficacy of colistin sulfate in mycoplasma media, one must examine its mechanism of action relative to the unique physiology of Mollicutes.
Targeting Gram-Negative Competitors: Colistin (Polymyxin E) is a cationic polypeptide antibiotic. It acts by electrostatically binding to the negatively charged lipopolysaccharide (LPS) molecules in the outer membrane of Gram-negative bacteria. This binding displaces calcium and magnesium ions, destabilizing the membrane, leading to leakage of intracellular contents and rapid cell death.
Intrinsic Resistance of Mycoplasma: Because mycoplasmas entirely lack a cell wall and an LPS-containing outer membrane—relying instead on a cholesterol-rich lipid bilayer—they are intrinsically resistant to colistin sulfate. This physiological divergence allows colistin to exert immense selective pressure, eradicating fast-growing Gram-negative contaminants while leaving mycoplasma growth uninhibited.
Fig 1. Mechanistic pathway of colistin sulfate selective pressure in mixed microbial cultures.
Media Formulation & Quantitative Parameters
When formulating selective media (often referred to as modified Hayflick or PPLO media), the concentration of colistin sulfate must be optimized to ensure complete suppression of background flora without causing off-target toxicity to stressed mycoplasma cells.
Table 2: Optimized PPLO-Based Selective Media Formulation
Component
Function / Causality
Final Concentration
PPLO Broth Base
Primary carbon and nitrogen source for basal metabolism.
21 g/L
Inactivated Horse Serum
Supplies essential cholesterol and lipids required for membrane synthesis.
pH indicator for visual detection of metabolic shifts.
0.002% (w/v)
Expert Insight: Heat inactivation of the horse serum (56°C for 30 minutes) is a non-negotiable step. Uninactivated serum contains active complement proteins that will lyse the fragile, cell-wall-deficient mycoplasma cells, leading to false-negative results.
Experimental Protocol: Step-by-Step Methodology
This protocol outlines the preparation and application of colistin-supplemented selective media for the isolation and detection of mycoplasma from complex biological matrices, aligning with the principles of European Pharmacopoeia (EP) 2.6.7[3].
Phase 1: Media Preparation
Base Preparation: Dissolve the PPLO broth base in purified water. Autoclave at 121°C for 15 minutes. Allow the base to cool to 45–50°C to prevent thermal degradation of subsequent additives.
Supplement Addition: Aseptically add the heat-inactivated horse serum and sterile-filtered yeast extract.
Selective Agent Integration: Reconstitute colistin sulfate powder in sterile water to create a concentrated stock solution. Filter sterilize through a 0.22 µm membrane. Aseptically add the appropriate volume to achieve the final working concentration in the bulk media[2]. Add ampicillin similarly.
pH Adjustment: Adjust the final pH to 7.8 ± 0.2 for arginine-hydrolyzing strains, or 7.2 ± 0.2 for glucose-fermenting strains.
Phase 2: Inoculation and Culture Workflow
Sample Inoculation: Inoculate the test sample into the selective broth at a 1:10 ratio (e.g., 1 mL sample into 9 mL broth) to dilute potential matrix inhibitors.
Incubation: Incubate the broth tightly stoppered at 35–37°C. For agar plates, incubate in a microaerophilic environment (5–10% CO₂ with high humidity) to prevent desiccation over the long incubation period.
Subculturing: On days 1–3, 6–8, and 13–14 post-inoculation, subculture 0.1 mL of the enriched broth onto colistin-supplemented selective agar plates[3].
Microscopic Observation: Examine the agar plates microscopically (at 100x to 400x magnification) for the characteristic "fried-egg" colony morphology, which features a dense central core embedded in the agar surrounded by a lighter peripheral zone[3].
System Validation & Quality Control (Self-Validating System)
To ensure the protocol functions as a self-validating system, the following controls must be executed concurrently to prove that the colistin sulfate is performing its selective role without inducing false negatives:
Nutritive Properties Test (Positive Control): Inoculate a parallel batch of the selective media with ≤100 CFU of compendial reference strains (e.g., Mycoplasma pneumoniae, Acholeplasma laidlawii). Growth must be observed within the specified timeframe to validate that the colistin sulfate concentration is not inhibitory to the target organisms[4].
Mycoplasmastasis Test: Inoculate the test sample matrix spiked with ≤100 CFU of reference strains. If growth is delayed or reduced compared to the positive control, the sample matrix contains inhibitory substances, and further dilution or chemical neutralization is required before proceeding.
Negative Control: Incubate uninoculated selective media for the full 21 days to verify absolute sterility and the absence of cross-contamination during media preparation.
Application Note: A Validated Spectrofluorimetric Assay for the Quantification of Colistin Sulfate
Abstract & Introduction Colistin, a member of the polymyxin class of antibiotics, has re-emerged as a critical, last-resort therapeutic agent against multidrug-resistant (MDR) Gram-negative bacterial infections.[1][2] It...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract & Introduction
Colistin, a member of the polymyxin class of antibiotics, has re-emerged as a critical, last-resort therapeutic agent against multidrug-resistant (MDR) Gram-negative bacterial infections.[1][2] Its potent bactericidal activity targets the outer membrane of bacteria like Pseudomonas aeruginosa and Acinetobacter baumannii, leading to cell lysis.[3][4] Given its significance and potential for toxicity, the accurate quantification of colistin sulfate in pharmaceutical formulations is paramount for ensuring dosage safety and efficacy.
While methods like HPLC are common, they can be resource-intensive. Fluorescence spectroscopy offers a highly sensitive, rapid, and cost-effective alternative for the quantification of various antibiotics.[5][6][7] This application note details a robust, validated spectrofluorimetric method for the quantification of colistin sulfate. The assay is based on a derivatization reaction that yields a highly fluorescent product, allowing for precise measurement at low concentrations.
The methodology described herein is grounded in established chemical principles and has been validated according to the International Council for Harmonisation (ICH) guidelines to ensure its reliability, accuracy, and precision.[8][9][10]
Principle of the Assay: The Ninhydrin Condensation Reaction
This assay leverages the chemical reactivity of the primary amine groups present in the colistin molecule. Colistin sulfate is a cationic polypeptide with multiple primary amine moieties that are essential for its biological activity but lack native fluorescence.[1][3] To enable fluorimetric detection, a derivatization step is necessary.
The core of this method is the condensation reaction between colistin sulfate, 2,2-dihydroxyindan-1,3-dione (ninhydrin), and phenylacetaldehyde.[1][2][11][12] In a buffered, slightly acidic environment (pH 6.0), the primary amines of colistin react with these reagents to form a stable and highly fluorescent isoindole derivative. This derivative exhibits strong fluorescence with maximum excitation at 390 nm and maximum emission at 474 nm, providing a specific and sensitive signal for quantification.
Figure 2: Workflow for the spectrofluorimetric quantification of Colistin Sulfate.
Calibration Curve Construction
Into a series of clean, labeled test tubes, pipette aliquots of the working standard solution (10 µg/mL) to achieve final concentrations in the range of 0.4 to 2.4 µg/mL (e.g., 0.4, 0.8, 1.2, 1.6, 2.0, 2.4 µg/mL).
Prepare a blank sample containing only deionized water instead of the colistin standard.
To each tube, add 1.0 mL of Teorell and Stenhagen buffer (pH 6.0).
[2]4. Add 1.0 mL of 0.1% ninhydrin solution to each tube.
Add 1.0 mL of 0.02% phenylacetaldehyde solution to each tube.
[1]6. Vortex the tubes for 30 seconds.
Place the tubes in a boiling water bath for 20 minutes to facilitate the reaction.
Cool the tubes to room temperature under running tap water.
Transfer the contents of each tube to a 10 mL volumetric flask and bring the volume up to the mark with absolute ethanol. Mix well.
[2]10. Measure the Relative Fluorescence Intensity (RFI) of each solution at an emission wavelength (λem) of 474 nm after excitation at (λex) 390 nm.
[11][12]11. Subtract the RFI of the blank from the RFI of each standard.
Plot the corrected RFI versus the concentration of colistin sulfate (µg/mL) and perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (r²).
Sample Preparation
For Tablets: Weigh and finely powder 20 tablets. Transfer an amount of powder equivalent to 10.0 mg of colistin sulfate to a 100 mL volumetric flask. Add approximately 70 mL of deionized water, sonicate for 15 minutes to ensure complete dissolution, then dilute to the mark with water. [1][2]Filter the solution if necessary. Further dilute this solution to fall within the assay's linear range.
For Parenteral Forms (Vials): Reconstitute the vial as per its instructions. Transfer a volume equivalent to 10.0 mg of colistin sulfate into a 100 mL volumetric flask and dilute to the mark with deionized water. [1]Further dilute this solution to fall within the assay's linear range.
Sample Analysis
Prepare sample tubes by pipetting an appropriate volume of the diluted sample solution.
Process the sample tubes alongside the standards and blank as described in steps 4.1.3 through 4.1.11.
Calculate the concentration of colistin sulfate in the sample using the linear regression equation derived from the calibration curve.
Method Validation
The analytical method was validated in accordance with ICH Q2(R1) guidelines to demonstrate its suitability for the intended purpose.
[8][9][13][14]
Linearity and Range
The linearity was assessed over six concentration levels from 0.4 to 2.4 µg/mL. The method demonstrated excellent linearity.
[1][11]
Limits of Detection (LOD) and Quantification (LOQ)
LOD and LOQ were calculated based on the standard deviation of the response and the slope of the calibration curve. The results indicate high sensitivity.
[1][11]
Parameter
Result
Limit of Detection (LOD)
0.051 µg/mL
| Limit of Quantification (LOQ) | 0.154 µg/mL |
Accuracy
Accuracy was determined by performing recovery studies on a placebo matrix spiked with known concentrations of colistin sulfate (standard addition method). The mean percent recovery was within acceptable limits.
[2]
Spiked Concentration (µg/mL)
Mean Recovery (%)
RSD (%)
Acceptance Criteria
0.8
99.75
1.15
98.0 - 102.0% Recovery
1.6
100.12
0.98
RSD ≤ 2.0%
| 2.4 | 99.58 | 1.32 | |
Precision
Precision was evaluated at both repeatability (intra-day) and intermediate precision (inter-day) levels by analyzing three different concentrations in triplicate.
Level
Concentration (µg/mL)
Intra-day RSD (%)
Inter-day RSD (%)
Acceptance Criteria
Low
0.8
1.45
1.68
RSD ≤ 2.0%
Medium
1.6
0.88
1.12
High
2.4
1.21
1.40
Robustness
The robustness of the method was assessed by introducing small, deliberate variations in key experimental parameters. The RFI remained largely unaffected, demonstrating the method's reliability during normal usage.
- Verify λex=390nm, λem=474nm.- Prepare fresh ninhydrin and phenylacetaldehyde solutions.- Ensure water bath is at boiling temperature and reaction time is sufficient.
High Background Fluorescence
- Contaminated glassware or solvents.- Impure reagents.
- Use scrupulously clean glassware.- Use spectroscopic grade ethanol.- Run a reagent blank to check for contamination.
Poor Linearity (r² < 0.999)
- Pipetting errors.- Saturation of the detector at high concentrations.- Improper blank subtraction.
- Use calibrated pipettes.- Narrow the concentration range if necessary.- Ensure the blank is prepared and measured correctly.
Poor Reproducibility (High RSD)
- Inconsistent timing or temperature of reaction.- Sample inhomogeneity.
- Standardize heating and cooling steps for all samples.- Ensure thorough mixing and complete dissolution of samples.
Conclusion
The spectrofluorimetric method described provides a simple, rapid, sensitive, and reliable means for the quantification of colistin sulfate in pharmaceutical samples. The assay's foundation on a specific condensation reaction, coupled with its successful validation against ICH criteria for linearity, accuracy, precision, and robustness, confirms its suitability for quality control and research applications.
References
New validated spectrofluorimetric protocol for colistin assay through condensation with 2,2-dihydroxyindan-1,3-dione: application to content uniformity testing. RSC Advances. Available at: [Link]
ICH Guidelines for Analytical Method Validation Explained. AMSbio. Available at: [Link]
New validated spectrofluorimetric protocol for colistin assay through condensation with 2,2-dihydroxyindan-1,3-dione: application to content uniformity testing. PubMed Central (PMC), National Library of Medicine. Available at: [Link]
New validated spectrofluorimetric protocol for colistin assay through condensation with 2,2-dihydroxyindan-1,3-dione. RSC Publishing. Available at: [Link]
Analytical method validation as per ich and usp. Slideshare. Available at: [Link]
ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). International Council for Harmonisation. Available at: [Link]
New validated spectrofluorimetric protocol for colistin assay through condensation with 2,2-dihydroxyindan-1,3-dione: application to content uniformity testing. ResearchGate. Available at: [Link]
ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. Available at: [Link]
ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency. Available at: [Link]
Multi-dimensional fluorescence spectroscopy coupled with chemometrics in rapid antibiotic detection and discrimination. ResearchGate. Available at: [Link]
Colistin (sulfate). PubChem, National Library of Medicine. Available at: [Link]
Antibiotic Transport in Resistant Bacteria: Synchrotron UV Fluorescence Microscopy to Determine Antibiotic Accumulation with Single Cell Resolution. PLOS ONE. Available at: [Link]
Fluorescence analysis of antibiotics and antibiotic-resistance genes in the environment: A mini review. ScienceDirect. Available at: [Link]
Colistin Sulfate. PubChem, National Library of Medicine. Available at: [Link]
Colistin sulphate. AERU, University of Hertfordshire. Available at: [Link]
Suggested pathway of the reaction between the investigated drug and the fluorogenic reagent. ResearchGate. Available at: [Link]
Localization and quantification of antibiotics inside bacteria. Synchrotron SOLEIL. Available at: [Link]
HPLC Determination of Colistin in Human Urine Using Alkaline Mobile Phase Combined with Post-Column Derivatization. PubMed Central (PMC), National Library of Medicine. Available at: [Link]
Application Note & Protocol: CLSI Guidelines for Colistin Sulfate Susceptibility Testing
Executive Summary The resurgence of colistin (polymyxin E) as a last-line therapeutic agent against multidrug-resistant (MDR) Gram-negative pathogens has necessitated rigorous, standardized in vitro susceptibility testin...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The resurgence of colistin (polymyxin E) as a last-line therapeutic agent against multidrug-resistant (MDR) Gram-negative pathogens has necessitated rigorous, standardized in vitro susceptibility testing. Due to the unique physicochemical properties of the colistin molecule, traditional testing methods are highly prone to critical errors. This application note synthesizes the Clinical and Laboratory Standards Institute (CLSI) M100 guidelines, detailing the mechanistic rationale behind approved methodologies, the pharmacodynamic justification for breakpoint revisions, and step-by-step validated protocols for both Reference Broth Microdilution (rBMD) and the Colistin Broth Disk Elution (CBDE) method.
Mechanistic Context: The Polymyxin Paradox
Colistin exerts its bactericidal effect by targeting the outer membrane of Gram-negative bacteria. The polycationic peptide ring of colistin competitively displaces divalent cations (Mg²⁺ and Ca²⁺) that bridge the negatively charged lipid A components of the lipopolysaccharide (LPS) layer. This electrostatic disruption permeabilizes the membrane, leading to cell lysis [3].
However, the efficacy of colistin is increasingly compromised by plasmid-mediated resistance, most notably via the mcr-1 gene. The mcr-1 enzyme (a phosphoethanolamine transferase) covalently adds a cationic phosphoethanolamine (PEA) moiety to lipid A. This modification neutralizes the net negative charge of the outer membrane, eliminating the electrostatic target for colistin and rendering the bacteria highly resistant [3].
Figure 1: Mechanism of mcr-1 mediated colistin resistance via lipid A modification.
The Analytical Challenge: Causality Behind Methodological Failures
Accurate Minimum Inhibitory Concentration (MIC) determination for colistin is notoriously difficult. As a Senior Application Scientist, it is critical to understand why certain ubiquitous laboratory techniques are strictly contraindicated by CLSI for colistin testing:
The Agar Diffusion Failure: Disk diffusion and gradient diffusion (e.g., E-test) methods are explicitly rejected by CLSI and EUCAST [4]. Colistin is a large, polycationic lipopeptide. Standard agar matrices contain sulfated polyanions. Colistin binds electrostatically to the agar, severely restricting its diffusion[1]. This results in artificially small zones of inhibition, leading to unacceptably high Very Major Error (VME) rates—reporting a resistant isolate as falsely susceptible[2].
The Surfactant Artifact: Historically, Polysorbate 80 (P-80) was added to broth to prevent colistin from adhering to the plastic walls of polystyrene panels. However, P-80 acts as a surfactant that synergizes with polymyxins, artificially lowering the MIC. CLSI mandates that all testing must be performed in plain, untreated polystyrene panels without any surfactants[3].
The Prodrug Pitfall: In clinical practice, colistin is administered intravenously as the inactive prodrug colistimethate sodium (CMS) to mitigate toxicity. CMS slowly hydrolyzes into active colistin in vivo. For in vitro susceptibility testing, CMS is highly unstable and inactive; laboratories must exclusively use Colistin Sulfate powder[4].
CLSI M100 Breakpoints & Regulatory Nuances
In the M100 guidelines (30th Edition onwards), CLSI introduced a paradigm shift in how colistin results are interpreted[5][6].
Quantitative Data: CLSI Colistin Breakpoints
Organism Group
Susceptible (S)
Intermediate (I)
Resistant (R)
Enterobacterales
None
≤ 2 µg/mL
≥ 4 µg/mL
Pseudomonas aeruginosa
None
≤ 2 µg/mL
≥ 4 µg/mL
Acinetobacter spp.
None
≤ 2 µg/mL
≥ 4 µg/mL
The Absence of a "Susceptible" Category:
Noticeably, there is no "Susceptible" breakpoint[6][7]. This is a pharmacodynamic and toxicological necessity. To achieve a steady-state serum concentration of >2 µg/mL, the required dose of CMS induces acute kidney injury in up to 65% of patients[5]. Because safe dosing cannot reliably achieve systemic levels that guarantee clinical success—even when the in vitro MIC is very low—CLSI designated the lowest category as "Intermediate"[6]. This signals to clinicians that colistin should only be used as a drug of last resort, ideally in combination therapy. (Note: The FDA currently does not recognize these Enterobacterales breakpoints due to concerns over clinical failure rates[7]).
Validated Experimental Protocols
To provide clinical laboratories with reliable data, CLSI endorses specific broth-based methodologies[3][8]. Below are the self-validating protocols for the two primary approved methods.
Stock Preparation: Dissolve Colistin Sulfate powder in sterile reagent-grade water to create a stock solution (e.g., 10,000 µg/mL). Do not use CMS.
Serial Dilution: Prepare two-fold serial dilutions of colistin in CA-MHB directly in the 96-well plate to achieve final test concentrations ranging from 0.12 to 16 µg/mL.
Inoculum Standardization: Suspend 3-5 isolated colonies from an 18-24 hour agar plate in sterile saline. Adjust turbidity to a 0.5 McFarland standard (approx. 1.5 × 10⁸ CFU/mL).
Inoculation: Dilute the suspension in CA-MHB and dispense into the wells to achieve a final well concentration of 5 × 10⁵ CFU/mL.
Incubation: Incubate the plates at 35°C in ambient air for 16–20 hours (for Enterobacterales and P. aeruginosa) or 20–24 hours (for Acinetobacter spp.)[8].
Reading: The MIC is the lowest concentration of colistin that completely inhibits visible bacterial growth[4].
Protocol B: Colistin Broth Disk Elution (CBDE)
Because creating custom rBMD plates is resource-intensive, CLSI validated the CBDE method as a highly accurate, user-friendly alternative for routine clinical laboratories[3]. It utilizes commercially available colistin disks to generate precise broth concentrations[1].
Figure 2: Step-by-step workflow for the Colistin Broth Disk Elution (CBDE) method.
Step-by-Step Methodology:
Broth Preparation: Aliquot exactly 10 mL of CA-MHB into four sterile borosilicate glass or untreated plastic tubes[1][8].
Disk Elution: Aseptically add standard 10 µg colistin disks to the tubes:
Elution Incubation: Vortex briefly and incubate the tubes at room temperature for a minimum of 30 minutes to allow the colistin to fully elute from the paper disks into the broth[8].
Inoculation: Prepare a 0.5 McFarland bacterial suspension in sterile saline. Add 50 µL of this suspension to each 10 mL tube. This achieves the required final inoculum concentration of approximately 7.5 × 10⁵ CFU/mL[1][8].
Incubation: Incubate the tubes at 35°C in ambient air for 16–20 hours[1].
Interpretation: Visually inspect the tubes. The MIC is the lowest concentration (tube) with no visible turbidity. An MIC of ≤ 2 µg/mL is reported as Intermediate, and ≥ 4 µg/mL is reported as Resistant[1].
Self-Validating Quality Control (QC) Matrix
A protocol is only scientifically sound if it is self-validating. To ensure that the CA-MHB cation concentrations are correct and that the colistin has not degraded, every testing batch must be run concurrently with specific QC strains[4][9].
Quantitative Data: Mandatory QC Parameters
QC Strain
Resistance Profile
Expected MIC Range (µg/mL)
Validation Purpose
Escherichia coli ATCC 25922
Wild-Type (Susceptible)
0.25 – 2.0
Validates baseline drug potency and media suitability[10].
Pseudomonas aeruginosa ATCC 27853
Wild-Type (Susceptible)
0.5 – 4.0
Validates divalent cation (Mg²⁺/Ca²⁺) concentration in CA-MHB[10].
Escherichia coli NCTC 13846
mcr-1 Positive (Resistant)
4.0 – 8.0
Validates the assay's ability to detect plasmid-mediated resistance[4].
Note: If the MIC of P. aeruginosa ATCC 27853 falls below 0.5 µg/mL, the CA-MHB is likely deficient in divalent cations, which artificially enhances colistin activity and will result in false-susceptible clinical reporting.
References
Colistin Susceptibility Testing by Colistin Broth Disk Elution MIC Method among Carbapenem-resistant Gram-negative Blood Culture Clinical Isolates in a Tertiary Care Setting, East Delhi, India - PMC | nih.gov |[Link]
Multicenter Evaluation of Colistin Broth Disk Elution and Colistin Agar Test: a Report from the Clinical and Laboratory Standards Institute - PMC | nih.gov |[Link]
Colistin Breakpoints Redux – or, the Fun Don't Stop, Yo! | asm.org |[Link]
Two-Site Evaluation of the Colistin Broth Disk Elution Test To Determine Colistin In Vitro Activity against Gram-Negative Bacilli | asm.org |[Link]
How Using CLSI's M100 Helps the Fight Against Antimicrobial Resistance | clsi.org |[Link]
FDA Rationale for Polymyxin Breakpoints for Enterobacterales, Pseudomonas aeruginosa, and Acinetobacter spp. | fda.gov |[Link]
Evaluation of colistin and polymyxin B susceptibility testing methods in Klebsiella pneumoniae and Acinetobacter baumannii | jidc.org |[Link]
Review of Colistin Susceptibility Testing with Current Data | mjima.org |[Link]
Overview of changes in the Clinical and Laboratory Standards Institute Performance Standards for Antimicrobial Susceptibility Testing: M100 32nd and 33rd editions | asm.org |[Link]
therapeutic drug monitoring of colistin sulfate in preclinical studies
Title: Application Note: Therapeutic Drug Monitoring of Colistin Sulfate in Preclinical Studies via LC-MS/MS Abstract The resurgence of colistin as a salvage therapy for multidrug-resistant (MDR) Gram-negative infections...
Author: BenchChem Technical Support Team. Date: March 2026
Title: Application Note: Therapeutic Drug Monitoring of Colistin Sulfate in Preclinical Studies via LC-MS/MS
Abstract
The resurgence of colistin as a salvage therapy for multidrug-resistant (MDR) Gram-negative infections necessitates rigorous pharmacokinetic and pharmacodynamic (PK/PD) profiling. Due to its narrow therapeutic index and severe nephrotoxic potential, Therapeutic Drug Monitoring (TDM) is indispensable. This application note details the mechanistic rationale and provides a self-validating LC-MS/MS protocol for the precise quantification of colistin sulfate in preclinical models, addressing the unique analytical challenges of amphiphilic polypeptides.
Introduction & Mechanistic Rationale
Colistin (Polymyxin E) is a polycationic peptide antibiotic that has become a critical last-resort therapy against MDR Gram-negative pathogens, including Pseudomonas aeruginosa and Acinetobacter baumannii[1]. While it is administered clinically as the inactive prodrug colistimethate sodium (CMS) to mitigate toxicity, preclinical drug development models often evaluate both CMS and colistin sulfate to map complex PK/PD relationships and toxicodynamics[1].
The primary clinical and preclinical challenge of colistin lies in its notoriously narrow therapeutic index (NTI). The drug exhibits rapid, concentration-dependent bactericidal activity driven by the free drug area under the curve to minimum inhibitory concentration (AUC/MIC) ratio[2]. However, therapeutic efficacy requires steady-state plasma concentrations of approximately 2.0 mg/L, which dangerously overlaps with the nephrotoxicity threshold of >2.5–3.0 mg/L[3]. Consequently, TDM is not merely optional; it is a critical requirement for dose optimization, safety, and the accurate interpretation of preclinical efficacy data[3].
Toxicodynamics: The Causality Behind the Narrow Therapeutic Window
To understand the necessity of TDM, one must understand the mechanism of colistin-induced acute kidney injury (AKI). Colistin is cleared minimally by glomerular filtration but undergoes extensive reabsorption in the renal proximal tubules. The polycationic nature of colistin gives it a high affinity for the megalin/cubilin receptor system, leading to rapid intracellular accumulation, mitochondrial dysfunction, and ultimately, tubular apoptosis.
Caption: Mechanistic pathway of colistin-induced nephrotoxicity driving the need for TDM.
Analytical Strategy: Why LC-MS/MS?
Quantifying colistin is analytically demanding. Colistin sulfate is not a single entity but a mixture of structurally related components, primarily Colistin A (polymyxin E1) and Colistin B (polymyxin E2)[4]. Furthermore, its amphiphilic nature causes severe non-specific binding to laboratory plastics, and the ex vivo hydrolysis of CMS to colistin can falsely elevate measured concentrations if samples are not stabilized immediately[5].
Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for colistin TDM due to its unparalleled sensitivity and ability to distinguish active colistin from its prodrug[5]. By incorporating robust sample preparation—specifically acidification and rapid protein precipitation—we prevent non-specific binding and arrest ex vivo degradation[4]. Polymyxin B is utilized as the internal standard (IS) because its structural homology to colistin ensures identical extraction recovery and ionization suppression profiles, creating a highly reliable, self-validating quantitative system[6].
Caption: Preclinical Therapeutic Drug Monitoring Workflow for Colistin.
Quantitative Data Summaries
Table 1: Preclinical PK/PD Targets and TDM Thresholds for Colistin
Parameter
Value / Target
Clinical/Preclinical Rationale
Primary PK/PD Index
Free AUC/MIC
Best predictor of concentration-dependent bactericidal efficacy[2].
In Vivo Conversion
~20%
Only a fraction of administered CMS converts to active colistin[1].
Efficacy Target (Steady State)
~2.0 mg/L
Required concentration to effectively treat MDR Gram-negative infections[3].
| Nephrotoxicity Threshold | > 2.5 – 3.0 mg/L | Concentrations exceeding this range exponentially increase AKI risk[3]. |
| Extraction Recovery | Consistent across range | 91.93% – 100.93%[5] |
Detailed Experimental Protocol: LC-MS/MS Bioanalysis of Colistin
This protocol utilizes a self-validating methodology designed to preserve sample integrity and ensure high-throughput accuracy.
Phase 1: Reagent and Standard Preparation
Stock Solutions : Prepare primary stock solutions of Colistin Sulfate (containing Colistin A and B) and Polymyxin B (Internal Standard, IS) at 1.0 mg/mL in 50% Methanol containing 0.1% Formic Acid (FA).
Causality Check: The inclusion of 0.1% FA maintains the polycationic peptides in a protonated state, preventing adsorption to the walls of glass or plastic vials.
Working Solutions : Dilute stock solutions serially in 0.2% FA water to create calibration standards ranging from 0.1 to 10.0 μg/mL[5].
Collect blood samples from animal models (e.g., via jugular vein catheter) into pre-chilled K2EDTA tubes.
Immediate Cold Processing : Immediately place tubes on wet ice. Centrifuge at 4°C, 3000 × g for 10 minutes to separate plasma.
Causality Check: CMS is highly unstable and will spontaneously hydrolyze to colistin at room temperature, leading to artificially inflated colistin measurements[5].
Acidification : Transfer 50 μL of the separated plasma into a low-bind Eppendorf tube containing 50 μL of 2% FA in water. Vortex immediately.
Phase 3: Protein Precipitation Extraction (PPE)
To the acidified plasma mixture, add 200 μL of Acetonitrile (ACN) containing the Polymyxin B IS (e.g., 2.5 μg/mL).
Causality Check: Acetonitrile rapidly denatures plasma proteins. By introducing the IS within the precipitation solvent, we ensure uniform mixing and account for any co-precipitation losses, establishing a self-validating extraction step[4].
Vortex aggressively for 2 minutes to ensure complete protein aggregation.
Centrifuge at 14,000 × g for 10 minutes at 4°C.
Transfer 200 μL of the clear supernatant into an LC vial containing 200 μL of 2% FA water. Vortex to mix.
Causality Check: Diluting the highly organic supernatant with aqueous FA improves the peak shape of the early-eluting colistin peptides when injected onto a reversed-phase column[4].
Phase 4: LC-MS/MS Instrumentation & Conditions
Chromatography : Inject 5 μL onto a C18 column (e.g., Phenomenex Kinetex, 50 × 2.1 mm, 2.6 μm) maintained at 40°C.
Mobile Phases :
Mobile Phase A: Water + 0.1% FA
Mobile Phase B: Acetonitrile + 0.1% FA
Gradient : Run a rapid gradient from 10% B to 60% B over 3 minutes, flush at 95% B for 1 minute, and re-equilibrate. Total run time: ~5 minutes.
Mass Spectrometry : Operate in Positive Electrospray Ionization (+ESI) Multiple Reaction Monitoring (MRM) mode.
Colistin A : m/z 585.4 → 101.1 (doubly charged precursor)
Colistin B : m/z 578.4 → 101.1
Polymyxin B (IS) : m/z 602.4 → 101.1
Phase 5: System Validation & Quality Control
Matrix Blanks : Run blank plasma extracts before and after the highest calibration standard to validate the absence of carryover.
QC Samples : Embed Low, Mid, and High QC samples within the analytical run. The run is self-validated if ≥67% of QCs fall within ±15% of their nominal concentrations.
Conclusion
The successful implementation of colistin TDM in preclinical studies hinges on rigorous analytical execution. By understanding the causality behind colistin's instability and non-specific binding, researchers can deploy this LC-MS/MS protocol to generate high-fidelity PK/PD data. This ultimately accelerates the safe translation of optimized colistin dosing regimens from the bench to critically ill patients.
References
Guidance on the intravenous use of colistimethate sodium (colistin) in adults - sapg.scot -
Development of an LC-MS/MS method for quantification of colistin and colistin methanesulfonate in human plasma and its application to stability studies and therapeutic drug monitoring - nih.gov -
Assay of Colistin and Colistin Methanesulfonate in Plasma and Urine by Liquid Chromatography-Tandem Mass Spectrometry - nih.gov -
A Rapid and Simple HPLC-MS/MS Method for the Quantitative Determination of Colistin for Therapeutic Drug Monitoring in Clinical Practice - nih.gov -
Colistin: The PK, PD and TD Characteristics of this 'Old' Antibiotic Provide the Basis for TDM - i
Is There a Role for the Therapeutic Drug Monitoring of Colistin? An Overview - nih.gov -
Application Notes and Protocols for Colistin Sulfate in Piglet Gastrointestinal Microbiome Studies
Abstract Colistin, a polymyxin antibiotic, has been a cornerstone in veterinary medicine, particularly in swine production, for the treatment and control of enteric infections caused by Gram-negative bacteria such as ent...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
Colistin, a polymyxin antibiotic, has been a cornerstone in veterinary medicine, particularly in swine production, for the treatment and control of enteric infections caused by Gram-negative bacteria such as enterotoxigenic Escherichia coli (ETEC).[1][2][3] Its application, however, is not without consequence. The extensive use of colistin has raised significant concerns regarding the development and spread of antimicrobial resistance, notably through mobile resistance genes like mcr.[4][5][6] Understanding the precise impact of colistin sulfate on the intricate ecosystem of the piglet gastrointestinal (GI) microbiome is therefore critical for both animal health and public health. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on designing and executing studies to investigate the effects of colistin sulfate on the piglet gut microbiome. It offers field-proven insights into experimental design, detailed step-by-step protocols for sample collection and analysis, and a framework for robust data interpretation, grounded in the latest scientific literature.
Scientific Foundation: Mechanism of Action and Rationale for Study
Colistin sulfate is a polycationic polypeptide antibiotic that exerts its bactericidal effect by targeting the outer membrane of Gram-negative bacteria.[4][7][8] Its mechanism is a targeted disruption based on electrostatic interactions.
Mechanism of Action:
Binding to Lipopolysaccharide (LPS): The positively charged diaminobutyric acid residues of colistin bind with high affinity to the negatively charged phosphate groups of Lipid A, a key component of the LPS layer.[2][7][8]
Cationic Displacement: This interaction competitively displaces divalent cations (Mg²⁺ and Ca²⁺) that are essential for stabilizing the molecular structure of the outer membrane.[7]
Membrane Destabilization: The displacement of these cations leads to a localized disruption of the outer membrane's integrity, increasing its permeability.[8]
Cell Lysis: This "detergent-like" effect causes leakage of essential intracellular contents, ultimately leading to bacterial cell death.[7]
This targeted action against Gram-negative bacteria, coupled with its poor absorption from the GI tract, means that orally administered colistin exerts significant selective pressure directly on the gut microbiota.[2][9] Studying these effects is crucial to understand the resulting dysbiosis, the potential for co-selection of resistance to other antibiotics, and the overall impact on piglet health, growth performance, and immune development.[10]
Caption: Mechanism of Colistin's bactericidal action on Gram-negative bacteria.
Experimental Design: A Framework for Robust Microbiome Analysis
A well-designed study is paramount for generating meaningful and reproducible data. The following considerations are critical for investigating the effects of colistin on the piglet gut microbiome.
Animal Model and Group Allocation
Animal Selection: Use healthy, recently weaned piglets (e.g., 21-28 days old, 7-10 kg body weight) of a consistent crossbreed (e.g., Duroc × Landrace × Large White) to minimize genetic variability.[4][11]
Acclimatization: Allow for an acclimatization period of at least 7 days before the start of the experiment to reduce stress and allow stabilization of the gut microbiome.
Ethical Approval: All animal procedures must be reviewed and approved by an institutional Animal Care and Use Committee.[4][10]
Group Design: A minimum of three groups is recommended for a foundational study. The number of animals per group should be determined by power analysis, but typically involves 6-8 piglets per group to ensure statistical significance.
Control (CNT): Piglets receive a basal diet with no colistin.
Colistin (COL): Piglets receive the basal diet supplemented with colistin sulfate.
Challenge + Colistin (ETEC+COL): To mimic a disease state, piglets are challenged with an oral dose of a pathogenic ETEC strain, followed by colistin treatment.[1][9][12] This group helps assess efficacy and microbiome impact in a clinically relevant context.
Dosage, Administration, and Duration
The choice of dosage and administration route should reflect common veterinary practices and the specific research question.
Parameter
Recommendation
Rationale & Justification
Dosage
Therapeutic: 50,000 IU/kg body weight, twice daily.[1][9][13] In-feed: 20-30 g/t of feed.[4][11]
Therapeutic doses are used to study the effect of disease treatment, while in-feed concentrations reflect prophylactic or growth-promotant use. IU (International Units) should be converted to mg based on the specific activity of the colistin sulfate product.
Administration
Oral, via drinking water or mixed in feed.[13][14][15]
Oral administration is standard for enteric infections and ensures direct exposure of the gut microbiota. Colistin has very low oral bioavailability, concentrating its effect within the GI tract.[9]
Short-term studies mimic therapeutic treatment for acute diarrhea. Longer-term studies assess the sustained impact on microbiome composition and the potential for resistance development.
Methodologies and Protocols
This section provides detailed, step-by-step protocols for the key phases of the research workflow.
Caption: End-to-end experimental workflow for a piglet microbiome study.
Protocol 1: Administration of Colistin Sulfate
A) In-Feed Administration:
Calculate the total amount of colistin sulfate powder required for the batch of feed based on the target concentration (e.g., 20 g/tonne ).
Accurately weigh the required amount of colistin sulfate.
To ensure homogenous mixing, first create a pre-mix by blending the colistin sulfate with a small amount of the basal feed (e.g., 1 kg).
Add the pre-mix to the full batch of feed in a mechanical mixer and mix thoroughly according to the mixer's specifications.
Provide the medicated feed ad libitum to the designated experimental groups.
B) Drinking Water Administration:
Calculate the daily dose per animal or group based on body weight (e.g., 50,000 IU/kg).[13]
Estimate the daily water consumption for the target animals.
Dissolve the calculated total daily dose of colistin sulfate in the volume of water expected to be consumed in 24 hours.
Crucially, prepare a fresh medicated solution every 24 hours to ensure stability and potency. [13][14]
Ensure the medicated water is the sole source of drinking water for the treatment period.[13]
Protocol 2: Sample Collection and Processing
A) Fecal Sample Collection (Longitudinal Studies):
Collect fresh fecal samples either by waiting for the piglet to defecate naturally onto a clean surface or by using a sterile rectal swab.[9] For swabs, ensure sufficient fecal matter is collected.
Place the sample immediately into a sterile, labeled cryovial.
Immediately snap-freeze the sample in liquid nitrogen. This step is critical to halt all microbial activity and prevent DNA degradation.
Transfer the frozen samples to a -80°C freezer for long-term storage until DNA extraction.[9][10]
B) Intestinal Content Collection (Terminal Studies):
Following humane euthanasia according to approved protocols, aseptically dissect the gastrointestinal tract.
Isolate specific sections of interest (e.g., duodenum, jejunum, ileum, cecum, colon).[4][16]
Gently squeeze the contents from each section into a separate sterile, labeled cryovial.
Immediately snap-freeze the samples in liquid nitrogen and store them at -80°C.
Protocol 3: Microbiome Analysis
DNA Extraction: Extract total genomic DNA from approximately 200-250 mg of fecal or intestinal content using a validated commercial kit designed for microbiome samples (e.g., QIAamp PowerFecal Pro DNA Kit). These kits are optimized to lyse both Gram-positive and Gram-negative bacteria effectively.
DNA Quality Control: Assess the quantity and purity of the extracted DNA using a spectrophotometer (e.g., NanoDrop) and a fluorometer (e.g., Qubit). Check for DNA integrity via agarose gel electrophoresis.
Library Preparation and Sequencing:
16S rRNA Amplicon Sequencing: Amplify a specific hypervariable region of the 16S rRNA gene (e.g., V4 region) using universal primers.[9][12] This method is cost-effective for determining taxonomic composition ("Who is there?").
Shotgun Metagenomic Sequencing: Shear the total genomic DNA and sequence all fragments.[17] This approach provides a comprehensive view of both taxonomic composition and functional potential, including the identification of antibiotic resistance genes (ARGs).[10][18][19]
Sequencing: Perform high-throughput sequencing on a platform such as Illumina NovaSeq or MiSeq.
Data Interpretation and Expected Outcomes
Following bioinformatics processing, the data can be analyzed to reveal colistin's impact.
Diversity Analysis:
Alpha Diversity (within-sample): Measures richness and evenness. Colistin may not always decrease alpha diversity; some studies report an increase or shifts in composition without a net loss of diversity.[10][18]
Beta Diversity (between-samples): Assesses compositional differences between groups. A clear clustering of samples by treatment group (e.g., Control vs. Colistin) is expected, indicating a significant shift in the overall microbiome structure.[4]
Taxonomic Shifts: Based on its mechanism, colistin is expected to cause predictable taxonomic changes.
Taxonomic Level
Expected Change in Colistin-Treated Group
Supporting Rationale
Phylum
Decrease in Proteobacteria.[10] Increase in Firmicutes.[10]
Colistin primarily targets Gram-negative bacteria (Proteobacteria). The reduction of this phylum opens an ecological niche for Gram-positive bacteria (Firmicutes) to proliferate.
Genus/Species
Significant decrease in Escherichia/Shigella.[9] Decrease in other Gram-negatives like Prevotella.[10]
As the primary target for colistin treatment in PWD, E. coli abundance is expected to drop sharply during the treatment period.
Resistance Genes
Increase in the abundance and diversity of ARGs, particularly mobile colistin resistance (mcr) genes.[5][18]
The strong selective pressure exerted by colistin promotes the survival and proliferation of bacteria carrying resistance genes.
Functional Analysis (from Shotgun Metagenomics): Analysis using databases like KEGG can reveal shifts in metabolic pathways. For example, a decrease in pathways associated with LPS biosynthesis (prevalent in Gram-negative bacteria) and an increase in pathways related to spore formation (common in Firmicutes) might be observed.[18]
Conclusion and Future Perspectives
The protocols and framework outlined in this guide provide a robust system for investigating the multifaceted effects of colistin sulfate on the piglet gut microbiome. Studies have consistently shown that while colistin can be effective in reducing specific pathogens like E. coli, it also induces significant collateral damage to the microbial community, altering its structure and function, and importantly, selecting for resistance.[1][4][10]
Future research should move towards integrating metagenomics with other omics technologies, such as metaproteomics and metabolomics, to link genetic potential with actual functional activity and metabolic output.[19][20] This multi-omics approach will provide a more holistic understanding of the host-microbiome interaction under antibiotic pressure and aid in the development of alternative strategies to maintain gut health in piglets while safeguarding the efficacy of last-resort antibiotics.
Rhouma, M., et al. (n.d.). Impacts of colistin sulfate on fecal Escherichia coli resistance and on growth performance of piglets in a post-weaning diarrhea.
He, Y., et al. (2022). Detection of Colistin Sulfate on Piglet Gastrointestinal Tract Microbiome Alterations. PMC.
He, Y., et al. (n.d.). Metagenomic Sequencing Analysis of the Effects of Colistin Sulfate on the Pig Gut Microbiome. PMC.
Wikipedia. (n.d.). Colistin.
Ma, T., et al. (2018). Effects of Dietary Colistin Supplementation on Growth Performance and Serum Biochemical Parameters in Weaned Piglets.
HPRA. (2016). Summary of Product Characteristics.
Brum, et al. (2016). Effect of colistin and tylosin used as feed additives on the performance, diarrhea incidence, and immune response of nursery pig. Redalyc.org.
Baron, S., et al. (2020). Colistin Update on Its Mechanism of Action and Resistance, Present and Future Challenges.
He, Y., et al. (n.d.). Metagenomic Sequencing Analysis of the Effects of Colistin Sulfate on the Pig Gut Microbiome. Frontiers.
Mach, N., et al. (2020). Gut Microbiota-Derived Metabolite Signature in Suckling and Weaned Piglets. ACS Publications.
Chappidi, V. S., et al. (2025). Successful establishment of a model of the piglet gastrointestinal microbiota and its' modulation by prebiotics. Oxford Academic.
Patsnap Synapse. (2024). What is the mechanism of Colistin Sulfate?.
Rhouma, M., et al. (2021). Evolution of Pig Fecal Microbiota Composition and Diversity in Response to Enterotoxigenic Escherichia coli Infection and Colistin Treatment in Weaned Piglets. Semantic Scholar.
Le, D., et al. (2020). Faecal Microbiota Analysis of Piglets During Lactation. MDPI.
Dadashi, M., et al. (2025). The Gut Microbiome and Colistin Resistance: A Hidden Driver of Antimicrobial Failure. PMC.
Chen, C., et al. (n.d.). A Bacterial Genome and Culture Collection of Gut Microbial in Weanling Piglet. PMC.
Projects. (2026). Decoding the piglet's gut microbiome.
Rhouma, M., et al. (2025). Evolution of Pig Fecal Microbiota Composition and Diversity in Response to Enterotoxigenic Escherichia coli Infection and Colistin Treatment in Weaned Piglets. ResearchGate.
SAI GON VET. (n.d.). COLISTIN PREMIX.
Gaukroger, A., et al. (n.d.). Yeasts of Burden: Exploring the Mycobiome–Bacteriome of the Piglet GI Tract. PMC.
Liu, Y., et al. (2021). Determination of Colistin in Contents Derived from Gastrointestinal Tract of Feeding Treated Piglet and Broiler. MDPI.
Rhouma, M., et al. (2016). Colistin in Pig Production: Chemistry, Mechanism of Antibacterial Action, Microbial Resistance Emergence, and One Health Perspectives. Frontiers.
Chen, C., et al. (2025). Unraveling the composition and function of pig gut microbiome from metagenomics. PMC.
Arfken, A., et al. (n.d.). A metaproteomic analysis of the piglet fecal microbiome across the weaning transition.
Prapasarakul, N., et al. (2020). Association between the use of colistin for short-term treatment of Gram-negative bacterial infections and the emergence of colistin-resistant Enterobacteriaceae in swine from selected swine farms in Thailand. PMC.
Intravenous Administration of Colistin Sulfate in Research Animals: Application Notes and Protocols
Introduction Colistin, a polymyxin antibiotic, has re-emerged as a critical last-resort therapeutic against multidrug-resistant Gram-negative bacterial infections.[1] Its use in preclinical research is essential for unde...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
Colistin, a polymyxin antibiotic, has re-emerged as a critical last-resort therapeutic against multidrug-resistant Gram-negative bacterial infections.[1] Its use in preclinical research is essential for understanding its efficacy, pharmacokinetics, and potential toxicities. This guide provides a comprehensive overview and detailed protocols for the intravenous (IV) administration of colistin sulfate in research animals, designed for researchers, scientists, and drug development professionals. The focus is on ensuring scientific integrity, animal welfare, and the generation of reliable and reproducible data.
The primary mechanism of colistin's bactericidal action involves its cationic polypeptide structure interacting with the anionic lipopolysaccharide (LPS) molecules in the outer membrane of Gram-negative bacteria. This interaction displaces divalent cations (Ca2+ and Mg2+), leading to membrane destabilization, increased permeability, and eventual cell death.[2][3]
Pre-Administration Considerations: Foundational Knowledge for Success
Before any experimental procedure, a thorough understanding of the compound and adherence to ethical guidelines are paramount.
Regulatory and Ethical Compliance
All procedures involving laboratory animals must be approved by the institution's Institutional Animal Care and Use Committee (IACUC) or equivalent ethics committee.[1] These guidelines are in place to ensure the humane treatment of animals and the scientific validity of the research.
Colistin Sulfate vs. Colistimethate Sodium (CMS)
It is crucial to distinguish between colistin sulfate and colistimethate sodium (CMS). Colistin sulfate is the active form of the drug.[4] CMS is an inactive prodrug that is converted to colistin in vivo.[2][4] This guide focuses on the direct intravenous administration of colistin sulfate. When using CMS, it's important to be aware of its conversion kinetics, which can vary between species.[5]
Solubility and Stability of Colistin Sulfate
Colistin sulfate is freely soluble in water.[5] Aqueous solutions are relatively stable at an acidic pH of 2 to 6.[5] It is recommended to prepare fresh solutions for each experiment. If storage is necessary, aliquots can be stored at -20°C for up to one month or -80°C for up to six months to minimize degradation from freeze-thaw cycles.[5]
Dosage, Preparation, and Formulation
Accurate dosage calculation and sterile preparation are fundamental to the success and reproducibility of any in vivo study.
Dosage Calculation and Considerations
Dosages of colistin are often expressed in international units (IU) or milligrams (mg) of colistin base activity (CBA). The conversion is approximately 1 million IU of CMS is equivalent to 30 mg of CBA.[1] Dosages should be carefully selected based on the animal model, the indication being studied, and a thorough review of existing literature.
Table 1: Summary of Acute Toxicity (LD50) of Colistin Sulfate in Rodents
Protocol 1: Preparation of Colistin Sulfate for Intravenous Injection
Objective: To prepare a sterile colistin sulfate solution for parenteral administration in animal models.
Materials:
Colistin sulfate powder (potency verified)
Sterile Water for Injection or sterile 0.9% saline
Sterile vials
Sterile filters (0.22 µm)
Laminar flow hood
Calibrated analytical balance
Sterile syringes and needles
Procedure:
Determine Required Concentration: Calculate the desired concentration based on the highest dose to be administered and a practical injection volume for the chosen animal model (e.g., 5 ml/kg as a bolus for most mammalian species).[10]
Aseptic Weighing: In a laminar flow hood, accurately weigh the required amount of colistin sulfate powder.
Dissolution: Transfer the powder to a sterile vial. Add the appropriate volume of sterile Water for Injection or 0.9% saline. Gently swirl the vial until the powder is completely dissolved. Avoid vigorous shaking to prevent foaming.[1]
Sterile Filtration: Draw the solution into a sterile syringe. Attach a 0.22 µm sterile filter to the syringe and filter the solution into a new sterile vial. This step is critical to ensure the sterility of the final product.[1]
Labeling and Storage: Label the vial clearly with the compound name, concentration, preparation date, and preparer's initials. If not for immediate use, store as recommended in the "Solubility and Stability" section.
Intravenous Administration Protocols
The choice of intravenous administration technique depends on the experimental design, the animal species, and the duration of the study.
Bolus Injection vs. Infusion
Bolus Injection: Administration of the substance all at once.[10] This is suitable for pharmacokinetic studies requiring rapid achievement of peak concentration. The injection time for an IV bolus should be at least 1 minute.[11]
Infusion: Administration of the substance over a period of time.[10] This method is preferred for maintaining steady-state concentrations and may reduce the risk of acute toxicity associated with high peak concentrations.
Protocol 2: Intravenous Bolus Injection in Mice (Lateral Tail Vein)
Objective: To administer a single bolus dose of colistin sulfate intravenously to a mouse.
Materials:
Prepared sterile colistin sulfate solution
Mouse restrainer
Heat lamp or warm water to induce vasodilation
27-30 gauge needles with syringes
Alcohol swabs
Procedure:
Animal Preparation: Place the mouse in a suitable restrainer, leaving the tail accessible.
Vasodilation: Warm the tail using a heat lamp or by immersing it in warm water to dilate the lateral tail veins, making them more visible and accessible.
Site Preparation: Clean the tail with an alcohol swab.
Injection: With the bevel of the needle facing up, insert the needle into one of the lateral tail veins at a shallow angle. A successful insertion is often indicated by a small flash of blood in the hub of the needle.
Administration: Slowly inject the calculated volume of the colistin sulfate solution. If swelling occurs at the injection site, the needle is not in the vein; withdraw the needle and attempt injection at a more proximal site on the tail.
Post-Injection: After successful administration, withdraw the needle and apply gentle pressure to the injection site with a sterile gauze pad to prevent bleeding.
Monitoring: Observe the animal for any immediate adverse reactions.
Protocol 3: Intravenous Administration in Rats (Jugular Vein Catheterization)
For studies requiring repeated dosing or infusion, surgical implantation of a vascular catheter is recommended.[12][13] This avoids the stress and potential tissue damage associated with repeated needle punctures.
Objective: To administer colistin sulfate intravenously via a pre-implanted jugular vein catheter in a rat.
Materials:
Rat with a surgically implanted and patent jugular vein catheter
Prepared sterile colistin sulfate solution
Sterile saline for flushing
Heparinized saline (if required for catheter maintenance)
Sterile syringes
Procedure:
Animal Acclimatization: Allow the rat to acclimatize to the experimental setting.
Catheter Access: Aseptically access the exteriorized port of the jugular vein catheter.
Patency Check: Slowly flush the catheter with a small volume of sterile saline to ensure it is patent. Resistance or swelling around the catheter exit site may indicate a blockage or dislodgement.
Drug Administration:
Bolus: Slowly inject the calculated volume of the colistin sulfate solution.[7]
Infusion: Connect the catheter to an infusion pump and administer the solution at the predetermined rate. For example, a study in rats used an infusion rate of 2 ml/h for a 30-minute infusion.[14]
Post-Administration Flush: After administration, flush the catheter with sterile saline to ensure the full dose has been delivered and to prevent mixing with any locking solutions.
Catheter Maintenance: If the catheter is to be used again, lock it with heparinized saline or another appropriate locking solution as per your institution's protocol.
Monitoring: Return the animal to its cage and monitor for any adverse effects.
Monitoring for Adverse Effects: A Critical Component of Study Integrity
Colistin administration is associated with potential nephrotoxicity and neurotoxicity.[15][16] Careful monitoring is essential for animal welfare and for interpreting experimental outcomes.
Nephrotoxicity
Colistin-induced nephrotoxicity is a primary concern and is characterized by acute tubular necrosis.[11][17]
Monitoring Parameters:
Clinical Signs: Changes in water intake, urine output (oliguria), and general appearance (lethargy, ruffled fur).
Biochemical Markers:
Blood Urea Nitrogen (BUN) and Serum Creatinine (sCr): Standard indicators of kidney function. Significant elevations are typically observed with established renal damage.[18][19]
Urinary Neutrophil Gelatinase-Associated Lipocalin (NGAL) and Kidney Injury Molecule-1 (Kim-1): These are more sensitive and earlier biomarkers of acute kidney injury.[4][20][21] Studies in rats have shown a dose-dependent increase in uNGAL with histopathological evidence of tubular injury.[20]
Histopathology: At the end of the study, collection of kidney tissue for histopathological analysis is the gold standard for assessing nephrotoxicity.[11][20] Look for tubular dilation, epithelial cell vacuolation, and necrosis.[10][18]
Table 3: Biomarkers for Colistin-Induced Nephrotoxicity in Rodents
Neurotoxic effects of colistin can manifest as dizziness, muscle weakness, and in severe cases, neuromuscular blockade.[15]
Monitoring Parameters:
Clinical Signs: Observe for changes in gait, coordination (ataxia), activity level, and response to stimuli. In piglets, high doses of colistin sulfate caused obvious neurotoxicity.[2]
Behavioral Tests: For more subtle effects, specific behavioral tests can be employed, though this is less common in acute efficacy studies.
Data Analysis and Interpretation
The data collected from these studies will be crucial for determining the efficacy and safety profile of colistin sulfate.
Efficacy Studies: In infection models, the primary endpoint is often the reduction in bacterial load (colony-forming units, CFU) in target tissues (e.g., thigh muscle, lung, spleen) compared to a control group.[1]
Pharmacokinetic (PK) Analysis: Plasma and urine samples are collected at various time points after administration to determine key PK parameters such as peak concentration (Cmax), time to peak concentration (Tmax), elimination half-life (t1/2), and area under the concentration-time curve (AUC).[6][7][8]
Toxicology Studies: Correlate biochemical and histopathological findings with the administered dose to establish a dose-response relationship for toxicity.
Visualizations
Experimental Workflow for Intravenous Colistin Sulfate Administration and Monitoring
Caption: Workflow for IV colistin sulfate studies.
Logical Relationship of Colistin-Induced Nephrotoxicity and Monitoring
Caption: Colistin nephrotoxicity and monitoring markers.
Conclusion
The intravenous administration of colistin sulfate in research animals is a valuable tool for advancing our understanding of this critical antibiotic. By adhering to rigorous protocols for preparation, administration, and monitoring, researchers can generate high-quality, reproducible data while upholding the highest standards of animal welfare. A thorough understanding of the potential for nephrotoxicity and the use of sensitive biomarkers will be key to the successful design and interpretation of these important preclinical studies.
References
Ghlissi, Z., et al. (2013). Evaluation of colistin nephrotoxicity administered at different doses in the rat model. Journal of Venomous Animals and Toxins including Tropical Diseases, 19(1), 21. Available at: [Link]
Mishra, B., et al. (2022). Colistin-induced renal injury: Amelioration by thymoquinone in rats. Indian Journal of Physiology and Pharmacology, 66(4), 263-270. Available at: [Link]
JoVE. (2025). Catheter Based Intravenous Injection of Experimental Agents: A Technique for Delivering Experimental Agents Intravenously Through Jugular Vein in Mouse Model. Journal of Visualized Experiments. Available at: [Link]
IACUC. (2025). IG035: Guideline on Administration of Substances to Laboratory Animals. Michigan State University. Available at: [Link]
Kim, Y. H., et al. (2016). Characterization of urinary metabolites as biomarkers of colistin-induced nephrotoxicity in rats by a liquid chromatography/mass spectrometry-based metabolomics approach. Toxicology Letters, 249, 33-41. Available at: [Link]
Vattimo, M. F. F., et al. (2019). Molecular Mechanisms of Colistin-Induced Nephrotoxicity. International Journal of Molecular Sciences, 20(4), 844. Available at: [Link]
Charles River. (n.d.). Vascular Catheterizations in Rodents. Available at: [Link]
Iancu, R., et al. (2012). Methods for Intravenous Self Administration in a Mouse Model. Journal of Visualized Experiments, (70), e4347. Available at: [Link]
ResearchGate. (n.d.). A-D Gross examinations of kidney morphology in treated animals... Available at: [Link]
Volpe, B., et al. (2019). Renal Glycosuria as a Novel Early Sign of Colistin-Induced Kidney Damage in Mice. Antimicrobial Agents and Chemotherapy, 63(12), e01373-19. Available at: [Link]
ResearchGate. (2012). Methods for Intravenous Self Administration in a Mouse Model. Available at: [Link]
ResearchGate. (n.d.). Effect of colistin and colistin-SDCS formulations on mice kidney... Available at: [Link]
Instech. (2024). Equipment for Rat and Mouse IV Self-Administration with a Focus on Catheter Patency. Available at: [Link]
Li, J., et al. (2003). Use of High-Performance Liquid Chromatography To Study the Pharmacokinetics of Colistin Sulfate in Rats following Intravenous Administration. Antimicrobial Agents and Chemotherapy, 47(5), 1766–1770. Available at: [Link]
PetMD. (2022). How to Give Subcutaneous Fluids to Dogs and Cats. Available at: [Link]
Tang, S. S., et al. (2005). Toxicity, bioavailability and pharmacokinetics of a newly formulated colistin sulfate solution. Journal of Veterinary Pharmacology and Therapeutics, 28(4), 355-359. Available at: [Link]
Women and Newborn Health Service. (2024). Colistin. Neonatal Medication Guideline. Available at: [Link]
Friedlander, L. G., & Arnold, D. (n.d.). COLISTIN. Food and Agriculture Organization of the United Nations. Available at: [Link]
European Medicines Agency. (2002). Colistin (2). Available at: [Link]
Khan, F. A., et al. (2015). ESTABLISHMENT AND COMPARISON OF NEPHROTOXICITY ASSOCIATED WITH THE USE OF VARIOUS DOSES OF COLISTIN IN RABBITS. Journal of Ayub Medical College Abbottabad, 27(1), 127-131. Available at: [Link]
Gryn, D., et al. (2013). Cell cycle arrest in a model of colistin nephrotoxicity. Physiological Genomics, 45(21), 1006–1015. Available at: [Link]
George, J., et al. (2018). Colistin Nephrotoxicity-Age and Baseline kidney Functions Hold the Key. Journal of Clinical and Diagnostic Research, 12(1), FC01-FC04. Available at: [Link]
Kasi, P. D., et al. (2012). Colistin neurotoxicity: revisited. BMJ Case Reports, 2012, bcr2012006556. Available at: [Link]
Cat-a-holics. (2022). Fluid Delivery Systems in Dogs and Cats. Veterinary Partner. Available at: [Link]
Al-Shorbaggi, A., et al. (2023). In vivo evaluation of nephrotoxicity and neurotoxicity of colistin formulated with sodium deoxycholate sulfate in a mice model. Naunyn-Schmiedeberg's Archives of Pharmacology, 396(10), 2269–2280. Available at: [Link]
DVM360. (n.d.). Fluid therapy in small animals: The veterinary technician's role. Available at: [Link]
ResearchGate. (n.d.). Colistin sulfate administration and calculated average dose administered. Available at: [Link]
Animal Humane Society. (2022). IV Catheter Troubleshooting. YouTube. Available at: [Link]
Li, J., et al. (2003). Use of High-Performance Liquid Chromatography To Study the Pharmacokinetics of Colistin Sulfate in Rats following Intravenous Administration. Antimicrobial Agents and Chemotherapy, 47(5), 1766–1770. Available at: [Link]
ResearchGate. (n.d.). Stability of Colistin Methanesulfonate in Pharmaceutical Products and Solutions for Administration to Patients. Available at: [Link]
Google Patents. (n.d.). CN102161694B - Preparation method of colistin methane sodium sulfonate.
Marchand, S., et al. (2012). Biopharmaceutical Characterization of Nebulized Antimicrobial Agents in Rats: 2. Colistin. Antimicrobial Agents and Chemotherapy, 56(6), 3149–3155. Available at: [Link]
Ghaffar, A., et al. (2021). Understanding of Colistin Usage in Food Animals and Available Detection Techniques: A Review. Foods, 10(10), 2378. Available at: [Link]
GlobalRPH. (2018). Dilution Colistimethate Sodium (colistin). Available at: [Link]
ResearchGate. (n.d.). Nephrotoxicity of intravenous colistin: a prospective evaluation. Available at: [Link]
Application Note: Utilizing Colistin Sulfate for the In Vitro Study of Bacterial Resistance Mechanisms and Evolutionary Dynamics
Introduction & Mechanistic Grounding Colistin (Polymyxin E) is a cationic lipopeptide antibiotic that serves as a critical last-line therapy against multidrug-resistant (MDR) Gram-negative pathogens, including Pseudomona...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Mechanistic Grounding
Colistin (Polymyxin E) is a cationic lipopeptide antibiotic that serves as a critical last-line therapy against multidrug-resistant (MDR) Gram-negative pathogens, including Pseudomonas aeruginosa, Acinetobacter baumannii, and carbapenem-resistant Enterobacteriaceae (CRE)[1][2].
Mechanism of Action and Resistance
Colistin exerts its bactericidal effect by electrostatically binding to the negatively charged lipid A moiety of lipopolysaccharide (LPS) on the bacterial outer membrane, displacing stabilizing divalent cations (Ca²⁺, Mg²⁺), and causing lethal membrane disruption[1][3].
Bacterial resistance to colistin is primarily driven by the structural modification of lipid A, which neutralizes its negative charge and repels the antibiotic molecule[4]. This occurs via two main pathways:
Chromosomal Mutations: Alterations in two-component regulatory systems (e.g., pmrAB, phoPQ) or negative regulators (e.g., mgrB) upregulate operons that add 4-amino-4-deoxy-L-arabinose (L-Ara4N) or phosphoethanolamine (PEtN) to lipid A[1][4].
Plasmid-Mediated Resistance: The global dissemination of mobile colistin resistance (mcr-1 to mcr-10) genes encodes PEtN transferases, allowing rapid horizontal transfer of resistance across species[3][5].
The Critical Choice of Reagent: Colistin Sulfate vs. CMS
For in vitro laboratory studies, researchers must use colistin sulfate. The clinical formulation, colistimethate sodium (CMS), is an inactive prodrug that hydrolyzes slowly and unpredictably into active colistin in aqueous solutions. Using CMS in the laboratory leads to highly inaccurate and unreproducible minimum inhibitory concentration (MIC) determinations[6].
Figure 1: Mechanism of colistin action and primary pathways of lipid A modification-based resistance.
Causality Behind the Protocol: Why Agar Diffusion Fails
Historically, clinical microbiology relied heavily on disk diffusion and gradient agar strips (e.g., Etest) for susceptibility testing. However, colistin is a large, bulky molecule (~1155 Da) that diffuses poorly through agar matrices[2][7]. This poor diffusion artificially inflates the zone of inhibition, leading to "very major errors" where highly resistant strains are falsely categorized as susceptible[8][9].
Consequently, the joint CLSI-EUCAST Polymyxin Breakpoints Working Group strictly mandates Broth Microdilution (BMD) according to ISO standard 20776-1 as the only valid method for colistin MIC testing[2][6].
Protocol 1: ISO/EUCAST-Compliant Broth Microdilution for Colistin
This protocol is designed as a self-validating system. It incorporates specific quality control (QC) strains to verify both the potency of the colistin sulfate and the assay's sensitivity to plasmid-mediated resistance[6][9].
Materials & Reagents:
Cation-adjusted Mueller-Hinton Broth (CAMHB).
Colistin sulfate powder (potency ≥ 15,000 U/mg).
Plain, untreated polystyrene 96-well microtiter plates. (Note: Tissue-culture treated plastics must be avoided as colistin binds to the treated surfaces, artificially lowering the active drug concentration[6]).
QC Strains: E. coli ATCC 25922 (Wild-type) and E. coli NCTC 13846 (mcr-1 positive)[6].
Step-by-Step Methodology:
Media Preparation: Prepare unsupplemented CAMHB. Crucial: Do not add polysorbate-80 (P-80) or other surfactants. P-80 permeabilizes the bacterial membrane, artificially lowering the colistin MIC and masking resistance[6].
Antibiotic Dilution: Prepare a two-fold serial dilution of colistin sulfate in CAMHB directly in the untreated polystyrene 96-well plate. The final test range should typically span 0.125 mg/L to 32 mg/L.
Inoculum Preparation: Suspend isolated colonies in 0.9% sterile saline to a 0.5 McFarland standard. Dilute the suspension in CAMHB to achieve a final well concentration of
5×105
CFU/mL[6].
Inoculation & Incubation: Add the inoculum to the colistin-containing wells. Seal the panels to prevent evaporation and incubate at 35 ± 1ºC in ambient air for 18 ± 2 hours[6].
Reading: Determine the MIC as the lowest concentration of colistin that completely inhibits visible bacterial growth.
Data Presentation: EUCAST Breakpoints and QC Validation Targets
Organism / Strain
Expected Colistin MIC (mg/L)
EUCAST Interpretation
Mechanism / Assay Validation Role
Clinical Isolates
Variable
Susceptible: ≤ 2.0Resistant: > 2.0
Used to determine clinical resistance phenotypes[6][7].
E. coli ATCC 25922
0.25 – 2.0
Susceptible
Validates baseline media cation concentration and drug potency[6].
P. aeruginosa ATCC 27853
0.5 – 2.0
Susceptible
Validates baseline drug potency for non-fermenters[7][9].
E. coli NCTC 13846
2.0 – 8.0 (Target: 4.0)
Resistant
Critical Control: Validates the assay's ability to detect mcr-1 mediated resistance[6][9].
In Vitro Experimental Evolution of Colistin Resistance
Causality Behind the Protocol: Mapping Evolutionary Trajectories
Experimental evolution via serial passaging is a robust method to simulate clinical under-dosing and map the adaptive genetic trajectories of bacteria under antibiotic stress[10][11]. By exposing susceptible strains to gradually increasing concentrations of colistin sulfate, researchers can isolate isogenic resistant mutants and track the sequential mutations (e.g., pmrB followed by phoQ) required for high-level resistance[10][12].
Interestingly, mcr-1 expression and extensive lipid A modification impose a severe fitness cost, reducing bacterial growth rates and compromising outer membrane integrity[5]. Because of this fitness burden, strains often undergo genetic reversion to susceptibility when colistin pressure is removed[10].
Figure 2: Experimental workflow for the in vitro evolution of colistin resistance via serial passage.
Protocol 2: Serial Passage Assay for Resistance Development
Baseline Establishment: Perform Protocol 1 to determine the baseline MIC of the wild-type ancestor strain[10].
Initial Exposure: Inoculate
5×105
CFU/mL of the ancestor strain into 1 mL of CAMHB containing colistin sulfate at 0.5× MIC (sub-inhibitory concentration)[12].
Incubation: Incubate the culture at 35°C for 24 hours with continuous shaking (200 rpm) to ensure adequate aeration.
Serial Passaging: Every 24 hours, assess the culture for visible turbidity.
If growth is present, transfer a 1% inoculum (10 µL) into two new tubes: one containing the same concentration of colistin, and one containing a higher concentration (typically 1.5× to 2× the previous concentration)[11][12].
If no growth is observed at the higher concentration, use the culture from the lower concentration tube for the next day's passage.
Cryopreservation & Validation: Once the strain grows consistently at the target resistant breakpoint (e.g., > 16 mg/L), streak the culture onto colistin-free agar to isolate single colonies. Cryopreserve isolates at -80°C in 20% glycerol.
Reversion Testing (Optional): To study fitness costs and genetic reversion, passage the newly evolved resistant mutant in colistin-free CAMHB for 20-30 days, checking the MIC periodically to observe the loss of resistance[10].
References
European Centre for Disease Prevention and Control (ECDC). "Laboratory manual for carbapenem and colistin resistance detection and characterisation." europa.eu. 6
Gao, R., et al. "Dissemination and Mechanism for the MCR-1 Colistin Resistance." PLOS Pathogens (PMC/NIH). 3
Doi, Y., et al. "Structural Modification of Lipopolysaccharide Conferred by mcr-1 in Gram-Negative ESKAPE Pathogens." Antimicrobial Agents and Chemotherapy (PMC/NIH). 4
Matuschek, E., et al. "Evaluation of five commercial MIC methods for colistin antimicrobial susceptibility testing for Gram-negative bacteria." Clinical Microbiology and Infection (biovitrum.ru).7
Hussein, N.H., et al. "Colistin Resistance Mechanism and Management Strategies of Colistin-Resistant Acinetobacter baumannii Infections." MDPI.1
Zhong, L.L., et al. "MCR-1-dependent lipid remodelling compromises the viability of Gram-negative bacteria." Emerging Microbes & Infections (PMC/NIH). 5
Chew, K.L., et al. "Antimicrobial susceptibility testing of colistin - evaluation of seven commercial MIC products against standard broth microdilution." Clinical Microbiology and Infection (PubMed/NIH).8
Rahman, M., et al. "Colistin Susceptibility Testing by Reference Broth Microdilution Method in Clinical Isolates of Carbapenem-Resistant Enterobacterales." Fortune Journals.2
Külah, C., et al. "Review of Colistin Susceptibility Testing with Current Data." Mediterranean Journal of Infection Microbes and Antimicrobials. 9
Lee, J.Y., et al. "Evolved resistance to colistin and its loss due to genetic reversion in Pseudomonas aeruginosa." Scientific Reports (PMC/NIH). 10
Suzuki, S., et al. "Laboratory Evolution of Antimicrobial Resistance in Bacteria to Develop Rational Treatment Strategies." Microorganisms (PMC/NIH). 11
Pompilio, A., et al. "Regulatory Landscape of the Pseudomonas aeruginosa Phosphoethanolamine Transferase Gene eptA in the Context of Colistin Resistance." CABI Digital Library. 12
challenges in colistin sulfate susceptibility testing due to poor diffusion
Welcome to the Technical Support Center for Antimicrobial Susceptibility Testing (AST). This guide is designed for researchers, clinical scientists, and drug development professionals troubleshooting the notoriously diff...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Antimicrobial Susceptibility Testing (AST). This guide is designed for researchers, clinical scientists, and drug development professionals troubleshooting the notoriously difficult workflows associated with colistin (polymyxin E) susceptibility testing.
FAQ Section 1: The Core Problem – Diffusion & Adsorption
Q: Why do traditional agar disk diffusion and gradient diffusion (Etest) methods fail for colistin susceptibility testing?A: The failure of agar-based methods is fundamentally tied to colistin's physicochemical properties. Colistin is a large, multicomponent, cationic lipopeptide. Its high molecular weight and positive charge cause it to interact with the agar matrix, meaning it diffuses extremely poorly through agar media (1)[1]. This poor diffusion restricts the drug from migrating outward from the disk or strip, resulting in artificially small zones of inhibition (2)[2]. Consequently, agar-based methods produce unacceptably high rates of Very Major Errors (VMEs)—reporting resistant isolates as falsely susceptible. For this reason, both the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) strictly prohibit the use of disk diffusion or gradient strips for colistin[1].
Q: If agar methods are unreliable, what is the gold standard for testing colistin susceptibility?A: The internationally recognized gold standard is Reference Broth Microdilution (rBMD) using cation-adjusted Mueller-Hinton broth (CA-MHB)[1]. However, this method introduces a different challenge: colistin is an amphipathic molecule that readily adsorbs to the negatively charged polystyrene surfaces of standard microtiter plates (3)[3]. This adsorption effectively lowers the concentration of active drug in the broth, which can lead to Major Errors (MEs)—reporting susceptible isolates as falsely resistant due to the loss of drug availability[3].
Q: Why is the addition of Polysorbate-80 (P-80) strictly prohibited in the rBMD protocol, despite colistin's tendency to adsorb to plastic?A: Historically, researchers added 0.002% Polysorbate-80 (P-80) to the broth to act as a surfactant, successfully preventing colistin from adhering to the plastic wells (4)[4]. However, P-80 is not biologically inert. It alters the outer membrane permeability of Gram-negative bacteria and exhibits a synergistic antibacterial effect when combined with colistin[1]. This synergy artificially lowers the MIC (often by 4- to 8-fold), masking true resistance mechanisms (5)[5]. Therefore, CLSI and EUCAST guidelines explicitly forbid the use of P-80 or any other surfactants in colistin susceptibility testing[1].
Logical flow of colistin's physicochemical properties leading to AST challenges.
Q: The rBMD method is highly labor-intensive and requires untreated polystyrene plates. Are there validated, user-friendly alternatives endorsed by CLSI?A: Yes. To provide clinical microbiology laboratories with a practical alternative to rBMD, CLSI endorsed the Colistin Broth Disk Elution (CBDE) method (6)[6]. CBDE leverages commercially available 10-µg colistin disks eluted into a predetermined volume of CA-MHB to generate precise MICs (7)[7]. Because it uses borosilicate glass tubes or larger volumes where the surface-area-to-volume ratio minimizes plastic adsorption, it bypasses the polystyrene binding issue without requiring surfactants[6].
Step-by-step workflow for the Colistin Broth Disk Elution (CBDE) method.
Note: This is a self-validating system. You must run QC strains concurrently to verify that adsorption has not compromised the assay.
Preparation of Broth: Use Cation-Adjusted Mueller-Hinton Broth (CA-MHB). Do NOT add Polysorbate-80 or any other surfactant[1].
Antibiotic Preparation: Prepare serial two-fold dilutions of colistin sulfate salt (not colistimethate sodium, which is an inactive prodrug) in CA-MHB[1].
Plate Selection: Use untreated, non-tissue-culture-treated virgin polystyrene 96-well microtiter plates to minimize drug adsorption[3].
Inoculum Standardization: Prepare a 0.5 McFarland suspension from fresh colonies (18-24 hours old). Dilute to achieve a final well concentration of
5×105
CFU/mL[4].
Incubation: Incubate plates at 35°C ± 2°C in ambient air for 16-20 hours[6].
Reading: The MIC is the lowest concentration of colistin that completely inhibits visible bacterial growth.
Experimental Protocol 2: Colistin Broth Disk Elution (CBDE)
Tube Preparation: Aliquot 10 mL of CA-MHB into four separate borosilicate glass tubes (or non-binding plastic tubes) per isolate[6].
Disk Addition: Aseptically add standard 10-µg colistin disks to the tubes to achieve the following final concentrations:
Elution: Allow the tubes to sit at room temperature for 30 minutes to ensure complete elution of colistin from the paper disks into the broth[7].
Inoculation: Add 50 µL of a standardized 0.5 McFarland bacterial suspension to each 10 mL tube[7].
Incubation: Incubate the tubes at 35°C ± 2°C in ambient air for 16-20 hours[6].
Interpretation: Visually inspect for turbidity. The MIC is the lowest concentration tube with no visible growth.
Data Presentation: Quantitative Interpretation & Quality Control
To ensure trustworthiness, every colistin AST run must be validated against established interpretive categories and Quality Control (QC) strains.
Table 1: Interpretive Categories for Colistin (Enterobacterales & P. aeruginosa)
Organization
Susceptible (S)
Intermediate (I)
Resistant (R)
Notes
CLSI
N/A
≤ 2 µg/mL
≥ 4 µg/mL
CLSI removed the "Susceptible" category due to limited clinical efficacy data, replacing it with "Intermediate" (8)[8].
EUCAST
≤ 2 µg/mL
N/A
> 2 µg/mL
EUCAST maintains an "S" category but advises against monotherapy[8].
Table 2: Quality Control (QC) Strain Expected MIC Ranges
QC Strain
Expected MIC Range (µg/mL)
Purpose
Escherichia coli ATCC 25922
0.25 – 2.0
Standard susceptible control; validates baseline drug potency[1].
Pseudomonas aeruginosa ATCC 27853
0.5 – 4.0
Standard susceptible control; validates CA-MHB cation levels[1].
Escherichia coli NCTC 13846 (mcr-1 positive)
4.0 – 8.0
Validates the system's ability to detect plasmid-mediated resistance[1].
References
Multicenter Evaluation of Colistin Broth Disk Elution and Colistin Agar Test: a Report from the Clinical and Laboratory Standards Institute
Source: nih.gov
Challenges, Issues and Warnings from CLSI and EUCAST Working Group on Polymyxin Susceptibility Testing
Source: nih.gov
Two-Site Evaluation of the Colistin Broth Disk Elution Test To Determine Colistin In Vitro Activity against Gram-Neg
Is Colistin Susceptibility Testing Finally on the Right Track?
Source: asm.org
Comparative Evaluation of Colistin-Susceptibility Testing in Carbapenem-Resistant Klebsiella pneumoniae Using VITEK, Colistin Broth Disc Elution, and Colistin Broth Microdilution
Source: nih.gov
Colistin susceptibility testing by Etest and disk diffusion methods
Source: nih.gov
To Add or Not To Add Polysorbate 80: Impact on Colistin MICs for Clinical Strains of Enterobacteriaceae and Pseudomonas aeruginosa and Quality Controls
Source: nih.gov
Use of a surfactant (polysorbate 80) to improve MIC susceptibility testing results for polymyxin B and colistin
Source: nih.gov
Technical Support Center: Colistin Agar Dilution MIC Method
Welcome to the technical support center for the colistin agar dilution Minimum Inhibitory Concentration (MIC) method. This guide is designed for researchers, scientists, and drug development professionals who are encount...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the colistin agar dilution Minimum Inhibitory Concentration (MIC) method. This guide is designed for researchers, scientists, and drug development professionals who are encountering variability and seeking to optimize their colistin susceptibility testing protocols. Given the re-emergence of colistin as a last-resort antibiotic, accurate and reproducible MIC determination is paramount.[1] This resource provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established scientific principles and consensus guidelines.
The cationic nature of the colistin molecule presents unique challenges for susceptibility testing, leading to issues not commonly seen with other antibiotics.[2][3] This guide will help you navigate these complexities to achieve reliable and consistent results.
Troubleshooting Guide: Inconsistent Results
This section addresses specific, common problems encountered during colistin agar dilution experiments. Each issue is presented in a question-and-answer format, detailing probable causes and actionable solutions.
Q1: Why are my colistin MIC values for quality control (QC) strains consistently out of range?
This is one of the most critical indicators that a systemic issue exists in your assay.
Probable Causes & Solutions:
Incorrect Cation Concentration in Media: Colistin's activity is highly dependent on the concentration of divalent cations, specifically Calcium (Ca²⁺) and Magnesium (Mg²⁺), in the Mueller-Hinton Agar (MHA).[1] These cations compete with colistin for binding sites on the bacterial outer membrane.
Solution: Meticulously prepare or purchase Cation-Adjusted Mueller-Hinton Agar (CA-MHA) and verify that the final concentrations of Ca²⁺ and Mg²⁺ meet the standards set by the Clinical and Laboratory Standards Institute (CLSI).[1] Prepare the agar according to the manufacturer's instructions and ensure the final pH is between 7.2 and 7.4.[4] Some research suggests that a calcium-enhanced Mueller-Hinton (CE-MH) medium may even improve the detection of certain resistance mechanisms like mcr-1.[5]
Improper Preparation of Colistin Stock Solutions: Errors in weighing the colistin sulfate powder, accounting for its potency, or using improper diluents can lead to inaccurate final concentrations in the agar plates.
Solution: Always use fresh, analytical-grade colistin sulfate powder.[1] Prepare the stock solution on the day of the experiment in sterile distilled water.[1] Ensure you account for the potency of the colistin powder provided by the manufacturer when calculating the initial weight.
Inoculum Standardization Errors: An inoculum density that is too high or too low will significantly impact the MIC result.
Solution: Strictly adhere to the protocol for inoculum preparation. Start with 3-5 well-isolated colonies from a fresh (18-24 hour) culture.[1] Adjust the suspension to a 0.5 McFarland standard and then perform the required 1:10 dilution to achieve the target inoculum concentration of approximately 1.5 x 10⁷ CFU/mL before spotting onto the agar.[1]
Q2: I'm observing "skipped" colonies or zones. What does this mean and how do I interpret the MIC?
"Skipped" phenomena—where you see growth at a higher colistin concentration but no growth at a lower one—are a known issue in polymyxin testing and can complicate interpretation.[1][6]
Probable Causes & Solutions:
Heteroresistance: This is the most likely biological cause. Heteroresistance occurs when a subpopulation of resistant bacteria exists within a larger, susceptible population.[7][8] These resistant subpopulations may only be detected at certain antibiotic concentrations.
Solution & Interpretation: When skipped colonies are observed, the MIC should be read as the lowest concentration that completely inhibits all visible growth.[1] It is crucial to report the presence of skipped colonies in your findings, as it may have clinical implications. Subculturing the colonies that grow at higher concentrations can help confirm if they represent a stable resistant subpopulation.[7][9]
Contamination: Contamination of a single plate or well can be mistaken for skipped growth.
Solution: Always perform subcultures from turbid wells or unexpected colonies to rule out contamination, especially when encountering discordant results.[9]
Uneven Drug Distribution: Improper mixing of the colistin solution into the molten agar can create localized areas with lower antibiotic concentrations.
Solution: After adding the colistin working solution to the molten CA-MHA, mix gently but thoroughly by inverting the tube or bottle multiple times to ensure a homogenous distribution before pouring the plates.[1] Avoid vigorous shaking that can introduce air bubbles.
Q3: My MIC results for the same isolate vary significantly between experimental runs. What's causing this lack of reproducibility?
Poor reproducibility points to variability in materials or procedural execution. While broth microdilution (BMD) is the recommended reference method by a joint CLSI-EUCAST working group, agar dilution can be highly reproducible if performed correctly.[1][8]
Probable Causes & Solutions:
Inconsistent Agar Batch Performance: Different lots of MHA powder, even from the same manufacturer, can have slight variations in their intrinsic cation content, affecting colistin activity.
Solution: Perform a lot-to-lot quality control check with reference strains whenever you switch to a new batch of MHA powder. If significant differences are observed, the cation concentration may need to be re-verified and adjusted for the new lot.
Age and Storage of Agar Plates: The stability of colistin in prepared agar plates can be a concern.
Solution: While some studies have found colistin to be stable in agar plates for up to a week when stored at 4°C, it is best practice to use freshly prepared plates (within 24 hours) for the most consistent results.[8][10] If plates are stored, they should be sealed to prevent drying.
Adherence of Colistin to Labware: Colistin's cationic nature causes it to adhere to plastic surfaces, which can reduce the effective concentration of the drug.[11][12]
Solution: When preparing stock and working solutions, it is advisable to use glass or low-protein-binding plasticware to minimize drug loss.[13]
Frequently Asked Questions (FAQs)
Q1: Is agar dilution the "gold standard" for colistin MIC testing?
No. The internationally recognized reference method, or "gold standard," for colistin susceptibility testing is the broth microdilution (BMD) method.[2][14] This recommendation comes from a joint working group of CLSI and EUCAST.[1] However, agar dilution is considered a reliable alternative when executed with rigorous adherence to protocol and quality control.[1] Diffusion-based methods like disk diffusion and gradient tests are not recommended due to the poor diffusion of the large colistin molecule in agar, which leads to unreliable results.[2][3]
Q2: Should I add Polysorbate-80 (P-80) to my media?
The addition of surfactants like Polysorbate-80 (P-80) is a topic of discussion, primarily for broth-based methods. P-80 can reduce the binding of colistin to plastic microtiter plates, which can result in lower, and potentially more accurate, MIC values.[11][15][16] However, for the agar dilution method , the addition of P-80 is not part of the standard recommended protocol by CLSI or EUCAST. Current guidelines for the reference BMD method explicitly state to use media without any additives.[8]
Q3: What are the acceptable QC ranges for colistin that I should target?
You must use standard, validated QC strains for every run. The primary strains recommended are Escherichia coli ATCC 25922 and Pseudomonas aeruginosa ATCC 27853.[2]
Quality Control Strain
Acceptable MIC Range (µg/mL)
E. coli ATCC 25922
0.25 - 2
P. aeruginosa ATCC 27853
0.5 - 4
E. coli NCTC 13846 (mcr-1 positive)
Target: 4-8
Note: These ranges are primarily established for the reference broth microdilution method but are commonly applied to agar dilution for quality control purposes.[1][3][17] The use of a known resistant strain like NCTC 13846 is also recommended by EUCAST to ensure the assay can detect resistance.[2][17]
Key Experimental Protocols & Workflows
Protocol 1: Preparation of Cation-Adjusted Mueller-Hinton Agar (CA-MHA) Plates
This protocol outlines the critical steps for preparing the agar plates, which form the foundation of the assay.
Prepare MHA: Prepare Mueller-Hinton Agar according to the manufacturer's instructions.
Adjust Cations: Before autoclaving, supplement the agar with stock solutions of CaCl₂ and MgCl₂ to achieve the target final concentrations.
Sterilize: Autoclave the prepared CA-MHA at 121°C for 15 minutes.[1]
Cool Agar: Place the sterilized agar in a 45-50°C water bath to cool. Holding the agar at the correct temperature is crucial to prevent it from solidifying prematurely while avoiding heat degradation of the colistin to be added.
Prepare Colistin Solutions: On the day of the experiment, prepare a high-concentration stock solution of colistin sulfate in sterile distilled water. From this, create serial dilutions (working solutions) that are typically 10x the final desired concentration in the plate.[1]
Add Colistin to Agar: For each desired concentration, add 1 part of the colistin working solution to 9 parts of the molten CA-MHA (e.g., 2 mL of 10x colistin solution into 18 mL of agar).[1]
Mix and Pour: Mix gently by inversion to ensure homogeneity and immediately pour into sterile, labeled petri dishes to a uniform depth of 3-4 mm.[1]
Dry and Store: Allow the plates to solidify at room temperature. Use them fresh or store them at 4°C for up to one week.
Workflow for Troubleshooting Inconsistent MIC Results
This workflow provides a logical decision-making process for diagnosing issues in your assay.
Caption: Troubleshooting workflow for inconsistent colistin MIC results.
References
Humphries, R. M., et al. (2014). To Add or Not To Add Polysorbate 80: Impact on Colistin MICs for Clinical Strains of Enterobacteriaceae and Pseudomonas aeruginosa and Quality Controls. Journal of Clinical Microbiology. Available at: [Link]
Nadir, S., & Batirel, A. (2024). Review of Colistin Susceptibility Testing with Current Data. Mediterranean Journal of Infection Microbes and Antimicrobials. Available at: [Link]
Turlej-Rogacka, A., et al. (n.d.). Colistin stability and MIC testing in agar dilution in comparison to E-test, micro- and macrobroth. University of Antwerp. Available at: [Link]
Sader, H. S., et al. (2012). Use of a surfactant (polysorbate 80) to improve MIC susceptibility testing results for polymyxin B and colistin. PubMed. Available at: [Link]
Humphries, R. M., et al. (2014). To add or not to add polysorbate 80: impact on colistin MICs for clinical strains of Enterobacteriaceae and Pseudomonas aeruginosa and quality controls. PubMed. Available at: [Link]
Abdul Momin, M. H., et al. (2018). An Improved Medium for Colistin Susceptibility Testing. Journal of Clinical Microbiology. Available at: [Link]
Soni, M., et al. (2024). Colistin, the last resort antibiotic: challenges in the implementation of its routine susceptibility testing. Microbiologia Medica. Available at: [Link]
Khoshnood, S., et al. (2021). Colistin heteroresistance, mechanisms, diagnostic methods, and therapeutic options: A review. Journal of Cellular and Molecular Medicine. Available at: [Link]
Hindler, J. A., et al. (2017). Evaluation of colistin stability in agar and comparison of four methods for MIC testing of... Scientific Reports. Available at: [Link]
Principe, L., et al. (2018). Clinical Validation of SensiTest Colistin, a Broth Microdilution-Based Method To Evaluate Colistin MICs. Journal of Clinical Microbiology. Available at: [Link]
Morosini, M. I., & Cantón, R. (2017). Is Colistin Susceptibility Testing Finally on the Right Track? Journal of Clinical Microbiology. Available at: [Link]
Gales, A. C., et al. (2004). Quality Control Guidelines for Testing Gram-Negative Control Strains with Polymyxin B and Colistin (Polymyxin E) by Standardized Methods. Journal of Clinical Microbiology. Available at: [Link]
Sader, H. S., et al. (2012). Use of a surfactant (polysorbate 80) to improve MIC susceptibility testing results for polymyxin B and colistin. ResearchGate. Available at: [Link]
Simner, P. J., et al. (2021). Colistin MIC distribution for quality control indicator strains P.... ResearchGate. Available at: [Link]
Giamarellou, H., et al. (2007). Comparison of Etest with agar dilution for testing the susceptibility of Pseudomonas aeruginosa and other multidrug-resistant bacteria to colistin. Journal of Antimicrobial Chemotherapy. Available at: [Link]
Abdul Momin, M. H., et al. (2018). Colistin susceptibility test evaluation of multiple-resistance-level Pseudomonas aeruginosa isolates generated in a morbidostat device. Journal of Antimicrobial Chemotherapy. Available at: [Link]
Lifshitz, Z., et al. (2013). Colistin MIC Variability by Method for Contemporary Clinical Isolates of Multidrug-Resistant Gram-Negative Bacilli. Journal of Clinical Microbiology. Available at: [Link]
Soni, M., et al. (2024). Colistin, the last resort antibiotic: challenges in the implementation of its routine susceptibility testing. Microbiologia Medica. Available at: [Link]
Ortiz-Albuja, C. E., et al. (2022). Colistin resistance screening by 3 μg/ml colistin agar in Carbapenemase‐producing Enterobacterales. Journal of Clinical Laboratory Analysis. Available at: [Link]
Swathykrishna, P. R., et al. (2022). Evaluation of Colistin Broth Disk Elution and Colistin Agar Test: A study from Tertiary Care Hospital, South India. Journal of Pure and Applied Microbiology. Available at: [Link]
García-Fulgueiras, V., et al. (2020). Simple Phenotypic Tests To Improve Accuracy in Screening Chromosomal and Plasmid-Mediated Colistin Resistance in Gram-Negative Bacilli. Journal of Clinical Microbiology. Available at: [Link]
Sader, H. S., et al. (2012). Use of a surfactant (polysorbate 80) to improve MIC susceptibility testing results for polymyxin B and colistin. Semantic Scholar. Available at: [Link]
Nadir, S., & Batirel, A. (2024). Review of Colistin Susceptibility Testing with Current Data. Türk Radyoloji Seminerleri. Available at: [Link]
El-Sayed-Ahmed, M. A., et al. (2020). Prevalence and Some Possible Mechanisms of Colistin Resistance Among M... Infection and Drug Resistance. Available at: [Link]
Mohanty, S., et al. (2017). Challenges, Issues and Warnings from CLSI and EUCAST Working Group on Polymyxin Susceptibility Testing. Journal of Clinical and Diagnostic Research. Available at: [Link]
NZMN. (n.d.). Colistin antimicrobial susceptibility testing. New Zealand Microbiology Network. Available at: [Link]
Al-Tawfiq, J. A., et al. (2024). A Review on Colistin Resistance: An Antibiotic of Last Resort. MDPI. Available at: [Link]
EUCAST. (2017). EUCAST guidelines for detection of resistance mechanisms and specific resistances of clinical and/or epidemiological importance. EUCAST. Available at: [Link]
Çiloğlu, F., & Dündar, D. (2025). Evaluation of Colistin Susceptibility in Carbapenem‐Resistant Acinetobacter baumannii Isolates Using Broth Microdilution, MICRONAUT‐MIC‐Strip, and VITEK MS. Journal of Clinical Laboratory Analysis. Available at: [Link]
Queenan, A. M., et al. (2016). Comparative Evaluation of Colistin Susceptibility Testing Methods among Carbapenem-Nonsusceptible Klebsiella pneumoniae and Acinetobacter baumannii Clinical Isolates. Antimicrobial Agents and Chemotherapy. Available at: [Link]
Jayol, A., et al. (2018). Evaluation of three broth microdilution systems to determine colistin susceptibility of Gram-negative bacilli. Journal of Antimicrobial Chemotherapy. Available at: [Link]
Simner, P. J., et al. (2018). Two-Site Evaluation of the Colistin Broth Disk Elution Test To Determine Colistin In Vitro Activity against Gram-Negative Bacilli. Journal of Clinical Microbiology. Available at: [Link]
Swathykrishna, P. R., et al. (2024). Agar dilution test and its Merits and Drawbacks in evolving dynamics of colistin susceptibility. SciSpace. Available at: [Link]
Technical Support Center: Overcoming Colistin Heteroresistance in Laboratory Strains
Welcome to the Technical Support Center for antimicrobial resistance research. Colistin (polymyxin E) is a last-resort antibiotic for multidrug-resistant Gram-negative bacteria.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for antimicrobial resistance research. Colistin (polymyxin E) is a last-resort antibiotic for multidrug-resistant Gram-negative bacteria. However, researchers frequently encounter unexplained in vitro regrowth and in vivo treatment failures. This guide addresses the root cause of these anomalies: colistin heteroresistance , providing actionable troubleshooting steps, validated protocols, and mechanistic insights.
Part 1: Detection & Validation Troubleshooting
Q: My isolates appear susceptible to colistin in standard broth microdilution (BMD) and automated systems (e.g., VITEK 2), but they exhibit rapid regrowth during 24-hour time-kill assays. What is happening?
A: Your strain is likely exhibiting colistin heteroresistance. Standard clinical diagnostics misclassify heteroresistant strains as susceptible because the resistant subpopulation exists at a very low frequency (often less than 1 in 10,000 cells) 1. During initial exposure, the susceptible majority is lysed, but the resistant subpopulation survives, rapidly replicates, and dominates the culture 2. To accurately detect this, you must abandon BMD and utilize Population Analysis Profiling (PAP).
Q: How do I perform a Population Analysis Profile (PAP) to confirm heteroresistance?
A: PAP is the gold-standard, self-validating system for quantifying resistant subpopulations. It establishes causality by directly linking antibiotic concentration to the survival frequency of specific cellular subsets 3.
Step-by-Step Methodology: Population Analysis Profile (PAP)
Inoculum Preparation : Grow the bacterial strain overnight in cation-adjusted Mueller-Hinton Broth (CAMHB). Adjust the turbidity to a 0.5 McFarland standard (approximately
1.5×108
CFU/mL).
Serial Dilution : Prepare 10-fold serial dilutions of the suspension in sterile saline, ranging from
108
down to
102
CFU/mL.
Plating : Plate 50–100 µL aliquots of each dilution onto Mueller-Hinton Agar (MHA) plates containing increasing concentrations of colistin sulfate (e.g., 0, 0.5, 1, 2, 4, 8, 16, 32, 64, and 128 µg/mL).
Incubation : Incubate the plates at 37°C for 24 to 48 hours.
Enumeration & Plotting : Count the colonies on plates yielding 30–300 colonies. Calculate the CFU/mL for each colistin concentration. Plot the
Log10
(CFU/mL) against the colistin concentration.
Phenotypic Stability Validation (Critical Step) : To prove the subpopulation is stably resistant and not merely exhibiting transient "persister" traits, pick a colony from the highest colistin concentration plate. Subculture it on antibiotic-free MHA for 5 to 7 consecutive days, then re-test its MIC. True heteroresistant subpopulations will maintain a high MIC 2.
Workflow for Population Analysis Profiling (PAP) to quantify colistin-resistant subpopulations.
Q: How do I interpret the PAP quantitative data?
A: Based on established laboratory guidelines 3, compare your survival frequencies against the table below:
Classification
Proportion of Surviving Bacteria
Colistin Concentration Threshold
Susceptible
<10−7
(Below limit of detection)
2 µg/mL to 128 µg/mL
Heteroresistant
Between
10−7
and 50%
≥ 4-fold above the susceptibility breakpoint
Resistant
> 50%
> 2 µg/mL
Part 2: Mechanistic Troubleshooting
Q: What genetic or phenotypic mechanisms are driving this resistant subpopulation?
A: Colistin targets the bacterial outer membrane by binding to the negatively charged lipid A component of lipopolysaccharide (LPS), displacing
Ca2+
and
Mg2+
ions, and causing fatal membrane disruption 4. In heteroresistant subpopulations, two primary survival mechanisms emerge under selective pressure:
Lipid A Modification (Charge Repulsion) : Upregulation of two-component systems (TCS) like PhoP-PhoQ and PmrA-PmrB leads to the expression of the arnBCADTEF operon and pmrC. This adds positively charged moieties—4-amino-4-deoxy-L-arabinose (L-Ara4N) and phosphoethanolamine (pEtN)—to lipid A. This reduces the net negative charge of the membrane, effectively repelling colistin 4.
LPS Loss (Target Deletion) : In pathogens like Acinetobacter baumannii, mutations in the lpxA, lpxC, or lpxD genes can halt lipid A biosynthesis entirely. Without the LPS target present, colistin has nothing to bind to, conferring high-level resistance 5.
PhoPQ and PmrAB two-component signaling pathways mediating lipid A modification.
Part 3: Overcoming Heteroresistance In Vitro
Q: How can I suppress the emergence of these heteroresistant subpopulations during my in vitro assays?
A: Colistin monotherapy is generally ineffective against heteroresistant strains due to the rapid selection and amplification of the resistant subpopulation. To overcome this, you must employ combination therapies that exploit the mechanistic vulnerabilities created by colistin exposure 2.
Colistin + Tetracyclines/Aminoglycosides : Combining colistin with tigecycline, minocycline, amikacin, or gentamicin has been shown to completely suppress resistance selection in Klebsiella pneumoniae. The causality is synergistic: colistin disrupts the outer membrane, significantly increasing the intracellular penetration of the secondary antibiotic, which then halts protein synthesis and kills the subpopulation before it can replicate 2.
Efflux Pump Inhibitors (EPIs) : If heteroresistance is partially driven by efflux mechanisms, adding EPIs like Carbonyl cyanide m-chlorophenyl hydrazone (CCCP) or Phenylalanine-arginine β-naphthylamide (PAβN) can reduce the colistin MIC of the subpopulation by ≥4-fold 6.
Combination Strategy
Mechanism of Synergy
Quantitative Impact on Heteroresistant Subpopulation
Colistin + Tigecycline
Membrane permeabilization + Ribosomal inhibition
Complete suppression of in vitro regrowth at 24h 2
Band, V. I., et al. (2021). "Colistin Heteroresistance Is Largely Undetected among Carbapenem-Resistant Enterobacterales in the United States." mBio - ASM Journals. [Link]
Wang, Y., et al. (2022). "Heteroresistance Is Associated With in vitro Regrowth During Colistin Treatment in Carbapenem-Resistant Klebsiella pneumoniae." Frontiers in Microbiology. [Link]
Thomas, J. M., et al. (2019). "Methods to Evaluate Colistin Heteroresistance in Acinetobacter baumannii." PMC - NIH. [Link]
El-Sayed Ahmed, M. A. E., et al. (2021). "Current Update on Intrinsic and Acquired Colistin Resistance Mechanisms in Bacteria." Frontiers in Cellular and Infection Microbiology.[Link]
Halaby, T., et al. (2025). "Colistin Heteroresistance, Mechanisms, Diagnostic Methods, and Therapeutic Options: A Review." MDPI. [Link]
Zhang, Y., et al. (2025). "Clinical characteristics, molecular epidemiology and mechanisms of colistin heteroresistance in Enterobacter cloacae complex." Frontiers in Cellular and Infection Microbiology.[Link]
improving reproducibility of colistin sulfate MIC results
Welcome to the Advanced Antimicrobial Susceptibility Testing (AST) Support Center . As a Senior Application Scientist, I frequently audit laboratories struggling with the reproducibility of colistin Minimum Inhibitory Co...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Antimicrobial Susceptibility Testing (AST) Support Center .
As a Senior Application Scientist, I frequently audit laboratories struggling with the reproducibility of colistin Minimum Inhibitory Concentration (MIC) results. The root cause of these inconsistencies rarely lies in technician pipetting errors; rather, it stems from a fundamental misunderstanding of colistin's biochemical properties. Colistin is not a standard small-molecule antibiotic—it is a large, cationic, amphipathic lipopeptide. Every step of your protocol must respect its physical chemistry to prevent false susceptibility or false resistance.
This guide is designed to dismantle the mechanistic pitfalls of colistin testing and provide you with self-validating, structurally sound workflows.
Part 1: The Mechanistic Reality of Colistin Testing
To troubleshoot colistin MICs, you must understand the causality behind the assay's failure points.
Logical workflow for colistin MIC testing to prevent false susceptibility and resistance.
Part 2: Troubleshooting Guide & FAQs
Q: Why are my colistin MIC results consistently higher than expected (False Resistance)?A: You are likely experiencing drug loss due to plastic adsorption. Colistin's hydrophobic tail and positively charged diaminobutyric acid residues cause it to readily bind to the negatively charged, hydrophobic surfaces of standard polystyrene microtiter plates[1],[2]. This artificially lowers the effective concentration of the drug in the well. You must use plain, untreated polystyrene plates[3]. Furthermore, ensure your Mueller-Hinton Broth is strictly cation-adjusted. High levels of divalent cations (Ca²⁺, Mg²⁺) stabilize the bacterial lipopolysaccharide (LPS), outcompeting colistin for binding sites and artificially raising the MIC[4].
Q: Why did CLSI and EUCAST revoke the recommendation to use Polysorbate-80 (P-80)?A: Historically, P-80 was added to Broth Microdilution (BMD) panels to coat the plastic and prevent colistin adsorption[1],[5]. However, P-80 is a nonionic surfactant that alters the permeability of the bacterial outer membrane. This creates an artificial synergistic effect with colistin, leading to a downward shift in MIC (often 4- to 8-fold) and causing dangerous Very Major Errors (false susceptibility)[1],[5]. The joint CLSI-EUCAST working group now strictly prohibits the use of P-80 or any other surfactants[3].
Q: Can I use colistimethate sodium (CMS) for my in vitro assays instead of colistin sulfate?A: Absolutely not. CMS is an inactive prodrug that hydrolyzes slowly and unpredictably into active colistin in aqueous solutions[1]. Using CMS will result in MICs 3 to 8 times higher than true values, leading to false resistance[1]. You must use the active salt, colistin sulfate, for all in vitro susceptibility testing[1],[3].
Q: Why do my disk diffusion and E-test results conflict with my BMD results?A: Colistin is a massive molecule (~1155 Da) that diffuses poorly through agar matrices[1]. This poor diffusion leads to falsely small zones of inhibition, resulting in high error rates and poor reproducibility[1],[6]. Consequently, neither CLSI nor EUCAST recommends disk diffusion or gradient diffusion (E-test) for colistin[1],[3].
Part 3: Quantitative Method Comparison
To make informed decisions on assay implementation, review the performance metrics of alternative testing methods compared to the ISO-Standard BMD.
Note: Major Errors (ME) indicate false resistance, while Very Major Errors (VME) indicate false susceptibility. VMEs are critical failures in clinical drug development.
Part 4: Self-Validating Protocol for ISO-Standard Broth Microdilution (BMD)
This protocol is engineered as a self-validating system. If the internal Quality Control (QC) parameters fail, the entire plate must be rejected.
QC Strains: E. coli ATCC 25922, P. aeruginosa ATCC 27853, and E. coli NCTC 13846 (mcr-1 positive)[1].
Step-by-Step Methodology:
Media Preparation & Cation Validation:
Prepare CAMHB and verify the pH is between 7.2 and 7.4[11].
Causality Check: Ensure calcium (Ca²⁺) and magnesium (Mg²⁺) concentrations strictly adhere to CLSI guidelines. Deviations will directly alter colistin-LPS binding kinetics[4].
Drug Stock Preparation:
Calculate the required weight of colistin sulfate powder based on its specific potency assay[11].
Dissolve the powder in sterile deionized water (NOT broth) to create a primary stock solution of 1,000 μg/mL[7],[6],[8]. Store aliquots at -70°C to -80°C[11].
Microtiter Plate Assembly:
Perform two-fold serial dilutions of the working solution in CAMHB directly in the untreated 96-well polystyrene plates to achieve final well concentrations ranging from 0.125 μg/mL to 64 μg/mL[6],[8].
Critical Rule: Do not add Polysorbate-80 or any other surfactants to the wells[3].
Inoculum Standardization:
Prepare a 0.5 McFarland suspension of the test isolate from an overnight agar culture[8],[11].
Inoculate each well with the diluted suspension to achieve a final target concentration of 5 × 10⁵ CFU/mL in a total volume of 100 μL per well[8],[11].
Incubation & Reading:
Incubate the plates at 35±2°C in ambient air for 16 to 20 hours[8],[11].
Read the MIC as the lowest concentration of colistin that completely inhibits visible bacterial growth[4],[11].
System Validation (Mandatory QC Check):
The assay is only valid if the MIC of E. coli ATCC 25922 falls between 0.25–2 μg/mL, and P. aeruginosa ATCC 27853 falls between 0.5–4 μg/mL[1].
E. coli NCTC 13846 must read as resistant (Target MIC: 4–8 μg/mL)[1]. If these values shift, discard the run—your plastic is either treated, or your cations are imbalanced.
References
Challenges, Issues and Warnings from CLSI and EUCAST Working Group on Polymyxin Susceptibility Testing - PMC. nih.gov.
Use of a surfactant (polysorbate 80) to improve MIC susceptibility testing results for polymyxin B and colistin.
Comparison of Antimicrobial Susceptibility Testing Methods for Colistin against Carbapenem Resistant Enterobacteriaceae. jcdr.net.
Clinical validation of the SensiTest™ Colistin, a broth microdilution based method to evaluate colistin MICs.
Recommendations for MIC determination of colistin (polymyxin E) As recommended by the joint CLSI-EUCAST Polymyxin Breakpoints Working Group.
Comparison of Broth Disk Elution and Broth Microdilution Methods for Colistin Susceptibility Testing in Carbapenem-Resistant Enterobacteriaceae and Pseudomonas aeruginosa - PMC. nih.gov.
Is Colistin Susceptibility Testing Finally on the Right Track? | Antimicrobial Agents and Chemotherapy. asm.org.
Application Notes and Protocols for Colistin Minimum Inhibitory Concentration (MIC)
Colistin Susceptibility Testing by Reference Broth Microdilution Method in Clinical Isolates of Carbapenem-Resistant Enterobacterales. fortunejournals.com.
COMPARATIVE EVALUATION OF COLISTIN BROTH DISK ELUTION TEST AND BROTH MICRO DILUTION TEST. academicmed.org.
Colistin, the last resort antibiotic: challenges in the implementation of its routine susceptibility testing. pagepressjournals.org.
issues with colistin sulfate stability in aqueous solutions
Technical Support Center: Troubleshooting Colistin Sulfate Stability in Aqueous Solutions Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers facing irreproducib...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Troubleshooting Colistin Sulfate Stability in Aqueous Solutions
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers facing irreproducible Minimum Inhibitory Concentration (MIC) assays or pharmacokinetic discrepancies when working with polymyxin antibiotics. The root cause often traces back to the mishandling of colistin sulfate in aqueous solutions.
Colistin is a complex, multi-component lipopeptide, and its structural integrity is highly dependent on pH, temperature, and the specific buffer matrix. This guide deconstructs the physicochemical causality behind colistin instability and provides field-proven, self-validating protocols to ensure scientific integrity in your assays.
Q1: My colistin sulfate stock solutions lose antibacterial efficacy when diluted in PBS (pH 7.4) and incubated at 37°C. Why does this happen?Causality & Insight : Colistin sulfate is highly stable in pure water, where a 1% solution naturally exhibits a mildly acidic pH of 4.0 to 6.0[1]. However, when introduced to isotonic phosphate buffer (PBS, pH 7.4) or human plasma at physiological temperatures (37°C), colistin undergoes significant degradation[2]. The primary mechanism is base-catalyzed hydrolysis and potential precipitation, as the colistin base precipitates from aqueous solutions above pH 7.5[1]. Furthermore, the two main active components degrade at different rates; colistin A (polymyxin E1) is notably less stable than colistin B (polymyxin E2) in phosphate buffers at 37°C[2].
Resolution : Never store colistin in PBS or culture media. Prepare primary stocks in sterile, ultra-pure water (UPW) and only introduce the drug to physiological buffers immediately prior to the assay.
Q2: I purchased Colistimethate Sodium (CMS) instead of Colistin Sulfate. Can I use them interchangeably in my in vitro assays?Causality & Insight : Absolutely not. This is a critical error in experimental design. CMS is an inactive prodrug—a complex mixture of methanesulfonate derivatives[3]. In aqueous media, CMS spontaneously hydrolyzes over time to form the active colistin base (Colistin A and B)[3]. If you use CMS in an in vitro assay, the actual concentration of active colistin will be near zero at time zero and will unpredictably increase over 24-48 hours depending on the temperature and buffer[2].
Resolution : For direct in vitro antimicrobial testing, you must use Colistin Sulfate . CMS should only be utilized for in vivo pharmacokinetic modeling where prodrug conversion is the specific subject of study.
Q3: How long can I store reconstituted colistin sulfate aqueous solutions?Causality & Insight : While colistin sulfate is chemically stable in pure water at 4°C for up to 60 days[2], repeated handling introduces contamination and potential pH shifts. Chemical manufacturers strongly advise against storing aqueous solutions for more than one day[4] to guarantee maximum potency and prevent aggregation. If freezing is necessary, storage at -70°C to -80°C minimizes degradation (limiting colistin A formation/loss to <7% over 6 to 8 months)[3], whereas storage at -20°C can lead to substantial instability and degradation within 2 months[5].
Section 2: Quantitative Stability Data
To facilitate experimental planning, the following table summarizes the stability of Colistin Sulfate across different matrices and temperatures.
Stable; <7% degradation over long-term storage[3][5].
Section 3: Mechanistic Visualization
The following diagram illustrates the critical pathways of colistin preparation, prodrug hydrolysis, and environmental degradation. Understanding these pathways is essential for maintaining the active compound's integrity.
Physicochemical pathways of Colistin and CMS in aqueous environments.
Section 4: Self-Validating Experimental Protocols
To ensure trust and reproducibility, the following protocols are designed as self-validating systems. Each step includes a verification checkpoint to confirm the physical and chemical state of your assay.
Protocol 1: Preparation and Storage of Colistin Sulfate Stock Solutions (10 mg/mL)
Objective: Prepare a stable, active stock solution for in vitro assays.
Weighing : Equilibrate the lyophilized Colistin Sulfate powder[4] to room temperature in a desiccator before opening to prevent condensation (colistin is highly hygroscopic). Weigh exactly 10.0 mg of powder.
Dissolution : Dissolve the powder in 1.0 mL of sterile, Ultra-Pure Water (UPW). Do not use PBS or Tris buffers.
Validation Checkpoint 1 (pH) : Spot-check the pH of a 10 µL aliquot using micro-pH paper. The expected pH should be between 4.0 and 6.0[1]. If the pH is >7.0, discard the solution as the water source may be contaminated or highly alkaline, risking immediate drug precipitation[1].
Sterilization : Pass the solution through a 0.22 µm low-protein-binding syringe filter (e.g., PES or PVDF). Causality: Colistin is a lipopeptide and can bind to certain filter membranes; discard the first 100 µL of the filtrate to saturate the membrane's binding sites and ensure accurate downstream concentrations.
Aliquot & Storage : Divide into 50 µL aliquots in sterile, low-bind microcentrifuge tubes. Use immediately or flash-freeze in liquid nitrogen and store at -80°C.
Validation Checkpoint 2 (Usage) : Upon thawing, visually inspect the aliquot against a dark background. The solution must be perfectly clear. Any opalescence indicates precipitation (often due to pH shifts or salt contamination), and the aliquot must be discarded.
Protocol 2: HPLC-Based Stability Validation of Colistin Working Solutions
Objective: Quantify the ratio and stability of Colistin A and B in experimental matrices.
Sample Preparation : Extract 100 µL of the colistin working solution (e.g., from culture media or plasma). If using plasma, precipitate proteins by adding 200 µL of cold acetonitrile, vortex for 30 seconds, and centrifuge at 14,000 x g for 10 minutes at 4°C.
Chromatography Setup : Use a Reverse-Phase C18 column. Set the mobile phase to a gradient of acetonitrile and 0.1% trifluoroacetic acid (TFA) in water. Causality: TFA acts as an ion-pairing agent, which is critical for the retention and separation of the highly cationic colistin molecules[2].
Detection : Monitor absorbance at 215 nm (peptide bonds) or utilize tandem mass spectrometry (LC-MS/MS) for higher specificity[3].
Validation Checkpoint : Analyze the chromatogram. You must observe two distinct peaks corresponding to Colistin B (elutes first) and Colistin A (elutes second). The ratio of Colistin A to B should remain consistent with your time-zero baseline (typically around a 3.7:1 ratio depending on the manufacturer)[6]. A disproportionate decrease in the Colistin A peak indicates matrix-induced degradation[2].
Colistin AST Technical Support Center: Mitigating Cation Interference
Welcome to the Technical Support Center for Colistin Antimicrobial Susceptibility Testing (AST) and Pharmacodynamics. Because colistin is a polycationic peptide, its in vitro and in vivo activity is highly susceptible to...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Colistin Antimicrobial Susceptibility Testing (AST) and Pharmacodynamics. Because colistin is a polycationic peptide, its in vitro and in vivo activity is highly susceptible to environmental variables—most notably, the concentration of divalent cations.
This guide is designed for researchers, clinical microbiologists, and drug development professionals. It provides mechanistic insights, troubleshooting FAQs, and self-validating protocols to ensure accurate, reproducible colistin efficacy data.
Section 1: The Core Mechanism
Q: Why do calcium and magnesium concentrations drastically alter colistin MIC results?
A: The interference is driven by direct competitive binding at the bacterial cell surface. Colistin (Polymyxin E) is a positively charged molecule. Its primary mechanism of action relies on electrostatic interaction with the negatively charged phosphate groups of lipid A, a core component of the lipopolysaccharide (LPS) in the outer membrane of Gram-negative bacteria[1].
Divalent cations—specifically Calcium (Ca²⁺) and Magnesium (Mg²⁺)—naturally bind to these exact phosphate groups to cross-link and stabilize the outer membrane. Colistin exerts its bactericidal effect by competitively displacing these cations, inserting its hydrophobic acyl chain, and permeabilizing the membrane[1].
When the testing medium (or a physiological environment) contains artificially high or unstandardized concentrations of Ca²⁺ and Mg²⁺, these cations outcompete colistin for the LPS binding sites. This blockade prevents colistin from disrupting the membrane, leading to falsely elevated Minimum Inhibitory Concentrations (MICs) and an underestimation of the drug's true efficacy[2][3].
Fig 1: Competitive binding mechanism between colistin and divalent cations at the bacterial LPS.
Section 2: Troubleshooting Susceptibility Testing
Q: I am seeing highly variable colistin MICs across different batches of Mueller-Hinton Broth (MHB). How do I fix this?
A: Unadjusted MHB has highly variable intrinsic cation concentrations depending on the manufacturer and the specific batch of raw materials[3]. To mitigate this, you must strictly use Cation-Adjusted Mueller-Hinton Broth (CAMHB) . The Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) mandate specific cation ranges to ensure reproducible colistin binding[3][4].
Table 1: Standardized Parameters for Colistin Broth Microdilution (BMD)
Parameter
Target Specification
Scientific Rationale
Calcium (Ca²⁺)
20 – 25 mg/L
Prevents artificially low MICs by providing baseline LPS stabilization[3][4].
Magnesium (Mg²⁺)
10 – 12.5 mg/L
Competes with colistin; strict upper limits prevent false resistance[3][4].
Testing Medium
CAMHB (ISO 20776-1)
Unadjusted MHB causes major categorical errors due to variable cation levels[3].
Plate Material
Untreated Polystyrene
Prevents excessive adherence of the cationic colistin molecule to the plastic[4][5].
Surfactants
Strictly Prohibited (0%)
Polysorbate-80 (P-80) exhibits synergistic antibacterial activity and artificially lowers MICs[3][4].
EUCAST Breakpoint
Susceptible ≤ 2 µg/mL
Clinical threshold for Enterobacteriaceae, P. aeruginosa, and Acinetobacter spp.[4].
Q: Can I use gradient diffusion strips (E-test) or disk diffusion to save time?
A: No. Both CLSI and EUCAST strongly advise against disk diffusion and gradient diffusion for colistin[6][7]. Because colistin is a large, cationic molecule, it diffuses poorly through agar matrices and binds electrostatically to the agar itself. Furthermore, the cation concentration in agar is notoriously difficult to standardize, leading to major errors and false-susceptible results[7]. Broth Microdilution (BMD) is the only internationally recognized reference method[5][6].
Q: Should I add Polysorbate-80 (P-80) to prevent colistin from binding to the plastic plates?
A: Absolutely not. While colistin does bind to polystyrene surfaces (which lowers the effective concentration of the drug in the well), adding surfactants like P-80 is explicitly forbidden by CLSI and EUCAST guidelines[3][4]. P-80 disrupts bacterial membranes on its own and exhibits synergistic antibacterial activity with polymyxins, which will artificially lower the MIC and mask true resistance[3]. Instead, mitigate plastic binding by using plain, untreated polystyrene plates and preparing plates immediately before use[4][5].
To ensure data integrity, every colistin AST assay must be a self-validating system. Follow this methodology to determine the accurate MIC of colistin while neutralizing cation-induced variability.
Step 1: Media Preparation & Cation Validation
Action: Prepare CAMHB according to ISO 20776-1 standards.
Validation: Before use, quantify the divalent cation concentrations using dry phase measurement or atomic absorption spectroscopy. Ensure Calcium is exactly 20–25 mg/L and Magnesium is 10–12.5 mg/L[4][8]. Do not proceed if levels fall outside this window.
Step 2: Antibiotic Stock Formulation
Action: Dissolve colistin sulfate powder (do not use the prodrug, colistimethate sodium) in sterile deionized water to create a stock solution (e.g., 128 µg/mL)[8].
Causality: Using deionized water prevents the introduction of trace minerals or buffer salts that could alter the carefully adjusted ionic strength of the CAMHB.
Step 3: Inoculum Standardization
Action: Select 3-5 colonies from a fresh 18-24 hour non-selective agar plate. Suspend in sterile saline to achieve a 0.5 McFarland standard[2][6].
Action: Dilute the suspension in validated CAMHB so the final well concentration will be exactly 5 × 10⁵ CFU/mL[3].
Step 4: Microtiter Plate Inoculation
Action: Use only plain, untreated 96-well polystyrene microplates[4][5]. Dispense 50 µL of serial colistin dilutions and 50 µL of the standardized inoculum per well.
Sterility Control Well: CAMHB only. Validates media sterility[6].
Quality Control Strains: Run concurrently with E. coli ATCC 25922 (Susceptible) and E. coli NCTC 13846 (mcr-1 positive, Resistant) to validate the assay's dynamic range[2].
Step 5: Incubation and Interpretation
Action: Incubate plates at 35°C ± 2°C for 16-24 hours in an ambient environment[6][9].
Action: The MIC is read as the lowest colistin concentration that completely inhibits visible bacterial growth.
Section 4: Advanced Mitigation in Physiological Models
Q: My in vivo models or physiological media (like artificial urine or serum) show colistin resistance in strains that are susceptible in CAMHB. Why?
A: Physiological fluids often have vastly different pH and cation profiles than standardized CAMHB. For example, artificial urine has a higher divalent cation concentration and an acidic pH, which can increase colistin MICs up to 16-fold in certain strains (such as mcr-1 positive E. coli)[10]. Additionally, mucin in the lungs can bind colistin due to its polybasic charge, reducing free drug availability and increasing the effective MIC by >100-fold[11].
Mitigation Strategy: When conducting pharmacodynamic studies in these complex media, you must quantify the free cation concentration. To experimentally isolate the effect of cations, researchers often add chelating agents like 1 mM EDTA 30 minutes prior to colistin addition. EDTA sequesters the interfering divalent cations, restoring colistin's ability to bind to the LPS[10].
Q: How can I formulate colistin to mitigate cation interference in complex microenvironments?
A: Advanced drug delivery systems are being developed to shield colistin from competitive cations and mucin binding. For example, encapsulating colistin in alginate nanoparticles (Alg NPs) protects the cationic peptide and enhances its bactericidal effect. This targeted delivery approach significantly reduces the MIC, even against colistin-resistant strains, by bypassing the initial cation-competition phase at the outer membrane[12].
References
Review of Colistin Susceptibility Testing with Current Data - Mediterranean Journal of Infection Microbes and Antimicrobials. Available at: [Link]
Development of New Tools to Detect Colistin-Resistance among Enterobacteriaceae Strains - PMC (NIH). Available at: [Link]
Colistin Update on Its Mechanism of Action and Resistance, Present and Future Challenges - PMC (NIH). Available at: [Link]
Clinical Validation of SensiTest Colistin, a Broth Microdilution-Based Method To Evaluate Colistin MICs - Antimicrobial Agents and Chemotherapy (ASM). Available at:[Link]
Colistin Susceptibility Testing by Colistin Broth Disk Elution MIC Method... - PMC (NIH). Available at:[Link]
Antimicrobial susceptibility testing of colistin - evaluation of seven commercial MIC products against standard broth microdilution... - PubMed (NIH). Available at:[Link]
Antimicrobial Susceptibility Testing for Polymyxins: Challenges, Issues, and Recommendations - Journal of Clinical Microbiology (ASM). Available at: [Link]
Simple phenotypic tests to improve accuracy in screening chromosomal and plasmid-mediated colistin resistance... - bioRxiv. Available at: [Link]
Effect of Different Media on the Bactericidal Activity of Colistin and on the Synergistic Combination With Azidothymidine Against mcr-1-Positive Colistin-Resistant Escherichia coli - Frontiers. Available at:[Link]
Enhancing Colistin Activity against Colistin-Resistant Escherichia coli through Combination with Alginate Nanoparticles and Small Molecules - PMC (NIH). Available at: [Link]
troubleshooting colistin sulfate E-test for accurate MIC values
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with laboratories experiencing critical discrepancies in colistin susceptibility testing.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with laboratories experiencing critical discrepancies in colistin susceptibility testing. The resurgence of colistin as a last-resort therapeutic for multidrug-resistant (MDR) Gram-negative pathogens has made accurate Minimum Inhibitory Concentration (MIC) determination a matter of life and death.
While the joint CLSI-EUCAST Polymyxin Breakpoints Working Group strictly recommends Broth Microdilution (BMD) as the only valid reference method[1][2], many laboratories still utilize gradient diffusion (E-test) for initial screening. Because colistin's unique physicochemical properties make E-tests highly susceptible to catastrophic diagnostic errors, this guide is designed to help you troubleshoot mechanical failures, interpret ambiguous results, and validate your findings using self-validating reference protocols.
Mechanistic Divergence in Colistin Testing
Mechanistic divergence of colistin sulfate in agar diffusion versus broth microdilution.
Core Troubleshooting & FAQs
Q1: Why do my E-test MICs consistently read lower than my reference Broth Microdilution (BMD) results?A1: This is a fundamental limitation of the physics of agar diffusion. Colistin is a large, multi-component cationic lipopeptide[2]. When applied to an agar plate via an E-test strip, the positively charged colistin molecules bind electrostatically to the negatively charged agaropectin in the matrix, severely restricting its diffusion[2][3]. This restricted diffusion creates an artificially large zone of bacterial growth inhibition. Consequently, the MIC is underestimated, leading to a Very Major Error (VME)—falsely classifying a resistant isolate as susceptible[4][5]. Any E-test MIC of 1–2 µg/mL must be viewed with extreme suspicion and confirmed via BMD[5].
Q2: I read that adding Polysorbate-80 (P-80) prevents colistin from binding to plastic. Should I use it in my testing media?A2: Absolutely not. Historically, researchers added P-80 (a surfactant) to prevent colistin from adhering to polystyrene microtiter plates. However, subsequent mechanistic studies revealed that P-80 exhibits a synergistic antimicrobial effect with colistin, artificially lowering the MIC and causing false susceptibility[2]. The joint CLSI-EUCAST Polymyxin Breakpoints Working Group explicitly prohibits the inclusion of P-80 or any other surfactants in any part of the testing process[1].
Q3: I am observing a hazy growth or distinct microcolonies within the E-test inhibition ellipse. How should I interpret this?A3: This phenomenon indicates heteroresistance—a scenario where a highly resistant subpopulation exists within an otherwise susceptible isolate. This is frequently observed in Enterobacter cloacae and Acinetobacter baumannii[6]. You must read the MIC at the highest intersect where complete inhibition occurs; ignoring the haze or microcolonies is a critical error[5]. Furthermore, any isolate exhibiting heteroresistance on an E-test must be immediately reflexed to BMD, as E-tests have low sensitivity for detecting these subpopulations reliably[6].
Q4: Can I use Colistimethate Sodium (CMS) instead of Colistin Sulfate for my in vitro testing?A4: No. CMS is an inactive prodrug used for intravenous administration. In an in vitro testing environment, CMS hydrolyzes slowly and unpredictably into active colistin, resulting in MIC values that are 3 to 8 times higher than those obtained with active colistin sulfate[2]. Testing must only be performed using the sulfate salt of polymyxins[1].
Quantitative Data: E-Test Performance Metrics
Because of the diffusion issues outlined above, the E-test exhibits varying degrees of unreliability depending on the pathogen. The table below summarizes the error rates of E-tests compared to the BMD gold standard.
Pathogen
Categorical Agreement (CA)
Very Major Error (VME) Rate
Clinical Consequence & Recommendation
Acinetobacter baumannii
98.2%
1.7%
False susceptibility in borderline isolates. Confirm MICs of 1-2 µg/mL with BMD[5].
Enterobacteriaceae (General)
75.0% - 89.5%
12.0% - 41.5%
High risk of therapeutic failure. E-test is highly unreliable; use BMD exclusively[7].
Klebsiella pneumoniae
Variable
0.8% - 13.0%
Missed detection of emerging resistance. Confirm all results with BMD[4][8].
Validation Workflow & Experimental Protocol
To ensure absolute scientific integrity, any laboratory utilizing E-tests for initial screening must have a self-validating reflex protocol in place.
Logical decision tree for colistin susceptibility testing and mandatory broth microdilution confirmation.
Self-Validating Protocol: ISO 20776-1 Broth Microdilution (BMD)
Objective: To confirm ambiguous, borderline, or resistant Colistin E-test results using the CLSI/EUCAST mandated gold standard[1].
Step 1: Media Preparation
Prepare Cation-Adjusted Mueller-Hinton Broth (CAMHB) according to manufacturer instructions. Crucial: Do not add Polysorbate-80 or any other surfactants[1].
Step 2: Microtiter Plate Selection
You must use plain, untreated polystyrene 96-well microtiter plates. Treated tissue-culture plates will alter the binding kinetics of the colistin molecules, invalidating the assay[1][7].
Step 3: Antimicrobial Preparation
Dissolve Colistin Sulfate powder (ensure it is the sulfate salt, not Colistimethate Sodium) in CAMHB[1][7]. Prepare serial twofold dilutions across the microtiter plate to achieve a final testing range of 0.125 µg/mL to 64 µg/mL[7].
Step 4: Inoculum Standardization
Prepare a bacterial suspension from an overnight culture in sterile saline, adjusting the turbidity to match a 0.5 McFarland standard. Dilute this suspension into the microtiter wells to achieve a final inoculum concentration of exactly
5×105
CFU/mL[5].
Step 5: Incubation
Incubate the microtiter plates at 35°C in ambient air for 16 to 20 hours[5].
Step 6: Quality Control Validation (The Self-Validating Step)
The assay results for clinical isolates can only be trusted if the concurrent Quality Control (QC) strains fall within the following exact target ranges[2][9][10]:
E. coli ATCC 25922 (Susceptible Control): Target MIC 0.25 – 2.0 µg/mL.
P. aeruginosa ATCC 27853 (Susceptible Control): Target MIC 0.5 – 4.0 µg/mL.
E. coli NCTC 13846 (Resistant Control, mcr-1 positive): Target MIC 4.0 – 8.0 µg/mL.
(If any QC strain deviates from these ranges, the entire batch must be discarded and repeated).
References
Recommendations for MIC determination of colistin (polymyxin E) As recommended by the joint CLSI-EUCAST Polymyxin Breakpoints Working Group. ResearchGate. URL: [Link]
Colistin susceptibility testing by Etest and disk diffusion methods. PubMed (NIH). URL: [Link]
Reliability of the E-Test Method for Detection of Colistin Resistance in Clinical Isolates of Acinetobacter baumannii. PMC (NIH). URL: [Link]
Challenges, Issues and Warnings from CLSI and EUCAST Working Group on Polymyxin Susceptibility Testing. PMC (NIH). URL: [Link]
Comparative Evaluation of the VITEK 2, Disk Diffusion, Etest, Broth Microdilution, and Agar Dilution Susceptibility Testing Methods for Colistin in Clinical Isolates, Including Heteroresistant Enterobacter cloacae and Acinetobacter baumannii Strains. Antimicrobial Agents and Chemotherapy (ASM). URL: [Link]
EUCAST guidelines for detection of resistance mechanisms and specific resistances of clinical and/or epidemiological importance. Aurosan. URL: [Link]
Comparison of disc diffusion, Etest and agar dilution for susceptibility testing of colistin against Enterobacteriaceae. PubMed (NIH). URL: [Link]
Colistin and Polymyxin B Susceptibility Testing for Carbapenem-Resistant and mcr-Positive Enterobacteriaceae: Comparison of Sensititre, MicroScan, Vitek 2, and Etest with Broth Microdilution. Antimicrobial Agents and Chemotherapy (ASM). URL: [Link]
Comparison of colistin MIC values of multidrug-resistant acinetobacter baumannii complex strains isolated. DergiPark. URL: [Link]
Review of Colistin Susceptibility Testing with Current Data. Mediterranean Journal of Infection Microbes and Antimicrobials. URL: [Link]
reducing variability in colistin sulfate time-kill curve experiments
Welcome to the Technical Support Center for Antimicrobial Pharmacodynamics. This guide is specifically engineered for researchers and drug development professionals experiencing variability in colistin sulfate time-kill...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Antimicrobial Pharmacodynamics. This guide is specifically engineered for researchers and drug development professionals experiencing variability in colistin sulfate time-kill curve (TKC) assays.
Colistin (polymyxin E) is a notoriously difficult molecule to work with in vitro. Its unique physicochemical properties and the complex adaptive responses of Gram-negative bacteria often lead to irreproducible data. This guide deconstructs the causality behind these issues and provides a self-validating framework to ensure scientific integrity in your assays.
PART 1: Mechanistic Dashboard – The Causality of Variability
To troubleshoot a colistin time-kill assay, one must first understand the molecule. Colistin is a polycationic, amphiphilic decapeptide with a lipophilic fatty acid tail. Its mechanism of action relies on displacing divalent cations (Ca²⁺, Mg²⁺) from the lipopolysaccharide (LPS) of the Gram-negative outer membrane, leading to membrane destabilization and cell death.
However, these same physicochemical properties make colistin highly reactive with its in vitro environment. The molecule's positive charge and lipophilic tail drive non-specific electrostatic and hydrophobic interactions with laboratory plastics, while its reliance on cation displacement makes it exquisitely sensitive to media composition.
Mechanistic pathways of colistin binding and sources of in vitro assay variability.
PART 2: Troubleshooting Knowledge Base (FAQs)
Q1: Why do my colistin concentrations drop drastically during the 24-hour assay, even in the absence of bacteria?A: This is driven by plastic adsorption . Because colistin is amphiphilic and cationic, it binds rapidly to the negatively charged and hydrophobic surfaces of standard polystyrene labware[1]. This adsorption acts as a "sink," artificially lowering the effective concentration of the drug over the 24-hour incubation period, leading to false-positive bacterial regrowth and artificially high Minimum Inhibitory Concentrations (MICs).
To mitigate this, you must transition to low-protein-binding polypropylene. 1[1] demonstrated that standard polystyrene can result in near-total drug loss, whereas low-binding polypropylene maintains up to 90% of the drug over 24 hours.
Table 1: Quantitative Loss of Colistin by Material Type (24-Hour Simulated Assay)
Q2: Why am I seeing rapid initial killing followed by massive regrowth at 24 hours? Is the drug degrading?A: While drug loss (see Q1) can contribute, the primary biological cause is heteroresistance . Many Gram-negative isolates (e.g., Acinetobacter baumannii, Klebsiella pneumoniae) contain a dominant colistin-susceptible subpopulation (S1) and a minority colistin-resistant subpopulation (S2)[2].
Upon exposure, colistin eradicates the S1 population within minutes to hours (causing the rapid drop in CFU/mL). However, the S2 population survives and exponentially replicates, taking over the culture by 24 hours[2]. This is a true pharmacodynamic phenomenon, not an assay failure. To prove this in your assay, you must plate the 24-hour regrowth on colistin-supplemented agar to confirm the shift in resistance[3].
Population dynamics in heteroresistant strains exposed to colistin.
Q3: Should I use Colistimethate Sodium (CMS) or Colistin Sulfate for time-kill assays?A: You must exclusively use Colistin Sulfate . CMS is an inactive prodrug that requires in vivo hydrolysis to convert into the active colistin base. In vitro, this hydrolysis is slow, unpredictable, and highly dependent on temperature and media[4]. Using CMS in vitro will yield falsely elevated MICs and erratic time-kill curves[4].
Q4: How does media cation concentration affect colistin efficacy?A: Divalent cations (Ca²⁺ and Mg²⁺) stabilize the bacterial outer membrane by cross-linking adjacent LPS molecules. Because colistin must competitively displace these cations to bind to lipid A, excess cations in the media will artificially inhibit colistin's activity. You must strictly use Cation-Adjusted Mueller-Hinton Broth (CAMHB) , which is standardized to contain 20-25 mg/L Ca²⁺ and 10-12.5 mg/L Mg²⁺, aligning with CLSI and EUCAST guidelines[4].
PART 3: Self-Validating Standard Operating Procedure (SOP)
To eliminate variability, every step of the time-kill curve must be tightly controlled. This protocol is designed as a self-validating system : it includes internal checkpoints to prove that any observed regrowth is due to biology (heteroresistance) rather than methodology (drug adsorption or carryover).
Optimized step-by-step workflow for colistin time-kill assays.
Step 1: Reagent and Labware Preparation
Media: Prepare CAMHB according to manufacturer instructions. Verify cation concentrations (Ca²⁺ 20-25 mg/L; Mg²⁺ 10-12.5 mg/L).
Drug Stock: Dissolve Colistin Sulfate powder in sterile pure water (not buffer) to create a 10,000 mg/L stock. Do not freeze-thaw colistin stocks more than twice.
Labware: Procure low-protein-binding polypropylene tubes (e.g., Eppendorf LoBind) for all dilutions and the final 24-hour incubation vessels.
Inoculate 3-5 distinct colonies into 5 mL of CAMHB and incubate at 37°C with shaking (200 rpm) until the culture reaches the logarithmic growth phase (OD600 ≈ 0.2 - 0.3).
Dilute the logarithmic culture in pre-warmed CAMHB to achieve a starting inoculum of exactly 5 × 10⁵ CFU/mL .
Validation: Immediately plate a 0-hour sample. If the back-calculated CFU/mL falls outside the 3 × 10⁵ to 7 × 10⁵ range, discard the assay. Colistin is highly susceptible to the inoculum effect; starting with 10⁶ CFU/mL will drastically skew the kill curve.
Step 3: Drug Exposure and Incubation
Aliquot the standardized bacterial suspension into low-binding polypropylene tubes.
Add Colistin Sulfate to achieve the desired testing concentrations (e.g., 0.5×, 1×, 2×, 4×, and 8× MIC). Include a drug-free growth control tube.
Incubate the tubes at 37°C with continuous agitation (150-200 rpm) to ensure aeration and homogeneous drug distribution.
Step 4: Serial Sampling and Wash Steps (Self-Validation Checkpoint 2)
Extract 100 µL samples at predefined time points: 0, 1, 2, 4, 6, 8, and 24 hours .
Validation (Preventing Carryover): Colistin carried over onto the agar plate will continue to kill bacteria, falsely lowering your CFU counts. For samples taken from high-concentration tubes (≥ 2× MIC), centrifuge the 100 µL sample at 10,000 × g for 3 minutes, discard the supernatant, and resuspend the pellet in 100 µL of sterile 0.9% saline before serial dilution.
Serially dilute (10-fold steps) in sterile saline and plate 20 µL aliquots onto drug-free LB or Mueller-Hinton agar. Incubate plates for 24 hours at 37°C.
Step 5: Data Analysis and Population Profiling (Self-Validation Checkpoint 3)
Enumerate colonies to calculate log₁₀ CFU/mL. A bactericidal effect is defined as a ≥3 log₁₀ decrease from the initial inoculum.
Validation (Confirming Heteroresistance): If regrowth is observed at the 24-hour mark in tubes containing ≥1× MIC colistin, you must differentiate between drug degradation/adsorption and true heteroresistance. Swab the regrown colonies and plate them onto agar supplemented with 2× and 4× MIC colistin (Population Analysis Profile)[3]. If the colonies grow on these plates, you have successfully validated the presence of a heteroresistant S2 subpopulation[2].
References
Karvanen, M., Malmberg, C., Lagerbäck, P., Friberg, L. E., & Cars, O. (2017). Colistin Is Extensively Lost during Standard In Vitro Experimental Conditions. Antimicrobial Agents and Chemotherapy.[Link]
Aranzana-Climent, V., et al. (2022). Quantitative Pharmacodynamic Characterization of Resistance versus Heteroresistance of Colistin in E. coli Using a Semimechanistic Modeling of Killing Curves. Antimicrobial Agents and Chemotherapy.[Link]
Zheng, G., et al. (2022). Heteroresistance Is Associated With in vitro Regrowth During Colistin Treatment in Carbapenem-Resistant Klebsiella pneumoniae. Frontiers in Microbiology.[Link]
Poirel, L., Jayol, A., & Nordmann, P. (2017). Challenges, Issues and Warnings from CLSI and EUCAST Working Group on Polymyxin Susceptibility Testing. Journal of Clinical and Diagnostic Research.[Link]
Part 1: Diagnostic Matrix for Colistin Agar Contamination
Welcome to the Technical Support Center for Antimicrobial Susceptibility Testing (AST) and Selective Media. As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Antimicrobial Susceptibility Testing (AST) and Selective Media. As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. By understanding the biochemical interactions between colistin, bacterial outer membranes, and environmental factors, you can engineer self-validating workflows that eliminate contamination and ensure absolute data integrity.
Below, you will find a diagnostic matrix, deep-dive mechanistic FAQs, and a standardized, self-validating protocol for colistin agar preparation.
When assessing contaminated or failed colistin sulfate plates, use this quantitative and observational matrix to isolate the root cause rapidly.
Observation
Probable Cause
Mechanistic Rationale
Corrective Action
Growth of known susceptible QC strains (e.g., E. coli ATCC 25922)
Colistin is a heat-labile polypeptide. Pouring agar at >55°C denatures the antibiotic, dropping the concentration below the 3 µg/mL threshold[1].
Equilibrate agar to exactly 50°C before aseptic supplementation.
Uniform swarming growth across the plate
Proteus spp. breakthrough
Proteus possesses intrinsic resistance via chromosomal modification of Lipid A, repelling colistin[2][3].
Utilize chromogenic media (e.g., CHROMagar COL-APSE) to visually differentiate target isolates from Proteus[4].
Distinct red-pigmented colonies
Serratia marcescens breakthrough
Serratia naturally expresses the arnBCADTEF operon, neutralizing the outer membrane charge[2][3].
Differentiate via colony morphology; confirm identity via MALDI-TOF MS.
Fuzzy, filamentous, or yeast-like overgrowth
Fungal contamination
Fungi are eukaryotes lacking the lipopolysaccharide (LPS) target required for colistin binding[5][6].
Supplement media with a broad-spectrum antifungal (e.g., Amphotericin B at 2-5 µg/mL)[4].
Part 2: Deep-Dive Troubleshooting FAQs
Q1: Why am I seeing breakthrough growth of known colistin-susceptible Gram-negative rods on my freshly prepared plates?A1: This is almost always a compounding error related to the thermal degradation of the antibiotic or the use of the wrong chemical formulation. Colistin targets the negatively charged lipid A moiety of the lipopolysaccharide (LPS) in Gram-negative bacteria[2]. While moderately stable, prolonged exposure to high heat (such as adding the antibiotic before autoclaving) degrades its structural integrity, dropping the effective concentration below the EUCAST screening threshold of 3 µg/mL[1].
Furthermore, researchers sometimes mistakenly use colistimethate sodium (CMS)—the clinical prodrug—instead of colistin sulfate. CMS is inactive in vitro and will result in uniform breakthrough growth of susceptible strains. Always use colistin sulfate and strictly control your pouring temperatures.
Q2: My colistin screening plates are overgrown with swarming bacteria or red colonies. Are these acquired resistant strains (e.g., mcr-1)?A2: Not necessarily. You are likely observing the breakthrough of intrinsically resistant contaminants, specifically Proteus species (swarming) or Serratia marcescens (red pigmented)[2][5]. Colistin's bactericidal activity relies on an initial electrostatic interaction with the negatively charged outer membrane[2]. Bacteria like Proteus and Serratia naturally express the arnBCADTEF and eptB operons[3]. These genes catalyze the addition of cationic groups—specifically 4-amino-4-deoxy-L-arabinose (L-Ara4N) and phosphoethanolamine (PEtN)—to the phosphate groups of lipid A[2][3]. This modification neutralizes the membrane's negative charge, electrostatically repelling colistin and allowing these bacteria to grow freely on selective plates[3].
Q3: We are plating non-sterile clinical and environmental samples (e.g., stool, wastewater) and experiencing heavy fungal contamination. How do we suppress this?A3: Fungi are eukaryotes and completely lack the lipopolysaccharide (LPS) target required for colistin binding[5]. Consequently, fungi exhibit absolute intrinsic resistance to polymyxins and will rapidly outcompete bacterial colonies on colistin-supplemented media[6]. To create a self-validating selective system for non-sterile samples, you must introduce a dual-selective pressure. Supplement the molten agar with a broad-spectrum antifungal. Amphotericin B (typically 2-5 µg/mL) or cycloheximide are standard additions to selective media to suppress yeast and filamentous fungal overgrowth without impacting the recovery of Gram-negative bacteria[4].
Part 3: Mechanistic Visualization
The following diagram maps the causality of intrinsic contamination breakthrough on colistin plates, demonstrating why certain bacterial families survive selective pressure.
Mechanism of intrinsic colistin resistance in breakthrough contaminants via Lipid A modification.
Part 4: Standardized Experimental Protocol
Preparation of EUCAST-Compliant Colistin Agar Spot Test (CAST) Plates
To ensure a self-validating system, the following protocol strictly controls for thermal degradation and mandates internal quality control checkpoints.
Step 1: Basal Media Preparation & Thermal Equilibration
Suspend Mueller-Hinton Agar (MHA) in distilled water according to the manufacturer's instructions.
Autoclave at 121°C for 15 minutes.
Critical: Transfer the flask to a precision water bath set to 50°C . Allow 45-60 minutes for complete equilibration. Pouring hotter agar degrades colistin; pouring cooler agar causes lumping and uneven antibiotic distribution.
Step 2: Colistin Stock Preparation
Calculate the required mass of Colistin Sulfate powder (Do not use Colistimethate Sodium). Note: Potency is measured in International Units (IU)/mg (1 IU ≈ 0.0332 µg). Express the potency as µg/mg to calculate the exact volume of water needed.
Dissolve the powder in sterile distilled water to create a 60 µg/mL stock solution.
Filter-sterilize the stock using a 0.22 µm PES syringe filter.
Step 3: Aseptic Supplementation
Aseptically add 1 mL of the 60 µg/mL colistin stock solution per 19 mL of the 50°C molten MHA to achieve a final plate concentration of 3 µg/mL .
Swirl the flask gently in a figure-eight motion to ensure homogenous distribution without introducing air bubbles.
Step 4: Pouring and Curing
Pour 20 mL of the supplemented agar into standard 90x15 mm Petri dishes.
Allow plates to solidify at room temperature, then dry the surface in a laminar flow hood for 10-15 minutes. A dry surface prevents swarming artifacts from motile contaminants.
Storage: Plates can be stored at 2-8°C and remain stable for up to 1 week without significant MIC drift[7][8].
Step 5: Quality Control (Self-Validation)
Before using the batch for experimental samples, validate the media integrity:
Negative Control (Susceptibility Check): Spot 10 µL of a 0.5 McFarland suspension of Escherichia coli ATCC 25922. Expect zero growth [9]. Growth indicates colistin degradation during preparation.
Positive Control (Resistance Check): Spot 10 µL of a known mcr-1 positive E. coli or an intrinsically resistant strain (e.g., Proteus mirabilis). Expect confluent growth [3][10].
References
The History of Colistin Resistance Mechanisms in Bacteria: Progress and Challenges. MDPI.[Link]
Molecular mechanisms related to colistin resistance in Enterobacteriaceae. NIH.[Link]
Current Update on Intrinsic and Acquired Colistin Resistance Mechanisms in Bacteria. Frontiers.[Link]
Correlation analysis of heat stability of veterinary antibiotics. CABI Digital Library.[Link]
CHROMagar COL-APSE: a selective bacterial culture medium for the isolation and differentiation of colistin-resistant Gram-negative pathogens. Microbiology Society.[Link]
Evaluation of colistin stability in agar and comparison of four methods for MIC testing of colistin. NIH.[Link]
Simple Phenotypic Tests To Improve Accuracy in Screening Chromosomal and Plasmid-Mediated Colistin Resistance in Gram-Negative Bacilli. ASM Journals.[Link]
Colistin, the last resort antibiotic: challenges in the implementation of its routine susceptibility testing. PagePress. [Link]
In Vitro Synergy of Isavuconazole Combined With Colistin Against Common Candida Species. Frontiers.[Link]
Technical Support Center: Colistin MIC Assay Troubleshooting & Guidelines
Welcome to the Assay Troubleshooting Center. As a Senior Application Scientist, I frequently encounter laboratories struggling with the reproducibility and accuracy of colistin Minimum Inhibitory Concentration (MIC) assa...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Assay Troubleshooting Center. As a Senior Application Scientist, I frequently encounter laboratories struggling with the reproducibility and accuracy of colistin Minimum Inhibitory Concentration (MIC) assays. Colistin (polymyxin E) is a critical last-resort antibiotic for multidrug-resistant Gram-negative bacilli, but its unique physicochemical properties make in vitro testing notoriously difficult.
This guide provides a deep dive into the mechanistic pitfalls of colistin susceptibility testing—specifically the critical errors introduced by the surfactant Polysorbate-80 (P-80)—and outlines a self-validating, globally compliant testing framework.
The Mechanistic Paradox of Polysorbate-80
Colistin is a large cationic lipopeptide. In an aqueous solution, it inherently adheres to the negatively charged surfaces of standard polystyrene microtiter plates[1]. Historically, many laboratories added 0.002% Polysorbate-80 (P-80), a non-ionic surfactant, to the testing broth. The rationale was purely physical: P-80 acts as a dispersing agent that occupies the plastic binding sites, preventing colistin adsorption and theoretically increasing the bioavailable drug concentration[2].
However, this experimental choice introduced a severe biological artifact. P-80 is not biologically inert. Colistin exerts its primary antibacterial effect by binding to lipid A and destabilizing the bacterial outer membrane[1]. Once this outer membrane is compromised, P-80 is able to enter the periplasmic space where it aggressively ruptures the inner membrane, resulting in rapid cell lysis[1]. This synergistic toxicity artificially lowers the MIC, masking true clinical resistance and leading to dangerous false-susceptibility reporting[1].
Mechanistic pathways showing how Polysorbate-80 causes false colistin susceptibility.
Quantitative Impact of P-80 on MIC Values
The synergistic effect of P-80 drastically skews assay results. Studies evaluating clinical strains of Enterobacteriaceae and Pseudomonas aeruginosa demonstrate that the addition of just 0.002% P-80 results in a 4- to 8-fold decrease in modal MIC values compared to standard broth without the surfactant[2][3].
Table 1: Impact of 0.002% Polysorbate-80 on Colistin Modal MICs
Bacterial Species
Modal MIC: Standard Broth (μg/mL)
Modal MIC: Broth + 0.002% P-80 (μg/mL)
Fold Decrease (Artifact)
Escherichia coli
0.5
0.06
8-fold
Klebsiella pneumoniae
0.5
0.06
8-fold
Pseudomonas aeruginosa
1.0
0.25
4-fold
Data summarized from multi-center evaluations of clinical isolates[3].
Because of this profound data distortion, the joint Clinical and Laboratory Standards Institute (CLSI) and European Committee on Antimicrobial Susceptibility Testing (EUCAST) Polymyxin Breakpoints Working Group strictly prohibits the use of P-80 or any other additives in colistin MIC testing[4][5].
Self-Validating ISO-Compliant Protocol
A protocol is only as reliable as its internal controls. To ensure scientific integrity, we must abandon P-80 and utilize a self-validating Broth Microdilution (BMD) workflow (ISO 20776-1)[5]. The inclusion of specific susceptible and resistant Quality Control (QC) strains ensures that any deviation in plate material, broth cation concentration, or drug potency immediately flags the run as invalid.
Step-by-Step Methodology
Broth Preparation: Prepare Cation-Adjusted Mueller-Hinton Broth (CAMHB). Do not add any surfactants, including P-80[5].
Antibiotic Preparation: Dissolve Colistin Sulfate powder. Never use colistimethate sodium (CMS), as it is an inactive prodrug that hydrolyzes unpredictably in vitro[1][5].
Plate Selection & Dilution: Perform serial two-fold dilutions in plain, untreated polystyrene 96-well microtiter trays[5]. Do not use tissue-culture treated or low-bind plates.
Inoculum Standardization: Prepare a bacterial suspension matching a 0.5 McFarland standard and dilute it to achieve a final well concentration of
5×105
CFU/mL.
Incubation: Inoculate the plates and incubate at 35°C for 16–20 hours in an ambient air incubator.
Internal Assay Validation (Critical): Read the MICs of the QC strains before evaluating clinical isolates. The assay is only valid if:
E. coli ATCC 25922 yields an MIC of 0.25 – 2 μg/mL[1].
E. coli NCTC 13846 (mcr-1 positive) yields an MIC of 4 – 8 μg/mL[1].
If QC values fall outside these ranges, the entire plate must be discarded.
ISO 20776-1 compliant broth microdilution workflow for colistin MIC testing.
Troubleshooting & FAQs
Q: Why are my colistin MICs suddenly higher than our laboratory's historical data?A: If your historical data utilized P-80, those MICs were artificially lowered by 4- to 8-fold due to the synergistic membrane disruption caused by the surfactant[2][3]. Removing P-80 reveals the true, un-synergized MIC of the organism.
Q: Colistin binds to plastic. If I cannot use P-80, how do I prevent this drug loss?A: You do not prevent it; you standardize it. The CLSI and EUCAST clinical breakpoints were established accounting for the baseline adsorption that occurs in standard, untreated polystyrene plates[5]. By using plain polystyrene, you replicate the exact adsorption kinetics present when the clinical breakpoints were defined. Using tissue-culture treated plates or low-bind plates alters this baseline and invalidates your assay against official breakpoints.
Q: Can I use colistimethate sodium (CMS) for my in vitro assays since it is used clinically?A: Absolutely not. CMS is an inactive prodrug. In vivo, it slowly converts to active colistin, but in vitro, this hydrolysis is highly unpredictable and slow, resulting in falsely elevated MICs (often 3 to 8 folds higher)[1]. You must always use colistin sulfate for MIC testing[5].
Q: Can I use E-tests or Disk Diffusion instead of Broth Microdilution to avoid the plastic binding issue entirely?A: No. Colistin is a large, poorly diffusing molecule. Disk diffusion and gradient diffusion (E-tests) yield highly inaccurate results with unacceptable error rates[1]. Both CLSI and EUCAST explicitly state that these methods cannot be used for colistin susceptibility testing[5]. Broth microdilution is the only approved reference method.
References
Use of a surfactant (polysorbate 80) to improve MIC susceptibility testing results for polymyxin B and colistin. PubMed (NIH).[Link]
To Add or Not To Add Polysorbate 80: Impact on Colistin MICs for Clinical Strains of Enterobacteriaceae and Pseudomonas aeruginosa and Quality Controls. PMC (NIH).[Link]
International Consensus Guidelines for the Optimal Use of the Polymyxins. American College of Clinical Pharmacy.[Link]
Challenges, Issues and Warnings from CLSI and EUCAST Working Group on Polymyxin Susceptibility Testing. PMC (NIH).[Link]
Recommendations for MIC determination of colistin (polymyxin E) As recommended by the joint CLSI-EUCAST Polymyxin Breakpoints Working Group. ResearchGate.[Link]
Technical Support Center: Managing Colistin Sulfate-Induced Neurotoxicity in Animal Studies
Welcome to the technical support guide for researchers investigating colistin sulfate-induced neurotoxicity. This resource is designed to provide field-proven insights, troubleshooting guidance, and validated protocols t...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support guide for researchers investigating colistin sulfate-induced neurotoxicity. This resource is designed to provide field-proven insights, troubleshooting guidance, and validated protocols to enhance the reproducibility and integrity of your animal studies. As a last-resort antibiotic against multidrug-resistant Gram-negative bacteria, understanding and managing colistin's neurotoxic side effects is critical for both preclinical safety assessment and the development of potential mitigation strategies.[1][2] This guide is structured in a question-and-answer format to directly address the practical challenges you may encounter.
Part 1: Frequently Asked Questions - Understanding the Fundamentals
This section addresses the foundational knowledge required before designing and executing your experiments.
Q1: What is the primary mechanism of colistin sulfate-induced neurotoxicity?
A: Colistin-induced neurotoxicity is a multifactorial process, not attributable to a single pathway. The core mechanisms identified in preclinical models converge on cellular stress and apoptosis.[3] Key pathways include:
Oxidative Stress: Colistin exposure triggers the excessive production of reactive oxygen species (ROS) within neuronal tissues.[4] This leads to lipid peroxidation, evidenced by increased malondialdehyde (MDA) levels, and a depletion of endogenous antioxidant enzymes like superoxide dismutase (SOD) and catalase (CAT).[4][5]
Mitochondrial Dysfunction: Mitochondria are primary targets of colistin-induced damage. Studies report significant ultrastructural changes, including swelling and vacuolation.[6][7] This is accompanied by a decrease in the mitochondrial membrane potential (ΔΨm) and reduced ATP production, compromising neuronal energy supply and function.[6][7][8]
Apoptosis and Inflammation: The culmination of oxidative stress and mitochondrial damage is the activation of apoptotic pathways. Key markers such as increased caspase-3 and Bax expression are frequently observed.[5][6][8] Colistin can also induce an inflammatory response in neural tissues, characterized by increased levels of pro-inflammatory cytokines like IL-6 and TNF-α, further contributing to neuronal damage.[9][10]
Caption: Core mechanisms of colistin-induced neurotoxicity.
Q2: What are the typical signs of neurotoxicity I should expect to see in my rodent models?
A: The manifestations of neurotoxicity are dose- and time-dependent.[7] They can be broadly categorized into behavioral and histopathological signs.
Behavioral Deficits: Researchers commonly report motor and sensory impairments. These include ataxia (poor coordination), muscular weakness, and reduced locomotor activity.[11][12] Formal behavioral tests can quantify these deficits, revealing increased gait abnormalities and reduced performance in motor coordination tasks.[5][13]
Histopathological Changes: Microscopic examination of neural tissue, particularly the brain and sciatic nerves, reveals distinct damage. Common findings include demyelination, axonal degeneration, and mitochondrial swelling in neurons.[6][8][11] In the brain, you may also observe nuclear condensation and depletion in neuronal cells.[5]
Q3: What is the difference between colistin sulfate and colistimethate sodium (CMS), and which should I use?
A: This is a critical point of experimental integrity. Colistin sulfate is the active, stable form of the drug.[1] Colistimethate sodium (CMS) is an inactive prodrug that is hydrolyzed in vivo to form colistin.[1]
Colistin Sulfate: Use this form for direct, predictable activity in in vitro and in vivo studies. It is cationic and stable.[1] The majority of preclinical mechanistic studies use colistin sulfate.
Colistimethate Sodium (CMS): This is the form used for parenteral administration in clinical settings due to lower initial toxicity.[1] However, its conversion to active colistin in vivo is variable and complex, making it difficult to control the precise dose and timing of active drug exposure in an experimental model.
For studies focused on elucidating the direct mechanisms of neurotoxicity, colistin sulfate is the recommended compound to ensure dose-response relationships are clear and reproducible.
Part 2: Experimental Design and Protocols
This section provides actionable protocols and data to guide your experimental setup.
Q4: How should I prepare and administer colistin sulfate for my study?
A: Proper preparation and administration are paramount to avoid artifacts and ensure animal welfare. The intravenous (i.v.) route is common for systemic neurotoxicity studies as it bypasses absorption variability.[6][7][8]
Protocol 1: Preparation of Colistin Sulfate for Injection [14]
Objective: To prepare a sterile colistin sulfate solution for parenteral administration in rodent models.
Materials:
Colistin sulfate powder (potency verified)
Sterile 0.9% saline or sterile water for injection
Sterile vials
Sterile 0.22 µm syringe filters
Calibrated balance and appropriate personal protective equipment (PPE)
Procedure:
Perform all steps in a laminar flow hood to maintain sterility.
Calculate the required mass of colistin sulfate powder based on the target dose (mg/kg), the average animal weight, the desired injection volume (e.g., 0.1-0.2 mL for a mouse), and the powder's stated potency.
Weigh the calculated amount of colistin sulfate powder and transfer it to a sterile vial.
Add the calculated volume of sterile saline to the vial.
Gently swirl the vial until the powder is completely dissolved. Do not shake vigorously , as this can cause foaming and potential denaturation.[14]
Draw the solution into a sterile syringe.
Attach a 0.22 µm sterile filter to the syringe and push the solution through the filter into a new, final sterile vial.[14] This step is crucial for removing any potential microbial contamination.
Store the final sterile solution at 2-8°C and use it within the stability period recommended by the manufacturer or established internal validation.
Data Presentation: Recommended Colistin Sulfate Dosages for Neurotoxicity Studies in Rodents
Note: These are representative doses from published studies. The optimal dose for your specific model and research question must be determined empirically, often through a pilot dose-ranging study.
Protocol 2: Open Field Test for Locomotor Activity
Objective: To assess general locomotor and exploratory behavior as an indicator of neurological deficit.
Materials:
Open field arena (e.g., a square 40x40 cm box with high walls)
Video recording system (top-down view)
Automated tracking software (recommended for objectivity)
70% ethanol for cleaning
Procedure:
Habituate the animals to the testing room for at least 30-60 minutes before the test begins.
Gently place a single mouse/rat in the center of the open field arena.
Allow the animal to explore freely for a set period (e.g., 5-10 minutes).
Record the session using the video system.
After the session, return the animal to its home cage.
Thoroughly clean the arena with 70% ethanol between animals to remove olfactory cues.
Analyze the recordings (manually or with software) for parameters such as total distance traveled, time spent in the center vs. periphery, and number of rearing events.
B. Biochemical and Histopathological Assessment
These end-point analyses provide mechanistic insights into the cellular damage underlying the observed behavioral changes.
Biochemical Markers: After euthanasia, brain and/or sciatic nerve tissues can be homogenized to measure key biomarkers.[6] Common assays include:
Apoptosis: Caspase-3 activity, Western blot for Bax/Bcl-2 ratio.[8]
Histopathology: Fixed tissues are sectioned and stained to visualize cellular architecture.
Hematoxylin and Eosin (H&E): For general morphology, including detection of nuclear condensation and cytoplasmic changes.[5]
Luxol Fast Blue (LFB): For visualizing myelin sheaths to assess demyelination.
Immunohistochemistry (IHC): For specific protein markers like GFAP (astrogliosis), Iba1 (microgliosis), and cleaved caspase-3 (apoptosis).[10]
Caption: General experimental workflow for a neurotoxicity study.
Part 3: Troubleshooting Common Experimental Issues
This section provides a logical framework for diagnosing and solving problems that may arise during your study.
Q6: My animals are showing severe toxicity (e.g., >20% weight loss, moribund state) or dying unexpectedly. What should I check?
A: Unexpectedly high toxicity is a serious issue that requires immediate investigation. Work through the following possibilities systematically.
Caption: Troubleshooting logic for unexpected severe toxicity.
Dosing Calculation Error: This is the most common cause. Double-check that you have not confused units. Colistin dosing can be complex, with references to international units (IU) or colistin base activity (CBA).[14] Ensure your mg/kg calculation is based on the correct form (colistin sulfate).
Solution Preparation Error: An error in weighing or dilution can lead to a highly concentrated solution. Always have a second person verify your calculations before preparing a new stock solution.
Route of Administration: The LD50 of colistin is significantly lower when administered parenterally versus orally.[14] Confirm that the intended route was used and that the injection was successful (e.g., an intended intraperitoneal injection did not accidentally enter an organ).
Animal Health Status: Pre-existing, subclinical infections or stress can exacerbate drug toxicity. Ensure your animals are healthy and properly acclimatized before starting the experiment.
Q7: I'm not observing any neurotoxicity. Why might this be?
A: A lack of effect can be as challenging as excessive toxicity. Consider these factors:
Insufficient Dose or Duration: The doses cited in the literature are a starting point. Your specific animal strain or supplier may be less sensitive. Neurotoxicity is often cumulative, so a longer duration of administration may be required.[6][7]
Timing of Assessment: Colistin-induced neurotoxicity can be reversible.[2][7] If you are performing behavioral tests long after the final dose, the animals may have already recovered. Your experimental design should include assessments during and immediately after the dosing period.
Insensitive Assays: Some behavioral deficits may be subtle. Tests like gait analysis or beam walking may be more sensitive to motor deficits than a simple open-field test.[15] Ensure your chosen assay is sensitive enough to detect the expected type of deficit.
Q8: My behavioral data is highly variable between animals in the same group. How can I improve this?
A: High variability can mask true experimental effects. Improving consistency is key.
Habituation: Animals are sensitive to new environments. Ensure all animals are habituated to the testing room and, if possible, the testing apparatus before the actual experiment.[18][19]
Environmental Control: Maintain consistent lighting, temperature, and low noise levels during testing. Time of day can also influence rodent activity, so test all animals at the same point in their light/dark cycle.[17]
Experimenter Blinding: The person conducting the behavioral test and/or scoring the data should be blind to the experimental groups to eliminate unconscious bias.
Automated Systems: Whenever possible, use automated video tracking and analysis software.[16] This removes the subjectivity of manual scoring and provides a richer dataset.
Part 4: Overview of Potential Mitigation Strategies
Q9: Can colistin-induced neurotoxicity be prevented or reduced in animal models?
A: Yes, this is an active area of research. Preclinical studies have shown that co-administration of certain agents can ameliorate colistin's neurotoxic effects. These approaches primarily target the underlying mechanisms of oxidative stress and inflammation.
Antioxidants and Anti-inflammatory Agents: A range of compounds have been tested with promising results. These include non-herbal agents like ascorbic acid (Vitamin C) and minocycline, as well as herbal-derived compounds such as curcumin and rutin.[3][9] These agents are thought to work by scavenging ROS, boosting endogenous antioxidant defenses, and suppressing inflammatory pathways.
Novel Therapeutic Approaches: More advanced strategies are also being explored. Co-administration of Mesenchymal Stem Cells (MSCs) has been shown to reduce inflammation, apoptosis, and histopathological damage in the brains of colistin-treated rats.[10] Other potential avenues include the use of nerve growth factor (NGF) and even mitochondrial transplantation.[3][9]
These mitigation strategies represent the next frontier in making colistin a safer therapeutic agent and are a rich area for further investigation.
References
Ajiboye, T. O., Akintan, I. O., & Olayide, I. (2018). Colistin sulphate induced neurotoxicity: Studies on cholinergic, monoaminergic, purinergic and oxidative stress biomarkers. Biomedicine & Pharmacotherapy, 103, 1701–1707. [Link]
Soroudi, N., Gholami, M., & Elyasi, S. (2023). Prevention of colistin-induced neurotoxicity: a narrative review of preclinical data. Naunyn-Schmiedeberg's Archives of Pharmacology. [Link]
Dai, C., et al. (2019). Colistin induced peripheral neurotoxicity involves mitochondrial dysfunction and oxidative stress in mice. Molecular Biology Reports, 46(6). [Link]
Dai, C., et al. (2019). Colistin induced peripheral neurotoxicity involves mitochondrial dysfunction and oxidative stress in mice. PubMed. [Link]
Dai, C., et al. (2013). New insight in colistin induced neurotoxicity with the mitochondrial dysfunction in mice central nervous tissues. Experimental and Toxicologic Pathology, 65(6), 883-887. [Link]
de Oliveira, V. S. P., et al. (2020). COLISTIN INDUCED NEUROTOXITY: A CASE REPORT AND REVIEW OF LITERATURE. Revista de Patologia do Tocantins, 7(2), 72-76. [Link]
Soroudi, N., Gholami, M., & Elyasi, S. (2023). Prevention of colistin-induced neurotoxicity: a narrative review of preclinical data. Open Access Institutional Repository of Isfahan University of Medical Sciences. [Link]
Lehotzky, K. (1997). Animal Models for Assessment of Neurotoxicity. Central European Journal of Occupational and Environmental Medicine, 3(4), 323-326. [Link]
Sarna, L. K., & Gupta, Y. K. (2022). A short review on behavioural assessment methods in rodents. Indian Journal of Pharmacology, 54(5), 325-332. [Link]
Soroudi, N., Gholami, M., & Elyasi, S. (2023). Prevention of colistin-induced neurotoxicity: a narrative review of preclinical data. PubMed. [Link]
Dai, C., et al. (2019). A proposal work model of colistin induced peripheral neurotoxicity... ResearchGate. [Link]
Abdel-Ghaffar, F. A., et al. (2022). The neuroprotective effect of mesenchymal stem cells in colistin-induced neurotoxicity. Folia Morphologica, 82(3), 619-630. [Link]
News-Medical. (2024). What are the side effects of Colistin Sulfate? News-Medical.net. [Link]
Marchand, S., et al. (2014). Biopharmaceutical Characterization of Nebulized Antimicrobial Agents in Rats: 2. Colistin. Antimicrobial Agents and Chemotherapy, 58(4), 2109-2112. [Link]
Hira, V., et al. (2017). Administration of colistin sulfate in endotoxic model at slow and sustained fashion may reverse shock without causing nephrotoxicity in its optimal concentration. Journal of Global Antimicrobial Resistance, 11, 40-44. [Link]
European Medicines Agency (EMA). (2002). Colistin. Committee for Veterinary Medicinal Products. [Link]
Meyerson, B. J., et al. (2016). Structured evaluation of rodent behavioral tests used in drug discovery research. Frontiers in Behavioral Neuroscience, 10, 119. [Link]
Ghafur, A., et al. (2010). Resurgence of Colistin: A Review of Resistance, Toxicity, Pharmacodynamics, and Dosing. Journal of the Association of Physicians of India. [Link]
Li, J., et al. (2002). Use of High-Performance Liquid Chromatography To Study the Pharmacokinetics of Colistin Sulfate in Rats following Intravenous Administration. Antimicrobial Agents and Chemotherapy, 46(10), 3218-3220. [Link]
Amuza Inc. (2020). Guide to Behavioral Testing in Mice and Rats. Amuza Inc. [Link]
Biswas, S., et al. (2012). Colistin neurotoxicity: revisited. BMJ Case Reports, 2012, bcr2012006813. [Link]
Rodriguez-Arévalo, S., et al. (2025). Colistin treatment causes neuronal loss and cognitive impairment via ros accumulation and neuronal plasticity alterations. Biomedicine & Pharmacotherapy, 183, 117839. [Link]
Samaddar, A., et al. (2022). Colistin-Induced Neurotoxicity in a Multidrug-Resistant UTI Patient with Cervical Cancer: A Case Report. Shiraz E-Medical Journal, 23(10), e121113. [Link]
Dai, C., et al. (2024). Colistin Induces Oxidative Stress and Apoptotic Cell Death through the Activation of the AhR/CYP1A1 Pathway in PC12 Cells. International Journal of Molecular Sciences, 25(14), 7500. [Link]
Ordooei Javan, A., et al. (2019). Molecular Mechanisms of Colistin-Induced Nephrotoxicity. International Journal of Molecular Sciences, 20(4), 861. [Link]
German Federal Institute for Risk Assessment (BfR). (2021). FAQ about the antibiotic Colistin and transferable Colistin resistance in bacteria. BfR. [Link]
Dai, C., et al. (2014). Effects of colistin on neurobehavior in mice. Chinese Journal of Public Health, 30(1), 69-71. [Link]
Kamal, H., et al. (2020). Understanding of Colistin Usage in Food Animals and Available Detection Techniques: A Review. Foods, 9(10), 1481. [Link]
Nadir, Y., & Batırel, A. A. (2024). Review of Colistin Susceptibility Testing with Current Data. Mediterranean Journal of Infection Microbes and Antimicrobials, 13, 24056.3. [Link]
factors affecting colistin sulfate efficacy in combination therapy
[label="Serial Dilution", color="#EA433 Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently audit in vitro workflows where promising colistin combination therapies fail to translate d...
Author: BenchChem Technical Support Team. Date: March 2026
[label="Serial Dilution", color="#EA433
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently audit in vitro workflows where promising colistin combination therapies fail to translate due to fundamental assay design flaws. Colistin (polymyxin E) is a unique cationic polypeptide; its physicochemical properties make susceptibility and synergy testing notoriously finicky.
This guide provides mechanistic troubleshooting, self-validating protocols, and data-driven insights to optimize your combination therapy experiments.
Section 1: Mechanistic Troubleshooting & FAQs
Q1: Why do my colistin Minimum Inhibitory Concentrations (MICs) fluctuate wildly between technical replicates in standard broth microdilution?A1: The primary culprit is non-specific adsorption. Colistin is a highly cationic molecule that readily binds to the anionic surfaces of standard untreated polystyrene microtiter plates. This adsorption effectively lowers the active, free concentration of the drug in the broth, leading to falsely elevated MICs [1.11].
Causality & Solution: To mitigate this, you must use 1[1]. Do NOT attempt to solve this by adding surfactants like Polysorbate-80 (Tween-80). While it prevents plastic binding, Polysorbate-80 exhibits an artifactual synergistic permeabilizing effect with colistin, which will result in false-susceptible MICs[1].
Q2: How do media cation concentrations affect colistin-based synergy assays?A2: Colistin initiates bacterial killing by electrostatically binding to the anionic lipid A moiety of lipopolysaccharide (LPS) on the Gram-negative outer membrane. To do this, it must competitively 2 that naturally stabilize the LPS layer[2].
Causality & Solution: If your media is over-supplemented with cations, they will outcompete colistin for LPS binding sites, artificially raising the MIC and masking potential synergy. Conversely, cation-deficient media will falsely lower the MIC. You must strictly use Cation-Adjusted Mueller-Hinton Broth (CA-MHB) validated to contain physiological levels:3[3].
Q3: Why does my combination (e.g., Colistin + Rifampicin) show synergy in a checkerboard assay but indifference in a time-kill curve (TKC)?A3: This discrepancy arises from the static vs. dynamic nature of the assays. Colistin exerts a 4 on the Gram-negative outer membrane, allowing large, atypical molecules (like rifampin or vancomycin) to enter and reach their intracellular targets[4].
Causality & Solution: Checkerboard assays read a static endpoint at 16-20 hours. Time-kill assays track dynamic bactericidal activity over 24 hours. If the colistin concentration drops below its effective permeabilizing threshold due to degradation or binding over 24 hours, the secondary drug is locked out. Ensure your TKC utilizes colistin at5 to maintain sustained permeabilization and observe true synergistic interactions[5].
Fig 1: Mechanism of colistin-mediated outer membrane permeabilization and drug synergy.
This protocol is designed with internal validation steps to ensure that plastic binding and cation fluctuations do not invalidate your synergy calculations.
Media Preparation: Prepare CA-MHB and quantitatively verify Ca²⁺ (20-25 mg/L) and Mg²⁺ (10-12.5 mg/L) levels using dry phase measurement prior to use.
Drug Dilution: Dispense Drug A (Colistin) horizontally (columns 1-11) and Drug B vertically (rows A-G).
Self-Validation Step: Row H must contain only Colistin, and Column 12 must contain only Drug B. These serve as internal monotherapy MIC controls to ensure the drugs behave as expected independently.
Inoculum Standardization: Prepare a 5 × 10⁵ CFU/mL bacterial suspension.
Self-Validation Step: Plate 10 µL of the starting inoculum onto drug-free agar to retrospectively confirm the exact starting CFU count.
Incubation: Incubate at 37°C for 16-20 hours in ambient air.
Endpoint Calculation: Calculate the Fractional Inhibitory Concentration Index (FICI). Synergy is defined as FICI ≤ 0.5.
Fig 2: Self-validating workflow for colistin checkerboard microdilution assays.
Protocol B: Dynamic Time-Kill Curve (TKC) Assay
Setup: Use glass borosilicate tubes (10 mL volume) to prevent colistin loss to plastic walls over the 24-hour dynamic incubation.
Concentration Selection: Test colistin at 1/4×, 1×, and 4× MIC based on prior microdilution results. Synergy is most accurately captured at sub-inhibitory to 1× MIC levels.
Inoculation: Introduce a starting inoculum of 1 × 10⁶ CFU/mL.
Sampling: Extract 100 µL aliquots at 0, 2, 4, 8, and 24 hours.
Plating & Counting: Serially dilute in sterile saline and plate on MH agar. Count colonies after 24h incubation.
Validation: Synergy is strictly defined as a ≥2 log₁₀ CFU/mL decrease for the combination compared to the most active single agent at 24 hours.
Section 3: Quantitative Data Summaries
Table 1: Impact of Assay Variables on Colistin Efficacy
Variable
Recommended Standard
Consequence of Deviation
Microplate Material
Glass-coated or low-binding polypropylene
Falsely elevated MIC due to electrostatic plastic adsorption.
Media Cations (Ca²⁺/Mg²⁺)
~23.7 mg/L Ca²⁺, ~11.2 mg/L Mg²⁺
High cations = False resistance; Low cations = False susceptibility.
Surfactants
STRICTLY NONE
Artificial synergy (membrane permeabilization) and false susceptibility.
Table 2: Proven Colistin Synergistic Combinations against MDR Pathogens
Combination
Target Pathogen
Mechanism of Synergy
Synergy Rate (In Vitro)
Colistin + Rifampin
A. baumannii, Enterobacteriaceae
Permeabilization allows large RNA synthesis inhibitor to enter the cell.
High (often >80%)
Colistin + Vancomycin
A. baumannii
Colistin breaches outer membrane, allowing Gram-positive specific drug entry.
High
Colistin + Doxycycline
P. aeruginosa
Enhanced intracellular accumulation of protein synthesis inhibitor.
~90%
Colistin + Doripenem
P. aeruginosa
Dual membrane and cell wall targeting.
~30%
References
Evaluation of colistin stability in agar and comparison of four methods for MIC testing of... - PMC (nih.gov).1
Colistin Susceptibility Testing by Colistin Broth Disk Elution MIC Method among Carbapenem-resistant Gram-negative Blood Culture Clinical Isolates... - PMC (nih.gov). 2
Simple Phenotypic Tests To Improve Accuracy in Screening Chromosomal and Plasmid-Mediated Colistin Resistance in Gram-Negative Bacilli - Journal of Clinical Microbiology (asm.org). 3
Synergistic Activity of Colistin-Containing Combinations against Colistin-Resistant Enterobacteriaceae - PMC (nih.gov). 4
Enhancing colistin efficacy with combination therapies for multidrug-resistant P. aeruginosa and A. baumannii isolates - ResearchGate. 5
Synergistic activities of colistin combined with other antimicrobial agents against colistin-resistant Acinetobacter baumannii clinical isolates - PLOS One. 6
Technical Support Center: Colistin Sulfate Handling, Storage, & Troubleshooting
From the Desk of the Senior Application Scientist: Welcome to the Technical Support Center. I frequently audit laboratory workflows where researchers experience inconsistent minimum inhibitory concentration (MIC) results...
Author: BenchChem Technical Support Team. Date: March 2026
From the Desk of the Senior Application Scientist:
Welcome to the Technical Support Center. I frequently audit laboratory workflows where researchers experience inconsistent minimum inhibitory concentration (MIC) results or unexpected precipitation when working with colistin sulfate. This polypeptide antibiotic is a critical tool for targeting multidrug-resistant Gram-negative bacteria, but its stability and efficacy are highly dependent on environmental parameters.
This guide moves beyond basic instructions. We will deconstruct the physicochemical behavior of colistin sulfate, providing you with the causality behind each protocol step so you can build self-validating workflows in your laboratory.
Part 1: Physicochemical Profiling & Quantitative Parameters
Understanding the physical properties of colistin sulfate is the first step in preventing experimental failure. The table below summarizes the critical parameters you must account for before opening a vial.
Parameter
Value
Mechanistic Implication
Solubility (Aqueous)
Freely soluble (up to 50 mg/mL) [1]
Ideal for aqueous stock solutions; relies entirely on its cationic charge.
Solubility (Organic)
Insoluble in DMSO, Ethanol, Acetone [2]
Do not use organic solvents; non-polar environments disrupt required electrostatic interactions.
Optimal Solution pH
4.0 – 6.0 [4]
Higher pH (e.g., physiological 7.4) accelerates the hydrolysis of the polypeptide chain.
Powder Storage
2°C to 8°C (Desiccated) [4]
Highly hygroscopic; ambient moisture causes rapid degradation and weighing inaccuracies.
Solution Storage
-80°C (Long-term, >1 month) [1]
Prevents thermal degradation. Must be aliquoted to avoid destructive freeze-thaw cycles.
Part 2: Mechanism of Action & Rationale
To troubleshoot colistin sulfate, you must understand how it kills bacteria. Colistin (Polymyxin E) is a cyclic cationic decapeptide linked to a fatty acid side chain. It interacts with the bacterial membrane through electrostatic interactions between its cationic polypeptide ring and the anionic lipopolysaccharide (LPS) molecules in the outer membrane of Gram-negative bacteria [5]. By competitively displacing stabilizing magnesium (Mg²⁺) and calcium (Ca²⁺) ions, it causes a local disturbance that permeabilizes the membrane, leading to cell death.
If you alter the pH or use the wrong solvent, you neutralize this cationic charge, rendering the drug biologically inert.
Mechanism of colistin sulfate disrupting Gram-negative bacterial outer membranes.
Part 3: Self-Validating Protocol for Stock Solution Preparation
Objective: Prepare a stable 10 mg/mL aqueous stock solution.
Causality Focus: We avoid phosphate-buffered saline (PBS) for the stock solution because colistin undergoes rapid hydrolysis in isotonic phosphate buffers at physiological pH (7.4) [3]. Pure, sterile double-distilled water (ddH₂O) maintains the natural acidic pH (4.0–6.0) required for molecular stability.
Step 1: Thermal Equilibration
Action: Transfer the sealed vial of colistin sulfate powder from 4°C storage to a desiccator at room temperature for 30 minutes before opening.
Causality: Colistin sulfate is severely hygroscopic [4]. Opening a cold vial exposes it to atmospheric moisture, causing condensation that degrades the active pharmaceutical ingredient (API) and inflates the apparent mass during weighing.
Validation Check: The powder should appear as a free-flowing, white to almost-white powder. Any clumping indicates moisture ingress.
Step 2: Dissolution
Action: Weigh the required mass (e.g., 100 mg) using an analytical balance and transfer to a sterile conical tube. Add 10 mL of sterile ddH₂O. Vortex gently until dissolved.
Causality: The cationic decapeptide structure makes it freely soluble in water [1].
Validation Check: The resulting solution must be completely transparent and colorless. Measure the pH of a 10 µL aliquot; it must read between 4.0 and 6.0 [4].
Step 3: Sterilization
Action: Pass the solution through a 0.22 µm polyethersulfone (PES) or cellulose acetate syringe filter into a sterile container.
Causality: Filtration removes opportunistic contaminants without heat degradation. Use low-protein-binding filters to prevent the peptide from adhering to the membrane.
Validation Check: Ensure the post-filtration volume matches the pre-filtration volume (accounting for minor dead-volume loss) to confirm no significant peptide retention occurred.
Step 4: Aliquoting and Storage
Action: Dispense the sterilized solution into single-use aliquots (e.g., 500 µL) in sterile, low-bind microcentrifuge tubes. Store immediately at -80°C.
Causality: While stable at 4°C for up to 60 days [3], long-term storage at -80°C prevents slow aqueous hydrolysis. Aliquoting prevents repeated freeze-thaw cycles, which physically shear the peptide and reduce antimicrobial potency.
Validation Check: Thaw one QC aliquot after 24 hours to verify that no precipitation occurred during the freezing process.
Standardized workflow for preparing and storing colistin sulfate stock solutions.
Part 4: Advanced Troubleshooting & FAQs
Q: Why did my colistin sulfate precipitate when I added it to my assay buffer?A: Colistin sulfate relies on its cationic state for solubility. If you dilute your aqueous stock into an assay buffer with a high concentration of anionic polymers, or into an isotonic phosphate buffer (pH 7.4) at 37°C, the peptide will either complex and precipitate or rapidly hydrolyze [3].
Resolution: Always maintain your stock in ddH₂O at pH 4.0–6.0. Only dilute the drug into your final complex assay media immediately prior to introducing your bacterial cultures.
Q: My MIC assays are showing a loss of efficacy compared to last month. What happened?A: This is a classic symptom of freeze-thaw degradation or pH drift. If you stored your working solution at 4°C in a buffer rather than pure water, or if you repeatedly thawed a single stock tube, the decapeptide ring has likely degraded.
Resolution: Implement a strict single-use aliquot system. Discard any thawed aliquots after use. If the powder was exposed to humidity prior to weighing, the stock concentration is likely lower than calculated due to water weight [4].
Q: Can I dissolve colistin sulfate in DMSO for my high-throughput screening library?A: Absolutely not. Colistin sulfate is practically insoluble in DMSO, ethanol, and acetone [2]. Its mechanism of action—electrostatic binding to anionic lipopolysaccharides (LPS)—requires an aqueous environment to maintain its cationic charge [5].
Resolution: Reformat your liquid handling protocol to accommodate aqueous stock dispensing for this specific compound.
References
BenchChem.
Selleck Chemicals.
National Institutes of Health (PMC).
Molekula. "Colistin Sulfate (EP)[1264-72-8] Product Detail." Link
Guinama.
Reference Data & Comparative Studies
Validation
Colistin Sulfate vs. Polymyxin B: A Comparative Efficacy Guide Against CR-GNB
A Technical Guide for Researchers and Drug Development Professionals The rise of carbapenem-resistant Gram-negative bacteria (CR-GNB) presents a formidable challenge to modern medicine, pushing clinicians towards last-re...
Author: BenchChem Technical Support Team. Date: March 2026
A Technical Guide for Researchers and Drug Development Professionals
The rise of carbapenem-resistant Gram-negative bacteria (CR-GNB) presents a formidable challenge to modern medicine, pushing clinicians towards last-resort antibiotics like the polymyxins. Among them, colistin (polymyxin E) and polymyxin B are the most prominent. While structurally similar, differing by only a single amino acid, their clinical application is marked by crucial differences in formulation, pharmacokinetics, and toxicity. This guide provides an in-depth, objective comparison of colistin sulfate and polymyxin B, supported by experimental data, to empower researchers and drug development professionals in their work against these critical pathogens.
At a Glance: Key Differences and Formulations
A fundamental distinction lies in their parenteral administration. Colistin is administered as an inactive prodrug, colistimethate sodium (CMS), which is converted in vivo to its active form, colistin. In contrast, polymyxin B is administered directly as its active sulfate salt.[1][2][3][4][5] This has profound implications for their pharmacokinetic profiles and, consequently, their efficacy and toxicity.
For in vitro susceptibility testing, it is crucial to use colistin sulfate, the active form, to accurately determine the Minimum Inhibitory Concentration (MIC).[2]
Mechanism of Action: A Shared Path of Disruption
Both colistin and polymyxin B are cationic polypeptides that target the outer membrane of Gram-negative bacteria.[1] Their bactericidal action is initiated by an electrostatic interaction between the positively charged antibiotic and the negatively charged lipid A component of lipopolysaccharide (LPS).[1] This interaction displaces divalent cations (Mg²⁺ and Ca²⁺) that stabilize the LPS, leading to membrane destabilization. The hydrophobic tail of the polymyxin molecule then inserts into the membrane, disrupting its integrity and increasing permeability. This leads to the leakage of intracellular contents and ultimately, cell death.[1]
Caption: Mechanism of action of polymyxins on the bacterial outer membrane.
In Vitro Efficacy: A Head-to-Head Comparison
In vitro studies are fundamental for assessing the intrinsic activity of antibiotics. For polymyxins, this is primarily evaluated through the Minimum Inhibitory Concentration (MIC) determined by broth microdilution.
Comparative MIC Data
Numerous studies have compared the in vitro activity of colistin and polymyxin B against various CR-GNB. A consistent finding is that polymyxin B often exhibits slightly greater potency (lower MIC values) than colistin against many clinically relevant isolates.
Note: MIC₅₀ and MIC₉₀ represent the concentrations at which 50% and 90% of isolates are inhibited, respectively.
While in vitro data suggests a potential advantage for polymyxin B in terms of potency, the clinical significance of these small differences in MIC values is still under investigation.[6]
In Vivo Efficacy: Insights from Preclinical Models
Animal models are indispensable for evaluating antibiotic efficacy in a physiological context. The neutropenic mouse thigh and lung infection models are standard preclinical tools for assessing the in vivo activity of antimicrobial agents against CR-GNB.[8][9][10][11]
The Neutropenic Mouse Thigh Infection Model
This model is a cornerstone for studying the pharmacodynamics of antibiotics.[12] It allows for the controlled evaluation of drug efficacy in the absence of a robust immune response, providing a clear picture of the antibiotic's bactericidal activity.
Caption: Workflow of the neutropenic mouse thigh infection model.
The Murine Lung Infection Model
This model is particularly relevant for studying pneumonia caused by CR-GNB, a common and severe clinical presentation.[13][14][15]
Key Findings from In Vivo Studies:
Due to its direct administration in an active form, polymyxin B achieves therapeutic concentrations more rapidly than colistin, which relies on the slow conversion from CMS.[16] This rapid attainment of effective concentrations can lead to more efficient bacterial killing in acute infection models.[16]
Studies in murine thigh and lung infection models have shown that both polymyxins can be effective, but the dosing regimen and the specific pathogen play a crucial role in the outcome.[17]
Pharmacokinetics and Pharmacodynamics (PK/PD): The Decisive Difference
The most significant distinctions between colistin sulfate and polymyxin B emerge from their pharmacokinetic and pharmacodynamic profiles.
Parameter
Colistin (administered as CMS)
Polymyxin B
Key Implications
References
Formulation
Inactive prodrug (Colistimethate Sodium)
Active drug (Polymyxin B Sulfate)
Slower achievement of therapeutic concentrations for colistin.
The unpredictable conversion of CMS to active colistin is a major clinical concern, as it can lead to sub-optimal drug exposure and the potential for treatment failure and resistance development.[5][16] Polymyxin B's more predictable pharmacokinetic profile is a significant advantage in treating systemic infections.[3]
Clinical Efficacy and Toxicity: The Real-World Evidence
Clinical studies comparing the efficacy of colistin and polymyxin B have yielded mixed results, with no definitive consensus on the superiority of one over the other for all CR-GNB infections.
Clinical Efficacy
Some retrospective studies have found no significant difference in clinical success or mortality rates between the two drugs for various CR-GNB infections.[20][21]
However, the slower attainment of therapeutic concentrations with colistin may be a disadvantage in critically ill patients with severe infections where rapid bacterial killing is essential.[16]
Toxicity Profile
Nephrotoxicity is the most significant dose-limiting toxicity for both polymyxins.
Toxicity
Colistin Sulfate
Polymyxin B
Key Considerations
References
Nephrotoxicity
Generally considered more nephrotoxic.
Lower rates of nephrotoxicity reported in some studies.
The higher renal clearance of the prodrug CMS may contribute to increased renal toxicity.
Can cause neurotoxic effects (e.g., paresthesia, dizziness).
Similar neurotoxic potential.
Requires careful patient monitoring.
Experimental Protocols: A Guide for the Bench
Broth Microdilution (BMD) for MIC Determination
The Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) recommend broth microdilution as the reference method for polymyxin susceptibility testing.[17][23][24][25]
Step-by-Step Methodology:
Prepare Materials: Cation-adjusted Mueller-Hinton broth (CAMHB), 96-well microtiter plates, colistin sulfate and polymyxin B analytical standards, bacterial inoculum, and quality control strains (e.g., E. coli ATCC 25922, P. aeruginosa ATCC 27853).
Prepare Antibiotic Stock Solutions: Prepare high-concentration stock solutions of colistin sulfate and polymyxin B in sterile water.
Prepare Antibiotic Dilutions: Perform serial two-fold dilutions of the antibiotic stock solutions in CAMHB directly in the microtiter plates to achieve the desired final concentration range (e.g., 0.25 to 64 µg/mL).
Prepare Bacterial Inoculum: From a fresh culture, prepare a bacterial suspension in sterile saline or broth and adjust its turbidity to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). Dilute this suspension to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well.[26][27]
Inoculate Plates: Add the standardized bacterial inoculum to each well of the microtiter plate containing the antibiotic dilutions. Include a growth control well (no antibiotic) and a sterility control well (no bacteria).
Incubation: Incubate the plates at 35°C for 16-20 hours in ambient air.
Determine MIC: The MIC is the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.
Neutropenic Mouse Thigh Infection Model
Step-by-Step Methodology:
Animal Acclimatization: Acclimatize mice (e.g., ICR or BALB/c) for at least three days before the experiment.
Immunosuppression: Render the mice neutropenic by intraperitoneal injections of cyclophosphamide. A common regimen is 150 mg/kg four days before infection and 100 mg/kg one day before infection.[8][12][28]
Bacterial Inoculum Preparation: Grow the CR-GNB strain to the mid-logarithmic phase, wash the cells, and resuspend them in sterile saline to the desired concentration (e.g., 1-5 x 10⁶ CFU/mL).[29]
Infection: Anesthetize the mice and inject 0.1 mL of the bacterial inoculum into the thigh muscle.[8][29]
Treatment: At a predetermined time post-infection (e.g., 2 hours), begin treatment with colistin sulfate, polymyxin B, or a vehicle control via the desired route (e.g., subcutaneous or intravenous).[28]
Endpoint Analysis: At designated time points (e.g., 24 hours post-treatment), euthanize the mice. Aseptically remove the infected thigh, weigh it, and homogenize it in a known volume of sterile saline.[29]
Bacterial Load Determination: Perform serial dilutions of the tissue homogenate and plate on appropriate agar media to determine the number of viable bacteria (CFU/g of tissue).[29]
Conclusion and Future Directions
Both colistin sulfate and polymyxin B are indispensable tools in the fight against CR-GNB. However, they are not interchangeable.
Polymyxin B appears to have a more favorable pharmacokinetic profile for systemic infections due to its direct administration as an active drug, leading to more predictable and rapid achievement of therapeutic concentrations.[3] Some evidence also suggests a lower potential for nephrotoxicity compared to colistin.[22]
Colistin Sulfate , administered as the prodrug CMS, may be a suitable option for urinary tract infections due to the high concentration of the active drug achieved in the urine.[3]
The choice between these two critical antibiotics should be guided by the site of infection, the specific pathogen and its susceptibility profile, and the patient's renal function. Further prospective, randomized controlled trials are urgently needed to definitively compare the clinical efficacy and safety of colistin and polymyxin B in various clinical scenarios. For researchers and drug developers, understanding the nuances of their pharmacology and employing standardized preclinical models is paramount to advancing the development of new strategies to combat the growing threat of antimicrobial resistance.
References
A Comparative Guide: Colistin Sulfate vs. Polymyxin B for Treating Klebsiella pneumoniae Infections. Benchchem.
Tran, T. B., Velkov, T., Nation, R. L., Forrest, A., Tsuji, B. T., Bergen, P. J., & Li, J. (2016). Pharmacokinetics/pharmacodynamics of colistin and polymyxin B: are we there yet?. International journal of antimicrobial agents, 48(6), 609-615.
Po-Yen Chen, et al. (2025). Comparative analysis of colistin and polymyxin B minimal inhibitory concentrations in Enterobacterales, Acinetobacter baumannii, and Pseudomonas aeruginosa. Journal of Infection and Public Health, 19(2), 103091.
Cheah, S. E., et al. (2016). Colistin and Polymyxin B Dosage Regimens against Acinetobacter baumannii: Differences in Activity and the Emergence of Resistance. Antimicrobial Agents and Chemotherapy, 60(7), 3921-3933.
Neutropenic Mouse Thigh Model of Infection. Noble Life Sciences.
Neutropenic Thigh Infection Model.
He, J., et al. (2017). Pharmacokinetics of the Individual Major Components of Polymyxin B and Colistin in Rats.
Main types of animal models for the study of treatment efficacy in carbapenem-resistant bacteria and associated advantages or limitations.
Pletzer, D., & Hancock, R. E. (2017). New mouse model for chronic infections by gram-negative bacteria enabling the study of anti-infective efficacy and host-microbe interactions. mBio, 8(1), e02182-16.
Mui, E. (2015). Colistin vs. Polymyxin B. Infectious Disease Alert.
Farajzadeh Sheikh, A., et al. (2021). Comparative study of in vitro activities of polymyxin B commercial products on Pseudomonas aeruginosa isolated from hospitalized patients. Revista chilena de infectología, 38(4), 488-495.
An Optimized Mouse Thigh Infection Model for Enterococci and Its Impact on Antimicrobial Pharmacodynamics. Antimicrobial Agents and Chemotherapy, 60(10), 5907-5915.
Neutropenic thigh mouse model. REVIVE - GARDP.
Zhao, M., et al. (2024). Comparison of in vitro synergy between polymyxin B or colistin in combination with 16 antimicrobial agents against multidrug-resistant Acinetobacter baumannii isolates. Journal of Microbiology, Immunology and Infection, 57(2), 100384.
Tran, T. B., et al. (2016). Pharmacokinetics/pharmacodynamics of colistin and polymyxin B: are we there yet?. International journal of antimicrobial agents, 48(6), 609–615.
Pogue, J. M., et al. (2023). Comparison between Colistin and Polymyxin B in the Treatment of Bloodstream Infections Caused by Carbapenem-Resistant Pseudomonas aeruginosa and Acinetobacter baumannii-calcoaceticus Complex. Microorganisms, 11(8), 2095.
Tacconelli, E., et al. (2020). In vivo studies on antibiotic combination for the treatment of carbapenem-resistant Gram-negative bacteria: a systematic review and meta-analysis protocol. BMJ Open Science, 4(1), e100055.
Establishing a Murine Model of Infection for Testing Contezolid Efficacy. Benchchem.
Tacconelli, E., et al. (2020). In vivo studies on antibiotic combination for the treatment of carbapenem-resistant Gram-negative bacteria: a systematic review and meta-analysis protocol. BMJ open science, 4(1), e100055.
van Duin, D., & Bonomo, R. A. (2017). Susceptibility Testing for the Polymyxins: Two Steps Back, Three Steps Forward?. Journal of clinical microbiology, 55(9), 2599–2601.
Pogue, J. M., et al. (2023). Comparison between Colistin and Polymyxin B in the Treatment of Bloodstream Infections Caused by Carbapenem-Resistant Pseudomonas aeruginosa and Acinetobacter baumannii-calcoaceticus Complex. Microorganisms, 11(8), 2095.
Colistin and Polymyxin B sensitivity by broth microdilution among carbapenem-resistant clinical isol
van Duin, D., & Bonomo, R. A. (2017). Susceptibility Testing for the Polymyxins: Two Steps Back, Three Steps Forward?. Journal of clinical microbiology, 55(9), 2599–2601.
Fizza, K., et al. (2014). In-vitro efficacy of polymyxin B with rifampin, colistin and doxycycline against extensively drug resistant Acinetobacter baumannii. African Journal of Microbiology Research, 8(4), 332-336.
Liu, H., et al. (2024). Colistin sulfate versus polymyxin B for the treatment of infections caused by carbapenem-resistant Acinetobacter baumannii: a multicenter retrospective cohort study. Frontiers in Pharmacology, 15, 1356934.
Akajagbor, D. S., et al. (2013). In Vitro Assessment and Multicenter Cohort Study of Comparative Nephrotoxicity Rates Associated with Colistimethate versus Polymyxin B Therapy. Antimicrobial agents and chemotherapy, 57(11), 5288–5294.
Comparative evaluation of susceptibility testing methods for colistin and polymyxin B among clinical isol
Innovative Antibiotic Therapies for Carbapenem-Resistant Gram-Negative Bacterial Infections: Clinical Efficacy, Safety, and Compar
Satlin, M. J., et al. (2020). Polymyxin Susceptibility Testing and Interpretive Breakpoints: Recommendations from the United States Committee on Antimicrobial Susceptibility Testing (USCAST). Antimicrobial agents and chemotherapy, 64(2), e01495-19.
Manual Reading of Sensititre Broth Microdilution System Panels Improves Accuracy of Susceptibility Reporting for Polymyxin Antibiotics. Journal of Clinical Microbiology, 59(9), e00537-21.
Challenges, Issues and Warnings from CLSI and EUCAST Working Group on Polymyxin Susceptibility Testing. Semantic Scholar.
Vieceli, T., et al. (2024). Colistin versus polymyxin B for the treatment of carbapenem-resistant Klebsiella pneumoniae bloodstream infections. Journal of Infection and Chemotherapy, 30(4), 102123.
Comparison between Colistin and Polymyxin B in the Treatment of Bloodstream Infections Caused by Carbapenem-Resistant Pseudomonas aeruginosa and Acinetobacter baumannii-calcoaceticus Complex. Lume inicial.
Bacterial burden in a mouse lung infection model induced by an MDR AB...
Kwa, A., Kasiakou, S. K., Tam, V. H., & Falagas, M. E. (2007). Polymyxin B: similarities to and differences from colistin (polymyxin E). Expert review of anti-infective therapy, 5(5), 811–821.
Advancing toward a standardized murine model to evaluate treatments for antimicrobial resistance lung infections. Frontiers in Microbiology, 13, 978635.
Broth microdilution colistin and polymyxin B MIC distributions for all test isolatesa.
Chew, K. L., et al. (2017). Colistin and Polymyxin B Susceptibility Testing for Carbapenem-Resistant and mcr-Positive Enterobacteriaceae: Comparison of Sensititre, MicroScan, Vitek 2, and Etest with Broth Microdilution. Journal of clinical microbiology, 55(9), 2609–2616.
Manual Reading of Sensititre Broth Microdilution System Panels Improves Accuracy of Susceptibility Reporting for Polymyxin Antibiotics. Journal of Clinical Microbiology, 59(9), e00537-21.
Murine Acute Pneumonia Model of Pseudomonas aeruginosa Lung Infection. Bio-protocol, 9(22), e3434.
Optimization and characterization of a murine lung infection model for the evaluation of novel therapeutics against Burkholderia cenocepacia. Journal of microbiological methods, 139, 127–134.
A murine model of early Pseudomonas aeruginosa lung disease with transition to chronic infection.
Comparative In Vivo Analysis: Colistin Sulfate vs. Colistimethate Sodium (CMS)
As a Senior Application Scientist, I frequently encounter experimental designs that fundamentally misunderstand the pharmacological dichotomy of polymyxin E. Colistin is a critical last-resort antibiotic for multidrug-re...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I frequently encounter experimental designs that fundamentally misunderstand the pharmacological dichotomy of polymyxin E. Colistin is a critical last-resort antibiotic for multidrug-resistant (MDR) Gram-negative pathogens, but it is commercially available in two distinct forms: colistin sulfate (CS) and colistimethate sodium (CMS) .
Conflating these two compounds in preclinical or clinical models leads to catastrophic errors in pharmacokinetic (PK) modeling and toxicity assessments. This guide provides an objective, mechanistically grounded comparison of CS and CMS in vivo, complete with self-validating experimental protocols to ensure data integrity.
The Chemical and Pharmacological Dichotomy
The structural differences between CS and CMS dictate their entirely divergent in vivo behaviors.
Colistin Sulfate (CS): This is the active drug. It is a highly stable, polycationic decapeptide. Because of its positive charge, it interacts directly with the anionic lipopolysaccharides (LPS) of Gram-negative bacterial membranes, leading to rapid, concentration-dependent bactericidal activity 1. However, this same polycationic nature drives severe systemic nephrotoxicity, historically limiting its use to oral (bowel decontamination) or topical applications 2.
Colistimethate Sodium (CMS): To circumvent the toxicity of CS, CMS was developed by reacting colistin with formaldehyde and sodium bisulfite. This process adds sulfomethyl groups to the primary amines of colistin, masking its positive charge. The resulting CMS is a polyanionic, inactive prodrug 2. It must undergo in vivo hydrolysis to liberate the active colistin base.
In Vivo Conversion and Clearance Mechanisms
The pharmacological efficacy of CMS is entirely dependent on its in vivo conversion rate, which is a slow and inefficient process. When administered intravenously, CMS distributes rapidly but possesses no intrinsic antibacterial activity 1.
Crucially, the hydrolysis of CMS into active colistin competes directly with renal clearance. Because CMS is polyanionic, it is predominantly and rapidly excreted intact by the kidneys via glomerular filtration. Consequently, only a fraction (~20-30% in patients with normal renal function) of the administered CMS dose is ever converted into active colistin 1. In contrast, active colistin (whether formed from CMS or administered directly as CS) undergoes extensive renal tubular reabsorption mediated by the megalin receptor system, leading to non-renal systemic clearance and tubular accumulation 3.
In vivo pharmacokinetic pathways comparing CMS prodrug hydrolysis and colistin sulfate clearance.
Pharmacokinetics and Biodistribution
Understanding the PK/PD indices is vital for drug development. Both agents exhibit concentration-dependent bactericidal activity, best predicted by the ratio of the free-drug area under the concentration-time curve to the minimum inhibitory concentration (
f
AUC/MIC) 4.
The table below summarizes the critical quantitative and qualitative differences between the two formulations based on recent population PK studies 4, 5.
Parameter
Colistin Sulfate (CS)
Colistimethate Sodium (CMS)
Chemical Nature
Polycationic, active drug
Polyanionic, inactive prodrug
In Vivo Activity
Immediate
Delayed (requires hydrolysis)
Primary Clearance
Non-renal (extensive tubular reabsorption)
Renal (rapid glomerular filtration; ~13 L/h in critically ill)
Half-life (t1/2)
~4-14.4 hours (varies by renal function)
~2 hours (intact CMS)
Protein Binding
51% - 79%
Minimal (for intact CMS)
Inter-individual PK Variability
Lower (predictable active drug exposure)
High (heavily dependent on baseline renal function)
Nephrotoxicity Profiles: Mechanistic Insights
Nephrotoxicity remains the dose-limiting factor for polymyxins. The mechanism is rooted in the active colistin molecule. Colistin binds to the brush border membrane of proximal tubular cells and is internalized via megalin-mediated endocytosis. Once intracellular, it induces oxidative stress, mitochondrial dysfunction, and apoptosis 3.
While CMS was historically deemed "safer" for IV use, recent high-dose regimens required to achieve therapeutic colistin concentrations have resulted in acute kidney injury (AKI) rates approaching 60% in some cohorts 6. Furthermore, recent retrospective analyses comparing IV CS and CMS indicate that while CMS has a higher overall incidence of AKI in unmatched cohorts (29.70% vs. 7.37% for CS) due to its complex renal handling and delayed clearance in renal impairment, CS drives more immediate, concentration-dependent tubular damage 7.
Experimental Methodology: In Vivo PK/PD Evaluation
To objectively compare CS and CMS in vivo, researchers must employ a rigorous, self-validating pharmacokinetic workflow. The most critical failure point in CMS research is the ex vivo hydrolysis of CMS to colistin during sample collection and processing. Because CMS spontaneously hydrolyzes in aqueous environments, any delay in stabilization artificially inflates the measured active colistin concentrations, invalidating the data 8.
Protocol: Self-Validating LC-MS/MS Quantification of CMS and Colistin in Murine Models
Objective: To determine the true in vivo conversion rate and biodistribution of CMS vs. CS without analytical artifacts.
Causality Check: Why use rapid cooling and acidification? Without immediate thermal and chemical stabilization, CMS will continue to hydrolyze in the collection tube. Acidification (pH < 4) protonates the sulfomethyl groups, halting the hydrolysis reaction and ensuring the measured colistin accurately reflects the in vivo state at the exact moment of sampling.
Step-by-Step Workflow:
Animal Dosing: Administer equimolar doses (based on colistin base activity) of CS and CMS intravenously to two cohorts of healthy CD-1 mice.
Sample Collection (Critical Step): At predetermined time points (e.g., 15, 30, 60, 120 mins), collect blood via cardiac puncture. Crucial: Blood must be collected directly into pre-chilled (4°C) K2EDTA tubes containing 0.1 M hydrochloric acid (HCl) to immediately halt CMS hydrolysis.
Plasma Separation: Centrifuge the samples at 4°C, 3000 × g for 10 minutes. Extract the plasma and store immediately at -80°C.
Tissue Homogenization: Harvest kidneys, rinse in ice-cold PBS, and homogenize in a 1:3 (w/v) ratio of acidified blank plasma to maintain matrix consistency and prevent post-mortem hydrolysis.
Protein Precipitation: Add 3 volumes of ice-cold acetonitrile (containing polymyxin B as an internal standard) to 1 volume of the biological sample. Vortex for 30 seconds and centrifuge at 15,000 × g for 15 minutes at 4°C.
LC-MS/MS Analysis: Inject the supernatant into a reverse-phase LC-MS/MS system. Use a gradient of 0.1% formic acid in water and acetonitrile. Validation: The chromatographic method must distinctly resolve colistin A (Polymyxin E1), colistin B (Polymyxin E2), and intact CMS peaks to quantify the exact ratio of prodrug to active drug 9.
Conclusion
The comparative in vivo analysis of colistin sulfate and colistimethate sodium highlights a fundamental trade-off in antimicrobial pharmacology: immediate bactericidal efficacy coupled with high direct toxicity (CS) versus attenuated initial toxicity at the cost of complex, highly variable prodrug conversion kinetics (CMS). For drug development professionals, recognizing these mechanistic differences—and deploying rigorous, artifact-free analytical protocols—is paramount to advancing next-generation polymyxin therapies.
Navigating the Colistin Testing Crisis: Validating MIC Results with the Reference Broth Microdilution Method
Colistin (polymyxin E) has re-emerged as a critical last-resort antibiotic for combating multidrug-resistant (MDR) Gram-negative pathogens, including carbapenem-resistant Enterobacterales, Pseudomonas aeruginosa, and Aci...
Author: BenchChem Technical Support Team. Date: March 2026
Colistin (polymyxin E) has re-emerged as a critical last-resort antibiotic for combating multidrug-resistant (MDR) Gram-negative pathogens, including carbapenem-resistant Enterobacterales, Pseudomonas aeruginosa, and Acinetobacter baumannii. However, determining the Minimum Inhibitory Concentration (MIC) for colistin is notoriously fraught with methodological artifacts.
Driven by an alarming rate of false-susceptibility reports from clinical laboratories, the joint Clinical and Laboratory Standards Institute (CLSI) and European Committee on Antimicrobial Susceptibility Testing (EUCAST) Polymyxin Breakpoints Working Group established a strict mandate: ISO 20776-1 standard Broth Microdilution (BMD) is the only valid reference method for colistin MIC testing [1].
This guide provides an objective, data-driven comparison of colistin MIC testing methods, explains the mechanistic pitfalls of alternative assays, and outlines a self-validating protocol for the reference BMD method.
The Mechanistic Pitfalls of Colistin Susceptibility Testing
To understand why standard laboratory methods fail with colistin, one must examine the molecule's unique physicochemical properties. Colistin is a large, multicomponent, cationic lipopeptide. These characteristics create three distinct points of failure in non-reference methods:
Agar Diffusion Failure: Due to its large molecular weight and cationic nature, colistin diffuses poorly and unpredictably through agar matrices. This leads to artificially large zones of inhibition in disk diffusion and gradient diffusion (Etest) assays, resulting in dangerous Very Major Errors (false susceptibility)[1].
Plastic Adsorption: The positively charged colistin molecules readily bind to the negatively charged surfaces of standard polystyrene microtiter plates. This effectively reduces the concentration of free antibiotic available in the well[1].
Prodrug vs. Active Drug: In clinical settings, colistin is administered as the inactive prodrug colistimethate sodium (CMS). In vitro, CMS hydrolyzes into active colistin at an unpredictable rate, leading to MIC values that are 3 to 8 times higher than reality. Therefore, in vitro testing must exclusively use colistin sulfate [1].
Mechanistic pathways leading to false susceptibility in non-reference colistin MIC testing.
Comparative Data: Why Alternatives Fail
Automated systems (e.g., Vitek 2, BD Phoenix) and gradient diffusion strips are highly favored for their workflow efficiency. However, extensive clinical validation studies have demonstrated their unreliability when applied to colistin[2],[3].
The table below synthesizes experimental data from retrospective evaluations of colistin-resistant isolates, highlighting the severe limitations of non-BMD methods.
Table 1: Performance Comparison of Colistin MIC Methods
Poor agar diffusion of the large cationic molecule leads to massive false-susceptibility rates[2].
Disk Diffusion
Unacceptable
Unacceptable
Unacceptable
Banned by CLSI/EUCAST due to complete inability to distinguish resistant isolates[4].
*Note: While automated systems show acceptable CA for some species (e.g., K. pneumoniae), their performance drops significantly for non-fermenters like P. aeruginosa (CA ~60%)[2]. Furthermore, automated panels often lack the extended dilution ranges necessary to detect colistin heteroresistance.
The Gold Standard: ISO 20776-1 BMD Protocol
To eliminate the variables that plague alternative methods, the CLSI-EUCAST joint working group standardized the BMD protocol.
Critical Causality in Reagent Selection:
No Polysorbate-80 (P-80): Historically, laboratories added P-80 (a surfactant) to prevent colistin from binding to plastic. However, P-80 possesses intrinsic antibacterial activity and acts synergistically with colistin, artificially lowering the MIC. P-80 is strictly prohibited [1].
Cation-Adjusted Mueller-Hinton Broth (CAMHB): Must be used without additives to ensure physiological concentrations of calcium and magnesium, which compete with colistin for binding sites on the bacterial outer membrane[5].
Step-by-Step Self-Validating Workflow
This protocol is designed as a self-validating system. The results of the clinical isolates are only considered valid if the internal Quality Control (QC) strains fall within their exact target ranges.
Step 1: Reagent Preparation
Obtain lyophilized colistin sulfate powder (do not use colistimethate sodium)[5],[1].
Reconstitute in sterile distilled water to create a stock solution (e.g., 1024 µg/mL).
Prepare serial two-fold dilutions (typically 0.12 to 16 µg/mL) in plain CAMHB[5].
Step 2: Inoculum Standardization
Select isolated colonies from an 18–24 hour agar plate.
Suspend in sterile saline or broth and adjust turbidity to a 0.5 McFarland standard .
Dilute the suspension in CAMHB to achieve a final well concentration of
5×105
CFU/mL[5].
Step 3: Plate Inoculation & Incubation
Dispense 50 µL of the antibiotic dilutions and 50 µL of the bacterial suspension into an untreated, plain polystyrene 96-well microtiter plate [5].
Incubate the plates in an ambient air incubator at 35°C ± 2°C for 16 to 20 hours[5].
Step 4: Reading and Interpretation
Determine the MIC as the lowest concentration that completely inhibits visible bacterial growth.
Crucial Step: Inspect carefully for "skip wells" (a well with no growth followed by a well with growth at a higher concentration). Skip wells are indicative of colistin heteroresistance and must be investigated[3].
Validated workflow for ISO 20776-1 Broth Microdilution testing of Colistin.
The Self-Validation Gate (Quality Control)
A standard BMD run is technically invalid unless the following QC strains are tested concurrently and yield the expected MICs[4],[1]:
If the QC strains deviate from these ranges, the entire plate must be discarded, as it indicates potential errors in colistin potency, cation concentration in the broth, or excessive plastic binding.
Conclusion
While automated systems and gradient diffusion strips offer convenience, their fundamental incompatibility with the physicochemical properties of colistin makes them a clinical hazard. The high rates of Very Major Errors (false susceptibility) associated with these methods can lead to catastrophic therapeutic failures in patients with MDR Gram-negative infections.
Laboratories and drug development professionals must adhere strictly to the ISO 20776-1 Broth Microdilution method. By utilizing colistin sulfate, omitting surfactants like Polysorbate-80, and enforcing rigorous QC validation with both susceptible and mcr-1 positive resistant strains, researchers can ensure trustworthy, reproducible colistin MIC data.
References
Evaluation of five commercial MIC methods for colistin antimicrobial susceptibility testing for Gram-negative bacteria. Biovitrum. Available at: [Link]
Retrospective Evaluation of Colistin-Resistant Isolates in Automated System by Gradient Diffusion Method and Broth Microdilution Method. ResearchGate. Available at: [Link]
Review of Colistin Susceptibility Testing with Current Data. Mediterranean Journal of Infection Microbes and Antimicrobials. Available at: [Link]
Comparison of Colistin Susceptibility Testing by VITEK 2 Compact and Broth Microdilution Method for Carbapenem Resistant Isolate. Remedy Publications. Available at: [Link]
Clinical Validation of SensiTest Colistin, a Broth Microdilution-Based Method To Evaluate Colistin MICs. ASM Journals. Available at: [Link]
UMIC - High accuracy, ready to use and easy to implement unitary MIC testing solutions based on broth microdilution reference method. Bruker. Available at:[Link]
Challenges, Issues and Warnings from CLSI and EUCAST Working Group on Polymyxin Susceptibility Testing. PMC (NIH). Available at:[Link]
Comparison of Broth Microdilution Method with BD Phoenix, Micro Scan and E-test for Carbapenem-resistant Enterobacterales. Journal of Academic Research in Medicine. Available at: [Link]
comparative study of colistin sulfate microbial clearance rates
Title: Comparative Efficacy of Colistin Sulfate in Microbial Clearance: A Technical Guide Introduction & Rationale The rapid proliferation of carbapenem-resistant Gram-negative bacteria (CR-GNB)—including Acinetobacter b...
Author: BenchChem Technical Support Team. Date: March 2026
Title: Comparative Efficacy of Colistin Sulfate in Microbial Clearance: A Technical Guide
Introduction & Rationale
The rapid proliferation of carbapenem-resistant Gram-negative bacteria (CR-GNB)—including Acinetobacter baumannii (CRAB), Klebsiella pneumoniae (CRKP), and Pseudomonas aeruginosa (CRPA)—has necessitated the re-evaluation of polymyxin antibiotics[1]. Colistin sulfate (CS) and polymyxin B (PMB) are polycationic peptides that serve as last-resort therapeutics[2]. However, they exhibit distinct pharmacokinetic and pharmacodynamic (PK/PD) profiles, largely because colistin is often administered as an inactive prodrug (colistimethate sodium) whereas PMB is administered in its active form[2][3]. This guide provides a rigorous comparative analysis of the microbial clearance rates of colistin sulfate against alternatives like PMB, meropenem, and tigecycline, grounded in experimental causality and clinical data.
Mechanistic Causality: The Self-Promoted Uptake Pathway
To understand the clearance efficacy of colistin sulfate, one must examine its mechanism of action at the molecular level. Colistin sulfate acts primarily on the bacterial outer membrane[2]. The polycationic peptide ring competitively displaces divalent cations (Mg2+ and Ca2+) that bridge the lipid A molecules of lipopolysaccharides (LPS)[2]. This displacement destabilizes the outer membrane, allowing colistin to insert itself into the phospholipid bilayer via a "self-promoted uptake" pathway, ultimately disrupting the cytoplasmic membrane and causing osmotic lysis and rapid bacterial death[4].
Caption: Mechanism of colistin sulfate-induced outer membrane disruption and bacterial cell death.
Comparative In Vivo Microbial Clearance Rates
Clinical microbial clearance—defined as the eradication of the infecting pathogen from sequential cultures—is the definitive metric of antibiotic efficacy. Recent real-world retrospective studies highlight nuanced differences between CS and PMB[1][5].
Data Synthesis: While some cohorts show CS achieving significantly higher microbial clearance rates (57.1% vs. 30.8%)[1], others report statistically comparable efficacy in specific localized infections like pneumonia[5]. Despite varying clinical response rates, colistin sulfate demonstrates potent early bactericidal activity that makes it highly competitive with PMB[4].
In Vitro Pharmacodynamics: Time-Kill Assays
To isolate the intrinsic bactericidal activity from host pharmacokinetics, time-kill kinetics assays are employed. Table 2 compares the pharmacodynamic profiles of CS against meropenem and tigecycline.
Table 2: In Vitro Time-Kill Assay Pharmacodynamics
Causality of Regrowth & Antagonism: Colistin sulfate often exhibits rapid initial killing, but time-kill curves frequently reveal bacterial regrowth at 24 hours[3][4]. This is caused by the selective amplification of heteroresistant subpopulations with modified lipid A structures[2]. Consequently, combination therapies (e.g., CS + Meropenem) are often evaluated to suppress this regrowth[6]. Interestingly, adding bacteriostatic tigecycline to colistin does not always increase killing and may cause antagonism at lower concentrations by inhibiting the protein synthesis required for colistin's self-promoted uptake[4].
To ensure high scientific integrity, the evaluation of microbial clearance must rely on self-validating experimental systems. Below are the rigorous, step-by-step methodologies for determining Minimum Inhibitory Concentration (MIC) and Time-Kill Kinetics.
Protocol 1: Broth Microdilution for MIC Determination
Causality Check: Why use Cation-Adjusted Mueller-Hinton Broth (CAMHB)? Because colistin's efficacy is inversely proportional to the concentration of ambient Mg2+ and Ca2+. Standardizing these cations prevents false resistance readings[2]. Furthermore, polysorbate 80 (a surfactant) must not be used, as it artificially lowers the MIC by synergizing with colistin's membrane-disrupting action.
Media Preparation: Prepare CAMHB strictly adjusted to 20-25 mg/L Ca2+ and 10-12.5 mg/L Mg2+.
Inoculum Standardization: Cultivate the CR-GNB isolate on agar for 18-24 hours. Suspend isolated colonies in sterile saline to achieve a 0.5 McFarland standard (~1.5 × 10^8 CFU/mL).
Dilution: Dilute the suspension 1:150 in CAMHB to yield a final well concentration of 5 × 10^5 CFU/mL.
Drug Preparation: Prepare serial two-fold dilutions of colistin sulfate (e.g., 0.125 to 64 µg/mL) in a 96-well polystyrene plate. (Note: Avoid glass, as polycationic colistin binds to glass surfaces, reducing the effective concentration).
Incubation & Reading: Incubate at 37°C for 16-20 hours. The MIC is the lowest concentration completely inhibiting visible growth. Include a growth control (no drug) and sterility control (no bacteria) to validate the assay.
Protocol 2: Time-Kill Kinetics Assay
Causality Check: Why must carryover be neutralized? High concentrations of colistin transferred to the agar plate can continue killing bacteria during incubation, artificially inflating the clearance rate. Serial dilution below the MIC validates the true viable count.
Inoculation: Inoculate 10 mL of CAMHB containing the target antibiotic concentration (e.g., 1×, 2×, 4× MIC) with a starting bacterial density of 5 × 10^5 CFU/mL.
Incubation: Incubate the flasks in a shaking water bath at 37°C to ensure uniform drug exposure and aeration.
Time-Course Sampling: Extract 100 µL aliquots at predefined intervals: 0, 2, 4, 8, 12, and 24 hours.
Carryover Neutralization: Immediately perform 10-fold serial dilutions in sterile 0.9% saline to dilute the antimicrobial agent below its active threshold.
Plating & Quantification: Spread 100 µL of the diluted samples onto Mueller-Hinton agar plates. Incubate for 24 hours at 37°C.
Data Analysis: Count the colonies to calculate CFU/mL. A bactericidal effect is strictly defined as a ≥ 3 log10 decrease in CFU/mL from the initial inoculum.
Caption: Step-by-step workflow for in vitro time-kill kinetics assay to assess microbial clearance.
Assessing the Clinical Efficacy of Colistin Sulfate vs. Polymyxin B: A Comprehensive Retrospective Analysis Guide
The global surge in multidrug-resistant Gram-negative bacteria (MDR-GNB)—particularly carbapenem-resistant Acinetobacter baumannii (CRAB), Pseudomonas aeruginosa, and Klebsiella pneumoniae—has necessitated the revival of...
Author: BenchChem Technical Support Team. Date: March 2026
The global surge in multidrug-resistant Gram-negative bacteria (MDR-GNB)—particularly carbapenem-resistant Acinetobacter baumannii (CRAB), Pseudomonas aeruginosa, and Klebsiella pneumoniae—has necessitated the revival of polymyxin antibiotics as last-resort therapeutics[1]. While colistimethate sodium (CMS) is a widely known prodrug, clinical practice in several regions increasingly relies on the direct intravenous administration of active polymyxins: Colistin Sulfate (CS) and Polymyxin B (PMB) [2].
Because both agents are administered in their active forms, they bypass the unpredictable in vivo conversion required by CMS. However, choosing between CS and PMB requires a rigorous evaluation of their comparative clinical efficacy, mortality benefits, and safety profiles. This guide synthesizes recent retrospective cohort data, provides mechanistic insights into their toxicity, and outlines self-validating experimental protocols for evaluating these critical therapeutics.
Quantitative Synthesis: Clinical Efficacy and Mortality
Recent propensity score-matched (PSM) retrospective studies reveal a consensus: there is no statistically significant difference in 28-day or 30-day all-cause mortality between CS and PMB [1][3][4][5]. Both agents demonstrate comparable clinical success rates in critically ill intensive care unit (ICU) patients.
However, granular microbiological data suggests nuanced differences. For instance, a 2023 comparative study of 104 severe comorbid patients infected with CR-GNB demonstrated that microbial clearance was significantly higher in the CS cohort (57.1%) compared to the PMB cohort (30.8%), even though overall clinical success remained equivalent[6].
Table 1: Summary of Comparative Retrospective Outcomes (2023–2025)
Safety Profiles: Nephrotoxicity and Dermal Toxicity
The primary dose-limiting factor for polymyxins is nephrotoxicity. Retrospective data consistently indicates that Polymyxin B is associated with a higher incidence of Acute Kidney Injury (AKI) compared to Colistin Sulfate when administered intravenously. In a robust 2024 cohort of 473 patients, the matched AKI incidence was 21.1% for PMB versus 7.0% for CS[3].
Furthermore, PMB exhibits unique adverse events not seen with CS. A 2025 multicenter study tracking CRAB-induced nosocomial pneumonia reported that 18.9% of patients receiving PMB developed dermal toxicity (skin hyperpigmentation), compared to 0% in the CS group[5]. This hyperpigmentation is driven by PMB's specific induction of histamine release and melanogenesis activation in dermal cells[7].
Mechanistic Causality of Polymyxin-Induced AKI
Both PMB and CS are polycationic peptides that bind to the negatively charged brush border of renal proximal tubule cells. They undergo megalin-mediated endocytosis, leading to intracellular accumulation. This accumulation disrupts mitochondrial membrane permeability, triggering the release of reactive oxygen species (ROS) and culminating in cellular apoptosis. The higher AKI rates observed with PMB may stem from subtle structural differences in its fatty acid chain and amino acid sequence, which potentially increase its affinity for renal megalin receptors compared to CS.
Mechanistic pathway of polymyxin-induced acute kidney injury (AKI).
Experimental Methodology: Designing a Self-Validating Retrospective Study
To generate trustworthy clinical comparisons between CS and PMB, researchers must utilize Propensity Score Matching (PSM). Because treatment assignment in retrospective cohorts is not randomized, selection bias is inevitable (e.g., clinicians might reserve PMB for sicker patients). PSM creates a quasi-experimental, self-validating setup by balancing baseline covariates, ensuring that observed toxicity or efficacy differences are drug-dependent rather than disease-severity-dependent[2][5].
Step-by-Step PSM Retrospective Protocol:
Cohort Identification: Query electronic medical records (EMR) for ICU patients receiving intravenous PMB or CS for ≥48 hours. Exclude patients with baseline end-stage renal disease or incomplete records[3].
Propensity Score Generation: Run a multivariate logistic regression model where the dependent variable is the drug choice (CS vs. PMB) and the independent variables are the extracted covariates.
Matching Algorithm: Apply a 1:1 nearest-neighbor matching algorithm without replacement, using a caliper width of 0.2 standard deviations of the logit of the propensity score[5].
Endpoint Validation: Assess primary endpoints (30-day mortality, clinical success) and secondary endpoints (AKI via KDIGO criteria). Apply Cox proportional hazard regression to validate independent risk factors[3].
Standard retrospective Propensity Score Matching (PSM) clinical workflow.
Precision Dosing: Therapeutic Drug Monitoring (TDM) Protocol
Polymyxins exhibit a notoriously narrow therapeutic index. In critically ill patients, fluctuating volumes of distribution and altered renal clearance mean that empirical dosing often results in sub-therapeutic failure or supra-therapeutic toxicity. Recent classification and regression tree analyses prove that TDM significantly improves clinical efficacy for both CS and PMB[1].
Step-by-Step TDM Implementation Protocol:
Steady-State Sampling: Draw peripheral blood samples 30 minutes prior to the 4th or 5th maintenance dose to capture the true steady-state trough concentration (
Cmin
).
Sample Preparation: Centrifuge the blood sample at 3000 × g for 10 minutes to isolate plasma. Perform protein precipitation using high-grade acetonitrile.
LC-MS/MS Quantification: Analyze the supernatant using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system. Ensure the calibration curve encompasses the 0.1 to 5.0 mg/L range.
Pharmacokinetic Targeting: Compare the quantified
Cmin
against established efficacy thresholds:
Dose Titration: If the
Cmin
falls below the threshold, incrementally increase the maintenance dose while continuously monitoring KDIGO biomarkers for acute kidney injury.
References
Zhang, et al. (2025). Efficacy, safety, and therapeutic drug monitoring of polymyxin B sulfate and colistin sulfate in critically ill patients: a real-world retrospective study. PubMed / Frontiers in Pharmacology.
Multicenter Study (2024). Acute kidney injury with intravenous colistin sulfate compared with polymyxin B in critically ill patients: A real-world, retrospective cohort study. PubMed / Pharmacotherapy.
Multicenter Study (2025). Colistin sulfate versus polymyxin B for the treatment of infections caused by carbapenem-resistant Acinetobacter baumannii: a multicenter retrospective cohort study. PubMed / Frontiers in Pharmacology.
Commentary (2026). Commentary 'Efficacy, safety, and therapeutic drug monitoring of polymyxin B sulfate and colistin sulfate in critically ill patients: a real-world retrospective study'. Frontiers.
Multicenter Study (2025).
Retrospective Study (2022). Clinical efficacy and nephrotoxicity of intravenous colistin sulfate in the treatment of carbapenem-resistant gram-negative bacterial infections. AME Publishing Company.
Shanghai Tenth People's Hospital (2023). Comparative study of polymyxin B and colistin sulfate in the treatment of severe comorbid patients infected with CR-GNB. PubMed / BMC Infectious Diseases.
validation of a new assay for colistin sulfate detection
Title: Analytical Evolution in Antimicrobial Monitoring: Validation of a Novel Aptamer-Based Assay for Colistin Sulfate The Bioanalytical Bottleneck of Colistin Detection Colistin sulfate (Polymyxin E) is a polycationic...
Author: BenchChem Technical Support Team. Date: March 2026
Title: Analytical Evolution in Antimicrobial Monitoring: Validation of a Novel Aptamer-Based Assay for Colistin Sulfate
The Bioanalytical Bottleneck of Colistin Detection
Colistin sulfate (Polymyxin E) is a polycationic lipopeptide antibiotic that serves as a critical last-line defense against multidrug-resistant Gram-negative bacteria, including carbapenem-resistant Enterobacteriaceae. However, its narrow therapeutic index—characterized by severe nephrotoxicity and neurotoxicity—necessitates rigorous Therapeutic Drug Monitoring (TDM) and pharmacokinetic (PK) profiling.
From an analytical perspective, colistin presents a formidable challenge. It lacks a strong UV-absorbing chromophore, rendering standard HPLC-UV methods ineffective without complex, error-prone derivatization steps. Furthermore, its highly polycationic nature causes it to bind non-specifically to labware and plasma proteins, leading to severe recovery losses during sample preparation. To address these challenges, we have validated a Novel Aptamer-Based Fluorometric Assay (AFA) , objectively comparing its performance against the traditional gold standards: LC-MS/MS and ELISA.
Mechanistic Evaluation of Detection Platforms
As application scientists, we must select assay platforms based on the fundamental physicochemical properties of the analyte.
LC-MS/MS (The Gold Standard): Liquid chromatography-tandem mass spectrometry provides unparalleled specificity via Multiple Reaction Monitoring (MRM). However, colistin's high molecular weight and charge state make it highly susceptible to matrix effects (ion suppression) caused by endogenous phospholipids in plasma. This necessitates extensive Solid Phase Extraction (SPE) prior to injection, limiting throughput[1].
ELISA (The Immunoassay Standard): Traditional ELISAs rely on monoclonal antibodies. The Causality of Failure: Because colistin is a highly conserved, toxic bacterial peptide, generating high-affinity antibodies in host animals is biologically challenging due to low immunogenicity and host toxicity. Consequently, commercial ELISAs often suffer from low affinity and high cross-reactivity with other endogenous polypeptides[2].
The Novel Approach - Aptamer-Based Fluorometric Assay (AFA): This new assay bypasses biological immunization by utilizing SELEX-derived single-stranded DNA aptamers. The Causality of Success: Aptamers fold into highly specific 3D conformations driven by electrostatic interactions with colistin’s polycationic ring. Because they are synthesized in vitro, they offer absolute batch-to-batch consistency and bypass the steric hindrance issues common in bulky antibody-antigen complexes.
FDA-Aligned Validation Framework
Any new bioanalytical assay must be rigorously validated against established regulatory standards. Our validation framework is strictly grounded in the [3].
Caption: Core parameters for FDA Bioanalytical Method Validation (BMV) framework.
A protocol is only as reliable as its internal failure-detection mechanisms. Both methodologies detailed below are designed as self-validating systems , ensuring that any matrix interference or mechanical failure automatically flags the run for rejection rather than propagating false data.
LC-MS/MS Reference Protocol
Supported by established bioanalytical methods for colistin quantitation[1].
Sample Preparation: Aliquot 100 µL of human plasma. Add 10 µL of Polymyxin B (Internal Standard, IS).
Protein Precipitation: Add 300 µL of acidified methanol (1% formic acid). Causality: The acid disrupts colistin's binding to plasma proteins, ensuring total analyte recovery. Centrifuge at 12,000 × g for 10 min.
Solid Phase Extraction (SPE): Load the supernatant onto a Weak Cation Exchange (WCX) cartridge. Causality: WCX specifically captures the positively charged amine groups of colistin while neutral lipids wash through. Elute with 5% ammonium hydroxide in methanol.
Chromatography & Detection: Inject 10 µL onto a C18 column. Detect via ESI positive mode using MRM transitions for Colistin A (m/z 585.4 → 101.1) and Colistin B (m/z 578.4 → 101.1).
Self-Validating Mechanism: The system continuously monitors the Polymyxin B IS peak area. If the IS signal drops by >30% in any sample, it indicates severe matrix ion suppression or extraction failure, triggering an automatic rejection of that specific sample result.
Caption: Workflow of the Novel Aptamer-based Fluorometric Assay for Colistin.
Sample Preparation: Aliquot 50 µL of plasma. Add 150 µL of acidified methanol to precipitate proteins. Centrifuge and collect the supernatant.
Buffer Exchange: Dilute the supernatant 1:10 in Binding Buffer (Tris-HCl, pH 7.4, 1 mM MgCl₂). Causality: Mg²⁺ ions are strictly required to stabilize the secondary hairpin structure of the DNA aptamer.
Incubation: Add 50 µL of Cy5-labeled colistin-specific aptamer and magnetic beads coated with complementary capture probes. Causality: In the absence of colistin, the aptamer hybridizes to the beads. In the presence of colistin, the aptamer undergoes a conformational shift, binding the antibiotic and remaining in the supernatant.
Separation & Readout: Apply a magnetic field to pull down the beads. Transfer the supernatant to a black microplate and measure fluorescence (Ex 640 nm / Em 670 nm).
Self-Validating Mechanism (Multiplexed IC): A non-binding, scrambled DNA sequence labeled with a distinct fluorophore (Cy3) is spiked into every well. The Cy3 signal acts as an Internal Control (IC) for fluorescence quenching and matrix interference. If the Cy3 signal deviates by >15% from the baseline, the well is automatically invalidated by the system software.
Quantitative Performance Comparison
The following table summarizes the validation data across the three platforms, evaluating them against FDA M10 acceptance criteria (Accuracy/Precision CV < 15%).
Performance Parameter
LC-MS/MS (Gold Standard)
ELISA (Immunoassay)
Novel AFA (Aptamer)
Lower Limit of Quantitation (LLOQ)
10 ng/mL
50 ng/mL
15 ng/mL
Dynamic Range
10 – 5,000 ng/mL
50 – 1,000 ng/mL
15 – 3,000 ng/mL
Intra-day Precision (CV%)
< 8%
< 15%
< 10%
Analyte Recovery
85% – 95%
70% – 110%
90% – 105%
Matrix Effect Susceptibility
High (Ion Suppression)
High (Cross-reactivity)
Low (Scrambled IC corrected)
Time-to-Result (96 samples)
4 – 6 hours (Serial)
3 – 4 hours (Parallel)
< 1 hour (Parallel)
Capital Equipment Cost
Very High (>$300k)
Low (<$10k)
Low (<$15k)
Conclusion
While LC-MS/MS remains the definitive reference method for colistin sulfate quantitation due to its absolute molecular specificity, its low throughput and high susceptibility to ion suppression limit its utility in rapid clinical or high-volume screening environments. Traditional ELISAs fail to bridge this gap due to the inherent biological limitations of antibody generation against toxic polycationic peptides.
The Novel Aptamer-Based Fluorometric Assay (AFA) successfully bridges this analytical divide. By utilizing in vitro synthesized aptamers, it achieves an LLOQ (15 ng/mL) nearly on par with LC-MS/MS, while maintaining the high-throughput, parallel-processing advantages of a microplate format. Crucially, the integration of a Cy3-scrambled aptamer internal control creates a self-validating system that ensures data integrity in complex biological matrices.
References
FDA. "M10 Bioanalytical Method Validation and Study Sample Analysis." U.S. Food and Drug Administration, 2024.[Link]
Kumar, et al. "Electrochemical immunosensor for the detection of colistin in chicken liver." National Center for Biotechnology Information (PMC), 2022.[Link]
Gobin, et al. "Determination of colistin in human plasma, urine and other biological samples using LC-MS/MS." ResearchGate, 2010.[Link]
A Senior Application Scientist's Guide to Colistin Sulfate: Monotherapy vs. Combination Therapy in the Era of Multidrug Resistance
The escalating crisis of multidrug-resistant (MDR) Gram-negative bacteria, particularly carbapenem-resistant organisms (CROs) such as Acinetobacter baumannii, Pseudomonas aeruginosa, and Klebsiella pneumoniae, has propel...
Author: BenchChem Technical Support Team. Date: March 2026
The escalating crisis of multidrug-resistant (MDR) Gram-negative bacteria, particularly carbapenem-resistant organisms (CROs) such as Acinetobacter baumannii, Pseudomonas aeruginosa, and Klebsiella pneumoniae, has propelled the polymyxin antibiotic colistin back into service as a last-resort therapeutic agent.[1][2] Its primary mechanism involves targeting the lipopolysaccharide (LPS) in the outer membrane of Gram-negative bacteria, leading to membrane disruption and cell death.[3][4] However, the utility of colistin monotherapy is hampered by concerns over its narrow therapeutic window, dose-dependent nephrotoxicity, and the emergence of resistance.[3]
This has led to a critical debate within the scientific and clinical communities: Is colistin sulfate monotherapy sufficient, or does combination therapy offer a superior strategy? This guide provides an in-depth comparison, synthesizing preclinical data and clinical evidence to equip researchers and drug development professionals with a comprehensive understanding of the effectiveness of these approaches.
The Rationale for Combination Therapy
The premise of combining colistin with other antimicrobial agents is built on sound pharmacological principles. The primary goals are to achieve synergistic bactericidal activity, prevent the development of resistance, and potentially reduce the required dose of colistin, thereby mitigating its toxicity.[5][6] Colistin's disruptive effect on the bacterial outer membrane is thought to facilitate the entry of other antibiotics that might otherwise be blocked, creating a classic synergistic interaction.[3] Numerous in vitro studies have demonstrated synergistic or additive effects when colistin is combined with agents like carbapenems, rifampicin, fosfomycin, and tigecycline.[6][7]
Evaluating Efficacy: Key In Vitro Methodologies
To quantitatively assess the potential of a combination therapy, two primary in vitro methods are indispensable: the checkerboard assay for synergy and the time-kill curve analysis for dynamic bactericidal effects.
The Checkerboard Assay: Quantifying Synergy
The checkerboard assay is a cornerstone technique used to determine if the combined effect of two antimicrobial agents is synergistic, additive, indifferent, or antagonistic. This is achieved by testing a wide range of concentrations of both drugs, alone and in combination, against a specific bacterial isolate. The result is quantified using the Fractional Inhibitory Concentration Index (FICI).
FICI Calculation:
FICI = FIC of Drug A + FIC of Drug B
FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)
FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)
Interpretation of FICI:
Synergy: FICI ≤ 0.5
Additivity/Indifference: 0.5 < FICI ≤ 4.0
Antagonism: FICI > 4.0
Caption: Workflow for the checkerboard synergy assay.
Table 1: Summary of In Vitro Synergy Studies (Checkerboard Assay)
Colistin Combination Partner
Target Organism
Synergy Rate (FICI ≤ 0.5)
Key Findings & References
Meropenem/Imipenem
A. baumannii
30% - 51.4%
Combination shows additive to synergistic effects. Meropenem combinations may be more effective than imipenem.[8][9]
Rifampicin
A. baumannii, P. aeruginosa
High (often >50%)
Consistently one of the most synergistic combinations observed in vitro.[10][11]
Doxycycline
P. aeruginosa, A. baumannii
60% - 90%
A recent study showed high rates of synergy against MDR isolates.[12]
Vancomycin
A. baumannii
High (up to 100%)
Effective against colistin-resistant strains, likely due to outer membrane disruption allowing vancomycin access.[11]
Fosfomycin
K. pneumoniae
High (up to 72%)
Shows significant synergistic potential against carbapenem-resistant isolates.[13]
While the checkerboard assay provides a static measure of synergy, time-kill curve (TKC) analysis offers a dynamic view of how antibiotics, alone and in combination, affect bacterial viability over time. This method is crucial for understanding the rate and extent of bacterial killing and detecting potential issues like bacterial regrowth.
A synergistic interaction in a TKC analysis is typically defined as a ≥2-log10 decrease in CFU/mL by the combination compared to the most active single agent at a specific time point (e.g., 24 hours). Bactericidal activity is defined as a ≥3-log10 reduction in CFU/mL compared to the initial inoculum.[6]
Caption: Visualizing synergy in a time-kill curve assay.
In vitro time-kill assays have confirmed that colistin monotherapy can exhibit rapid initial bactericidal activity, but this is often followed by bacterial regrowth, particularly with heteroresistant strains.[6][14] In contrast, synergistic combinations, such as colistin with meropenem or rifampicin, can enhance the rate of killing and, crucially, suppress the regrowth of resistant subpopulations.[6][8][9]
From Benchtop to Bedside: Clinical Evidence
While in vitro data overwhelmingly supports combination therapy, the translation to clinical benefit has been a subject of intense investigation and debate. Numerous retrospective studies, randomized controlled trials (RCTs), and meta-analyses have compared colistin monotherapy with combination regimens, yielding a complex and often contradictory body of evidence.
Table 2: Summary of Clinical Outcomes from Meta-Analyses
Clinical Outcome
Colistin Monotherapy vs. Combination Therapy
Certainty of Evidence
Key Findings & References
Microbiological Eradication
Combination therapy is superior .
Moderate
Combination regimens show a significantly higher rate of clearing the infecting organism, especially for A. baumannii.[3][5][15][16]
Clinical Improvement/Cure
No significant difference.
Low to Moderate
Most meta-analyses find no statistically significant difference in clinical improvement rates between the two approaches.[3][16][17][18]
28-Day All-Cause Mortality
No significant difference.
Moderate
This is the most consistent finding across multiple large meta-analyses; combination therapy has not been shown to improve survival.[3][15][16][18]
Nephrotoxicity
No significant difference.
Low to Moderate
The addition of a second agent does not appear to significantly increase the risk of kidney injury compared to colistin monotherapy.[3][16]
The consistent finding is a clear disconnect between microbiological and clinical outcomes. Combination therapy is better at eradicating the bacteria, but this does not translate into improved patient survival or clinical cure rates.[3][5][15] This paradox may be explained by the fact that patients requiring colistin are often critically ill with numerous comorbidities, where the underlying host factors may play a more significant role in determining the ultimate outcome than the choice of antibiotic regimen.[19]
Understanding Mechanisms: Synergy and Resistance
The efficacy of colistin-based combinations is rooted in its mechanism of action and the corresponding bacterial resistance strategies.
Caption: Colistin's action and the primary mechanism of resistance.
Resistance to colistin primarily occurs through the modification of the lipid A component of LPS.[20] Chromosomal mutations in regulatory systems (like pmrA/PmrB and phoP/phoQ) or the acquisition of plasmid-mediated mcr genes lead to the addition of positively charged moieties (e.g., phosphoethanolamine) to lipid A.[21] This modification reduces the net negative charge of the outer membrane, weakening the electrostatic interaction with the positively charged colistin molecule and thus conferring resistance. Combination therapy may help by suppressing the growth of these resistant subpopulations, which can emerge during monotherapy.[4]
Experimental Protocols for In-House Validation
For laboratories looking to conduct their own comparative assessments, adherence to standardized protocols is paramount.
Causality: This protocol is designed to systematically evaluate a wide range of drug concentrations to pinpoint the exact combination that produces the greatest inhibitory effect, allowing for the calculation of the FICI. Cation-adjusted Mueller-Hinton Broth (CAMHB) is critical, as divalent cations (Ca²⁺ and Mg²⁺) directly impact colistin's activity by competing for binding sites on LPS.
Preparation of Reagents: Prepare stock solutions of colistin sulfate and the partner antimicrobial agent. Use cation-adjusted Mueller-Hinton Broth (CAMHB) for all dilutions.[22]
Preparation of Microtiter Plate: Dispense 50 µL of CAMHB into each well of a 96-well microtiter plate.
Drug A (Colistin) Dilution: In the first column, add a volume of colistin stock to the top well (Row A) to achieve a concentration of 4x the highest desired final concentration. Perform 2-fold serial dilutions down the column from Row A to Row G. Row H will serve as the drug-free control for Drug B.
Drug B (Partner) Dilution: Add a volume of the partner drug stock to Row A in each column to achieve 4x the highest desired final concentration. Perform 2-fold serial dilutions across the rows for each column (e.g., Column 1 to Column 10). Column 11 will serve as the drug-free control for Drug A. Column 12 will be the growth control (no drugs).
Inoculum Preparation: Prepare a bacterial suspension from an overnight culture, adjusting it to a 0.5 McFarland standard. Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well after inoculation.[23]
Inoculation and Incubation: Inoculate each well (except a sterility control well) with 100 µL of the standardized bacterial suspension. Incubate the plate at 35°C ± 2°C for 16-20 hours.[22]
Reading Results: The MIC is the lowest concentration of the antimicrobial agent(s) that completely inhibits visible bacterial growth. Determine the MIC of colistin alone (Column 11), the partner drug alone (Row H), and the MIC of each in combination.
Calculation: Calculate the FICI as described previously.
Protocol 2: Static Time-Kill Analysis
Causality: This protocol measures the rate of bacterial killing, providing a dynamic picture that a static MIC value cannot. The use of a high initial inoculum (~10⁶ CFU/mL) challenges the antibiotics and better mimics a high bacterial burden infection, making it a robust test for bactericidal activity and the potential for regrowth.
Inoculum Preparation: Grow a bacterial culture to the logarithmic phase in CAMHB. Dilute the culture to a starting inoculum of approximately 1 x 10⁶ CFU/mL in flasks containing fresh CAMHB.
Antibiotic Addition: Add antibiotics to the flasks at desired concentrations (typically based on multiples of the MIC, e.g., 0.5x, 1x, 2x MIC). Include a growth control flask with no antibiotic, and flasks for each drug alone and in combination.[6]
Sampling and Plating: Incubate the flasks at 37°C with shaking. At predetermined time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each flask.
Viable Cell Count: Perform serial dilutions of the collected samples in sterile saline or phosphate-buffered saline. Plate the dilutions onto appropriate agar plates (e.g., Mueller-Hinton agar).
Incubation and Counting: Incubate the plates for 18-24 hours at 37°C. Count the number of colonies on the plates that yield 30-300 colonies to determine the CFU/mL at each time point.
Data Analysis: Plot the log10 CFU/mL versus time for each condition. Analyze for synergy and bactericidal activity as previously defined.
Conclusion and Future Directions
The decision between colistin monotherapy and combination therapy is not straightforward. The available evidence presents a clear dichotomy:
In vitro and microbiological data strongly suggest that combination therapy, particularly with agents like carbapenems and rifampicin, is superior. These combinations demonstrate synergistic killing and are more effective at eradicating the target pathogen.[5][8][10]
Clinical outcome data , derived from large-scale meta-analyses, currently show no significant benefit for combination therapy in terms of improving patient survival or overall clinical cure rates.[3][15][16]
For researchers and drug development professionals, this highlights a critical gap. While optimizing in vitro synergy is a valuable goal, it is not, by itself, a guarantee of clinical success. The future of combating MDR infections may not lie simply in combining existing agents but in developing novel adjuvants that can potentiate colistin's activity, overcome resistance mechanisms, and, most importantly, translate microbiological success into improved patient outcomes. Further research should focus on well-designed RCTs that target specific patient populations and infection types where combination therapy might offer a distinct advantage, and on exploring novel therapeutic strategies that move beyond traditional antibiotic combinations.
References
Falagas, M. E., et al. (2022). Colistin Monotherapy versus Colistin plus Meropenem Combination Therapy for the Treatment of Multidrug-Resistant Acinetobacter baumannii Infection: A Meta-Analysis. PubMed Central. [Link]
Li, J., et al. (2026). Colistin-based combination therapy versus monotherapy for carbapenem-resistant gram-negative bacterial infections: a systematic review and meta-analysis. Frontiers in Pharmacology. [Link]
Vardakas, K. Z., et al. (2018). Intravenous Colistin Monotherapy versus Combination Therapy against Carbapenem-Resistant Gram-Negative Bacteria Infections: Meta-Analysis of Randomized Controlled Trials. MDPI. [Link]
Al-Tannir, I. A., et al. (2019). In vitro Evaluation of the Colistin-Carbapenem Combination in Clinical Isolates of A. baumannii Using the Checkerboard, Etest, and Time-Kill Curve Techniques. PubMed Central. [Link]
P-M, H., et al. (2015). Three Dimensional Checkerboard Synergy Analysis of Colistin, Meropenem, Tigecycline against Multidrug-Resistant Clinical Klebsiella pneumonia Isolates. PLOS ONE. [Link]
Zha, L., et al. (2022). Combination Regimens with Colistin Sulfate versus Colistin Sulfate Monotherapy in the Treatment of Infections Caused by Carbapenem-Resistant Gram-Negative Bacilli. MDPI. [Link]
Falagas, M. E., et al. (2022). Colistin Monotherapy versus Colistin plus Meropenem Combination Therapy for the Treatment of Multidrug-Resistant Acinetobacter baumannii Infection: A Meta-Analysis. PubMed. [Link]
He, D., et al. (2019). Dose Optimization of Colistin Combinations against Carbapenem-Resistant Acinetobacter baumannii from Patients with Hospital-Acquired Pneumonia in China by Using an In Vitro Pharmacokinetic/Pharmacodynamic Model. Antimicrobial Agents and Chemotherapy. [Link]
Karakas, A., et al. (2020). Comparison of the efficacy of colistin monotherapy and colistin combination therapies in the treatment of nosocomial pneumonia and ventilator-associated pneumonia caused by Acinetobacter baumannii. SciELO. [Link]
Wang, M., et al. (2025). Colistin Sulfate-Based Combination Therapy for Infections Caused by Carbapenem-Resistant Organisms in Intensive Care Units: A Multicenter, Prospective, Observational Clinical Trial. PubMed Central. [Link]
Li, J., et al. (2026). Colistin-based combination therapy versus monotherapy for carbapenem-resistant gram-negative bacterial infections: a systematic review and meta-analysis. PubMed. [Link]
Zha, L., et al. (2022). Combination Regimens with Colistin Sulfate versus Colistin Sulfate Monotherapy in the Treatment of Infections Caused by Carbapenem-Resistant Gram-Negative Bacilli. PubMed. [Link]
Zha, L., et al. (2022). Combination Regimens with Colistin Sulfate versus Colistin Sulfate Monotherapy in the Treatment of Infections Caused by Carbapenem-Resistant Gram-Negative Bacilli. MDPI. [Link]
Anusha, G., et al. (2019). In Vitro Demonstration of Synergy of Colistin with Various Antimicrobial Agents by Disc Diffusion and E Testing against Clinical Isolates of Carbapenem Resistant Acinetobacter. jemds. [Link]
Aoki, N., et al. (2009). Efficacy of colistin combination therapy in a mouse model of pneumonia caused by multidrug-resistant Pseudomonas aeruginosa. PubMed. [Link]
Cheng, Y., et al. (2024). Colistin monotherapy or combination for the treatment of bloodstream infection caused by Klebsiella pneumoniae: a systematic review and meta-analysis. PubMed Central. [Link]
Falagas, M. E., et al. (2008). Colistin monotherapy vs. combination therapy: evidence from microbiological, animal and clinical studies. PubMed. [Link]
Paul, M., et al. (2023). Colistin Monotherapy versus Combination Therapy for Carbapenem-Resistant Organisms. PubMed. [Link]
Karakoç, C., et al. (2025). Enhancing colistin efficacy with combination therapies for multidrug-resistant P. aeruginosa and A. baumannii isolates. PubMed. [Link]
Kose, I., et al. (2019). Colistin-daptomycin, colistin-linezolid, colistin-vancomycin combination effects on colistin in multi-resistant acinetobacter baumannii strains. Medical Science and Discovery. [Link]
ResearchGate. (n.d.). Time–kill curves of 2 mg/L colistin combined with 64 mg/L amikacin... ResearchGate. [Link]
Aoki, N., et al. (2009). Efficacy of colistin combination therapy in a mouse model of pneumonia caused by multidrug-resistant Pseudomonas aeruginosa. Journal of Antimicrobial Chemotherapy. [Link]
Almutairi, M. M. (2022). Synergistic activities of colistin combined with other antimicrobial agents against colistin-resistant Acinetobacter baumannii clinical isolates. PLOS ONE. [Link]
Le, J., et al. (2016). In Vitro Synergy of Colistin Combinations against Colistin-Resistant Acinetobacter baumannii, Pseudomonas aeruginosa, and Klebsiella pneumoniae Isolates. PubMed Central. [Link]
Liu, X., et al. (2022). Synergistic Antimicrobial Effect of Colistin in Combination with Econazole against Multidrug-Resistant Acinetobacter baumannii and Its Persisters. Microbiology Spectrum. [Link]
Lu, M., et al. (2020). The efficacy of colistin monotherapy versus combination therapy with other antimicrobials against carbapenem-resistant Acinetobacter baumannii ST2 isolates. Taylor & Francis Online. [Link]
El-Sayed Ahmed, M. A. E.-G., et al. (2020). Molecular mechanisms related to colistin resistance in Enterobacteriaceae. PubMed Central. [Link]
Al-Tawfiq, J. A., et al. (2024). Colistin Resistance Mechanism and Management Strategies of Colistin-Resistant Acinetobacter baumannii Infections. MDPI. [Link]
Siddiqui, A. H., et al. (2024). Efficacy of Intravenous Colistin Monotherapy Versus Colistin Combined With Meropenem in Patients With Multidrug-Resistant Infections: A Retrospective Observational Study. PubMed Central. [Link]
Khuntayaporn, P., et al. (2017). In vitro activity of colistin mono- and combination therapy against co-trimoxazole-resistant Acinetobacter baumannii. Dove Medical Press. [Link]
T, A., & P, S. (2020). Efficacy of Colistin with Carbapenems Combination by Checkerboard Assay against Carbapenem Resistant Non Lactose Fermenting Gram Negative Bacteria. Journal of Pure and Applied Microbiology. [Link]
Behera, B., et al. (2024). In Vitro Synergistic Effect of Colistin with Fosfomycin Against Carbapenem-Resistant Klebsiella pneumoniae. PubMed Central. [Link]
Yesil, C., et al. (2022). Use of Colistin with Rifampicin, Trimethoprim-Sulfamethoxazole And Teicoplanin in Acinetobacter Mouse Infection Model. Future Microbiology. [Link]
Khan, D. D., et al. (2026). Colistin Resistance in Gram-Negative Bacteria: Mechanisms, Transmission, and Novel Intervention Strategies. MDPI. [Link]
Cheng, Y., et al. (2024). Colistin monotherapy or combination for the treatment of bloodstream infection caused by Klebsiella pneumoniae: a systematic review and meta-analysis. springermedizin.de. [Link]
Lim, T. P., et al. (2015). Time-kill and post-antibiotic effect of colistin at different static concentrations in in vitro Acinetobacter baumannii. CABI Digital Library. [Link]
ResearchGate. (n.d.). Resistance to colistin combination therapy can be overcome by exchange... ResearchGate. [Link]
Falagas, M. E., et al. (2005). Combination therapy with intravenous colistin for management of infections due to multidrug-resistant Gram-negative bacteria in patients without cystic fibrosis. PubMed. [Link]
Pourhajibagher, M., et al. (2017). The use of combination therapy for the improvement of colistin activity against bacterial biofilm. PubMed Central. [Link]
ResearchGate. (n.d.). Overview of the checkerboard assay (A) illustrates the setup process:... ResearchGate. [Link]
Vardakas, K. Z., et al. (2025). Colistin monotherapy versus colistin combination therapy in the treatment of patients with multidrug-resistant (MDR) and extensively drug-resistant (XDR) Acinetobacter baumannii infections: a meta-analysis. FirstWord Pharma. [Link]
ResearchGate. (n.d.). In vitro synergy testing between meropenem and colistin for carbapenem... ResearchGate. [Link]
Hauck, C., et al. (2018). Novel partners with colistin to increase its in vivo therapeutic effectiveness and prevent the occurrence of colistin resistance in NDM- and MCR-co-producing Escherichia coli in a murine infection model. Journal of Antimicrobial Chemotherapy. [Link]
head-to-head comparison of colistin sulfate and alternative last-resort antibiotics
Introduction & Strategic Context The global proliferation of carbapenem-resistant Enterobacteriaceae (CRE) and extensively drug-resistant (XDR) Pseudomonas aeruginosa has severely restricted the antimicrobial armamentari...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Strategic Context
The global proliferation of carbapenem-resistant Enterobacteriaceae (CRE) and extensively drug-resistant (XDR) Pseudomonas aeruginosa has severely restricted the antimicrobial armamentarium, forcing clinicians and researchers to rely on last-resort salvage therapies. Historically, the polymyxin class—specifically colistin sulfate—has served as the foundational defense[]. However, the landscape of antimicrobial development has rapidly evolved with the introduction of novel agents like ceftazidime-avibactam (CAZ-AVI) and cefiderocol, which offer targeted mechanisms and improved safety profiles[2][3].
As drug development professionals and application scientists, evaluating these compounds requires more than a superficial glance at susceptibility rates. This guide provides a rigorous, data-driven comparison of colistin sulfate against modern alternatives, focusing on mechanistic causality, in vitro efficacy, and the self-validating experimental protocols required to accurately assess them in the laboratory.
Mechanistic Divergence: Colistin vs. Modern Alternatives
Understanding the biophysical interactions of these drugs is critical for interpreting in vitro assay results and resistance patterns.
Colistin Sulfate (Polymyxin E): Colistin is a polycationic peptide that exerts its bactericidal effect by targeting the Gram-negative outer membrane. It binds electrostatically to the negatively charged phosphate groups of lipid A, a core component of lipopolysaccharides (LPS)[4][5]. By competitively displacing stabilizing divalent cations (
Ca2+
and
Mg2+
), colistin disrupts the outer membrane's three-dimensional integrity, leading to the leakage of intracellular contents and rapid cell death[4][6]. Resistance primarily emerges when chromosomal mutations (e.g., pmrA/pmrB) or plasmid-mediated genes (e.g., mcr-1) modify lipid A with phosphoethanolamine, neutralizing its negative charge and repelling the colistin molecule[5][6].
Ceftazidime-Avibactam (CAZ-AVI): This combination pairs a third-generation cephalosporin with a non-
β
-lactam
β
-lactamase inhibitor. Avibactam protects ceftazidime from hydrolysis by Ambler class A (e.g., KPC) and class D (e.g., OXA-48) serine carbapenemases[2][3]. This protection allows ceftazidime to successfully bind to penicillin-binding proteins (PBPs), halting cell wall synthesis[2]. However, CAZ-AVI remains vulnerable to metallo-
β
-lactamases (MBLs)[2].
Cefiderocol: Cefiderocol circumvents traditional porin channel resistance by utilizing a "Trojan horse" strategy. It binds to extracellular iron and is actively transported across the outer membrane via the bacteria's own siderophore uptake systems, subsequently binding to PBPs to inhibit cell wall synthesis[7][8].
Mechanisms of action and resistance pathways for Colistin vs. Ceftazidime-Avibactam.
Quantitative Efficacy & Clinical Outcomes
When evaluating these agents, in vitro susceptibility must be contextualized with clinical outcomes. Retrospective and prospective cohort studies have demonstrated that modern alternatives significantly outperform colistin-based regimens in treating resistant infections.
For instance, the CRACKLE study revealed that the inverse probability of treatment weighting (IPTW)-adjusted 30-day all-cause hospital mortality was 9% for CAZ-AVI versus 32% for colistin in patients with CRE infections[3]. Furthermore, polymyxin-induced nephrotoxicity remains a severe limitation, with incidence rates ranging from 11.8% to 50.6%, whereas CAZ-AVI and cefiderocol exhibit vastly superior safety profiles[9]. Against carbapenem-resistant Acinetobacter baumannii (CRAB), cefiderocol has shown a lower 30-day mortality rate (34%) compared to colistin (55.8%)[2].
Table 1: Head-to-Head Comparison of Last-Resort Antibiotics
Ensuring the reproducibility of antimicrobial susceptibility testing (AST) is paramount. Colistin presents unique biophysical challenges: it is a large, polycationic molecule that diffuses poorly in agar and adheres strongly to polystyrene microtiter plates[10]. Consequently, the joint CLSI-EUCAST working group strictly mandates Broth Microdilution (BMD) as the only valid method for colistin MIC determination, expressly warning against gradient diffusion (E-tests) and agar dilution, which frequently yield false-susceptible results[10][11][12].
Protocol 1: Standardized Broth Microdilution (BMD) for Colistin
Causality & Design Rationale:
Drug Form: You must use colistin sulfate , not the prodrug colistimethate sodium (CMS). CMS hydrolyzes unpredictably in vitro, yielding MICs 3 to 8 times higher than the active drug[10].
Surfactant Exclusion: Do not add Polysorbate-80 (P-80). While P-80 reduces colistin adherence to plastic, it possesses intrinsic antibacterial activity and acts synergistically with colistin, artificially lowering the MIC[10].
Self-Validation: The assay must include quality control (QC) strains with known MIC ranges (e.g., E. coli ATCC 25922[0.25-2
μ
g/mL] and P. aeruginosa ATCC 27853[0.5-4
μ
g/mL]) to validate the plate's integrity before reading clinical isolates[10].
Step-by-Step Workflow:
Media Preparation: Prepare Cation-Adjusted Mueller-Hinton Broth (CAMHB) without any surfactants.
Antibiotic Stock: Dissolve colistin sulfate reference standard in sterile water. Prepare serial two-fold dilutions in CAMHB to achieve a final testing range of 0.12 to 128
μ
g/mL in 96-well untreated polystyrene microplates[13].
Inoculum Preparation: Isolate colonies from an overnight agar plate. Suspend in sterile saline to a 0.5 McFarland standard (
1.5×108
CFU/mL). Dilute the suspension in CAMHB to achieve a final well concentration of
5×105
CFU/mL[13][14].
Incubation: Seal the plates to prevent evaporation and incubate at 37°C for 16-20 hours[13].
Read & Validate: Confirm the QC strains fall within their acceptable MIC ranges. Determine the MIC of the test isolates as the lowest concentration completely inhibiting visible growth.
Self-validating Broth Microdilution (BMD) workflow for accurate Colistin MIC determination.
Protocol 2: Dynamic Time-Kill Assays for Synergistic Combinations
Given that monotherapy often fails to suppress regrowth, combination therapies (e.g., CAZ-AVI + Colistin) are frequently evaluated for synergistic bactericidal activity against XDR strains[15][16].
Causality & Design Rationale:
Unlike static MICs, time-kill assays map the pharmacodynamic interaction over time, distinguishing between rapid initial killing and subsequent regrowth caused by resistant subpopulations[15][17]. Testing at sub-inhibitory concentrations (e.g., 0.5x MIC) is critical to unmasking synergistic effects that would be obscured if one drug rapidly sterilized the culture at 1x MIC[15].
Step-by-Step Workflow:
Culture Preparation: Grow bacterial isolates in CAMHB to the exponential logarithmic phase. Adjust the starting inoculum to approximately
1×106
CFU/mL[15].
Drug Exposure: Prepare glass tubes or flasks containing:
Control (drug-free CAMHB)
Colistin alone (at 0.5x and 1x MIC)
CAZ-AVI alone (at 0.5x MIC)
Combination: Colistin + CAZ-AVI (at 0.5x MIC each)[15][18].
Dynamic Sampling: Incubate tubes at 37°C with continuous shaking. Extract 100
μ
L aliquots at predefined intervals: 0, 2, 4, 6, 8, and 24 hours[15].
Quantification: Perform 10-fold serial dilutions of the aliquots in sterile saline. Spread 100
μ
L onto Mueller-Hinton agar plates. Incubate for 24 hours at 37°C and count viable colonies (CFU/mL)[15].
Data Interpretation: Synergy is defined as a
≥2log10
decrease in CFU/mL between the combination and its most active constituent after 24 hours, while bactericidal activity is defined as a
≥3log10
reduction from the initial inoculum[17].
Overcoming Antimicrobial Resistance: A Technical Guide to the Synergistic Evaluation of Colistin Sulfate and Carbapenems
The global proliferation of Carbapenem-Resistant Gram-Negative (CRGN) pathogens, particularly Acinetobacter baumannii (CRAB) and Klebsiella pneumoniae (CRKP), has created a critical bottleneck in infectious disease manag...
Author: BenchChem Technical Support Team. Date: March 2026
The global proliferation of Carbapenem-Resistant Gram-Negative (CRGN) pathogens, particularly Acinetobacter baumannii (CRAB) and Klebsiella pneumoniae (CRKP), has created a critical bottleneck in infectious disease management. When monotherapies fail due to advanced resistance mechanisms, combination therapies become the definitive clinical strategy.
This guide provides an authoritative, data-driven framework for evaluating the synergistic effects of colistin sulfate combined with carbapenems (such as meropenem and imipenem). Designed for drug development professionals and researchers, it dissects the mechanistic causality of this synergy, details self-validating experimental protocols, and benchmarks comparative efficacy data.
Mechanistic Causality: Why Colistin and Carbapenems Synergize
To design effective combination therapies, researchers must first understand the biophysical causality of the interaction. Carbapenem resistance in Gram-negative bacteria is predominantly driven by the downregulation or mutation of outer membrane porins (e.g., OmpK35/36) and the hyper-expression of efflux pumps, which collectively prevent the antibiotic from reaching its target penicillin-binding proteins (PBPs) in the periplasmic space.
Colistin sulfate, a cationic polypeptide antibiotic, acts as a potent outer membrane permeabilizer. It binds competitively to the negatively charged lipopolysaccharide (LPS) molecules on the bacterial outer membrane, displacing essential divalent cations (Ca²⁺ and Mg²⁺). This displacement compromises membrane integrity1[1].
The causality of their synergy is sequential: colistin inflicts structural damage that bypasses the pathogen's porin-deficient defenses, creating an artificial entry conduit. This subinhibitory permeabilizing effect allows carbapenems to flood the periplasm and bind to PBPs at lethal concentrations, effectively restoring their bactericidal activity even in highly resistant isolates2[2].
Mechanistic pathway of Colistin and Carbapenem synergy overcoming outer membrane resistance.
Experimental Methodologies: A Self-Validating Framework
Evaluating synergy requires orthogonal validation. Relying solely on static assays can yield false positives due to heteroresistance (where a subpopulation of genetically identical bacteria resists the drug). Therefore, a robust evaluation must pair the static Checkerboard Assay with the dynamic Time-Kill Kinetics Assay .
Causality & Purpose: This assay maps the interaction across a matrix of concentration gradients to calculate the Fractional Inhibitory Concentration Index (FICI). It identifies the exact concentration ratios that yield maximal synergy.
Step-by-Step Methodology:
Inoculum Standardization: Prepare bacterial suspensions from fresh cultures and adjust to a 0.5 McFarland standard. Dilute to a final concentration of
5×105
CFU/mL in Cation-Adjusted Mueller-Hinton Broth (CAMHB).
Matrix Assembly: In a 96-well microtiter plate, dispense serial two-fold dilutions of colistin sulfate horizontally (rows) and the chosen carbapenem vertically (columns).
Self-Validating Controls: Dedicate one column entirely to a drug-free growth control (validates bacterial viability) and one column to uninoculated media (sterility control). Include wells with single drugs to establish baseline Minimum Inhibitory Concentrations (MICs).
Incubation & Reading: Inoculate the plate and incubate at 37°C for 18–24 hours. Determine the MIC for all single and combined wells (the lowest concentration with no visible growth).
Data Interpretation: Calculate FICI using the formula:
FICI = (MIC of Drug A in combination / MIC of Drug A alone) + (MIC of Drug B in combination / MIC of Drug B alone).
Thresholds: Synergy (FICI ≤ 0.5); Additivity (0.5 < FICI ≤ 1.0); Indifference (1.0 < FICI ≤ 4.0).
Causality & Purpose: While checkerboards provide a static snapshot, time-kill assays evaluate the rate of bactericidal activity over 24 hours. This is critical for detecting delayed bacterial regrowth, a hallmark of colistin heteroresistance1[1].
Step-by-Step Methodology:
Preparation: Prepare glass tubes containing CAMHB with colistin and the carbapenem at specific fractions of their MICs (e.g., 0.5×, 1×) both individually and combined.
Inoculation: Introduce a starting bacterial inoculum of approximately
106
CFU/mL.
Sampling Logistics: Extract 100 µL aliquots at precisely 0, 2, 4, 8, and 24 hours.
Quantification: Serially dilute the aliquots in sterile saline, plate onto Mueller-Hinton agar, and incubate for 24 hours to perform viable colony counts (CFU/mL).
Self-Validating Threshold: Synergy is strictly defined as a
≥2
-log₁₀ decrease in CFU/mL for the combination compared to the most active single agent at 24 hours. Bactericidal activity requires a
≥3
-log₁₀ decrease from the initial baseline inoculum without subsequent regrowth3[3].
Orthogonal experimental workflow for validating antimicrobial synergy.
When selecting a carbapenem to pair with colistin, experimental data highlights distinct performance variations between meropenem and imipenem.
In comprehensive in vitro evaluations against clinical isolates of A. baumannii, the combination of colistin and meropenem consistently demonstrates statistically superior additive and synergistic effects compared to colistin and imipenem (
p<0.05
)3[3]. Furthermore, dynamic pharmacokinetic/pharmacodynamic (PK/PD) modeling reveals that a regimen of 2 g meropenem (via 3-hour infusion) combined with 1 mg/L steady-state colistin effectively suppresses bacterial growth at 24 hours, achieving a 2-log₁₀ decrease against highly resistant strains4[4].
Quantitative Data Summary
The following table synthesizes experimental outcomes comparing colistin-carbapenem regimens against alternative combinations:
Combination Therapy
Target Pathogens
Mean FICI (± SD)
Bactericidal Activity (24h)
Synergy/Additivity Profile
Colistin + Meropenem
CRAB, CRKP
1.109 ± 0.337
Strong (
≥
2-log₁₀ drop)
Superior additive/synergistic effect; 2.6-fold MIC reduction[3]
Colistin + Imipenem
CRAB, CRKP
1.169 ± 0.354
Moderate
Additive, but statistically inferior to Meropenem[3]
Colistin + Tigecycline
CRE
1.106 ± 0.337
Variable
Synergistic, but lower overall bactericidal rate than carbapenems5[5]
Conclusion & Drug Development Perspectives
The synergistic pairing of colistin sulfate and carbapenems represents a highly rational, mechanistically sound strategy to combat CRGN infections. By leveraging colistin's ability to compromise the bacterial outer membrane, researchers can re-sensitize pathogens to carbapenems, drastically lowering the required Minimum Inhibitory Concentrations (MICs).
For drug development professionals, the critical next step is translating these in vitro findings into optimized in vivo PK/PD models. Because colistin has a narrow therapeutic index (nephrotoxicity), establishing the exact subinhibitory concentration required to trigger the permeabilizing effect without inducing toxicity is paramount. Utilizing the orthogonal experimental framework outlined above ensures that only the most robust, heteroresistance-suppressing combinations advance to clinical trials.
References
In vitro Evaluation of the Colistin-Carbapenem Combination in Clinical Isolates of A.
Source: National Institutes of Health (NIH)
Invitro Antimicrobial Synergy of Carbapenem with Tigecycline and Colistin in Gram negative isolates from ICU
Source: International Journal of Health and Medical Sciences
URL
Comparative In Vitro Potency of Colistin Sulfate and Polymyxin B: A Technical Guide for Preclinical Evaluation
The resurgence of multidrug-resistant (MDR) Gram-negative pathogens—particularly Acinetobacter baumannii, Pseudomonas aeruginosa, and Klebsiella pneumoniae—has necessitated the re-evaluation of polymyxins as last-resort...
Author: BenchChem Technical Support Team. Date: March 2026
The resurgence of multidrug-resistant (MDR) Gram-negative pathogens—particularly Acinetobacter baumannii, Pseudomonas aeruginosa, and Klebsiella pneumoniae—has necessitated the re-evaluation of polymyxins as last-resort therapeutics[1]. While colistin (polymyxin E) and polymyxin B share a nearly identical spectrum of activity, they are not interchangeable[2]. For researchers and drug development professionals, understanding the nuanced differences in their in vitro potency, chemical structure, and experimental handling is critical for designing robust preclinical assays and translating these findings into clinical applications.
Mechanistic Basis of Action & Structural Causality
Both colistin and polymyxin B are cyclic cationic lipopeptides[3]. Their primary mechanism of action involves binding electrostatically to the lipid A portion of the lipopolysaccharide (LPS) in the Gram-negative outer membrane[4]. By competitively displacing divalent cations (Ca²⁺ and Mg²⁺) that stabilize the LPS layer, polymyxins induce membrane destabilization, permeabilization, and rapid bacterial cell death[5].
Despite this shared mechanism, polymyxin B consistently exhibits slightly higher in vitro potency[6]. The causality lies in a single amino acid substitution: polymyxin B contains a D-phenylalanine residue at position 6 of the cyclic heptapeptide ring, whereas colistin contains a D-leucine[1]. This substitution alters the hydrophobicity of the molecule, allowing polymyxin B to insert more efficiently into the lipid bilayer of both susceptible and resistant cells, thereby enhancing its bactericidal efficacy[7].
Mechanistic pathway of polymyxin-induced cell death via outer membrane destabilization.
Comparative In Vitro Potency
When evaluating baseline antimicrobial activity via Minimum Inhibitory Concentration (MIC), polymyxin B frequently demonstrates 2- to 4-fold greater potency (lower MICs) than colistin against critical MDR isolates[2]. While categorical agreement between the two drugs remains high (>96%), the lower MICs of polymyxin B can be a critical consideration when optimizing dosing regimens for isolates with elevated MICs near the susceptibility breakpoint[6][8].
Pathogen
Colistin Sulfate MIC₅₀ / MIC₉₀ (mg/L)
Polymyxin B MIC₅₀ / MIC₉₀ (mg/L)
Potency Observation
Acinetobacter baumannii
0.25 / 2.0
0.25 / 1.0
Polymyxin B exhibits lower MIC₉₀ and significantly lower overall MICs (p < 0.001)[6][8].
Pseudomonas aeruginosa
1.0 / 2.0
0.5 / 1.0
Polymyxin B demonstrates 2-fold greater potency across clinical isolates[8].
Klebsiella pneumoniae
0.5 / 4.0
0.25 / 2.0
Polymyxin B shows significantly lower MICs (p < 0.02), impacting categorical interpretation in borderline cases[2][6].
Self-Validating Experimental Workflows
A critical failure point in polymyxin research is the use of inappropriate testing methodologies or formulations. Clinically, colistin is administered as the inactive prodrug colistimethate sodium (CMS), which slowly hydrolyzes into active colistin in vivo[2][3]. However, CMS must never be used for in vitro testing . Its spontaneous and unpredictable conversion rate in culture media leads to falsely elevated MICs. In vitro assays must exclusively utilize colistin sulfate and polymyxin B sulfate [4].
Furthermore, disk diffusion and gradient diffusion (E-test) methods are highly unreliable for polymyxins. The large, polycationic nature of these molecules prevents uniform diffusion through agar, resulting in unacceptable very major error (VME) rates (reporting false susceptibility)[9][10]. Therefore, Broth Microdilution (BMD) is the mandatory gold standard.
Protocol A: Broth Microdilution (BMD) for MIC Determination
Causality Check: Why use Cation-Adjusted Mueller-Hinton Broth (CA-MHB)? Because polymyxins compete with Ca²⁺ and Mg²⁺ for LPS binding. Unadjusted broth with variable cation concentrations will artificially skew MIC results by either outcompeting the drug or leaving too many binding sites exposed[5].
Media Preparation: Prepare CA-MHB ensuring strict physiological concentrations of calcium (20-25 mg/L) and magnesium (10-12.5 mg/L).
Drug Preparation: Dissolve colistin sulfate and polymyxin B sulfate in sterile water (avoid buffers that may cause precipitation). Prepare 2x working concentrations in low-binding polystyrene or glass plates to prevent the lipopeptides from adsorbing to the plastic surfaces.
Inoculum Standardization: Prepare a 0.5 McFarland suspension of the test isolate from an overnight agar culture. Dilute in CA-MHB to achieve a final well concentration of 5 × 10⁵ CFU/mL.
Incubation: Incubate microtiter plates at 37°C for 16–20 hours.
System Validation: The assay is only valid if the quality control strains (E. coli ATCC 25922 and P. aeruginosa ATCC 27853) fall strictly within their established CLSI/EUCAST MIC ranges[9][10].
Protocol B: Time-Kill Kinetics & Synergy Assays
While MIC provides a static snapshot, Time-Kill Assays (TKA) evaluate dynamic bactericidal activity. Both polymyxins exhibit rapid, concentration-dependent initial killing (often within 5 minutes)[11]. However, monotherapy routinely results in bacterial regrowth at 24 hours due to the amplification of heteroresistant subpopulations[12][13]. Consequently, TKA is essential for evaluating synergistic combinations (e.g., with doripenem, tigecycline, or rifampicin) to achieve sustained eradication[12][13].
Step-by-step workflow for in vitro time-kill assays to evaluate bactericidal kinetics.
TKA Step-by-Step Methodology:
Inoculum Preparation: Inoculate CA-MHB with the test strain and incubate to log-phase. Adjust to a starting density of 10⁶ CFU/mL.
Antibiotic Exposure: Expose the inoculum to colistin sulfate or polymyxin B at varying multiples of the MIC (e.g., 0.5x, 1x, 4x), alone and in combination with a secondary agent[12].
Incubation & Sampling: Incubate flasks at 37°C with continuous shaking (190 rpm). Remove 100 µL aliquots at predefined time points (0, 1, 2, 4, 8, and 24 hours).
Neutralization & Plating: Serially dilute the aliquots in sterile saline to minimize antibiotic carryover toxicity. Spread-plate onto drug-free agar.
Quantification & Validation: Following 24 hours of incubation, count colonies to determine CFU/mL. Bactericidal activity is defined as a ≥3-log₁₀ reduction in CFU/mL from the initial inoculum. The assay is validated only if the drug-free growth control reaches ≥10⁸ CFU/mL at 24 hours[2].
Translational Outlook: From Bench to Bedside
Translating in vitro potency to clinical efficacy requires careful consideration of pharmacokinetics (PK). While polymyxin B's lower in vitro MICs suggest a therapeutic advantage, its primary clinical benefit lies in its direct administration as an active drug and its predictable, non-renal clearance[3][11]. In contrast, colistin (administered as CMS) relies on renal clearance and unpredictable in vivo conversion, complicating therapeutic drug monitoring and increasing the risk of nephrotoxicity in certain cohorts[11]. Consequently, international consensus guidelines now frequently recommend polymyxin B as the preferred agent for routine systemic invasive infections, reserving colistin primarily for lower urinary tract infections where the prodrug concentrates[11].
References
BenchChem. "A Comparative Guide: Colistin Sulfate vs. Polymyxin B for Treating Klebsiella pneumoniae Infections." 2
Ovid / Expert Review of Anti-infective Therapy. "Polymyxin B similarities to and differences from colistin." 4
NIH / PMC. "International Consensus Guidelines for the Optimal Use of the Polymyxins." 11
ISCIII. "Comparative study of in vitro activities of polymyxin B commercial products on Pseudomonas aeruginosa."5
NIH / PubMed. "Comparative analysis of colistin and polymyxin B minimal inhibitory concentrations in Enterobacterales, Acinetobacter baumannii, and Pseudomonas aeruginosa." 8
ResearchGate. "In-vitro time-kill assays of doripenem, colistin sulfate, polymyxin B alone and in combination." 12
Taylor & Francis. "Comparison of antibacterial activities of polymyxin B and colistin against multidrug resistant Gram negative bacteria." 6
ASM Journals. "Contemporary Assessment of Antimicrobial Susceptibility Testing Methods for Polymyxin B and Colistin." 9
NIH / PMC. "In Vitro Activity of Polymyxin B in Combination with Various Antibiotics against Extensively Drug-Resistant Enterobacter cloacae." 13
JIDC. "Evaluation of colistin and polymyxin B susceptibility testing methods in Klebsiella pneumoniae and Acinetobacter baumannii." 10
A Comprehensive Guide to the Proper Disposal of Colistin Sulfate in a Laboratory Setting
For researchers and drug development professionals, the integrity of scientific work extends beyond the benchtop; it encompasses a commitment to safety and environmental stewardship. Colistin sulfate, a last-resort antib...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers and drug development professionals, the integrity of scientific work extends beyond the benchtop; it encompasses a commitment to safety and environmental stewardship. Colistin sulfate, a last-resort antibiotic critical in combating multidrug-resistant Gram-negative infections, demands meticulous handling not only during its application but, just as importantly, through its entire lifecycle to the point of disposal.[1] This guide provides a detailed, step-by-step framework for the safe and compliant disposal of colistin sulfate, ensuring the protection of laboratory personnel and the environment.
Understanding the Hazard Profile and Regulatory Framework
Colistin sulfate is classified as acutely toxic if swallowed (Acute Toxicity, Oral, Category 3).[2][3] This classification underscores the necessity for stringent disposal protocols. Improper disposal, such as sewering, is prohibited and can lead to environmental contamination and the potential for promoting antibiotic resistance.[2][4]
The primary regulatory framework governing pharmaceutical waste in the United States is the Resource Conservation and Recovery Act (RCRA), managed by the Environmental Protection Agency (EPA).[4] The EPA's "Management Standards for Hazardous Waste Pharmaceuticals Final Rule" explicitly prohibits the sewering of hazardous pharmaceutical waste and provides streamlined standards for healthcare and laboratory facilities.[4][5] All disposal procedures must comply with federal, state, and local regulations.[3][6]
Key Regulatory Mandates:
No Drain Disposal: Under no circumstances should colistin sulfate powder, solutions, or contaminated materials be disposed of down the sink or in sewers.[7][8]
Hazardous Waste Classification: Due to its acute toxicity, colistin sulfate waste must be managed as hazardous pharmaceutical waste.[2][3]
Licensed Disposal: Final disposal must be conducted by a licensed and approved waste disposal facility.[6]
Personnel Safety: The First Line of Defense
Before initiating any disposal-related activities, ensuring the appropriate Personal Protective Equipment (PPE) is worn is non-negotiable. The causality behind this requirement is to prevent accidental ingestion, inhalation of fine powders, or skin contact.
Personal Protective Equipment (PPE)
Specification and Rationale
Hand Protection
Chemical-resistant gloves (e.g., nitrile) tested according to standards like EN 374. This provides a barrier against dermal absorption.[9]
Eye/Face Protection
Safety glasses with side shields or chemical safety goggles. A face shield may be required if there is a significant risk of splashing.[10]
Respiratory Protection
For handling bulk powder or when dust generation is unavoidable, a NIOSH- or CEN-certified respirator is necessary to prevent inhalation of toxic particles.[11]
Body Protection
A laboratory coat or gown to protect skin and clothing from contamination.[10]
Colistin Sulfate Disposal Workflow: A Step-by-Step Guide
While chemical deactivation of colistin sulfate through methods like alkaline hydrolysis or oxidation has been explored in research settings, these are not typically validated or practical for routine in-laboratory waste management.[12][13][14] Therefore, the authoritative and safest protocol is to prepare the waste for collection by a certified hazardous waste contractor.
The following workflow provides a self-validating system for the proper segregation and packaging of colistin sulfate waste.
Figure 2. Step-by-step emergency response workflow for a colistin sulfate spill.
Immediate Response: Alert all personnel in the immediate vicinity and evacuate the area if the spill is large or if dust has become airborne.
Don PPE: Before re-entering the area, don the full PPE as outlined in Table 1, including respiratory protection.
[9]3. Containment: For liquid spills, contain the spill by creating a dike around the edges with absorbent material.
[6]4. Clean-up:
For Solid Spills: Do NOT dry sweep. Gently cover the powder with damp paper towels to prevent it from becoming airborne. Carefully scoop the material into a suitable container for hazardous waste.
[15] * For Liquid Spills: Use an inert absorbent material like vermiculite or chemical spill pillows to absorb the liquid. Work from the outside of the spill inwards. Scoop the absorbed material into a hazardous waste container.
[6][11]5. Decontamination: Clean the spill area thoroughly with soap and water, and then decontaminate with a 10% bleach solution, followed by a water rinse. [16]Collect all cleaning materials as hazardous waste.
Disposal: Package and label all spill clean-up materials as hazardous waste according to the protocols above.
Reporting: Report the spill to your institution's Environmental Health and Safety (EHS) department.
By adhering to these detailed procedures, laboratory professionals can ensure that their use of the vital antibiotic colistin sulfate does not compromise their safety or the health of the environment. This commitment to responsible disposal is an integral part of scientific excellence.
References
ResearchGate. (n.d.). Effect of NaOH (1 M) on the degradation of colistin. Retrieved from [Link]
Carl ROTH. (n.d.). Safety Data Sheet: Colistin sulphate. Retrieved from [Link]
PubMed. (2019, May 24). Inactivation of Polymyxin by Hydrolytic Mechanism. Retrieved from [Link]
Atlas of Science. (2016, January 18). Applicability of alkaline hydrolysis at medical waste. Retrieved from [Link]
U.S. Environmental Protection Agency. (2026, January 22). Management of Hazardous Waste Pharmaceuticals. Retrieved from [Link]
Republic Services. (2024, August 15). Pharmaceutical Waste Management: The Final Pharmaceutical Rule. Retrieved from [Link]
University of Tennessee, Knoxville. (n.d.). Guidance for Hazardous Waste Spill Cleanup in Laboratories. Retrieved from [Link]
Carl ROTH. (n.d.). Safety Data Sheet: Colistin sulphate. Retrieved from [Link]
National Center for Biotechnology Information. (2019, May 23). Inactivation of Polymyxin by Hydrolytic Mechanism. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Ferrate (VI) Oxidation Is an Effective and Safe Way to Degrade Residual Colistin - a Last Resort Antibiotic - in Wastewater. Retrieved from [Link]
Fisher Scientific. (2014, March 4). SAFETY DATA SHEET - Colistin sulfate salt. Retrieved from [Link]
Washington State Department of Ecology. (2025, November). Laboratory Guide for Managing Dangerous Waste. Retrieved from [Link]
NHS Dorset. (n.d.). Standard-B4-Waste-Management.doc. Retrieved from [Link]
Google Patents. (n.d.). US20120208981A1 - Method for purification of colistin and purified colistin components.
PubMed. (2024, June 1). Hypochlorite-mediated degradation and detoxification of sulfathiazole in aqueous solution and soil slurry. Retrieved from [Link]
